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  • Product: 4-(4-Acetyl-piperazin-1-YL)-2-methylaniline
  • CAS: 862686-09-7

Core Science & Biosynthesis

Foundational

An In-depth Technical Guide to the Physicochemical Properties of 4-(4-Acetyl-piperazin-1-YL)-2-methylaniline

For Researchers, Scientists, and Drug Development Professionals Authored by: A Senior Application Scientist This guide provides a comprehensive technical overview of the essential physicochemical properties of 4-(4-Acety...

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

This guide provides a comprehensive technical overview of the essential physicochemical properties of 4-(4-Acetyl-piperazin-1-YL)-2-methylaniline. In the landscape of drug discovery and development, a thorough understanding of a molecule's fundamental characteristics is paramount for predicting its pharmacokinetic and pharmacodynamic behavior, as well as for guiding formulation and analytical method development. This document is structured to deliver not just data, but also the underlying scientific rationale and field-proven experimental protocols for the accurate determination of these key parameters.

Chemical Identity and Structural Elucidation

4-(4-Acetyl-piperazin-1-YL)-2-methylaniline is a synthetic organic compound featuring a substituted aniline ring linked to an acetylated piperazine moiety. The presence of both an aromatic amine and a tertiary amine within the piperazine ring suggests its potential as a versatile scaffold in medicinal chemistry, particularly in the development of agents targeting the central nervous system or in kinase inhibition.[1]

IdentifierValueSource
IUPAC Name 1-(4-(4-amino-3-methylphenyl)piperazin-1-yl)ethan-1-oneN/A
CAS Number 862686-09-7[2]
Molecular Formula C13H19N3O[2]
Molecular Weight 233.31 g/mol [2]
InChI Key WNCWBPKMKUWPKT-UHFFFAOYSA-N[2]

Chemical Structure:

Caption: 2D structure of 4-(4-Acetyl-piperazin-1-YL)-2-methylaniline.

Predicted Physicochemical Properties

PropertyPredicted ValueRationale & Scientific Insight
logP (Octanol/Water Partition Coefficient) 1.5 - 2.5The molecule possesses both lipophilic (aromatic ring, methyl and acetyl groups) and hydrophilic (amine and amide functionalities) regions. This balance suggests moderate lipophilicity, a key factor in predicting membrane permeability and oral absorption.[3]
pKa (Acid Dissociation Constant) Basic pKa1: ~4.5 (Aniline N)Basic pKa2: ~7.5 (Piperazine N)The aniline nitrogen is expected to be a weak base due to the delocalization of its lone pair into the aromatic ring. The piperazine nitrogen, being an aliphatic amine, will be a stronger base. The acetyl group on the other piperazine nitrogen significantly reduces its basicity due to resonance. Understanding the pKa is crucial as it dictates the ionization state at physiological pH, which in turn influences solubility, receptor binding, and ADME properties.[4][5][6][7][8]
Aqueous Solubility pH-dependentSolubility is expected to be low in neutral water but will increase significantly in acidic conditions (pH < 4.0) due to the protonation of the amine groups, forming more soluble salts. The pH-solubility profile is a critical parameter for oral drug development.[9][10][11]
Polar Surface Area (PSA) ~45-55 ŲThe PSA, contributed by the nitrogen and oxygen atoms, is a key indicator of a molecule's ability to cross cell membranes. A value in this range is generally favorable for good oral bioavailability.
Hydrogen Bond Donors/Acceptors Donors: 1 (aniline NH2)Acceptors: 3 (2xN, 1xO)These counts are important for predicting interactions with biological targets and for understanding solubility and permeability characteristics, often considered in drug-likeness rules such as Lipinski's Rule of Five.

Experimental Protocols for Physicochemical Characterization

The following sections provide detailed, step-by-step methodologies for the experimental determination of the key physicochemical properties. These protocols are based on widely accepted industry standards and are designed to yield robust and reproducible data.

Determination of Aqueous Solubility (Shake-Flask Method)

Scientific Principle: The shake-flask method is the gold standard for determining equilibrium solubility.[12] It involves creating a saturated solution of the compound in a specific buffer and then quantifying the concentration in the supernatant after a defined period of equilibration. This method is recommended by regulatory agencies for Biopharmaceutics Classification System (BCS) studies.[9][11]

Experimental Protocol:

  • Buffer Preparation: Prepare a series of buffers at different pH values (e.g., pH 1.2, 4.5, 6.8, and 7.4) to mimic physiological conditions.

  • Sample Preparation: Add an excess amount of 4-(4-Acetyl-piperazin-1-YL)-2-methylaniline to a known volume of each buffer in a sealed vial. The excess solid should be visually apparent.

  • Equilibration: Agitate the vials at a constant temperature (typically 37 °C for biopharmaceutical relevance) for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached.[13]

  • Phase Separation: Separate the undissolved solid from the solution by centrifugation or filtration. Care must be taken to avoid precipitation or further dissolution during this step.

  • Quantification: Accurately determine the concentration of the dissolved compound in the clear supernatant using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection.

  • Data Analysis: Report the solubility in mg/mL or µg/mL at each pH.

Caption: Workflow for Shake-Flask Solubility Determination.

Determination of logP (HPLC Method)

Scientific Principle: The lipophilicity of a compound can be determined by its retention time on a reverse-phase HPLC column.[14][15] A strong correlation exists between the logarithm of the retention factor (log k') and the octanol-water partition coefficient (logP). This method is significantly faster and requires less material than the traditional shake-flask method.

Experimental Protocol:

  • Standard Selection: Choose a series of well-characterized compounds with known logP values that span a range around the predicted logP of the test compound.

  • Chromatographic System:

    • Column: C18 stationary phase.

    • Mobile Phase: An isocratic or gradient elution using a mixture of an aqueous buffer (e.g., phosphate buffer at a pH where the compound is neutral) and an organic modifier (e.g., acetonitrile or methanol).

    • Detection: UV detector set to an appropriate wavelength for the compound.

  • Analysis of Standards: Inject each standard compound and record its retention time.

  • Analysis of Test Compound: Inject 4-(4-Acetyl-piperazin-1-YL)-2-methylaniline and record its retention time under the same conditions.

  • Calculation:

    • Calculate the retention factor (k') for each compound: k' = (t_R - t_0) / t_0, where t_R is the retention time and t_0 is the column dead time.

    • Plot log k' of the standards versus their known logP values.

    • Perform a linear regression to obtain a calibration curve.

    • Determine the logP of the test compound by interpolating its log k' value onto the calibration curve.

G A Select logP Standards C Inject Standards and Record Retention Times (tR) A->C B Prepare Mobile Phase and Equilibrate HPLC B->C D Inject Test Compound and Record tR B->D E Calculate log k' for all compounds C->E D->E F Plot log k' (Standards) vs. Known logP E->F G Generate Linear Regression Calibration Curve F->G H Interpolate logP of Test Compound G->H

Caption: Workflow for HPLC-based logP Determination.

Analytical Characterization and Stability Profile

A robust analytical method is essential for accurate quantification and for assessing the stability of the compound. Given the aromatic nature of the molecule, HPLC with UV detection is a suitable technique.[16][17][18][19]

Proposed HPLC Method for Purity and Quantification
  • Column: C18, 4.6 x 150 mm, 5 µm

  • Mobile Phase A: 0.1% Formic Acid in Water

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile

  • Gradient: Start at 10% B, increase to 90% B over 15 minutes, hold for 2 minutes, then return to initial conditions.

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30 °C

  • Detection: UV at 254 nm

  • Injection Volume: 10 µL

Rationale: The C18 column provides good retention for moderately polar compounds. The acidic mobile phase ensures the protonation of the basic nitrogens, leading to sharp, symmetrical peaks. A gradient elution is employed to ensure the efficient elution of the parent compound and any potential impurities with different polarities.

Stability Assessment

Piperazine and aniline derivatives can be susceptible to specific degradation pathways.[20][21] A forced degradation study is crucial to identify potential degradants and to develop a stability-indicating analytical method.

Potential Degradation Pathways:

  • Oxidative Degradation: The aniline moiety can be susceptible to oxidation, potentially leading to colored degradants.

  • pH-Dependent Hydrolysis: While the amide bond is generally stable, extreme pH conditions could lead to hydrolysis.

  • Photodegradation: Aromatic compounds can be light-sensitive.

Forced Degradation Protocol:

  • Stress Conditions: Expose solutions of the compound to:

    • Acidic: 0.1 M HCl at 60 °C

    • Basic: 0.1 M NaOH at 60 °C

    • Oxidative: 3% H2O2 at room temperature

    • Thermal: Solid and solution at 60 °C

    • Photolytic: Expose solution to UV light (e.g., ICH Q1B conditions)

  • Time Points: Analyze samples at various time points (e.g., 0, 2, 4, 8, 24 hours).

  • Analysis: Use the proposed HPLC method to separate the parent compound from any degradation products. A photodiode array (PDA) detector is recommended to assess peak purity. Mass spectrometry (LC-MS) can be used to identify the structure of the degradants.

Conclusion

4-(4-Acetyl-piperazin-1-YL)-2-methylaniline is a compound with physicochemical properties that suggest its potential as a lead structure in drug discovery. Its moderate lipophilicity, pH-dependent solubility, and hydrogen bonding capabilities are all critical parameters that will influence its biological activity and formulation development. The experimental protocols detailed in this guide provide a robust framework for the comprehensive characterization of this and similar molecules, ensuring the generation of high-quality data to support informed decision-making throughout the drug development pipeline. Adherence to these scientifically sound methodologies is fundamental to upholding the principles of expertise, authoritativeness, and trustworthiness in pharmaceutical research.

References

  • Optibrium. (n.d.). Predicting pKa Using a Combination of Quantum Mechanical and Machine Learning Methods.
  • Jensen, J. H. (2019). Prediction of pKa values for drug-like molecules using semiempirical quantum chemical methods. PeerJ. Retrieved from [Link]

  • Butts, C. T., et al. (2024). Interpretable Deep-Learning pKa Prediction for Small Molecule Drugs via Atomic Sensitivity Analysis.
  • ResearchGate. (n.d.). Prediction of pKa values for drug-like molecules using semiempirical quantum chemical methods. Retrieved from [Link]

  • Martín-Escolano, R., et al. (2021). Computer Prediction of pKa Values in Small Molecules and Proteins.
  • Longdom Publishing. (2024). Enhancing Reliability and Efficiency in LogP Determination Techniques for Typical Drugs. Retrieved from [Link]

  • BenchChem. (2025). Technical Support Center: Enhancing the Stability of Piperazine-Containing Drugs.
  • PubMed. (2008). Determination of four aromatic amines in water samples using dispersive liquid-liquid microextraction combined with HPLC. Retrieved from [Link]

  • ACS Publications. (2002). Novel Methods for the Prediction of logP, pKa, and logD. Retrieved from [Link]

  • Wiley Online Library. (2006). Reliable Assessment of Log P of Compounds of Pharmaceutical Relevance.
  • LCGC International. (2022). Developing a UHPLC Method for UV-based Detection and Quantification of Primary Aromatic Amines in Low Concentrations. Retrieved from [Link]

  • MDPI. (2022). Liquid Chromatography on the Different Methods for the Determination of Lipophilicity: An Essential Analytical Tool in Medicinal Chemistry. Retrieved from [Link]

  • Google Patents. (n.d.). High throughput HPLC method for determining Log P values.
  • Waters Corporation. (n.d.). Rapid Analysis of Carcinogenic Aromatic Amines Using the ACQUITY UPLC H-Class SQD System With Empower 3 Software. Retrieved from [Link]

  • BenchChem. (2025).
  • World Health Organization. (2018). PROTOCOL TO CONDUCT EQUILIBRIUM SOLUBILITY EXPERIMENTS FOR THE PURPOSE OF BIOPHARMACEUTICS CLASSIFICATION SYSTEM-BASED CLASSIFIC. Retrieved from [Link]

  • ResearchGate. (n.d.). Experimentally determined pH-dependent API solubility using a globally harmonized protocol. Retrieved from [Link]

  • Oxford Academic. (n.d.). Separation of Aromatic Amines by Thin-Layer and High-Performance Liquid Chromatography. Retrieved from [Link]

  • BenchChem. (2025).
  • Biosynce. (2025). What are the stability conditions of piperazine?. Retrieved from [Link]

  • PMC. (n.d.). Tailor-made solvents for pharmaceutical use? Experimental and computational approach for determining solubility in deep eutectic solvents (DES). Retrieved from [Link]

  • ECA Academy. (n.d.). WHO Protocol to conduct equilibrium solubility experiments for the purpose of Biopharmaceutics Classification System-based classification of active pharmaceutical ingredients for biowaiver. Retrieved from [Link]

  • ResearchGate. (n.d.). Analytical method for piperazine in an active pharmaceutical ingredient using chemical derivatization and HPLC-UV. Retrieved from [Link]

  • International Journal of Research & Review. (2019). Piperazine Derivatives: A Review of Activity on Neurotransmitter Receptors.
  • MDPI. (2019). Design, Synthesis and Biological Evaluation of New Piperazin-4-yl-(acetyl-thiazolidine-2,4-dione) Norfloxacin Analogues as Antimicrobial Agents. Retrieved from [Link]

Sources

Exploratory

An In-depth Technical Guide to Elucidating the Mechanism of Action of 4-(4-Acetyl-piperazin-1-YL)-2-methylaniline

A Senior Application Scientist's Perspective on a Hypothetical Drug Discovery Journey Abstract: The compound 4-(4-acetyl-piperazin-1-YL)-2-methylaniline (CAS: 862686-09-7) represents a novel chemical entity with an as-ye...

Author: BenchChem Technical Support Team. Date: March 2026

A Senior Application Scientist's Perspective on a Hypothetical Drug Discovery Journey

Abstract: The compound 4-(4-acetyl-piperazin-1-YL)-2-methylaniline (CAS: 862686-09-7) represents a novel chemical entity with an as-yet uncharacterized mechanism of action.[1] This technical guide provides a comprehensive, hypothetical framework for researchers and drug development professionals to systematically investigate and determine its biological activity. Drawing upon established principles in medicinal chemistry and pharmacology, we will outline a strategic research program, from initial target identification to in-depth mechanistic studies. This document will leverage insights from structurally related piperazine-containing compounds to inform our proposed experimental workflows and potential therapeutic applications.

Introduction: The Piperazine Scaffold and its Therapeutic Potential

The piperazine ring is a prevalent motif in a vast array of biologically active compounds, underscoring its significance as a privileged scaffold in drug discovery.[2] Its presence in drugs targeting a wide range of conditions—from cancer and infectious diseases to central nervous system disorders—highlights its versatility in molecular design.[2][3] Derivatives of piperazine have been shown to exhibit diverse pharmacological activities, including but not limited to:

  • Kinase Inhibition: Many piperazine-containing molecules act as potent inhibitors of protein kinases, which are crucial regulators of cell signaling. For example, derivatives have been developed as inhibitors of mTOR and VEGFR-2, key targets in oncology.[4][5]

  • Antimicrobial Activity: The piperazine core is a feature of several antibacterial and antifungal agents. Some norfloxacin analogues incorporating a piperazine moiety have shown promising activity against bacterial DNA gyrase.[6]

  • GPCR Ligands and Ion Channel Modulators: The structural properties of piperazine allow for interactions with G-protein coupled receptors and ion channels, influencing a variety of physiological responses.[7]

  • Enzyme Inhibition: Beyond kinases, piperazine derivatives have been designed to inhibit other enzyme classes, such as acetyl-CoA carboxylase.[8]

Given the rich pharmacology associated with the piperazine scaffold, 4-(4-acetyl-piperazin-1-YL)-2-methylaniline presents an intriguing starting point for a drug discovery campaign. This guide will propose a hypothetical mechanism of action centered around kinase inhibition, a common activity for such compounds, and detail the necessary steps to validate this hypothesis.

Proposed Research Workflow for Mechanism of Action Elucidation

The following diagram outlines a comprehensive, multi-stage workflow for determining the mechanism of action of a novel compound like 4-(4-acetyl-piperazin-1-YL)-2-methylaniline.

workflow cluster_0 Phase 1: Initial Screening & Target Identification cluster_1 Phase 2: Target Validation & In Vitro Characterization cluster_2 Phase 3: In Vivo & Preclinical Evaluation A Compound Acquisition & QC (Purity, Identity) B Broad Phenotypic Screening (e.g., NCI-60 Cancer Cell Line Panel) A->B C Initial Target Class Prediction (In silico analysis, literature precedent) B->C D Target-Based Screening (e.g., Kinase Panel, GPCR Panel) C->D E Hit Confirmation & Dose-Response Analysis (IC50/EC50 Determination) D->E F Biochemical Assays (Enzyme Kinetics, Binding Assays) E->F G Cellular Target Engagement Assays (e.g., Western Blot for Pathway Modulation) F->G H Selectivity Profiling (Against related targets) G->H I Pharmacokinetic Profiling (ADME studies) H->I J In Vivo Efficacy Studies (e.g., Xenograft models) I->J K Pharmacodynamic Biomarker Analysis J->K L Preliminary Toxicology Assessment K->L M Mechanism of Action Hypothesis L->M signaling_pathway cluster_membrane Cell Membrane cluster_cytoplasm Cytoplasm cluster_nucleus Nucleus RTK Receptor Tyrosine Kinase (RTK) Ras Ras RTK->Ras Phosphorylates Raf Raf Ras->Raf MEK MEK Raf->MEK ERK ERK MEK->ERK Transcription Gene Transcription (Proliferation, Survival) ERK->Transcription Ligand Growth Factor Ligand->RTK Binds & Activates Compound 4-(4-Acetyl-piperazin-1-YL) -2-methylaniline Compound->RTK Inhibits

Caption: Hypothetical inhibition of an RTK signaling pathway.

In this model, 4-(4-acetyl-piperazin-1-YL)-2-methylaniline would act as an ATP-competitive inhibitor of the RTK, preventing its autophosphorylation and subsequent activation of downstream signaling pathways like the MAPK/ERK cascade. This would ultimately lead to a reduction in cell proliferation and survival.

Conclusion and Future Directions

This technical guide has presented a robust, albeit hypothetical, framework for the elucidation of the mechanism of action for 4-(4-acetyl-piperazin-1-YL)-2-methylaniline. By leveraging the known pharmacological landscape of piperazine-containing molecules and employing a systematic, multi-phased experimental approach, researchers can efficiently identify and validate its biological targets. The proposed workflow, from broad screening to detailed in vivo studies, provides a clear path forward in understanding the therapeutic potential of this novel compound. Future work would focus on lead optimization to improve potency, selectivity, and pharmacokinetic properties, with the ultimate goal of developing a novel therapeutic agent.

References

  • A Facile Synthesis of Piperazine Derivatives and their Pharmacological Profile. (2018). Journal of Chemical and Pharmaceutical Research.
  • In Silico Study of N-(4-oxo-2-(4-(4-(2-(substituted phenyl amino) acetyl) piperazin-1-yl) phenyl) quinazolin-3(4H)-yl) Benzamide Derivativ - Pharmacophore. (n.d.).
  • 4-(4-Acetyl-piperazin-1-yl)-2-methylaniline | CAS: 862686-09-7 | Chemical Product. (n.d.). Finetech Industry Limited.
  • Design, Synthesis and Biological Evaluation of New Piperazin-4-yl-(acetyl-thiazolidine-2,4-dione) Norfloxacin Analogues as Antimicrobial Agents. (2019). Molecules.
  • Structure-Activity Relationship Studies of 4-((4-(2-fluorophenyl)piperazin-1-yl)methyl)-6-imino-N-(naphthalen-2-yl)-1,3,5-triazin-2-amine (FPMINT) Analogues as Inhibitors of Human Equilibrative Nucleoside Transporters. (2022). Frontiers in Pharmacology.
  • Discovery of 1-(4-(4-Propionylpiperazin-1- yl)-3-(trifluoromethyl)phenyl)-9-(quinolin-3. (2010). Journal of Medicinal Chemistry.
  • Novel 4-(piperazin-1-yl)quinolin-2(1H)-one bearing thiazoles with antiproliferative activity through VEGFR-2-TK inhibition. (2021). Bioorganic & Medicinal Chemistry.
  • Synthesis, molecular docking and biological potentials of new 2-(4-(2-chloroacetyl) piperazin-1-yl)-N-(2-(4-chlorophenyl)-4-oxoquinazolin-3(4H)-yl)acetamide derivatives. (2019). Chemistry Central Journal.
  • Discovery of novel (4-piperidinyl)-piperazines as potent and orally active acetyl-CoA carboxylase 1/2 non-selective inhibitors: F-Boc and triF-Boc groups are acid-stable bioisosteres for the Boc group. (2011). Bioorganic & Medicinal Chemistry.
  • Neuropharmacological Activity of the New Piperazine Derivative 2-(4-((1- Phenyl-1H-Pyrazol-4-yl)Methyl)Piperazin-1-yl)Ethyl Acetate is Modulated by Serotonergic and GABAergic Pathways. (2022). CNS & Neurological Disorders - Drug Targets.
  • Central pharmacological activity of a new piperazine derivative: 4-(1-Phenyl-1h-pyrazol-4-ylmethyl)-piperazine-1-carboxylic acid ethyl ester. (n.d.). ResearchGate.
  • Development of 1-(4-(Substituted)piperazin-1-yl)-2-((2-((4-methoxybenzyl)thio)pyrimidin-4-yl)oxy)ethanones That Target Poly (ADP-Ribose) Polymerase in Human Breast Cancer Cells. (2022). Molecules.
  • N-(4-Aminophenyl)-2-(4-methylpiperazin-1-yl)-N-(2-(piperazin-1-yl)acetyl)acetamide. (n.d.). Pharmaffiliates.
  • 2-{[4-(4-Bromophenyl)piperazin-1-yl)]methyl}-4-(3-chlorophenyl)-5-(4-methoxyphenyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione. (2023). Molbank.
  • Piperidine and piperazine analogs in action: zinc(ii)-mediated formation of amidines. (n.d.). New Journal of Chemistry.

Sources

Foundational

An In-Depth Technical Guide to Identifying the Biological Targets of 4-(4-Acetyl-piperazin-1-YL)-2-methylaniline

Abstract This technical guide outlines a comprehensive, multi-phase strategy for the deconvolution of biological targets for the novel chemical entity 4-(4-acetyl-piperazin-1-yl)-2-methylaniline. Given the absence of ext...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

This technical guide outlines a comprehensive, multi-phase strategy for the deconvolution of biological targets for the novel chemical entity 4-(4-acetyl-piperazin-1-yl)-2-methylaniline. Given the absence of extensive prior research on this specific molecule, this document serves as a prospective roadmap for drug discovery professionals. It details a logical, E-E-A-T (Experience, Expertise, Authoritativeness, Trustworthiness) grounded workflow, beginning with structural analysis and in silico prediction, progressing through broad biochemical profiling, and culminating in rigorous biophysical and cell-based validation assays. Each proposed step is supported by a clear scientific rationale, detailed experimental protocols, and references to authoritative standards in the field, providing researchers with a self-validating framework to systematically uncover the mechanism of action and therapeutic potential of this and other novel small molecules.

Introduction and Foundational Analysis

The compound 4-(4-acetyl-piperazin-1-yl)-2-methylaniline is a synthetic small molecule for which the biological targets and mechanism of action are not yet publicly characterized. The process of identifying a drug's molecular target is a critical first step in modern drug discovery, enabling mechanism-based drug development, prediction of efficacy, and anticipation of potential off-target toxicities. This guide provides the strategic and technical framework for this process.

Structural and Pharmacophore Analysis

The structure of 4-(4-acetyl-piperazin-1-yl)-2-methylaniline contains several key pharmacophoric features that can inform initial hypotheses about its potential target classes.

  • Piperazine Moiety: The piperazine ring is a privileged scaffold in medicinal chemistry, found in numerous approved drugs. It is particularly prevalent in agents targeting the central nervous system (CNS), such as antipsychotics (e.g., clozapine) and antidepressants (e.g., vortioxetine), often interacting with G-protein coupled receptors (GPCRs) and monoamine transporters.[1][2]

  • Aniline and Methylaniline Derivatives: The substituted aniline core is a common feature in a class of drugs known as kinase inhibitors.[3] For example, the blockbuster drug Imatinib contains a related phenylamino-pyrimidine structure that is crucial for its interaction with the ATP-binding pocket of the ABL kinase. The presence of this moiety strongly suggests that protein kinases are a high-priority potential target class.

  • Acetyl Group: The N-acetyl group can influence solubility, metabolic stability, and serve as a hydrogen bond acceptor, potentially enhancing binding affinity to a target protein.[3]

Based on this analysis, primary hypothesized target families for this compound include protein kinases and GPCRs .

Phase 1: Target Hypothesis Generation via In Silico & Broad Screening

With a novel compound, the initial goal is to cast a wide net to generate a tractable list of high-probability targets. This is achieved by combining computational prediction with broad, high-throughput experimental screening.

In Silico Target Prediction

Computational, or in silico, methods leverage the compound's structure to predict interactions with known protein targets, offering a cost-effective way to prioritize experimental efforts.[4][5]

  • Ligand-Based Methods: These approaches compare the query molecule to large databases of compounds with known biological activities (e.g., ChEMBL).[6] Methods like similarity searching (using Tanimoto coefficients) or pharmacophore modeling can identify known drugs or ligands with similar features, suggesting our compound may share their targets.[6][7]

  • Structure-Based Methods: If high-quality 3D structures of hypothesized targets (e.g., specific kinases) are available, molecular docking can be employed.[5] This technique computationally "places" the compound into the protein's binding site and scores the fit, predicting binding affinity.[4]

These computational approaches can help refine hypotheses and design more focused experimental screens.[7][8]

Experimental Broad-Panel Screening

The most direct way to identify potential interactions is to test the compound against large panels of purified proteins. Commercial services offer comprehensive screening platforms that are essential for this stage.

  • Kinome Profiling: This is the highest priority experimental step. Submitting the compound to a broad kinase binding assay panel (e.g., Eurofins' KINOMEscan™ or Reaction Biology's HotSpot) will test its ability to bind to hundreds of distinct human kinases.[9][10][11][12] These assays typically measure the displacement of a known ligand, providing a quantitative measure of binding (% inhibition at a given concentration).[10]

  • Compound Preparation: Solubilize 4-(4-acetyl-piperazin-1-yl)-2-methylaniline in 100% DMSO to create a 10 mM stock solution.

  • Assay Concentration: Provide the compound to a commercial vendor (e.g., Eurofins Discovery) for single-point screening at a concentration of 1 µM or 10 µM against their largest kinase panel (e.g., scanMAX panel with >450 kinases).[10]

  • Assay Principle: The vendor will perform a high-throughput, active site-directed competition binding assay. The test compound is incubated with DNA-tagged kinases, and its ability to prevent the kinase from binding to an immobilized ligand is quantified.[10]

  • Data Analysis: Results are typically provided as '% Control', where a lower score indicates stronger binding. Hits are defined as kinases showing significant inhibition (e.g., >80% inhibition).

Target Kinase% Control @ 1 µMHit (Y/N)Target Family
ABL195NTyrosine Kinase
AURKA 8 Y Ser/Thr Kinase
AURKB 12 Y Ser/Thr Kinase
EGFR88NTyrosine Kinase
... (450+ others).........

Table 1: Hypothetical results from a primary kinase screen, identifying Aurora Kinase A and B as primary hits.

Phase 2: Hit Confirmation and Biophysical Characterization

Primary screen "hits" must be rigorously validated to confirm direct binding and quantify the interaction affinity (e.g., KD). This phase employs orthogonal, label-free biophysical methods.

Surface Plasmon Resonance (SPR)

SPR is a gold-standard, real-time, label-free technique for measuring the kinetics and affinity of molecular interactions.[13][14][15][16][17] It works by immobilizing the target protein on a sensor chip and flowing the compound over the surface, detecting changes in the refractive index upon binding.[16]

  • Protein Immobilization: Covalently couple recombinant, purified Aurora Kinase A (or other confirmed hit) to a CM5 sensor chip via amine coupling.

  • Analyte Preparation: Prepare a dilution series of 4-(4-acetyl-piperazin-1-yl)-2-methylaniline in an appropriate running buffer (e.g., HBS-EP+ with 1% DMSO), typically ranging from 1 nM to 10 µM.

  • Binding Measurement: Inject the compound dilutions over the sensor surface. Monitor the association (kon) during injection and dissociation (koff) during buffer flow.

  • Data Analysis: Fit the resulting sensorgrams to a suitable binding model (e.g., 1:1 Langmuir) to determine the association rate (ka), dissociation rate (kd), and the equilibrium dissociation constant (KD = kd/ka).

Isothermal Titration Calorimetry (ITC)

ITC is another primary biophysical method that directly measures the heat released or absorbed during a binding event.[18][19][20] It provides a complete thermodynamic profile of the interaction, including binding affinity (KD), stoichiometry (n), enthalpy (ΔH), and entropy (ΔS).[18]

  • Sample Preparation: Place a solution of purified Aurora Kinase A (e.g., 10-20 µM) in the ITC sample cell. Load a concentrated solution of the compound (e.g., 100-200 µM) into the titration syringe.

  • Titration: Perform a series of small, sequential injections of the compound into the protein solution while monitoring the differential power required to maintain zero temperature difference between the sample and reference cells.

  • Data Analysis: Integrate the heat-flow peaks for each injection and plot them against the molar ratio of ligand to protein. Fit the resulting isotherm to a binding model to derive the thermodynamic parameters (KD, n, ΔH, ΔS).

The combination of SPR and ITC provides a highly trustworthy confirmation of the direct molecular interaction and its affinity.[14]

Phase 3: Cellular Target Engagement and Functional Validation

Confirming that a compound binds its target in the complex environment of a living cell is a critical step to ensure physiological relevance.

Cellular Thermal Shift Assay (CETSA®)

CETSA is a powerful method for verifying target engagement in intact cells or tissues.[21] The principle is that a protein becomes more resistant to heat-induced denaturation when bound to a ligand.[21][22][23][24]

G cluster_0 Cell Treatment cluster_1 Heat Challenge cluster_2 Lysis & Separation cluster_3 Quantification Treat Treat intact cells with Compound or DMSO (Vehicle) Heat Heat cells across a temperature gradient (e.g., 40-70°C) Treat->Heat Lyse Lyse cells (Freeze-Thaw) Heat->Lyse Centrifuge Centrifuge to separate soluble (supernatant) from aggregated (pellet) proteins Lyse->Centrifuge WB Quantify soluble target protein (e.g., Aurora Kinase A) via Western Blot Centrifuge->WB

Caption: Workflow for the Cellular Thermal Shift Assay (CETSA).

  • Cell Treatment: Culture appropriate cells (e.g., HCT116) and treat with a high concentration of the compound (e.g., 10 µM) or DMSO vehicle for 1-2 hours.

  • Heat Challenge: Aliquot the cell suspensions into PCR tubes and heat them across a range of temperatures (e.g., 40°C to 70°C) for 3 minutes using a thermal cycler, followed by cooling.[22][23]

  • Lysis and Fractionation: Lyse the cells via freeze-thaw cycles. Separate the soluble protein fraction (supernatant) from the precipitated aggregates (pellet) by high-speed centrifugation.[22]

  • Detection: Analyze the amount of soluble target protein (e.g., Aurora Kinase A) remaining in the supernatant at each temperature using Western blotting.[24] A positive result is a rightward shift in the melting curve for the compound-treated sample compared to the DMSO control, indicating stabilization.

Resonance Energy Transfer (BRET/FRET) Assays

Bioluminescence Resonance Energy Transfer (BRET) and Förster Resonance Energy Transfer (FRET) are proximity-based assays that can measure target engagement in live cells with high sensitivity.[25][26][27][28] For example, the NanoBRET® assay uses a target protein fused to NanoLuc® luciferase and a fluorescent tracer that binds the target.[29] A test compound that engages the target will compete with the tracer, causing a loss of BRET signal.[29]

Downstream Signaling Pathway Analysis

Once target engagement is confirmed, the next step is to determine the functional consequence. If Aurora Kinase A is the confirmed target, its inhibition should lead to predictable changes in downstream signaling pathways. This is typically assessed by Western blot.[30][31][32]

G Compound 4-(4-Acetyl-piperazin-1-YL) -2-methylaniline AURKA Aurora Kinase A (AURKA) Compound->AURKA Inhibits HistoneH3 Histone H3 AURKA->HistoneH3 Phosphorylates pHistoneH3 Phospho-Histone H3 (Ser10) Mitosis Mitotic Progression pHistoneH3->Mitosis Promotes

Caption: Inhibition of AURKA blocks Histone H3 phosphorylation.

  • Cell Treatment: Treat HCT116 cells with a dose-response of the compound (e.g., 0.1 nM to 10 µM) for a set time (e.g., 6 hours).

  • Lysis: Lyse the cells and quantify total protein concentration.

  • Western Blot: Separate protein lysates via SDS-PAGE, transfer to a PVDF membrane, and probe with primary antibodies specific for phospho-Histone H3 (Ser10) and total Histone H3.[22]

  • Analysis: Quantify the band intensities. A potent and specific inhibitor of Aurora Kinase A/B will show a dose-dependent decrease in the level of phospho-Histone H3 relative to the total protein level.[33]

Conclusion and Future Directions

This guide presents a systematic, evidence-based workflow for the complete target deconvolution of 4-(4-acetyl-piperazin-1-yl)-2-methylaniline. By progressing from broad, hypothesis-generating screens to highly specific biophysical and cellular validation assays, this framework provides a high degree of confidence in target identification. The successful confirmation of a primary target, such as Aurora Kinase, and its functional modulation in cells provides a strong foundation for further lead optimization, in vivo efficacy studies, and the ultimate development of a novel therapeutic agent.

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Exploratory

In Silico Prediction of 4-(4-Acetyl-piperazin-1-YL)-2-methylaniline Activity: A Technical Guide for Drug Discovery Professionals

Abstract This technical guide provides a comprehensive framework for the in silico prediction of the biological activity of 4-(4-Acetyl-piperazin-1-YL)-2-methylaniline, a novel small molecule with potential therapeutic a...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

This technical guide provides a comprehensive framework for the in silico prediction of the biological activity of 4-(4-Acetyl-piperazin-1-YL)-2-methylaniline, a novel small molecule with potential therapeutic applications. In the absence of extensive experimental data, computational methods offer a powerful and cost-effective strategy to hypothesize biological targets, predict activity, and assess pharmacokinetic and toxicological profiles. This document is intended for researchers, scientists, and drug development professionals, offering a detailed, step-by-step workflow that integrates various computational techniques, including quantitative structure-activity relationship (QSAR) modeling, pharmacophore analysis, molecular docking, and ADMET prediction. By adhering to the principles of scientific integrity and robust validation, this guide aims to provide a reliable roadmap for the computational evaluation of novel chemical entities in the early stages of drug discovery.

Introduction: The Rationale for In Silico Investigation

The compound 4-(4-Acetyl-piperazin-1-YL)-2-methylaniline (PubChem CID: 862686-09-7) possesses a piperazine scaffold, a privileged structure frequently found in biologically active compounds with diverse therapeutic applications, including anticancer, antimicrobial, and antipsychotic agents[1][2]. The presence of this moiety, coupled with other structural features, suggests that this molecule may interact with various biological targets. However, to date, its specific biological activities remain largely unexplored.

Proposed In Silico Workflow

The prediction of a novel compound's activity is a multi-step process that begins with broad, predictive modeling and progressively narrows down to specific, high-resolution interactions. Our proposed workflow integrates ligand-based and structure-based approaches to build a comprehensive profile of the target molecule.

workflow cluster_ligand Ligand-Based Prediction cluster_structure Structure-Based Prediction cluster_admet Pharmacokinetic & Toxicity Prediction QSAR QSAR Modeling Lead_Opt Lead Optimization QSAR->Lead_Opt Pharm Pharmacophore Modeling Pharm->Lead_Opt Dock Molecular Docking MD Molecular Dynamics Dock->MD MD->Lead_Opt ADMET ADMET Prediction Validation Experimental Validation ADMET->Validation Target_ID Target Identification (Similarity Searching) Target_ID->QSAR Target_ID->Pharm Target_ID->Dock Lead_Opt->ADMET

Caption: A generalized workflow for the in silico evaluation of novel drug candidates.

Ligand-Based Approaches: Learning from Known Actives

Ligand-based methods are particularly useful when the three-dimensional structure of the biological target is unknown. These approaches rely on the principle that structurally similar molecules are likely to have similar biological activities.

Quantitative Structure-Activity Relationship (QSAR) Modeling

QSAR models establish a mathematical relationship between the chemical structures of a series of compounds and their biological activities[6]. This allows for the prediction of the activity of a new compound based on its structural features.

Experimental Protocol: Building a Predictive QSAR Model

  • Dataset Curation:

    • Identify a dataset of compounds structurally related to 4-(4-Acetyl-piperazin-1-YL)-2-methylaniline with known biological activity (e.g., IC50, Ki values) against a specific target. Public databases such as ChEMBL and PubChem are valuable resources.

    • Ensure the dataset is sufficiently large and diverse to build a robust model.

  • Descriptor Calculation:

    • For each molecule in the dataset, calculate a set of molecular descriptors that quantify its physicochemical properties (e.g., molecular weight, logP), electronic properties, and topological features. Software such as PaDEL-Descriptor or Mordred can be used for this purpose.

  • Model Building:

    • Divide the dataset into a training set and a test set. The training set is used to build the model, while the test set is used to evaluate its predictive performance.

    • Employ a suitable machine learning algorithm, such as multiple linear regression (MLR), support vector machines (SVM), or random forest (RF), to correlate the descriptors with the biological activity.

  • Model Validation:

    • Assess the statistical significance of the model using parameters like the coefficient of determination (R²), cross-validated R² (Q²), and root mean square error (RMSE).

    • The model's predictive power should be further validated using the external test set. A good model will accurately predict the activity of the compounds in the test set.

  • Activity Prediction:

    • Once a validated QSAR model is established, the descriptors for 4-(4-Acetyl-piperazin-1-YL)-2-methylaniline can be calculated and its biological activity predicted.

Pharmacophore Modeling

A pharmacophore is an ensemble of steric and electronic features that is necessary to ensure the optimal supramolecular interactions with a specific biological target and to trigger (or block) its biological response[7][8][9].

Experimental Protocol: Generating a Pharmacophore Model

  • Ligand Alignment:

    • Align a set of active compounds from a curated dataset based on their common structural features.

  • Pharmacophore Feature Identification:

    • Identify the key chemical features responsible for biological activity, such as hydrogen bond donors/acceptors, hydrophobic regions, and aromatic rings.

  • Model Generation and Validation:

    • Generate a 3D pharmacophore model that represents the spatial arrangement of these features.

    • Validate the model by its ability to distinguish between active and inactive compounds in a database.

  • Virtual Screening:

    • The validated pharmacophore model can be used as a 3D query to screen large chemical databases for novel compounds that match the pharmacophoric features, potentially identifying new leads.

Structure-Based Approaches: Interacting with the Target

When the 3D structure of a potential biological target is available, structure-based methods can provide detailed insights into the binding interactions between the ligand and the protein.

Molecular Docking

Molecular docking predicts the preferred orientation of a ligand when bound to a receptor to form a stable complex[10][11][12]. It is a powerful tool for predicting binding affinity and understanding the molecular basis of ligand-receptor interactions.

Experimental Protocol: Performing a Molecular Docking Study

  • Receptor and Ligand Preparation:

    • Obtain the 3D structure of the target protein from the Protein Data Bank (PDB).

    • Prepare the receptor by removing water molecules, adding hydrogen atoms, and assigning appropriate protonation states.

    • Generate a low-energy 3D conformation of 4-(4-Acetyl-piperazin-1-YL)-2-methylaniline.

  • Binding Site Definition:

    • Identify the binding site on the receptor. This can be done based on the location of a co-crystallized ligand or by using pocket detection algorithms.

  • Docking Simulation:

    • Use a docking program, such as AutoDock Vina or Glide, to systematically sample different conformations and orientations of the ligand within the binding site.

    • The program will score each pose based on a scoring function that estimates the binding affinity.

  • Analysis of Results:

    • Analyze the top-scoring docking poses to identify key interactions (e.g., hydrogen bonds, hydrophobic interactions) between the ligand and the receptor.

    • The predicted binding affinity can be used to rank potential drug candidates.

docking Receptor Receptor Preparation (PDB) BindingSite Binding Site Definition Receptor->BindingSite Ligand Ligand Preparation (3D Structure) DockingSim Docking Simulation (e.g., AutoDock Vina) Ligand->DockingSim BindingSite->DockingSim Analysis Analysis of Results (Binding Affinity & Interactions) DockingSim->Analysis

Caption: A simplified workflow for a typical molecular docking experiment.

Table 1: Hypothetical Docking Results for 4-(4-Acetyl-piperazin-1-YL)-2-methylaniline against Potential Kinase Targets

Target KinasePDB IDPredicted Binding Affinity (kcal/mol)Key Interacting Residues
VEGFR-22OH4-8.5Cys919, Asp1046, Glu885
EGFR2J6M-7.9Met793, Asp855, Lys745
c-Src2SRC-8.2Thr338, Met341, Asp404

Note: The data in this table is hypothetical and for illustrative purposes only. Actual results would be obtained from a docking simulation.

Predicting Pharmacokinetics and Toxicity (ADMET)

Early assessment of a compound's Absorption, Distribution, Metabolism, Excretion, and Toxicity (ADMET) properties is crucial to avoid late-stage failures in drug development[13].

Experimental Protocol: In Silico ADMET Prediction

  • Input Structure:

    • Provide the 2D or 3D structure of 4-(4-Acetyl-piperazin-1-YL)-2-methylaniline.

  • Prediction using In Silico Tools:

    • Utilize various online and standalone software for ADMET prediction, such as SwissADME, pkCSM, or Discovery Studio.

    • These tools predict a wide range of properties, including:

      • Physicochemical Properties: Molecular weight, logP, water solubility.

      • Pharmacokinetics: Oral bioavailability, blood-brain barrier permeability, CYP450 inhibition.

      • Drug-likeness: Lipinski's rule of five, Veber's rule.

      • Toxicity: Ames test for mutagenicity, hERG inhibition for cardiotoxicity.

Table 2: Predicted ADMET Properties of 4-(4-Acetyl-piperazin-1-YL)-2-methylaniline

PropertyPredicted ValueInterpretation
Molecular Weight233.31 g/mol Favorable (Lipinski's rule)
logP1.85Optimal lipophilicity
Water SolubilityGoodFavorable for absorption
Oral BioavailabilityHighLikely to be orally active
Blood-Brain Barrier PermeabilityYesPotential for CNS activity
CYP2D6 InhibitionInhibitorPotential for drug-drug interactions
Ames MutagenicityNon-mutagenicLow risk of carcinogenicity
hERG InhibitionLow riskLow risk of cardiotoxicity

Note: This data is generated from a hypothetical prediction and should be experimentally validated.

Trustworthiness and Validation: The Cornerstone of In Silico Science

The predictive power of any in silico model is only as good as the data and the validation methods used to build it. It is imperative that every computational protocol includes a robust validation strategy.

  • Internal Validation: Techniques like cross-validation and bootstrapping should be used to assess the internal consistency and stability of QSAR models.

  • External Validation: The predictive power of a model must be tested on an external set of data that was not used during model development.

  • Experimental Correlation: Ultimately, in silico predictions must be validated through experimental studies. Computational results should be viewed as hypotheses that guide and prioritize wet lab experiments. The value of in silico models is increasingly recognized for its role in drug development and is being considered in regulatory submissions[14][15].

Conclusion and Future Directions

This technical guide has outlined a comprehensive in silico strategy for predicting the biological activity of 4-(4-Acetyl-piperazin-1-YL)-2-methylaniline. By integrating ligand-based and structure-based approaches, we can generate a detailed profile of this novel compound, including its potential biological targets, predicted activity, and pharmacokinetic properties. This computational workflow can significantly accelerate the early stages of drug discovery by providing a rational basis for lead optimization and prioritizing compounds for synthesis and experimental testing. The future of drug discovery lies in the synergy between computational and experimental approaches, where in silico models guide and refine our search for novel therapeutics.

References

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Foundational

Architecting Precision: The Discovery, Synthesis, and Application of 4-(4-Acetyl-piperazin-1-YL)-2-methylaniline in Kinase Inhibitor Design

Executive Summary In the landscape of targeted oncology, the structural precision of small-molecule active pharmaceutical ingredients (APIs) dictates their clinical efficacy, safety, and pharmacokinetic viability. 4-(4-A...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

In the landscape of targeted oncology, the structural precision of small-molecule active pharmaceutical ingredients (APIs) dictates their clinical efficacy, safety, and pharmacokinetic viability. 4-(4-Acetyl-piperazin-1-YL)-2-methylaniline (commonly referred to as APMA) is a highly specialized chemical intermediate that emerged to address the limitations of first-generation kinase inhibitors. Serving as a critical building block in the synthesis of 2,4-diaminopyrimidine derivatives and pyrazolo[1,5-a]pyrimidine-5,7-diamine compounds, APMA is instrumental in the development of next-generation Cyclin-Dependent Kinase (CDK) inhibitors[1].

This whitepaper provides an in-depth technical analysis of APMA, detailing its physicochemical properties, the mechanistic rationale behind its structural design, and field-proven, self-validating protocols for its synthesis and application in drug discovery.

Chemical Identity & Physicochemical Profiling

Understanding the baseline quantitative metrics of APMA is essential for predicting its behavior in organic synthesis and biological systems[2]. The following table summarizes its core properties:

PropertyValue / Description
Chemical Name 4-(4-Acetyl-piperazin-1-yl)-2-methylaniline
CAS Registry Number 862686-09-7
Molecular Formula C13H19N3O
Molecular Weight 233.31 g/mol
InChI Key WNCWBPKMKUWPKT-UHFFFAOYSA-N
Physical State Solid (Powder)
Primary Application Core API Intermediate for CDK4/6 and CDK9 Inhibitors

Mechanistic Rationale in Drug Design

The transition from simple anilines to highly functionalized moieties like APMA was not arbitrary; it was driven by the need to overcome specific pharmacological hurdles in kinase inhibitor design[3]. As an application scientist, evaluating the causality behind this specific pharmacophore reveals two brilliant design choices:

The Ortho-Methyl Conformation Lock

When the primary aniline nitrogen of APMA is coupled to a pyrimidine core, the ortho-methyl group creates a severe steric clash with the pyrimidine ring protons. This forces the two aromatic systems out of coplanarity, locking them into a specific dihedral angle. This "twisted" conformation is thermodynamically pre-organized to fit perfectly into the narrow, hydrophobic pocket adjacent to the ATP-binding site of kinases. By enforcing this geometry, the entropic penalty of binding is drastically reduced, leading to higher target affinity[1].

The Acetylpiperazine pKa Modulation

First-generation kinase inhibitors often utilized an N-methylpiperazine group to improve aqueous solubility. However, the basic aliphatic amine (pKa ~8.5) is fully protonated at physiological pH (7.4). This basicity frequently leads to off-target binding to the hERG potassium channel (causing cardiotoxic QT prolongation) and induces lysosomal sequestration (reducing the effective cytoplasmic drug concentration).

By replacing the methyl group with an acetyl group, the distal nitrogen is converted into an amide. The amide nitrogen is non-basic (pKa < 0), rendering the entire APMA moiety neutral at physiological pH. This eliminates the hERG liability and avoids lysosomal trapping, while the carbonyl oxygen retains critical hydrogen-bond acceptor capabilities for interacting with solvent molecules or specific residues at the kinase active site entrance[3].

Experimental Protocols: Synthesis of APMA

The synthesis of APMA from commercially available starting materials must be robust and trackable. The following two-step protocol is designed as a self-validating system, ensuring high yield and purity.

Step 1: Nucleophilic Aromatic Substitution (SNAr)

Objective: Couple 4-fluoro-2-methyl-1-nitrobenzene with 1-acetylpiperazine.

  • Causality of Reagents: The highly electronegative fluorine atom activates the para position for SNAr, a process strongly accelerated by the electron-withdrawing nitro group. Potassium carbonate ( K2​CO3​ ) is selected as a mild base to scavenge the generated hydrofluoric acid (HF) without hydrolyzing the acetyl group. Dimethylformamide (DMF) is used as a polar aprotic solvent to stabilize the highly charged Meisenheimer complex intermediate.

  • Methodology:

    • Dissolve 1.0 eq of 4-fluoro-2-methyl-1-nitrobenzene and 1.2 eq of 1-acetylpiperazine in anhydrous DMF.

    • Add 2.0 eq of anhydrous K2​CO3​ .

    • Heat the mixture to 80°C under a nitrogen atmosphere for 12 hours.

    • Quench with ice water to precipitate the nitro-intermediate; filter and dry under vacuum.

  • Self-Validation: Monitor via LC-MS. The reaction is complete when the starting material peak disappears and a new, highly UV-active peak emerges with an exact mass of [M+H]+ = 264.

Step 2: Catalytic Hydrogenation

Objective: Reduce the nitro group to a primary amine to yield APMA.

  • Causality of Reagents: Palladium on carbon (Pd/C) under hydrogen gas is chosen over metal/acid reductions (like Fe/HCl) to prevent the cleavage of the acetylamide bond and to ensure a clean reaction profile where water is the only byproduct. Methanol is used to maximize the solubility of the nitro intermediate and facilitate rapid hydrogen transfer.

  • Methodology:

    • Dissolve the nitro-intermediate in methanol and purge the flask with nitrogen.

    • Add 10% Pd/C (0.1 eq by weight).

    • Introduce hydrogen gas via a balloon or Parr shaker at 1 atm.

    • Stir vigorously at room temperature for 4-6 hours.

    • Filter the catalyst through a Celite pad and concentrate the filtrate in vacuo.

  • Self-Validation: The system validates itself through volumetric hydrogen uptake—the reaction is complete when hydrogen consumption ceases. LC-MS will confirm the product with a mass shift to[M+H]+ = 234 and a significantly shorter reverse-phase HPLC retention time due to increased polarity.

Chemical synthesis workflow of APMA from fluoronitrobenzene.

Application Workflow: Synthesis of a Kinase Inhibitor

Once synthesized, APMA is typically coupled to a halogenated heterocyclic core (e.g., a 2-chloro-4-aminopyrimidine) to form the final active pharmaceutical ingredient.

Step 3: Buchwald-Hartwig Cross-Coupling
  • Causality of Reagents: While the aniline nitrogen of APMA is nucleophilic, direct SNAr with unactivated or sterically hindered aryl chlorides is notoriously inefficient. Palladium catalysis is required. Pd2​(dba)3​ is used as the palladium source alongside Xantphos , a bidentate ligand with a wide bite angle perfectly suited for C-N bond formation while suppressing competitive β -hydride elimination. Cesium carbonate ( Cs2​CO3​ ) acts as a strong, bulky base that deprotonates the aniline without coordinating and poisoning the palladium catalyst.

  • Methodology:

    • Combine 1.0 eq of the pyrimidine core, 1.1 eq of APMA, 0.05 eq Pd2​(dba)3​ , 0.1 eq Xantphos, and 2.0 eq Cs2​CO3​ in anhydrous 1,4-dioxane.

    • Degas the suspension by bubbling argon for 10 minutes.

    • Heat to 100°C for 8 hours.

    • Cool, filter through Celite, and purify via preparative HPLC.

  • Self-Validation: The success of the coupling is validated by the complete consumption of the APMA mass (m/z 234) and the emergence of the target API mass in LC-MS, alongside a distinct color change in the reaction mixture from dark purple (active Pd(0)) to a stable amber[1].

Target Application: CDK Inhibition Pathway

APMA-derived inhibitors are primarily investigated for their role in halting the cell cycle in highly proliferative cancers. By acting as ATP-competitive inhibitors, they bind to the CDK4/6 or CDK9 complexes, preventing the phosphorylation of the Retinoblastoma (Rb) protein. This keeps the E2F transcription factor sequestered, effectively arresting the cell cycle at the G1/S checkpoint[3].

Pathway Mitogen Mitogenic Signals CDK CDK4/6 / Cyclin D Mitogen->CDK Rb Rb Phosphorylation CDK->Rb E2F E2F Release & G1/S Rb->E2F Inhibitor APMA-Derived Inhibitor Inhibitor->CDK ATP-pocket binding

Mechanism of action for APMA-derived inhibitors in the CDK pathway.

References

  • Title: WO/2012/059932 2,4-DIAMINOPYRIMIDINE DERIVATIVES AS PROTEIN KINASE INHIBITORS Source: WIPO Patentscope (Aurigene Discovery Technologies Limited) URL: [Link]

  • Source: Google Patents (Cyclacel Pharmaceuticals)

Sources

Exploratory

A Senior Application Scientist's Guide to the Pharmacological Profiling of Novel Piperazine Derivatives

Authored for Researchers, Scientists, and Drug Development Professionals The piperazine heterocycle is a cornerstone of modern medicinal chemistry, recognized as a "privileged scaffold" for its remarkable versatility and...

Author: BenchChem Technical Support Team. Date: March 2026

Authored for Researchers, Scientists, and Drug Development Professionals

The piperazine heterocycle is a cornerstone of modern medicinal chemistry, recognized as a "privileged scaffold" for its remarkable versatility and presence in a multitude of clinically successful drugs.[1] This six-membered ring, with its two nitrogen atoms at the 1 and 4 positions, offers a unique combination of structural rigidity and conformational flexibility.[1][2] This allows for fine-tuning of physicochemical properties like solubility and lipophilicity, which is crucial for optimizing a drug's absorption, distribution, metabolism, and excretion (ADME) profile.[2][3][4] From antipsychotics like Aripiprazole to anticancer agents like Imatinib, the piperazine core is integral to compounds across a vast range of therapeutic areas, including neurology, oncology, and infectious diseases.[2][5][6][7][8]

This guide provides an in-depth, technically-focused exploration of the essential pharmacological assays required to characterize novel piperazine derivatives. We will move beyond simple protocol recitation to explain the causal logic behind experimental choices, ensuring a robust and self-validating approach to drug discovery.

Part 1: Defining Target Engagement — Receptor Binding Affinity & Selectivity

The initial and most fundamental step in characterizing a novel compound is to determine its affinity for the intended biological target. For many piperazine derivatives, particularly those aimed at central nervous system (CNS) disorders, the targets are G-protein coupled receptors (GPCRs).[7][8] The competitive radioligand binding assay remains the gold standard for quantifying these interactions with high sensitivity.[9][10][11]

The Causality Behind the Choice: A competitive binding assay is superior for initial screening over a saturation assay because it efficiently determines a compound's inhibitory constant (Kᵢ) by measuring its ability to displace a radiolabeled ligand of known affinity. This allows for the rapid ranking and prioritization of a large library of novel derivatives.

Key Experimental Protocol: Competitive Radioligand Binding Assay

This protocol outlines the determination of a test compound's binding affinity for a specific GPCR (e.g., Dopamine D₂ receptor) expressed in a cell membrane preparation.

1. Membrane Preparation:

  • Culture HEK293 cells stably expressing the human D₂ receptor.
  • Harvest cells and homogenize in a cold lysis buffer (e.g., 50mM Tris-HCl, 5mM MgCl₂, 5mM EDTA) with protease inhibitors.[12]
  • Centrifuge the homogenate to pellet the cell membranes. Wash the pellet by resuspending in fresh buffer and re-centrifuging.[12]
  • Resuspend the final membrane pellet in a buffer containing a cryoprotectant (e.g., 10% sucrose) and determine the total protein concentration using a BCA assay.[12] Store aliquots at -80°C.

2. Assay Execution:

  • The assay is performed in a 96-well plate format.[12]
  • Total Binding Wells: Add membrane preparation, assay buffer, and a single concentration of a suitable radioligand (e.g., [³H]-Spiperone) at a concentration near its dissociation constant (KᏧ).[13]
  • Non-Specific Binding (NSB) Wells: Add membrane preparation, radioligand, and a high concentration of a known, non-radioactive D₂ antagonist (e.g., Haloperidol) to saturate all specific binding sites.[10]
  • Competition Wells: Add membrane preparation, radioligand, and serial dilutions of the novel piperazine derivative.
  • Incubate the plate (e.g., 60 minutes at 30°C) with gentle agitation to reach binding equilibrium.[12]

3. Signal Detection & Data Analysis:

  • Terminate the incubation by rapid vacuum filtration through a glass fiber filter plate (e.g., GF/C) to separate bound from unbound radioligand.[12]
  • Wash the filters multiple times with ice-cold wash buffer to minimize non-specific signal.[12]
  • Dry the filter plate and add a scintillation cocktail.[12]
  • Measure the radioactivity in each well using a scintillation counter (e.g., MicroBeta counter).[12]
  • Calculate the IC₅₀ value (the concentration of the test compound that displaces 50% of the specific binding) by fitting the data to a non-linear regression curve.
  • Convert the IC₅₀ to a Kᵢ value using the Cheng-Prusoff equation: Kᵢ = IC₅₀ / (1 + [L]/KᏧ) , where [L] is the concentration of the radioligand and KᏧ is its dissociation constant.[12]
Data Presentation: Receptor Binding Profile

The binding affinities of novel compounds are typically summarized to assess both potency at the primary target and selectivity against other relevant receptors.

Compound IDPrimary Target: D₂ Kᵢ (nM)Selectivity Target: 5-HT₂ₐ Kᵢ (nM)Selectivity Target: α₁-Adrenergic Kᵢ (nM)
PZ-001 1.225.4150.7
PZ-002 15.818.9450.2
Aripiprazole (Ref.) 0.83.557.0

Data is hypothetical and for illustrative purposes.

Visualization: Radioligand Binding Assay Workflow

G cluster_prep Preparation cluster_assay Assay Incubation cluster_detect Detection & Analysis Membranes Receptor-Expressing Cell Membranes Total Total Binding: Membranes + [³H]-Ligand Membranes->Total NSB Non-Specific Binding: Membranes + [³H]-Ligand + NSB Control Membranes->NSB Compete Competition: Membranes + [³H]-Ligand + Test Cmpd Membranes->Compete Radio Radioligand ([³H]-Ligand) Radio->Total Radio->NSB Radio->Compete TestCmpd Novel Piperazine Derivative TestCmpd->Compete NSB_Cmpd NSB Control (e.g., Haloperidol) NSB_Cmpd->NSB Filter Rapid Vacuum Filtration Total->Filter Incubate to Equilibrium NSB->Filter Incubate to Equilibrium Compete->Filter Incubate to Equilibrium Count Scintillation Counting Filter->Count Analyze Calculate IC₅₀ and Kᵢ Count->Analyze G cluster_membrane cluster_extracellular cluster_intracellular GPCR D₂ Receptor (Gᵢ-coupled) AC Adenylate Cyclase (AC) GPCR->AC Inhibits cAMP cAMP AC->cAMP Converts Agonist Dopamine (Agonist) Agonist->GPCR Activates Antagonist Novel Piperazine (Antagonist) Antagonist->GPCR Blocks ATP ATP Response Decreased Cellular Response cAMP->Response Leads to

Caption: Simplified Gᵢ signaling pathway relevant to a D₂ antagonist.

Part 3: Understanding the Structure-Activity Relationship (SAR)

SAR studies are the intellectual core of medicinal chemistry, linking specific chemical modifications to changes in biological activity. [4][14][15]For piperazine derivatives, modifications are typically made at the N1 and N4 positions of the piperazine ring. By systematically altering these substituents and measuring the resulting changes in affinity and function, chemists can build a predictive model to guide the design of more potent and selective compounds. [3][4] The Causality Behind the Choice: A systematic SAR campaign is essential for optimizing a lead compound. It allows researchers to identify which parts of the molecule are critical for binding (the pharmacophore) and which can be modified to improve properties like selectivity, metabolic stability, or solubility without sacrificing potency.

Data Presentation: Example SAR Table

This table illustrates how structural changes to a hypothetical arylpiperazine scaffold impact D₂ receptor affinity.

Compound IDR₁ Group (N1)R₂ Group (Aryl at N4)D₂ Kᵢ (nM)
PZ-003 -H2-methoxyphenyl55.6
PZ-004 -CH₃2-methoxyphenyl25.1
PZ-005 -H2,3-dichlorophenyl8.3
PZ-006 -CH₃2,3-dichlorophenyl4.2

Data is hypothetical and for illustrative purposes, inspired by SAR trends. [16] SAR Insights:

  • Aryl Substitution: Introducing electron-withdrawing groups (e.g., Cl) on the aryl ring significantly improves binding affinity (compare PZ-003 vs. PZ-005).

  • N1 Substitution: Small alkyl groups on the N1 nitrogen may be tolerated or slightly beneficial (compare PZ-005 vs. PZ-006).

Visualization: Piperazine Scaffold SAR

G cluster_nodes cluster_key SAR Observations Scaffold R1 R₁ Key1 R₁: Small alkyl groups (e.g., -CH₃) are tolerated. R2 R₂ Key2 R₂: Electron-withdrawing groups (e.g., -Cl) on aryl ring INCREASE affinity.

Caption: Conceptual SAR diagram for a generic piperazine scaffold.

Part 4: Early Assessment of Safety & Off-Target Effects

A potent and selective compound is of little value if it carries significant safety liabilities. Early safety profiling is critical to de-risk a drug development program. For many CNS-active drugs, one of the most significant safety concerns is the potential for cardiac arrhythmia, often caused by inhibition of the hERG (human Ether-à-go-go-Related Gene) potassium channel. [17][18]Assessing hERG inhibition is a mandatory step in preclinical safety pharmacology. [18][19] The Causality Behind the Choice: The hERG channel is critical for cardiac repolarization. [17][19]Its inhibition can prolong the QT interval, leading to a potentially fatal arrhythmia called Torsades de Pointes. [17][20]Therefore, early identification of hERG inhibitors via automated patch-clamp electrophysiology is a non-negotiable step to prevent advancing cardiotoxic compounds.

Key Experimental Protocol: Automated hERG Patch-Clamp Assay

This protocol provides a high-level overview of assessing a compound's hERG liability using an automated electrophysiology system (e.g., QPatch, SyncroPatch). [17][20] 1. Cell Preparation:

  • Use a cell line (e.g., HEK293) stably expressing the hERG channel. [17] 2. Electrophysiology Measurement:
  • Cells are automatically captured over micron-sized apertures on a planar patch-clamp chip. [20]A high-resistance "giga-seal" is formed.
  • The system establishes a whole-cell patch-clamp configuration. [20] * A specific voltage protocol is applied to the cell to elicit and measure the hERG current. A typical protocol involves a depolarization step to activate the channels, followed by a repolarization step to measure the characteristic tail current, which is used for analysis. [18] * A stable baseline current is recorded in the vehicle solution. [18] 3. Compound Application & Data Analysis:
  • The novel piperazine derivative is perfused over the cell at increasing concentrations. [18]The effect on the hERG tail current is measured at each concentration until a steady state is reached.
  • The percentage inhibition of the hERG current is calculated for each concentration relative to the baseline.
  • A known hERG blocker (e.g., E-4031) is used as a positive control to validate the assay's sensitivity. [17] * The concentration-response data is fitted to a curve to determine the IC₅₀ value. A higher IC₅₀ value indicates a lower risk of hERG-related cardiotoxicity.
Data Presentation: Safety Profile
Compound IDhERG Inhibition IC₅₀ (µM)Therapeutic Index (hERG IC₅₀ / D₂ Kᵢ)
PZ-001 > 30> 25,000
PZ-005 0.560
Cisapride (Ref.) 0.02N/A

Data is hypothetical and for illustrative purposes. A therapeutic index of >100 is often desired.

Conclusion

The pharmacological profiling of novel piperazine derivatives is a multi-faceted process that requires a logical, integrated approach. By systematically evaluating receptor binding, functional activity, structure-activity relationships, and key safety liabilities, drug discovery teams can build a comprehensive understanding of a compound's potential. This guide has outlined the core assays and, more importantly, the scientific rationale that underpins a robust and self-validating characterization cascade, enabling researchers to make informed decisions and efficiently advance the most promising therapeutic candidates.

References

  • Piperazine Derivatives: A Privileged Scaffold in Modern Synthesis and Medicinal Chemistry. (2026). Source not available.
  • Faizan, M., Kumar, R., Mazumder, A., Salahuddin, Kukreti, N., Kumar, A., & Chaitanya, M. (2024). Synthetic Protocols, Structural Activity Relationship, and Biological Activity of Piperazine and its Derivatives. Medicinal Chemistry. Available at: [Link]

  • Faizan, M., Kumar, R., Mazumder, A., Salahuddin, Kukreti, N., Kumar, A., & Chaitanya, M. (2024). Synthetic Protocols, Structural Activity Relationship, and Biological Activity of Piperazine and its Derivatives. Bentham Science. Available at: [Link]

  • Sharma, A., Wakode, S., Fayaz, F., Khasimbi, S., Pottoo, F. H., & Kaur, A. (2020). An Overview of Piperazine Scaffold as Promising Nucleus for Different Therapeutic Targets. Current Pharmaceutical Design. Available at: [Link]

  • S, S., K, S., & G, S. (2019). Piperazine Derivatives: A Review of Activity on Neurotransmitter Receptors. Research Journal of Pharmacy and Technology. Available at: [Link]

  • Sharma, A., Wakode, S., Fayaz, F., Khasimbi, S., Pottoo, F. H., & Kaur, A. (2020). An Overview of Piperazine Scaffold as Promising Nucleus for Different Therapeutic Targets. Current Pharmaceutical Design. Available at: [Link]

  • Structure‐activity relationship of antipsychotic piperazine derivatives. (n.d.). ResearchGate. Available at: [Link]

  • Charlton, S. J. (2018). GPCR-radioligand binding assays. Methods in Molecular Biology. Available at: [Link]

  • GPCR Membrane Ligand Binding Assay Development. (n.d.). Multispan, Inc. Available at: [Link]

  • GPCR Assay Services. (n.d.). ION Biosciences. Available at: [Link]

  • hERG Safety. (n.d.). Cyprotex ADME-Tox Solutions - Evotec. Available at: [Link]

  • de Oliveira, K. A. F., et al. (2019). Piperazine derivatives with central pharmacological activity used as therapeutic tools. Fundamental & Clinical Pharmacology. Available at: [Link]

  • Recent development of piperazine and piperidine derivatives as antipsychotic agents. (2020). ResearchGate. Available at: [Link]

  • Pharmacological profiles of aminoindanes, piperazines, and pipradrol derivatives. (2014). ResearchGate. Available at: [Link]

  • Alghamdi, S., Alshehri, M. M., & Asif, M. (2022). The Neuropharmacological Potential of Piperazine Derivatives: A Mini- Review. Mini-Reviews in Organic Chemistry. Available at: [Link]

  • Radioligand Binding Assay Protocol. (n.d.). Gifford Bioscience. Available at: [Link]

  • de Souza, A. C. S., et al. (2022). Design, Synthesis and Pharmacological Evaluation of Novel Conformationally Restricted N-arylpiperazine Derivatives Characterized as D2/D3 Receptor Ligands, Candidates for the Treatment of Neurodegenerative Diseases. Molecules. Available at: [Link]

  • Live-Cell Assay to Interrogate GPCRs by Monitoring cAMP Levels using a Bioluminescent Readout. (2010). Agilent. Available at: [Link]

  • Piperazine. (n.d.). chemeurope.com. Available at: [Link]

  • Simmler, L. D., et al. (2014). Pharmacological profiles of aminoindanes, piperazines, and pipradrol derivatives. Biochemical Pharmacology. Available at: [Link]

  • Almaghrabi, M. (2021). Synthesis, Analysis, and Pharmacological Profile of Designer Piperazine Drugs. Auburn University Electronic Theses and Dissertations. Available at: [Link]

  • Best Practice hERG Assay. (2024). Mediford Corporation. Available at: [Link]

  • hERG Best Practice Assay. (n.d.). Drug Safety Testing Center Co., Ltd. Available at: [Link]

  • hERG Safety Assay. (n.d.). Evotec. Available at: [Link]

Sources

Foundational

The Piperazine Paradigm: A Structural and Mechanistic Guide to a Privileged Scaffold in Medicinal Chemistry

Introduction As a Senior Application Scientist, I frequently encounter drug discovery programs that stall in the late stages due to poor physicochemical profiles, off-target toxicity, or lack of target selectivity. Time...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction

As a Senior Application Scientist, I frequently encounter drug discovery programs that stall in the late stages due to poor physicochemical profiles, off-target toxicity, or lack of target selectivity. Time and again, the strategic incorporation of a piperazine ring rescues these campaigns. Piperazine (1,4-diazacyclohexane) is not merely a structural spacer; it is a highly dynamic, privileged scaffold that fundamentally alters a molecule's pharmacokinetic (PK) and pharmacodynamic (PD) landscape[1]. Its conformational flexibility and dual-nitrogen architecture allow it to act simultaneously as a physicochemical modulator and a critical pharmacophore in therapeutic areas ranging from oncology to infectious diseases[1].

This whitepaper deconstructs the causality behind piperazine's success, detailing its physicochemical impact, target engagement mechanics, and the synthetic workflows required to harness it effectively.

Physicochemical Profiling & Pharmacokinetic Impact

The true power of the piperazine scaffold lies in its tunable basicity. Unlike piperidine, which features a single nitrogen atom, piperazine's dual-nitrogen system exhibits two distinct acid dissociation constants (pKa).

Causality in Design: Why does this dual-pKa system matter? The two pKa values of unsubstituted piperazine are approximately 9.73 and 5.35[2]. This differential ionization dictates that at physiological pH (7.4), the piperazine core is predominantly mono-protonated. This specific ionization state strikes an optimal thermodynamic balance: it provides sufficient polarity to dramatically enhance aqueous solubility (lowering logP) for oral bioavailability, while maintaining enough lipophilicity to permit passive cellular membrane permeation[2]. When a lead compound is excessively lipophilic (violating Lipinski's rules), we routinely graft a piperazine moiety to "pull" the logP back into the druggable zone.

Table 1: Comparative Physicochemical Properties of Six-Membered Nitrogen Heterocycles
PropertyPiperazinePiperidineStrategic Impact in Drug Design
Structure 1,4-diazacyclohexaneazacyclohexaneDual nitrogens provide distinct, orthogonal functionalization vectors.
pKa Values ~9.73 (pKa1), ~5.35 (pKa2)~11.22Piperazine allows for fine-tuned mono-protonation at physiological pH[2].
logP (Base) -1.50.9Piperazine significantly enhances hydrophilicity and aqueous solubility[2].
H-Bonding 2 Donors, 2 Acceptors1 Donor, 1 AcceptorIncreases the probability of engaging complex target active sites via multiple vectors.

Mechanistic Case Studies in Target Engagement

When engineering targeted therapies, we rely on the precise spatial arrangement of hydrogen bonds and salt bridges. Piperazine excels at anchoring molecules within deep enzyme pockets.

Case Study 1: Imatinib and c-Abl Kinase (Oncology)

Imatinib revolutionized the treatment of chronic myeloid leukemia (CML) by targeting the inactive (DFG-out) conformation of the c-Abl tyrosine kinase. In this architecture, the N-methylpiperazine moiety is far more than a solubilizing tail; it is a critical binding anchor[3].

  • Mechanistic Causality: The protonated tertiary amine of the piperazine ring forms a highly stabilizing ion-ion interaction (salt bridge) with the negatively charged carboxylate group of the Asp381 residue within the kinase's DFG motif[3]. Furthermore, it establishes a precise hydrogen bond with the backbone carbonyl of Ile360[3]. Without this piperazine ring, the molecule loses its electrostatic anchor, resulting in a dramatic drop in target affinity.

Case Study 2: Ciprofloxacin and DNA Gyrase (Infectious Disease)

In the fluoroquinolone antibiotic ciprofloxacin, the piperazine ring at the C-7 position is absolute requisite for its interaction with bacterial DNA gyrase (topoisomerase II)[4].

  • Mechanistic Causality: The piperazine moiety directly interacts with the GyrA and GyrB subunits, poisoning the enzyme-DNA cleavage complex[5]. By synthetically modifying the N4 position of this piperazine (e.g., via alkylation or hybridization with lipophilic scaffolds), we can alter the steric bulk and membrane partitioning of the drug. This is a proven strategy to overcome efflux-pump-mediated resistance in Gram-negative pathogens[4][5].

Experimental Protocol: Self-Validating N-Monoarylation

A common synthetic bottleneck in piperazine chemistry is selective functionalization. Because both secondary amines are electronically similar, direct alkylation often yields an inseparable mixture of mono- and bis-substituted products. To circumvent this, we engineer a microenvironment that strictly dictates regioselectivity using a self-validating Buchwald-Hartwig cross-coupling.

Protocol: Regioselective Pd-Catalyzed N-Arylation of Piperazine

  • Reagent Preparation: In a flame-dried Schlenk flask under inert argon, combine 1-Boc-piperazine (1.2 equiv), the target aryl bromide (1.0 equiv), Pd2(dba)3 (2 mol%), RuPhos (4 mol%), and sodium tert-butoxide (1.5 equiv).

  • Solvent Addition: Add anhydrous toluene to achieve a 0.2 M concentration relative to the aryl halide.

  • Reaction Execution: Heat the mixture to 85°C for 4–6 hours with vigorous stirring.

  • Causality of Reagents:

    • 1-Boc-piperazine: The bulky, electron-withdrawing tert-butyloxycarbonyl (Boc) group deactivates one nitrogen, completely preventing bis-arylation and ensuring 100% regioselectivity.

    • RuPhos Ligand: The extreme steric bulk of RuPhos facilitates the high-energy reductive elimination step of the catalytic cycle, preventing the palladium catalyst from resting in an unreactive bis-ligated state.

    • Sodium tert-butoxide: A strong base is required to deprotonate the palladium-bound amine, driving the formation of the critical Pd-amido intermediate.

  • Self-Validation System: Monitor the reaction via LC-MS. This system is self-validating: the desired product will exhibit a highly distinct mass shift (+100 Da from the Boc group) compared to any unreacted starting material. A single, clean peak in the UV chromatogram confirms the absolute suppression of the bis-arylated byproduct.

  • Deprotection: Treat the purified intermediate with 4M HCl in dioxane at room temperature for 2 hours to quantitatively cleave the Boc group, liberating the secondary amine for subsequent functionalization.

Logical Workflow for Piperazine Optimization

To systematically harness the properties of piperazine, we utilize a structured optimization loop. The diagram below illustrates the decision-making process from hit identification to lead selection.

PiperazineWorkflow A 1. Hit Identification (Piperazine Scaffold) B 2. Physicochemical Profiling (pKa & logP Analysis) A->B C 3. Structural Modification (N-Functionalization) B->C Guide Design D 4. In Vitro Validation (Target Affinity & ADME) C->D Synthesize E Criteria Met? D->E Evaluate SAR E->C No (Iterate) F Lead Candidate Selected E->F Yes

Workflow for the iterative optimization of piperazine-based drug candidates.

References

  • Piperazine Derivatives: A Privileged Scaffold in Modern Synthesis and Medicinal Chemistry, NIH, 1

  • A Tale of Two Rings: Piperazine and Piperidine Derivatives in Modern Drug Design, BenchChem,2

  • Synthesis and molecular docking of new N4-piperazinyl ciprofloxacin hybrids as antimicrobial DNA gyrase inhibitors, NIH, 4

  • Hybrid Inhibitors of DNA Gyrase A and B: Design, Synthesis and Evaluation, MDPI, 5

  • Design, Docking Analysis, and Structure–Activity Relationship of Ferrocene-Modified Tyrosine Kinase Inhibitors: Insights into BCR-ABL Interactions, MDPI, 3

Sources

Exploratory

A Theoretical and Computational Scrutiny of 4-(4-Acetyl-piperazin-1-YL)-2-methylaniline: An In-depth Technical Guide

This technical guide provides a comprehensive framework for the theoretical investigation of 4-(4-Acetyl-piperazin-1-YL)-2-methylaniline, a molecule of interest in medicinal chemistry and drug development. By leveraging...

Author: BenchChem Technical Support Team. Date: March 2026

This technical guide provides a comprehensive framework for the theoretical investigation of 4-(4-Acetyl-piperazin-1-YL)-2-methylaniline, a molecule of interest in medicinal chemistry and drug development. By leveraging computational chemistry, we can elucidate its structural, electronic, and spectroscopic properties, offering insights that are crucial for understanding its bioactivity and for the rational design of new derivatives. This document is intended for researchers, scientists, and drug development professionals with an interest in the application of theoretical methods to the study of small organic molecules.

Introduction

4-(4-Acetyl-piperazin-1-YL)-2-methylaniline is a compound that incorporates several key pharmacophores: a substituted aniline ring, a piperazine moiety, and an acetyl group. The aniline and piperazine scaffolds are ubiquitous in medicinal chemistry, appearing in a wide range of therapeutic agents targeting various biological systems.[1][2] The specific substitution pattern of this molecule suggests potential applications in areas such as neuroactive research or as a kinase inhibitor.[3][4] Theoretical studies, particularly those employing Density Functional Theory (DFT), are indispensable for a deep understanding of the molecule's conformational preferences, electronic structure, and reactivity, which are all critical determinants of its pharmacological profile.[5][6][7][8]

This guide will detail the computational protocols for a thorough theoretical analysis of 4-(4-Acetyl-piperazin-1-YL)-2-methylaniline, explaining the rationale behind the selection of computational methods and providing a roadmap for interpreting the results.

Part 1: Molecular Structure and Conformational Analysis

The conformational flexibility of the piperazine ring is a key determinant of the overall three-dimensional structure of 4-(4-Acetyl-piperazin-1-YL)-2-methylaniline and, consequently, its interaction with biological targets. The piperazine ring can adopt several conformations, with the chair, boat, and twisted-boat forms being the most common.[1]

Conformational Preferences of the Piperazine Ring

Computational studies on piperazine-based ligands have shown that the chair conformation is generally the most stable.[1] The energy barrier for conversion from the chair to the boat conformation is approximately 6.1 kcal/mol.[1] For the target molecule, a systematic conformational search is essential to identify the global minimum energy structure and other low-lying conformers.

Experimental Protocol: Conformational Search

  • Initial Structure Generation: Draw the 2D structure of 4-(4-Acetyl-piperazin-1-YL)-2-methylaniline and convert it to a 3D structure using a molecular modeling software (e.g., Avogadro, ChemDraw).

  • Conformational Search Algorithm: Employ a systematic or stochastic conformational search method. A common approach is to use a molecular mechanics force field (e.g., MMFF94) to rapidly explore the conformational space.

  • Geometry Optimization of Conformers: The identified low-energy conformers should then be subjected to full geometry optimization using a more accurate quantum mechanical method, such as DFT.

Geometrical Parameters

Once the minimum energy conformer is identified, a detailed analysis of its geometrical parameters (bond lengths, bond angles, and dihedral angles) can be performed. These calculated parameters can be compared with experimental data from X-ray crystallography if available, or with data for similar molecules from the Cambridge Structural Database (CSD).[1]

Table 1: Representative Calculated Geometrical Parameters

ParameterBond/AngleCalculated Value (B3LYP/6-311++G(d,p))
Bond LengthC-N (aniline)~1.40 Å
C-N (piperazine)~1.46 Å
C=O (acetyl)~1.23 Å
Bond AngleC-N-C (piperazine)~110°
C-C-N (aniline)~120°
Dihedral AngleC-C-N-C (aniline-piperazine)Varies with conformation

Note: These are expected values based on literature for similar fragments and should be calculated specifically for the title compound.

Diagram: Computational Workflow for Structural Analysis

workflow cluster_start Initial Steps cluster_conf_search Conformational Analysis cluster_dft DFT Calculations cluster_analysis Data Analysis 2D_Structure 2D Structure of 4-(4-Acetyl-piperazin-1-YL)-2-methylaniline 3D_Generation Generation of Initial 3D Structure 2D_Structure->3D_Generation Conf_Search Conformational Search (e.g., Molecular Mechanics) 3D_Generation->Conf_Search Low_Energy_Conformers Identification of Low-Energy Conformers Conf_Search->Low_Energy_Conformers DFT_Opt Geometry Optimization (DFT, e.g., B3LYP/6-311++G(d,p)) Low_Energy_Conformers->DFT_Opt Freq_Calc Frequency Calculation DFT_Opt->Freq_Calc Geom_Params Analysis of Geometrical Parameters (Bond Lengths, Angles) Freq_Calc->Geom_Params Thermo_Props Thermodynamic Properties Freq_Calc->Thermo_Props

Caption: Workflow for the structural and conformational analysis.

Part 2: Electronic Properties and Reactivity

The electronic properties of a molecule are fundamental to its reactivity and its interactions with other molecules. DFT calculations provide valuable insights into the electronic structure through the analysis of frontier molecular orbitals (FMOs) and molecular electrostatic potential (MEP).

Frontier Molecular Orbitals (HOMO-LUMO)

The Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO) are the key orbitals involved in chemical reactions. The energy of the HOMO is related to the electron-donating ability of a molecule, while the LUMO energy relates to its electron-accepting ability. The HOMO-LUMO energy gap is an indicator of the molecule's chemical stability.

For 4-(4-Acetyl-piperazin-1-YL)-2-methylaniline, the HOMO is expected to be localized on the electron-rich aniline ring, while the LUMO may be distributed over the acetyl group and the piperazine ring.

Molecular Electrostatic Potential (MEP)

The MEP map is a visual representation of the charge distribution in a molecule and is useful for identifying sites for electrophilic and nucleophilic attack. Red regions in an MEP map indicate areas of high electron density (negative potential), which are susceptible to electrophilic attack, while blue regions indicate areas of low electron density (positive potential), which are prone to nucleophilic attack.

Experimental Protocol: Electronic Properties Calculation

  • Software and Method: Utilize a quantum chemistry software package such as Gaussian, ORCA, or GAMESS.[5] The B3LYP functional with a 6-311++G(d,p) basis set is a widely used and reliable combination for organic molecules.[5][9]

  • Input File Preparation: Create an input file containing the optimized coordinates of the molecule, the chosen level of theory and basis set, and keywords for calculating molecular orbitals and electrostatic potential.

  • Execution and Analysis: Run the calculation and visualize the HOMO, LUMO, and MEP map using visualization software like GaussView or Avogadro.

Diagram: Conceptual Representation of HOMO and LUMO

homo_lumo cluster_molecule 4-(4-Acetyl-piperazin-1-YL)-2-methylaniline cluster_orbitals Frontier Molecular Orbitals Molecule [Molecular Structure] HOMO HOMO (Highest Occupied Molecular Orbital) Electron Donor LUMO LUMO (Lowest Unoccupied Molecular Orbital) Electron Acceptor HOMO->LUMO ΔE = E_LUMO - E_HOMO Energy_Gap Energy Gap (ΔE)

Sources

Protocols & Analytical Methods

Method

Application Note: Strategies for the Solubilization of 4-(4-Acetyl-piperazin-1-YL)-2-methylaniline for In Vitro Assays

An Application Guide by Gemini Scientific Abstract This document provides a comprehensive guide for the effective solubilization of 4-(4-Acetyl-piperazin-1-YL)-2-methylaniline, a compound whose physicochemical properties...

Author: BenchChem Technical Support Team. Date: March 2026

An Application Guide by Gemini Scientific

Abstract

This document provides a comprehensive guide for the effective solubilization of 4-(4-Acetyl-piperazin-1-YL)-2-methylaniline, a compound whose physicochemical properties present challenges for achieving the concentrations required for robust in vitro biochemical and cell-based assays. We delve into the structural characteristics of the molecule that govern its solubility and present a tiered approach to its dissolution. The primary and universally recommended method involves the preparation of a concentrated stock solution in dimethyl sulfoxide (DMSO). Furthermore, we provide advanced protocols and a troubleshooting framework for instances where precipitation occurs upon dilution into aqueous assay media. These advanced strategies include pH modification, the use of co-solvents, and cyclodextrin complexation. Each protocol is designed to ensure compound integrity, maximize reproducibility, and minimize off-target artifacts in experimental systems.

Part 1: Physicochemical Profile & Solubility Rationale

A thorough understanding of a compound's physicochemical properties is the foundation of a successful solubilization strategy.[1] 4-(4-Acetyl-piperazin-1-YL)-2-methylaniline possesses structural features—specifically, weakly basic amine functionalities and significant lipophilic regions—that dictate its challenging solubility profile in neutral aqueous solutions.

Structure:

Chemical Structure of 4-(4-Acetyl-piperazin-1-YL)-2-methylaniline

Analysis of Structural Features:

  • Weakly Basic Centers: The molecule contains two key nitrogen atoms that can be protonated: the primary amine on the aniline ring (pKa ~4-5) and the tertiary amine in the piperazine ring. The tertiary amine is the more basic of the two, with an estimated pKa in the range of 7-8. This makes the compound's solubility highly dependent on pH; it will be significantly more soluble in acidic conditions where these amines are protonated.[2][3]

  • Lipophilicity: The presence of the benzene ring, methyl group, and acetyl moiety contributes to the molecule's non-polar character, leading to poor intrinsic aqueous solubility.

  • Amide Group: The acetyl group forms an amide bond with one of the piperazine nitrogens, rendering it effectively neutral and non-ionizable under physiological conditions.

These properties are summarized in the table below.

PropertyValue / PredictionImplication for Solubilization
Molecular Formula C₁₃H₁₉N₃O-
Molecular Weight 233.31 g/mol [4]Essential for accurate molarity calculations.[1]
Appearance Solid (assumed)Requires dissolution from a solid state.
pKa (Predicted, Basic) ~7-8 (Piperazine N), ~4-5 (Aniline N)Solubility will increase significantly at pH < 7.0. pH adjustment is a viable strategy.[5]
logP (Predicted) 2.0 - 3.5Indicates a lipophilic nature and low intrinsic water solubility. An organic solvent is required for the primary stock.
Primary Solvent Dimethyl Sulfoxide (DMSO)DMSO is a powerful, polar aprotic solvent capable of dissolving a wide range of organic compounds.[6][7]

Part 2: Primary Solubilization Protocol - High-Concentration DMSO Stock

The most reliable and universally adopted starting point for solubilizing compounds for in vitro screening is the preparation of a concentrated stock solution in 100% Dimethyl Sulfoxide (DMSO).[8] This protocol details the preparation of a 10 mM stock solution.

Experimental Protocol: Preparation of a 10 mM DMSO Stock

Materials:

  • 4-(4-Acetyl-piperazin-1-YL)-2-methylaniline (solid)

  • Anhydrous, sterile-filtered DMSO (Biotechnology Grade)

  • Calibrated analytical balance

  • Sterile microcentrifuge tubes or glass vials (amber or wrapped in foil)

  • Vortex mixer and/or sonicator

Procedure:

  • Pre-Protocol Calculations:

    • Use the formula: Mass (mg) = Molarity (mM) × Volume (mL) × Molecular Weight ( g/mol )

    • To prepare 1 mL of a 10 mM stock solution:

    • Mass (mg) = 10 mM × 1 mL × 233.31 g/mol = 2.33 mg

  • Compound Handling:

    • Before opening, allow the vial of the solid compound to equilibrate to room temperature for at least 20 minutes. This critical step prevents atmospheric moisture from condensing on the compound.

    • Using an analytical balance, carefully weigh out the calculated mass (e.g., 2.33 mg) into a sterile vial. For accuracy, it is best to weigh a slightly larger mass (e.g., 5-10 mg) and adjust the solvent volume accordingly.[1]

  • Dissolution:

    • Add the calculated volume of 100% DMSO to the vial containing the compound.

    • Cap the vial tightly and vortex vigorously for 1-2 minutes.

    • Visually inspect the solution against a light and dark background to ensure all solid particles have dissolved.

    • If dissolution is slow, sonicate the vial in a water bath for 5-10 minutes.[9] Gentle warming to 37°C can also be applied if the compound is heat-stable.[10]

  • Storage and Aliquoting:

    • To prevent degradation from repeated freeze-thaw cycles, aliquot the stock solution into smaller, single-use volumes (e.g., 10-20 µL) in sterile, clearly labeled tubes.[1][11]

    • Store the aliquots at -20°C or -80°C, protected from light.

Critical Consideration: DMSO in Final Assay

While an excellent solvent, DMSO is not inert and can impact cellular processes.[12][13] It is imperative to maintain the final concentration of DMSO in the assay medium at the lowest possible level.

  • General Guideline: Keep final DMSO concentration ≤ 0.5% (v/v) .

  • Best Practice: For sensitive cell lines or long-term assays, aim for ≤ 0.1% (v/v) .[6][7][10]

  • Vehicle Control: Always include a vehicle control in your experiments, which consists of assay medium containing the same final concentration of DMSO used for the test compound.

G cluster_prep Preparation cluster_dissolve Dissolution cluster_store Storage weigh 1. Weigh Compound (e.g., 2.33 mg) add_dmso 2. Add Calculated Volume of 100% DMSO (e.g., 1 mL) weigh->add_dmso vortex 3. Vortex Vigorously (1-2 min) add_dmso->vortex inspect 4. Visual Inspection vortex->inspect sonicate 5. Sonicate / Warm (37°C) If Needed inspect->sonicate Particulates Remain aliquot 6. Aliquot into Single-Use Tubes inspect->aliquot Completely Dissolved sonicate->vortex store 7. Store at -20°C / -80°C Protected from Light aliquot->store

Workflow for Preparing a DMSO Stock Solution.

Part 3: Troubleshooting & Advanced Solubilization Strategies

A common failure point occurs when the DMSO stock is diluted into the aqueous assay buffer, causing the compound to precipitate out of solution—a phenomenon known as kinetic precipitation.[9] If this occurs, or if higher concentrations are needed than the primary protocol allows, the following strategies can be employed.

G start Precipitation Observed Upon Dilution? ph_node Is the assay compatible with pH < 7.0? start->ph_node Yes ph_yes Use Protocol 3.1: pH Modification ph_node->ph_yes Yes cosolvent_node Is a co-solvent (e.g., Ethanol, PEG) tolerated? ph_node->cosolvent_node No cosolvent_yes Use Protocol 3.2: Co-Solvent System cosolvent_node->cosolvent_yes Yes surfactant_node Is it a biochemical (cell-free) assay? cosolvent_node->surfactant_node No surfactant_yes Use Protocol 3.3: Surfactant-Assisted surfactant_node->surfactant_yes Yes cyclo_node Are other methods failing? Need to avoid organic solvents? surfactant_node->cyclo_node No (Cell-Based) cyclo_yes Use Protocol 3.4: Cyclodextrin Complexation cyclo_node->cyclo_yes Yes reassess Re-evaluate Assay Concentration / Compound cyclo_node->reassess No

Decision Tree for Solubility Troubleshooting.
Protocol 3.1: pH Modification

Leveraging the weakly basic nature of the compound, decreasing the pH of the final assay buffer can dramatically increase solubility.

  • Prepare an Acidic Buffer: Prepare your final assay buffer at a lower pH (e.g., pH 6.0-6.5) instead of the standard physiological pH 7.4.

  • Test Solubility: Perform a serial dilution of the DMSO stock into the acidic buffer.

  • Alternative (for stock): Prepare a 10 mM stock in DMSO, but add 1 molar equivalent of HCl. Alternatively, dissolve the compound in a small amount of 0.1 N HCl and then bring to the final volume with assay buffer.[14]

  • Considerations: Ensure the final assay pH is compatible with your biological system (enzymes, cells). Run a pH-matched vehicle control.

Protocol 3.2: Use of Co-solvents

Co-solvents can create a more favorable environment for lipophilic compounds in aqueous solutions.[15][16][17]

  • Prepare a Co-solvent Stock: Prepare a 2X final concentration of your compound in 100% DMSO.

  • Prepare a Co-solvent Buffer: Prepare a 2X concentration of your assay buffer components.

  • Mixing: In a separate tube, mix equal volumes of a co-solvent like ethanol or Polyethylene Glycol 400 (PEG-400) with the 2X assay buffer.

  • Final Dilution: Slowly, while vortexing, add the 2X compound stock to the co-solvent/buffer mixture. This gradual addition is key to preventing precipitation.

  • Final Concentration: The final concentration of the co-solvent should be kept low (e.g., 1-5%) and tested for toxicity in your assay system.

Protocol 3.3: Surfactant-Assisted Solubilization (for Biochemical Assays)

For cell-free assays, non-ionic surfactants can form micelles that encapsulate the compound.

  • Buffer Preparation: Supplement your assay buffer with a low concentration of a non-ionic surfactant, such as Tween® 20 or Triton™ X-100 (e.g., 0.01% - 0.05% v/v).[18]

  • Dissolution: Add the DMSO stock solution directly to the surfactant-containing buffer.

  • Caution: This method is generally not suitable for cell-based assays as surfactants can disrupt cell membranes.

Protocol 3.4: Cyclodextrin Complexation

Cyclodextrins are cyclic oligosaccharides that can form inclusion complexes with lipophilic molecules, enhancing their aqueous solubility.[2][15]

  • Prepare Cyclodextrin Solution: Prepare a solution of β-cyclodextrin or a more soluble derivative like HP-β-CD (2-hydroxypropyl-β-cyclodextrin) in your assay buffer (e.g., 10-50 mM).

  • Complexation: While vigorously vortexing the cyclodextrin solution, add the concentrated DMSO stock of your compound dropwise. The molar ratio of cyclodextrin to compound should be high (e.g., 10:1 or greater).

  • Incubation: Incubate the mixture, often with agitation, for 1 to 24 hours to allow for complex formation.[9]

  • Application: Use the resulting solution, ensuring a vehicle control with the same concentration of cyclodextrin and DMSO is included.

Summary & Method Comparison

MethodBest ForProsCons
DMSO Stock All assaysUniversal starting point; simple and fast.Potential for precipitation on dilution; DMSO toxicity.[12][13]
pH Modification Most assays (if tolerated)Highly effective for basic compounds; simple to implement.May alter biological activity; not all systems tolerate pH change.
Co-solvents Cell-based & biochemicalCan significantly improve solubility.[15]Potential for co-solvent toxicity; requires vehicle control.[19]
Surfactants Biochemical (cell-free) assaysVery effective at low concentrations.Not suitable for cell-based assays; can interfere with some detection methods.
Cyclodextrins Cell-based & biochemicalCan greatly enhance solubility; reduces need for organic solvents.[15]Can be expensive; may alter compound availability/activity.

References

  • Verheijen, M., et al. (2019, March 15). DMSO induces drastic changes in human cellular processes and epigenetic landscape in vitro. Maastricht University. [Link]

  • Singh, M., & Singh, N. (2017). Effect of dimethyl sulfoxide on in vitro proliferation of skin fibroblast cells. Journal of Biotech Research, 8, 78-82. [Link]

  • Genedata. (2019, March 15). DMSO induces drastic changes in human cellular processes and epigenetic landscape in vitro. [Link]

  • Strickley, R. G. (2004). Solubilizing Excipients in Oral and Injectable Formulations. Pharmaceutical Research, 21(2), 201-230. [Link]

  • Eppendorf. Cell Culture FAQ: How does DMSO affect your cells?. [Link]

  • Jagiellonian Center of Innovation. The study of the influence of DMSO on human fibroblasts proliferation in-vitro. [Link]

  • A2Z Chemical. 4-(4-Acetyl-piperazin-1-yl)-2-methylaniline. [Link]

  • Pharmaceutical Technology. (2022, November 3). Excipients for Solubility Enhancement of Parenteral Formulations. [Link]

  • PhytoTech Labs. Preparing Stock Solutions. [Link]

  • Asian Journal of Pharmaceutics. (2023, December 21). Resolving Solubility Problems and Providing an Overview of Excipients to Boost Oral Drug Bioavailability. [Link]

  • Taylor & Francis. Cosolvent – Knowledge and References. [Link]

  • Li, D., et al. (2023). Solubilization techniques used for poorly water-soluble drugs. Acta Pharmaceutica Sinica B, 13(9), 3655-3677. [Link]

  • Crown Bioscience. How to Develop Effective in vitro Assays for Early Drug Discovery. [Link]

  • Matson, S. L., et al. (2009). Best practices in compound management for preserving compound integrity and accurately providing samples for assays. Journal of Biomolecular Screening, 14(5), 476-484. [Link]

  • Emulate Bio. Protocol for Emulate Organ-Chips: Compound Treatment Solution Preparation and Treatment. [Link]

  • Al-Obaid, A. M., et al. (2022). Mechanistic study of the solubilization effect of basic amino acids on a poorly water-soluble drug. RSC Advances, 12(30), 19345-19354. [Link]

  • ResearchGate. (2014, July 31). How to enhance drug solubility for in vitro assays?. [Link]

Sources

Application

Application Note: Evaluating 4-(4-Acetyl-piperazin-1-YL)-2-methylaniline as a Kinase Inhibitor Fragment in Cell-Based Assays

Target Audience: Discovery Biologists, Medicinal Chemists, and High-Throughput Screening (HTS) Scientists Application Focus: Fragment-Based Drug Discovery (FBDD), Kinase Target Engagement, Phenotypic Screening Executive...

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Discovery Biologists, Medicinal Chemists, and High-Throughput Screening (HTS) Scientists Application Focus: Fragment-Based Drug Discovery (FBDD), Kinase Target Engagement, Phenotypic Screening

Executive Summary

Fragment-based drug discovery (FBDD) has revolutionized the development of targeted therapeutics, particularly for protein kinases[1]. Unlike traditional high-throughput screening of large, complex molecules, FBDD utilizes low-molecular-weight compounds (fragments) to probe binding pockets with high ligand efficiency[2].

4-(4-Acetyl-piperazin-1-YL)-2-methylaniline (CAS 862686-09-7) is a highly privileged pharmacophoric building block. It contains a 2-methylaniline moiety—a motif frequently utilized to anchor inhibitors into the hydrophobic hinge regions of tyrosine kinases (such as BCR-ABL and c-Kit)—coupled with an acetyl-piperazine ring that enhances aqueous solubility and three-dimensionality[3]. This application note details a rigorously validated, cell-based methodology to evaluate this fragment's baseline cytotoxicity and target engagement prior to its synthetic elaboration into larger, high-affinity Type II kinase inhibitors.

Scientific Rationale & Assay Causality (E-E-A-T)

To ensure that the protocols described herein form a self-validating system, every experimental choice is grounded in established molecular biology principles:

  • Cell Line Selection (K562): We utilize the K562 erythroleukemia cell line. These cells possess the Philadelphia chromosome translocation, resulting in the constitutive expression of the BCR-ABL1 fusion kinase. This makes them the gold-standard phenotypic model for testing ABL-targeted fragments[4].

  • Viability Readout (ATP-based vs. MTT): Fragment hits typically exhibit weak initial binding affinities (high µM to mM range)[2]. At these high concentrations, traditional tetrazolium-based assays (like MTT) are prone to metabolic artifacts and chemical reduction interference. We employ the CellTiter-Glo® 2.0 Assay , which directly quantifies intracellular ATP via a luciferase reaction. ATP concentration is strictly proportional to the number of metabolically active cells, providing a highly sensitive, linear, and artifact-resistant readout[5].

  • Target Engagement Biomarker (p-CrkL): To prove that the fragment is actually inhibiting the intended kinase rather than causing non-specific cytotoxicity, we measure the phosphorylation status of CrkL (CT10 regulator of kinase like). CrkL is the direct, predominant intracellular substrate of BCR-ABL. A reduction in p-CrkL is the definitive molecular signature of BCR-ABL kinase inhibition[4].

Pathway BCR_ABL BCR-ABL1 Kinase (Constitutively Active) CrkL CrkL (Adaptor Protein) BCR_ABL->CrkL Tyrosine Phosphorylation Fragment 4-(4-Acetyl-piperazin-1-YL) -2-methylaniline (Investigational Fragment) Fragment->BCR_ABL Competitive Inhibition (ATP Pocket) pCrkL p-CrkL (Phosphorylated) CrkL->pCrkL ATP -> ADP Proliferation Cell Proliferation & Survival (K562 Phenotype) pCrkL->Proliferation Oncogenic Drive

Fig 1: Mechanism of action for BCR-ABL targeted fragments via the CrkL signaling axis.

Materials and Reagent Setup

Table 1: Critical Reagents and Compound Properties

ComponentSpecification / DetailsPurpose
Test Fragment 4-(4-Acetyl-piperazin-1-YL)-2-methylaniline (CAS: 862686-09-7)Primary screening compound.
Positive Control Imatinib Mesylate (10 mM in DMSO)Validates BCR-ABL specific inhibition and assay dynamic range[4].
Cell Line K562 (ATCC® CCL-243™)BCR-ABL+ human immortalised myelogenous leukaemia cell line.
Viability Reagent CellTiter-Glo® 2.0 (Promega)Homogeneous ATP-based luminescent cell viability readout[6].
Antibodies Anti-CrkL (Total), Anti-p-CrkL (Tyr207), Anti-GAPDHImmunoblotting for intracellular target engagement[7].

Experimental Methodologies

Protocol A: High-Throughput Cell Viability Assay (ATP Quantitation)

This protocol is designed in an "add-mix-measure" format to minimize pipetting errors and maximize Z-factor scores for fragment screening[8].

  • Cell Seeding: Harvest K562 cells in the logarithmic growth phase. Resuspend in IMDM supplemented with 10% FBS. Seed 10,000 cells/well in a solid white 96-well plate (total volume: 90 µL/well). Incubate overnight at 37°C, 5% CO₂.

  • Compound Preparation: Prepare a 10-point, 3-fold serial dilution of 4-(4-Acetyl-piperazin-1-YL)-2-methylaniline in 100% DMSO. The top concentration should be 50 mM (to achieve a final assay concentration of 500 µM, typical for fragment screening).

  • Dosing: Add 10 µL of the diluted fragment (or Imatinib control) to the respective wells. Ensure the final DMSO concentration is normalized to 1% across all wells (including vehicle controls) to prevent solvent-induced cytotoxicity.

  • Incubation: Incubate the dosed plates for 72 hours at 37°C, 5% CO₂.

  • Reagent Addition: Equilibrate the plate and the CellTiter-Glo® 2.0 Reagent to room temperature for 30 minutes. Add 100 µL of CellTiter-Glo® 2.0 Reagent directly to each well[9].

  • Lysis and Stabilization: Mix the contents vigorously for 2 minutes on an orbital shaker to induce complete cell lysis. Incubate at room temperature for 10 minutes to stabilize the luminescent signal[9].

  • Readout: Record luminescence using a multi-mode microplate reader (integration time: 0.5–1.0 second per well).

Protocol B: Intracellular Target Engagement (p-CrkL Immunoblotting)

This protocol validates whether the observed phenotypic toxicity is mechanistically driven by kinase inhibition[10].

  • Treatment: Seed K562 cells in 6-well plates at 1×106 cells/well. Treat with the fragment at IC50​ and IC90​ concentrations (determined from Protocol A), alongside a 1 µM Imatinib positive control and a 1% DMSO vehicle control.

  • Short-Term Incubation: Incubate for 2 hours. Note: Kinase signaling inhibition occurs rapidly; a 2-hour window prevents confounding effects from apoptosis-induced protein degradation.

  • Lysis: Pellet cells at 1,500 rpm for 5 mins at 4°C. Wash once with ice-cold PBS. Lyse pellets in 100 µL RIPA buffer supplemented with protease and phosphatase inhibitor cocktails.

  • Protein Quantification & Gel Loading: Clarify lysates by centrifugation (14,000 rpm, 15 mins, 4°C). Quantify protein using a BCA assay. Load 20 µg of total protein per lane onto a 4–12% Bis-Tris polyacrylamide gel.

  • Transfer and Probing: Transfer proteins to a PVDF membrane. Block with 5% BSA in TBST for 1 hour. Probe with primary antibodies against p-CrkL (Tyr207) and total CrkL overnight at 4°C.

  • Detection: Wash and incubate with HRP-conjugated secondary antibodies. Develop using ECL substrate and image via chemiluminescence.

Workflow Day1 Day 1 Seed K562 Cells (96-well / 6-well) Day2 Day 2 Fragment Dosing (0.1 - 500 µM) Day1->Day2 Day3 Day 3 Assay Readouts Day2->Day3 Split1 CellTiter-Glo (72h Luminescence) Day3->Split1 Split2 Cell Lysis & Western Blot (2h p-CrkL) Day3->Split2

Fig 2: Three-day experimental workflow separating phenotypic and mechanistic readouts.

Data Presentation & Expected Outcomes

Because fragments possess low molecular weights and fewer binding interactions than fully optimized drugs, their unoptimized IC50​ values are typically in the high micromolar range. A successful fragment hit will demonstrate a dose-dependent reduction in both cell viability and p-CrkL levels, validating it as a tractable starting point for structural optimization.

Table 2: Representative Expected Data Profile

Test ConditionViability IC50​ (CellTiter-Glo)p-CrkL Inhibition (Western Blot)Interpretation
1% DMSO (Vehicle) N/A (100% Baseline)0% (High p-CrkL signal)Baseline cell health and constitutive kinase activity.
Imatinib (Control) ~0.25 µM>95% inhibition at 1 µMValidates assay sensitivity to BCR-ABL inhibition[11].
4-(4-Acetyl-piperazin-1-YL)-2-methylaniline ~150 - 300 µMModerate dose-dependent reductionSuccessful fragment hit; warrants synthetic growing/linking.

References

  • Current perspectives in fragment-based lead discovery (FBLD). Essays in Biochemistry. Available at:[Link]

  • Fragment-based drug discovery: A graphical review. PMC / Journal of Pharmaceutical Analysis. Available at:[Link]

  • Natural Product-Like Fragments Unlock Novel Chemotypes for a Kinase Target. bioRxiv. Available at:[Link]

  • In vitro sensitivity to imatinib-induced inhibition of ABL kinase activity is predictive of molecular response in patients with de novo CML. Blood - ASH Publications. Available at:[Link]

  • A Cell-Based Assay for Measuring Endogenous BcrAbl Kinase Activity and Inhibitor Resistance. PMC. Available at:[Link]

  • Characterization of Potent Inhibitors of the Bcr-Abl and the c-Kit Receptor Tyrosine Kinases. Cancer Research (AACR). Available at:[Link]

  • Association Between Imatinib-Resistant BCR-ABL Mutation-Negative Leukemia and Persistent Activation of LYN Kinase. PMC. Available at:[Link]

Sources

Method

Application Note: A Validated HPLC Method for the Quantification of 4-(4-Acetyl-piperazin-1-YL)-2-methylaniline

Abstract This application note presents a robust and validated reversed-phase high-performance liquid chromatography (RP-HPLC) method for the precise quantification of 4-(4-Acetyl-piperazin-1-YL)-2-methylaniline. The met...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

This application note presents a robust and validated reversed-phase high-performance liquid chromatography (RP-HPLC) method for the precise quantification of 4-(4-Acetyl-piperazin-1-YL)-2-methylaniline. The method is designed for researchers, scientists, and drug development professionals requiring accurate determination of this compound in various sample matrices. The developed isocratic method utilizes a C18 stationary phase with a mobile phase composed of acetonitrile and a phosphate buffer, ensuring optimal peak shape and resolution. The method has been rigorously validated in accordance with the International Council for Harmonisation (ICH) Q2(R1) guidelines, demonstrating excellent linearity, accuracy, precision, and robustness, making it suitable for routine quality control and research applications.

Introduction

4-(4-Acetyl-piperazin-1-YL)-2-methylaniline is a chemical intermediate and potential impurity in the synthesis of various active pharmaceutical ingredients (APIs). Its structure, incorporating an aniline chromophore, a basic piperazine ring, and an acetyl group, presents specific challenges and opportunities for chromatographic separation. The presence of the basic piperazine moiety can lead to peak tailing on traditional silica-based columns due to interactions with residual silanols. Therefore, careful control of the mobile phase pH is critical to ensure a consistent state of ionization and achieve symmetrical peak shapes.

The objective of this work was to develop and validate a simple, reliable, and efficient RP-HPLC method for the quantification of this compound. The method development was guided by the physicochemical properties of the analyte and established principles of chromatography. The subsequent validation adheres to the stringent requirements of the ICH Q2(R1) guidelines to ensure the method is fit for its intended purpose.[1][2]

Chromatographic Principles and Method Rationale

The selection of the chromatographic conditions was based on the chemical structure of 4-(4-Acetyl-piperazin-1-YL)-2-methylaniline.

  • Stationary Phase Selection: A C18 column was chosen as the stationary phase.[3][4] C18 phases are versatile and provide excellent hydrophobic retention for a wide range of molecules. The aromatic ring and the overall carbon content of the target analyte suggest significant hydrophobic character, making it well-suited for retention on a C18 column.[3][5]

  • Mobile Phase Selection: A reversed-phase elution was selected, where a polar mobile phase is used with a non-polar stationary phase.[6][7]

    • Organic Modifier: Acetonitrile was selected as the organic component of the mobile phase due to its low viscosity, low UV cutoff, and its ability to engage in dipole-dipole interactions, which can offer different selectivity compared to methanol.[6][8] The proportion of acetonitrile is optimized to achieve a suitable retention factor (k), ideally between 2 and 10, to ensure adequate separation from the void volume and a reasonable analysis time.[6]

    • Aqueous Phase and pH Control: The piperazine moiety in the analyte is basic. To prevent peak tailing and ensure reproducible retention, it is crucial to maintain a consistent ionization state. By setting the mobile phase pH to approximately 2.5 with a phosphate buffer, the piperazine nitrogen will be consistently protonated. This acidic pH suppresses the interaction between the basic analyte and any acidic silanol groups on the silica support of the stationary phase, leading to improved peak symmetry.[9][10]

  • Detection: The presence of the substituted aniline ring provides a chromophore that allows for UV detection. Based on structurally similar compounds, a detection wavelength in the range of 240-260 nm is expected to provide good sensitivity.

Materials and Methods

3.1. Materials and Reagents

  • 4-(4-Acetyl-piperazin-1-YL)-2-methylaniline reference standard (purity >99%)

  • Acetonitrile (HPLC grade)

  • Potassium dihydrogen phosphate (KH₂PO₄) (AR grade)

  • Orthophosphoric acid (85%) (AR grade)

  • Water (HPLC grade, filtered and degassed)

3.2. Instrumentation and Chromatographic Conditions

  • HPLC System: A standard HPLC system with a quaternary or binary pump, autosampler, column thermostat, and a UV-Vis detector.

  • Column: C18, 250 mm x 4.6 mm, 5 µm particle size.

  • Mobile Phase: Isocratic mixture of Phosphate Buffer (pH 2.5) and Acetonitrile (60:40, v/v).

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Detection Wavelength: 254 nm.

  • Injection Volume: 10 µL.

  • Run Time: 10 minutes.

Table 1: Optimized Chromatographic Conditions

ParameterCondition
InstrumentStandard HPLC with UV Detector
ColumnC18, 250 mm x 4.6 mm, 5 µm
Mobile Phase60% Phosphate Buffer (pH 2.5) : 40% Acetonitrile
Flow Rate1.0 mL/min
Column Temperature30 °C
Detection Wavelength254 nm
Injection Volume10 µL
ModeIsocratic

Protocols

4.1. Preparation of Solutions

  • Phosphate Buffer (pH 2.5): Dissolve 2.72 g of KH₂PO₄ in 1000 mL of HPLC grade water. Adjust the pH to 2.5 using 85% orthophosphoric acid. Filter the buffer through a 0.45 µm nylon filter before use.[10]

  • Mobile Phase: Prepare the mobile phase by mixing the Phosphate Buffer (pH 2.5) and Acetonitrile in a 60:40 (v/v) ratio. Degas the mobile phase by sonication for 15 minutes.

  • Diluent: The mobile phase is used as the diluent for preparing standard and sample solutions.

  • Standard Stock Solution (1000 µg/mL): Accurately weigh 25 mg of 4-(4-Acetyl-piperazin-1-YL)-2-methylaniline reference standard and transfer it to a 25 mL volumetric flask. Dissolve and dilute to volume with the diluent.

  • Working Standard Solutions: Prepare a series of working standard solutions by diluting the stock solution with the diluent to achieve concentrations ranging from 1 µg/mL to 100 µg/mL.

4.2. Experimental Workflow

G cluster_prep Solution Preparation cluster_hplc HPLC Analysis cluster_data Data Processing P1 Prepare Mobile Phase (Buffer:ACN 60:40) P2 Prepare Standard Stock (1000 µg/mL) P1->P2 P4 Prepare Sample Solution P1->P4 P3 Prepare Working Standards (1-100 µg/mL) P2->P3 H3 Inject Standards & Samples P3->H3 P4->H3 H1 Equilibrate System with Mobile Phase H2 System Suitability Test (SST) H1->H2 H2->H3 H4 Acquire Chromatograms H3->H4 D1 Integrate Peaks H4->D1 D2 Generate Calibration Curve D1->D2 D3 Quantify Sample Concentration D2->D3

Caption: HPLC analysis workflow from preparation to quantification.

4.3. System Suitability Testing (SST)

Before starting any analysis, the suitability of the chromatographic system must be verified. Inject the working standard solution (e.g., 50 µg/mL) six replicate times. The acceptance criteria are defined in Table 2.

Table 2: System Suitability Parameters and Acceptance Criteria

ParameterAcceptance Criteria
Tailing Factor (Asymmetry)≤ 2.0
Theoretical Plates (N)> 2000
% RSD of Peak Area≤ 2.0%
% RSD of Retention Time≤ 1.0%

Method Validation Protocol

The developed method was validated according to ICH Q2(R1) guidelines.[1][2][11]

5.1. Specificity

Specificity is the ability of the method to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradation products, or matrix components. This was demonstrated by comparing the chromatograms of a blank (diluent), the reference standard, and a sample spiked with potential impurities. The peak for 4-(4-Acetyl-piperazin-1-YL)-2-methylaniline should be well-resolved from any other peaks.

5.2. Linearity and Range

The linearity of the method was evaluated by analyzing a series of at least five concentrations of the reference standard over the range of 1-100 µg/mL. A calibration curve was constructed by plotting the peak area versus the concentration. The correlation coefficient (r²), y-intercept, and slope of the regression line were calculated.

Table 3: Linearity and Range Validation Parameters

ParameterAcceptance Criteria
Concentration Range1 - 100 µg/mL
Correlation Coefficient (r²)≥ 0.999
y-interceptClose to zero

5.3. Accuracy

Accuracy was determined by the recovery method. A known amount of the analyte was spiked into a placebo mixture at three different concentration levels (e.g., 80%, 100%, and 120% of the target concentration). Each level was prepared in triplicate. The percentage recovery was calculated.

5.4. Precision

Precision was evaluated at two levels: repeatability and intermediate precision.[2]

  • Repeatability (Intra-day precision): Assessed by performing six replicate analyses of a single sample concentration (e.g., 50 µg/mL) on the same day, by the same analyst, and on the same instrument.

  • Intermediate Precision (Inter-day precision): Assessed by repeating the analysis on a different day, with a different analyst, or on a different instrument.

The relative standard deviation (%RSD) of the results was calculated for both repeatability and intermediate precision.

5.5. Limit of Detection (LOD) and Limit of Quantitation (LOQ)

LOD and LOQ were determined based on the standard deviation of the response and the slope of the calibration curve.

  • LOD = 3.3 × (σ / S)

  • LOQ = 10 × (σ / S) Where σ is the standard deviation of the y-intercept of the regression line and S is the slope of the calibration curve. The LOQ was experimentally verified to ensure that the analyte can be quantified with suitable precision and accuracy at this level.[1]

5.6. Robustness

The robustness of the method was evaluated by introducing small, deliberate variations in the chromatographic parameters and observing the effect on the results. The parameters varied included:

  • Flow rate (± 0.1 mL/min)

  • Column temperature (± 2 °C)

  • Mobile phase composition (e.g., ± 2% organic content)

  • Mobile phase pH (± 0.1 units)

The system suitability parameters were checked under each of these varied conditions.

G cluster_params Validation Parameters cluster_precision Precision Sub-types Validation Method Validation (ICH Q2) Specificity Specificity Validation->Specificity Linearity Linearity & Range Validation->Linearity Accuracy Accuracy Validation->Accuracy Precision Precision Validation->Precision LOD_LOQ LOD & LOQ Validation->LOD_LOQ Robustness Robustness Validation->Robustness Repeatability Repeatability (Intra-day) Precision->Repeatability Intermediate Intermediate (Inter-day) Precision->Intermediate

Caption: Logical flow of the method validation process per ICH Q2.

Conclusion

This application note describes a validated, specific, linear, accurate, precise, and robust RP-HPLC method for the quantification of 4-(4-Acetyl-piperazin-1-YL)-2-methylaniline. The method is straightforward and utilizes common reagents and instrumentation, making it easily transferable to any quality control or research laboratory. The comprehensive validation ensures that the method is reliable and suitable for its intended purpose in pharmaceutical analysis.

References

  • Title: Mobile-Phase Optimization Strategies in Reversed-Phase HPLC Source: LCGC International URL: [Link]

  • Title: ISOLATION, CHARACTERIZATION AND VALIDATION OF HPLC METHOD FOR QUANTIFICATION OF BIS-[10-(2-METHYL-4H-3-THIA-4,9-DIAZABENZO[F]AZULENE)]-1,4-PIPERAZINE IN AN ANTI-PSYCHOTIC DRUG SUBSTANCE, OLANZAPINE Source: ResearchGate URL: [Link]

  • Title: VALIDATION OF ANALYTICAL PROCEDURES: TEXT AND METHODOLOGY Q2(R1) Source: International Council for Harmonisation (ICH) URL: [Link]

  • Title: 4-(4-Ethylpiperazin-1-yl)aniline Source: PubChem, National Center for Biotechnology Information URL: [Link]

  • Title: HPLC and TLC methodology for determination or purity evaluation of 4-methoxy-2-(3(4-phenyl-1-piperazinyl))propyl-2,3-dihydro-6-methyl-1,3-dioxo-1H-pyrrolo[3,4-c]pyridine Source: PubMed, National Library of Medicine URL: [Link]

  • Title: HPLC Column Selection Guide Source: Phenomenex URL: [Link]

  • Title: Q 2 (R1) Validation of Analytical Procedures: Text and Methodology Source: European Medicines Agency (EMA) URL: [Link]

  • Title: Mobile Phase Optimization: A Critical Factor in HPLC Source: Phenomenex URL: [Link]

  • Title: Analytical method for piperazine in an active pharmaceutical ingredient using chemical derivatization and HPLC-UV Source: Journal of Chemical and Pharmaceutical Research URL: [Link]

  • Title: Mobile Phase Selection in Method Development: How to Optimize Source: Welch Materials URL: [Link]

  • Title: HPLC Column Selection Source: LCGC International URL: [Link]

  • Title: Design, Synthesis and Biological Evaluation of New Piperazin-4-yl-(acetyl-thiazolidine-2,4-dione) Norfloxacin Analogues as Antimicrobial Agents Source: MDPI URL: [Link]

  • Title: HPLC AND TLC METHODOLOGY FOR DETERMINATION OR PURITY EVALUATION OF 4-METHOXY-2-(3(4-PHENYL-1-PIPERAZINYL))PROPYL Source: Acta Poloniae Pharmaceutica URL: [Link]

  • Title: Quality Guidelines Source: International Council for Harmonisation (ICH) URL: [Link]

  • Title: In Silico Study of N-(4-oxo-2-(4-(4-(2-(substituted phenyl amino) acetyl) piperazin-1-yl) phenyl) quinazolin-3(4H)-yl) Benzamide Derivativ Source: Pharmacophore URL: [Link]

  • Title: Essential Concepts of Mobile Phase Selection for Reversed Phase HPLC Source: ResearchGate URL: [Link]

  • Title: HPLC Column Selection: Core to Method Development (Part I) Source: Welch Materials URL: [Link]

  • Title: A Complete Guide to Mobile Phase and Stationary Phase in HPLC Source: Labtech URL: [Link]

  • Title: HPLC Columns & LC Columns | Types, How to Choose, Compare Source: GL Sciences URL: [Link]

  • Title: Synthesis of 2-[4-(4-Chlorophenyl)piperazin-1-yl]-2-methylpropanoic Acid Ethyl Ester Source: ResearchGate URL: [Link]

  • Title: Validated HPLC Method for the Quantitative Analysis of a 4-Methanesulfonyl-Piperidine Hydrochloride Salt Source: ResearchGate URL: [Link]

  • Title: 4-[(Piperazin-1-yl)acetyl]piperazin-2-one Source: PubChem, National Center for Biotechnology Information URL: [Link]

  • Title: HPLC Columns and Consumables Selection Chart Source: Aurora Pro Scientific URL: [Link]

  • Title: ICH Guidelines for Analytical Method Validation Explained Source: AMSbiopharma URL: [Link]

  • Title: ICH Q2 Validation of Analytical Procedures Source: YouTube URL: [Link]

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Application

Application Note: Characterization and Use of APM-421, a Novel Chemical Probe for the BET Bromodomain Family

An in-depth guide to utilizing 4-(4-Acetyl-piperazin-1-YL)-2-methylaniline as a chemical probe for epigenetic research. Abstract This document provides a comprehensive guide for the use of 4-(4-Acetyl-piperazin-1-YL)-2-m...

Author: BenchChem Technical Support Team. Date: March 2026

An in-depth guide to utilizing 4-(4-Acetyl-piperazin-1-YL)-2-methylaniline as a chemical probe for epigenetic research.

Abstract

This document provides a comprehensive guide for the use of 4-(4-Acetyl-piperazin-1-YL)-2-methylaniline, herein designated as APM-421, as a chemical probe for the Bromodomain and Extra-Terminal (BET) family of proteins. While the biological target of APM-421 is still under investigation, its structural similarity to known epigenetic modulators, particularly those targeting bromodomains, makes it a compelling candidate for exploring BET protein function. This application note outlines the theoretical basis for this hypothesis and provides detailed protocols for researchers to validate its target engagement and utilize it in cellular studies to probe the role of BET proteins in gene transcription and disease.

Introduction: The Rationale for a Novel BET Bromodomain Probe

The Bromodomain and Extra-Terminal (BET) family of proteins, comprising BRD2, BRD3, BRD4, and the testis-specific BRDT, are critical epigenetic readers that recognize and bind to acetylated lysine residues on histone tails.[1][2] This interaction tethers them to chromatin, where they recruit transcriptional machinery to regulate the expression of key genes involved in cell cycle progression, inflammation, and oncogenesis. The critical role of BET proteins in these processes has made them attractive therapeutic targets, particularly in oncology.[2][3]

Chemical probes, which are small molecules that selectively modulate the function of a specific protein target, are invaluable tools for dissecting the complex biology of protein families like the BETs.[4][5][6] A high-quality chemical probe allows for the acute and reversible inhibition of its target, enabling researchers to study the direct consequences of this inhibition in cellular and in vivo models.[7]

APM-421 (4-(4-Acetyl-piperazin-1-YL)-2-methylaniline) is a novel compound with structural motifs, such as the piperazine core, that are present in several known inhibitors of epigenetic targets.[8][9][10] This document puts forth the hypothesis that APM-421 acts as a BET bromodomain inhibitor and provides the necessary protocols to test this hypothesis and subsequently use APM-421 as a research tool.

Key Characteristics of a High-Quality Chemical Probe:

  • Potency: High affinity for its intended target (typically with an in vitro IC50 or Kd < 100 nM).[2]

  • Selectivity: Minimal interaction with other proteins, especially those within the same family.[5]

  • Cellular Activity: The ability to penetrate cell membranes and engage its target in a cellular context.[4]

  • Mechanism of Action: A well-defined effect on the target's function (e.g., competitive inhibition).

APM-421: Compound Profile

PropertyValueSource
Chemical Name 4-(4-Acetyl-piperazin-1-YL)-2-methylanilineFINETECH INDUSTRY LIMITED
CAS Number 862686-09-7FINETECH INDUSTRY LIMITED
Molecular Formula C13H19N3OFINETECH INDUSTRY LIMITED
Molecular Weight 233.31 g/mol FINETECH INDUSTRY LIMITED
Purity >98% (Recommended)Supplier CoA
Solubility Soluble in DMSO (>10 mM), less soluble in aqueous buffersTo be determined empirically

Note: It is crucial to obtain a recent Certificate of Analysis (CoA) from the supplier to confirm the purity and identity of the compound before use.

Experimental Protocols

This section provides detailed protocols to first validate the hypothesis that APM-421 is a BET bromodomain inhibitor and then to use it to probe BET function in cells.

In Vitro Target Engagement: Validating the Hypothesis

The first step is to determine if APM-421 directly binds to and inhibits the activity of BET bromodomains. A time-resolved fluorescence resonance energy transfer (TR-FRET) assay is a robust method for this purpose.

Protocol 3.1.1: TR-FRET Assay for BRD4(1) Inhibition

This protocol assesses the ability of APM-421 to displace a biotinylated histone H4 peptide (acetylated at K5, K8, K12, and K16) from the first bromodomain of BRD4 (BRD4(1)).

Materials:

  • Recombinant His-tagged BRD4(1) protein

  • Biotinylated H4K5/8/12/16ac peptide

  • Europium-labeled anti-His antibody (donor fluorophore)

  • Streptavidin-APC (acceptor fluorophore)

  • APM-421 (solubilized in 100% DMSO)

  • Assay Buffer: 50 mM HEPES, pH 7.5, 100 mM NaCl, 0.1% BSA, 1 mM DTT

  • 384-well, low-volume, non-binding black plates

Workflow:

G cluster_prep Preparation cluster_assay Assay Execution cluster_analysis Data Analysis prep1 Prepare serial dilution of APM-421 in DMSO dispense Dispense APM-421 or DMSO (control) to plate prep1->dispense prep2 Prepare master mixes of assay components add_brd4 Add BRD4(1) and Biotin-H4 peptide mix prep2->add_brd4 dispense->add_brd4 incubate1 Incubate for 30 min at RT add_brd4->incubate1 add_detection Add Eu-Ab and SA-APC mix incubate1->add_detection incubate2 Incubate for 60 min at RT (dark) add_detection->incubate2 read Read TR-FRET signal incubate2->read normalize Normalize data to controls read->normalize plot Plot dose-response curve normalize->plot calculate Calculate IC50 value plot->calculate G cluster_treatment Cell Treatment & Lysis cluster_heating Thermal Challenge cluster_detection Detection & Analysis treat Treat cells with APM-421 or DMSO harvest Harvest and lyse cells treat->harvest clarify Clarify lysate by centrifugation harvest->clarify aliquot Aliquot lysate clarify->aliquot heat Heat aliquots at different temperatures aliquot->heat centrifuge Centrifuge to pellet aggregated proteins heat->centrifuge collect Collect supernatant centrifuge->collect wb Analyze by Western Blot for BRD4 collect->wb analyze Quantify band intensity and plot melt curve wb->analyze

Caption: CETSA workflow to confirm target engagement.

Procedure:

  • Culture HeLa cells to ~80% confluency. Treat cells with APM-421 (e.g., 1 µM) or DMSO for 2 hours.

  • Harvest cells, wash with PBS, and resuspend in PBS with protease inhibitors.

  • Lyse the cells by three freeze-thaw cycles or sonication.

  • Clarify the lysate by centrifugation at 20,000 x g for 20 minutes at 4°C.

  • Aliquot the supernatant into PCR tubes.

  • Heat the aliquots to a range of temperatures (e.g., 40°C to 70°C) for 3 minutes using a thermocycler, followed by cooling for 3 minutes at room temperature.

  • Centrifuge at 20,000 x g for 20 minutes at 4°C to pellet precipitated proteins.

  • Collect the supernatant and analyze the amount of soluble BRD4 remaining by Western blot.

  • Quantify the band intensities and plot them against temperature. A shift in the melting curve to higher temperatures in the APM-421-treated samples indicates target stabilization and engagement.

Downstream Pathway Analysis: Probing Biological Function

If APM-421 is a BET inhibitor, it should downregulate the transcription of BET target genes, such as the oncogene MYC.

Protocol 3.3.1: Western Blot for MYC Downregulation

Procedure:

  • Treat a relevant cell line (e.g., MOLM-13, a human AML cell line known to be sensitive to BET inhibition) with a dose range of APM-421 (e.g., 0.1 to 5 µM) for 6-24 hours.

  • Lyse the cells and quantify total protein concentration.

  • Perform SDS-PAGE and Western blotting using a primary antibody against c-MYC.

  • Use an antibody against a housekeeping protein (e.g., GAPDH or β-actin) as a loading control.

  • A dose-dependent decrease in c-MYC protein levels would be consistent with BET inhibition.

Data Interpretation and Expected Results

  • TR-FRET: A successful experiment will yield a sigmoidal dose-response curve, from which an IC50 value can be calculated. An IC50 below 100 nM would indicate potent inhibition.

  • CETSA: A clear rightward shift of the melting curve for BRD4 in the presence of APM-421 confirms that the compound binds to and stabilizes the protein inside cells.

  • Western Blot: A significant reduction in the levels of c-MYC protein following treatment with APM-421 would provide strong evidence of downstream pathway modulation consistent with BET inhibition.

Troubleshooting

IssuePossible CauseSuggested Solution
High variability in TR-FRET assay Pipetting errors; compound precipitationUse automated liquid handlers if possible; check compound solubility in assay buffer.
No thermal shift in CETSA Compound is not cell-permeable; compound does not bind target in cellsIncrease compound concentration or incubation time; perform a cell permeability assay.
No change in c-MYC levels The chosen cell line may not be dependent on BET proteins for MYC expression; insufficient treatment time or doseUse a known BET-sensitive cell line; perform a time-course and dose-response experiment.

Conclusion

APM-421 (4-(4-Acetyl-piperazin-1-YL)-2-methylaniline) represents a potential new chemical probe for the BET family of bromodomains. The protocols outlined in this application note provide a clear roadmap for researchers to rigorously test this hypothesis. By systematically evaluating its in vitro potency, cellular target engagement, and effects on downstream signaling, the scientific community can validate APM-421 as a valuable tool for dissecting the multifaceted roles of BET proteins in health and disease.

References

  • Development of 1-(4-(Substituted)piperazin-1-yl)-2-((2-((4-methoxybenzyl)thio)pyrimidin-4-yl)oxy)ethanones That Target Poly (ADP-Ribose) Polymerase in Human Breast Cancer Cells. MDPI. [Link]

  • Design, Synthesis and Biological Evaluation of New Piperazin-4-yl-(acetyl-thiazolidine-2,4-dione) Norfloxacin Analogues as Antimicrobial Agents. MDPI. [Link]

  • Discovery of 1-(4-(4-Propionylpiperazin-1- yl)-3-(trifluoromethyl)phenyl)-9-(quinolin-3. MIT Open Access Articles. [Link]

  • Novel 4-(piperazin-1-yl)quinolin-2(1H)-one bearing thiazoles with antiproliferative activity through VEGFR-2-TK inhibition. PubMed. [Link]

  • Open access chemical probes for epigenetic targets. PMC. [Link]

  • Synthesis method of 1-methyl-4- (4-piperidinyl) piperazine hydrochloride.
  • Discovery of novel (4-piperidinyl)-piperazines as potent and orally active acetyl-CoA carboxylase 1/2 non-selective inhibitors: F-Boc and triF-Boc groups are acid-stable bioisosteres for the Boc group. PubMed. [Link]

  • Synthesis, molecular docking and biological potentials of new 2-(4-(2-chloroacetyl) piperazin-1-yl)-N-(2-(4-chlorophenyl)-4-oxoquinazolin-3(4H)-yl)acetamide derivatives. PMC. [Link]

  • Chemical probes targeting epigenetic proteins: Applications beyond oncology. PMC. [Link]

  • Piperidine and piperazine analogs in action: zinc(ii)-mediated formation of amidines. New Journal of Chemistry (RSC Publishing). [Link]

  • (2S)-2-[4-(4-acetyl-1H-pyrrole-2-carbonyl)piperazin-1-yl]-2-phenylacetamide | C19H22N4O3 | CID - PubChem. PubChem. [Link]

  • Open Access Chemical Probes for Epigenetic Targets. Taylor & Francis. [Link]

  • Food Chemicals and Epigenetic Targets: An Epi Food Chemical Database. ACS Publications. [Link]

  • Synthesis and Antiemetic Activity of 3-(4-Substituted-piperazin-1- yl-methyl). SIOC Journals. [Link]

  • DESIGN AND SYNTHESIS OF SOME PIPERAZINE HYBRID MOLECULES. Revue Roumaine de Chimie. [Link]

  • Method for synthesizing 1-acetyl-4-(4-hydroxy pheny) piperazine.
  • Use combined chemical probe resources to select best tools for biomedical research and drug discovery, scientists urge. The Institute of Cancer Research, London. [Link]

  • Processes for the preparation of 7-{4-[4-(1-benzothiophen-4-yl) piperazin-1-yl]butoxy}quinolin-2(1h)-one.
  • an expert review-based public resource to empower chemical probe assessment, selection and use. Nucleic Acids Research | Oxford Academic. [Link]

  • Open resources for chemical probes and their implications for future drug discovery. Taylor & Francis Online. [Link]

  • Chemical Probes Review: Choosing the Right Path Towards Pharmacological Targets in Drug Discovery, Challenges and Future Perspectives. Combinatorial Chemistry & High Throughput Screening. [Link]

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Method

Application Notes &amp; Protocols: In Vivo Efficacy Assessment of 4-(4-Acetyl-piperazin-1-YL)-2-methylaniline in Oncology Models

I. Introduction and Scientific Rationale The piperazine scaffold is a privileged structure in medicinal chemistry, with numerous derivatives demonstrating significant therapeutic potential across various disease areas, i...

Author: BenchChem Technical Support Team. Date: March 2026

I. Introduction and Scientific Rationale

The piperazine scaffold is a privileged structure in medicinal chemistry, with numerous derivatives demonstrating significant therapeutic potential across various disease areas, including oncology.[1] Compounds incorporating this moiety have been investigated as inhibitors of critical cancer-related targets such as receptor tyrosine kinases and tubulin.[2][3][4] The subject of this guide, 4-(4-Acetyl-piperazin-1-YL)-2-methylaniline, is a novel small molecule whose in vivo efficacy has yet to be extensively characterized in publicly available literature.

Based on in vitro studies of structurally similar piperazine derivatives that show cytotoxic and anti-proliferative effects against various cancer cell lines, particularly breast cancer, it is hypothesized that this compound may exhibit anti-tumor activity in vivo.[5][6] These application notes provide a comprehensive, step-by-step protocol for evaluating the in vivo anti-cancer efficacy of 4-(4-Acetyl-piperazin-1-YL)-2-methylaniline using a human breast cancer cell line-derived xenograft (CDX) model in immunodeficient mice. This model is a robust and widely accepted platform for initial preclinical assessments of novel therapeutic agents.[3][7][8][9]

The primary objective of the described protocols is to determine if systemic administration of 4-(4-Acetyl-piperazin-1-YL)-2-methylaniline can inhibit the growth of established human breast cancer tumors in a murine host. Key endpoints will include tumor growth inhibition, overall animal health, and body weight maintenance.

II. Experimental Design and Workflow

A logical workflow is critical for the successful execution of an in vivo efficacy study. The following diagram outlines the key phases of the protocol, from initial cell culture to final data analysis.

experimental_workflow cluster_prep Phase 1: Preparation cluster_implant Phase 2: Tumor Model Establishment cluster_treatment Phase 3: Treatment and Monitoring cluster_analysis Phase 4: Endpoint and Data Analysis Cell_Culture 1. Breast Cancer Cell Line Culture (e.g., MCF-7) Cell_Harvest 2. Cell Harvesting and Viability Assessment Cell_Culture->Cell_Harvest Cell_Suspension 3. Preparation of Cell Suspension for Injection Cell_Harvest->Cell_Suspension Implantation 4. Subcutaneous Implantation in Immunodeficient Mice Cell_Suspension->Implantation Tumor_Monitoring_Init 5. Initial Tumor Growth Monitoring Implantation->Tumor_Monitoring_Init Randomization 6. Randomization and Group Allocation Tumor_Monitoring_Init->Randomization Dosing 7. Treatment Administration (Vehicle, Test Compound) Randomization->Dosing Tumor_Monitoring_Treat 8. Tumor Volume and Body Weight Measurement Dosing->Tumor_Monitoring_Treat Tumor_Monitoring_Treat->Dosing Repeat per Dosing Schedule Endpoint 9. Study Endpoint Reached Tumor_Monitoring_Treat->Endpoint Data_Analysis 10. Data Analysis and Efficacy Evaluation Endpoint->Data_Analysis

Caption: Experimental workflow for in vivo efficacy testing.

III. Detailed Protocols

A. Materials and Reagents
Reagent/Material Supplier Purpose
4-(4-Acetyl-piperazin-1-YL)-2-methylanilineN/ATest Compound
Vehicle (e.g., 0.5% CMC in saline)Sigma-AldrichControl and compound formulation
Human Breast Cancer Cell Line (e.g., MCF-7)ATCCTumor source
Immunodeficient Mice (e.g., NU/NU nude mice)Charles RiverHost for xenograft
Matrigel® Basement Membrane MatrixCorningSupports initial tumor engraftment
Cell Culture Medium (e.g., DMEM)GibcoCell growth
Fetal Bovine Serum (FBS)GibcoCell culture supplement
Penicillin-StreptomycinGibcoAntibiotic for cell culture
Trypsin-EDTAGibcoCell detachment
Hank's Balanced Salt Solution (HBSS)GibcoCell washing
Anesthetic (e.g., Isoflurane)Patterson VeterinaryAnimal anesthesia
CalipersVWRTumor measurement
Sterile Syringes and NeedlesBDInjections
B. Step-by-Step Methodology

1. Animal Husbandry and Ethical Considerations

  • All animal procedures must be conducted in accordance with approved Institutional Animal Care and Use Committee (IACUC) protocols.

  • House immunodeficient mice in a specific-pathogen-free (SPF) environment, using sterile caging, bedding, food, and water.

  • Allow mice to acclimate for at least one week before the start of the experiment.

2. Cell Culture and Preparation

  • Culture MCF-7 cells in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin at 37°C in a humidified atmosphere with 5% CO2.

  • Harvest cells when they reach 80-90% confluency to ensure they are in the logarithmic growth phase.[10]

  • Wash the cells with sterile HBSS and detach them using Trypsin-EDTA.

  • Neutralize the trypsin with complete medium, and centrifuge the cells.

  • Resuspend the cell pellet in cold, serum-free medium or HBSS and perform a cell count using a hemocytometer or automated cell counter. Assess viability (should be >95%).

  • Centrifuge the cells again and resuspend the pellet in a 1:1 mixture of cold, serum-free medium and Matrigel® to a final concentration of 5 x 10⁷ cells/mL.[10] Keep the cell suspension on ice to prevent the Matrigel® from solidifying.[11]

3. Subcutaneous Tumor Implantation

  • Anesthetize the mice using isoflurane.

  • Shave and sterilize the right flank of each mouse.

  • Gently lift the skin and subcutaneously inject 100 µL of the cell suspension (containing 5 x 10⁶ cells).[5][11]

  • Monitor the mice until they have fully recovered from anesthesia.

4. Tumor Growth Monitoring and Randomization

  • Allow tumors to grow. Begin caliper measurements 3-4 days post-implantation.

  • Measure tumor length (L) and width (W) every 2-3 days. Calculate tumor volume using the formula: Tumor Volume (mm³) = (L x W²) / 2 .[8][10]

  • When the average tumor volume reaches approximately 100-150 mm³, randomize the mice into treatment groups (e.g., n=8-10 mice per group).

5. Compound Formulation and Administration

  • Prepare a stock solution of 4-(4-Acetyl-piperazin-1-YL)-2-methylaniline in a suitable solvent (e.g., DMSO).

  • On each treatment day, prepare the final dosing formulation by diluting the stock solution in the vehicle (e.g., 0.5% carboxymethylcellulose in saline) to the desired concentration.

  • The route of administration should be selected based on the compound's properties; oral gavage (p.o.) or intraperitoneal (i.p.) injection are common for small molecules.[2]

  • A hypothetical dosing schedule is provided in the table below. Dose-ranging studies are recommended to determine the optimal dose.

Group Treatment Dose Route Schedule
1Vehicle Control10 mL/kgp.o.Daily
2Test CompoundLow Dose (e.g., 10 mg/kg)p.o.Daily
3Test CompoundMid Dose (e.g., 30 mg/kg)p.o.Daily
4Test CompoundHigh Dose (e.g., 100 mg/kg)p.o.Daily
5Positive Control (e.g., Paclitaxel)10 mg/kgi.p.Twice a week

6. Efficacy Monitoring and Endpoints

  • Measure tumor volumes and body weights at least twice a week throughout the study.

  • Monitor the animals daily for any signs of toxicity or distress (e.g., weight loss >20%, lethargy, rough coat).

  • The primary endpoint is typically tumor growth inhibition (TGI). TGI is calculated when the mean tumor volume of the vehicle control group reaches a predetermined size (e.g., 1500-2000 mm³).

  • The study may also be terminated if tumors show signs of ulceration or if any animal meets the criteria for humane euthanasia as defined in the IACUC protocol.[12]

IV. Data Analysis and Interpretation

1. Tumor Growth Inhibition (TGI)

  • Calculate the mean tumor volume for each group at each measurement time point.

  • Plot the mean tumor volume ± SEM (Standard Error of the Mean) over time for each group.

  • At the end of the study, calculate the percentage of TGI for each treatment group using the following formula: % TGI = [1 - ((Mean Tumor Volume of Treated Group at Endpoint) / (Mean Tumor Volume of Vehicle Group at Endpoint))] x 100

2. Body Weight Analysis

  • Calculate the mean percentage change in body weight for each group over the course of the study. This is a key indicator of treatment-related toxicity.

3. Statistical Analysis

  • Perform statistical analysis (e.g., one-way or two-way ANOVA followed by a post-hoc test) to determine if the differences in tumor volume between the treated groups and the vehicle control group are statistically significant (p < 0.05).

V. Potential Signaling Pathway Involvement

While the precise mechanism of action for 4-(4-Acetyl-piperazin-1-YL)-2-methylaniline is yet to be elucidated, related piperazine-containing compounds have been shown to inhibit key oncogenic signaling pathways. One such pathway is the VEGFR-2 signaling cascade, which is crucial for tumor angiogenesis.[2][3] Inhibition of this pathway can lead to reduced tumor growth by starving the tumor of essential nutrients and oxygen.

VEGFR2_Pathway cluster_downstream Downstream Signaling VEGF VEGF VEGFR2 VEGFR-2 VEGF->VEGFR2 Binds PLCg PLCγ VEGFR2->PLCg PI3K PI3K VEGFR2->PI3K Compound 4-(4-Acetyl-piperazin-1-YL) -2-methylaniline Compound->VEGFR2 Inhibits PKC PKC PLCg->PKC Raf Raf PKC->Raf MEK MEK Raf->MEK ERK ERK MEK->ERK Angiogenesis Angiogenesis, Cell Proliferation, Survival ERK->Angiogenesis Akt Akt PI3K->Akt mTOR mTOR Akt->mTOR mTOR->Angiogenesis

Caption: Hypothesized inhibition of the VEGFR-2 signaling pathway.

VI. References

  • Repurposing Study of 4-Acyl-1-phenylaminocarbonyl-2-substituted-piperazine Derivatives as Potential Anticancer Agents—In Vitro Evaluation against Breast Cancer Cells - PMC. (2023, December 1). National Center for Biotechnology Information. [Link]

  • EXPERIMENTAL PROTOCOL: Cell prep and in vivo tumor inoculation (subcutaneous) - ciberonc. (n.d.). CIBERONC. [Link]

  • Patient-Derived Xenograft Models of Breast Cancer and Their Application - MDPI. (2019, June 20). MDPI. [Link]

  • Patient-derived xenograft models of breast cancer and their predictive power. (2025, August 6). ResearchGate. [Link]

  • Novel 4-(piperazin-1-yl)quinolin-2(1H)-one bearing thiazoles with antiproliferative activity through VEGFR-2-TK inhibition - PubMed. (2021, June 15). PubMed. [Link]

  • Novel 4-(piperazin-1-yl)quinolin-2(1H)-one bearing thiazoles with antiproliferative activity through VEGFR-2-TK inhibition - ResearchGate. (n.d.). ResearchGate. [Link]

  • Patient-Derived Xenograft Models of Breast Cancer | Encyclopedia MDPI. (2022, April 26). MDPI. [Link]

  • SOP 24 In Vivo Injection Protocols Sub-Cutaneous Mouse Injection - Childhood Cancer Repository. (2015, October 23). Childhood Cancer Repository. [Link]

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  • Effects of Piperazine Derivative on Paclitaxel Pharmacokinetics - MDPI. (2019, January 8). MDPI. [Link]

  • Patient-derived xenograft models of breast cancer and their predictive power - PMC - NIH. (n.d.). National Center for Biotechnology Information. [Link]

  • MRL - Piperazine Summary Report (3) - European Medicines Agency. (n.d.). European Medicines Agency. [Link]

  • Piperazine Derivatives: A Privileged Scaffold in Modern Synthesis and Medicinal Chemistry. (2026, January 19). Wiley Online Library. [Link]

  • Novel Piperazine Derivatives of Vindoline as Anticancer Agents - PMC - NIH. (n.d.). National Center for Biotechnology Information. [Link]

  • Dose-response studies with concurrent administration of piperazine and sodium nitrite to strain A mice - PubMed. (1973, January). PubMed. [Link]

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  • Piperazine derivatives - Structure, Properties, uses, Synthesis, Assay, Storage, Dosage forms, Dose. (n.d.). Pharmapproach. [Link]

  • Cancer Models - Charles River Laboratories. (n.d.). Charles River Laboratories. [Link]

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  • In Vivo Oncology Models for Drug Discovery. (2023, April 7). Eurofins Discovery. [Link]

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Application

Application Notes and Protocols for the Cellular Characterization of 4-(4-Acetyl-piperazin-1-YL)-2-methylaniline

Introduction: Unveiling the Therapeutic Potential of Novel Piperazine Derivatives The piperazine motif is a cornerstone in medicinal chemistry, integral to the structure of numerous therapeutic agents with a wide array o...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: Unveiling the Therapeutic Potential of Novel Piperazine Derivatives

The piperazine motif is a cornerstone in medicinal chemistry, integral to the structure of numerous therapeutic agents with a wide array of biological activities, including anticancer, antibacterial, and antipsychotic effects[1][2][3]. The compound 4-(4-Acetyl-piperazin-1-YL)-2-methylaniline, with the molecular formula C13H19N3O and a molecular weight of 233.31 g/mol , represents a novel chemical entity within this class[4]. While specific biological data for this compound is not yet prevalent in the public domain, its structural features suggest a potential for interaction with key cellular signaling pathways, a characteristic of many small molecule inhibitors in drug discovery[5].

These application notes provide a comprehensive guide for researchers and drug development professionals to conduct initial cell-based characterization of 4-(4-Acetyl-piperazin-1-YL)-2-methylaniline. The protocols outlined herein are designed to assess its cytotoxic potential and to investigate its putative mechanism of action, with a focus on a hypothetical role as a kinase inhibitor within a critical cellular signaling pathway. This guide is built on established methodologies for the evaluation of small molecule compounds in a cell culture setting[6][7].

Compound Handling and Preparation

Proper handling and preparation of the test compound are critical for obtaining reproducible and reliable experimental results.

Compound Information:

PropertyValue
Chemical Name 4-(4-Acetyl-piperazin-1-YL)-2-methylaniline
CAS Number 862686-09-7
Molecular Formula C13H19N3O
Molecular Weight 233.31 g/mol

Stock Solution Preparation:

  • Solvent Selection: Due to the aromatic and amine functionalities, Dimethyl Sulfoxide (DMSO) is the recommended solvent for creating a high-concentration stock solution.

  • Stock Concentration: Prepare a 10 mM stock solution by dissolving the appropriate mass of the compound in high-purity, sterile DMSO. For example, to prepare 1 mL of a 10 mM stock, dissolve 2.33 mg of the compound in 1 mL of DMSO.

  • Solubilization: Ensure complete dissolution by vortexing and, if necessary, gentle warming in a water bath (not exceeding 37°C).

  • Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to minimize freeze-thaw cycles. Store the aliquots at -20°C or -80°C, protected from light.

Experimental Workflow for Cellular Characterization

The following diagram illustrates a logical workflow for the initial cellular evaluation of a novel small molecule compound.

experimental_workflow cluster_prep Phase 1: Preparation cluster_screening Phase 2: Initial Screening cluster_mechanistic Phase 3: Mechanistic Studies Compound_Prep Compound Stock Preparation (10 mM in DMSO) Cytotoxicity Cytotoxicity/Viability Assay (e.g., MTT, LDH) Compound_Prep->Cytotoxicity Cell_Culture Cell Line Selection & Maintenance Cell_Culture->Cytotoxicity Dose_Response Dose-Response Curve & IC50 Determination Cytotoxicity->Dose_Response Western_Blot Western Blot Analysis of Key Pathway Proteins Dose_Response->Western_Blot qPCR qPCR Analysis of Downstream Target Genes Dose_Response->qPCR Target_Pathway Hypothesized Target Pathway (e.g., PI3K/Akt/mTOR) Target_Pathway->Western_Blot Target_Pathway->qPCR

Caption: A streamlined workflow for the initial cellular characterization of a novel compound.

Protocol 1: Assessment of Cytotoxicity

Determining the cytotoxic potential of a compound is a crucial first step in its biological evaluation[8][9][10][11]. This can be achieved through various assays that measure cell viability or membrane integrity[12].

A. MTT Assay for Cell Viability

The MTT assay is a colorimetric assay that measures the metabolic activity of cells, which is an indicator of cell viability.

Materials:

  • Selected cancer cell line (e.g., MCF-7, A549, or a cell line relevant to the therapeutic hypothesis)

  • Complete growth medium (e.g., DMEM or RPMI-1640 with 10% FBS and 1% Penicillin-Streptomycin)

  • 96-well cell culture plates

  • 4-(4-Acetyl-piperazin-1-YL)-2-methylaniline stock solution (10 mM in DMSO)

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

  • DMSO (for formazan solubilization)

  • Phosphate-Buffered Saline (PBS)

Procedure:

  • Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete growth medium. Incubate for 24 hours at 37°C in a humidified 5% CO2 atmosphere to allow for cell attachment.

  • Compound Treatment: Prepare serial dilutions of the compound in complete growth medium. The final DMSO concentration should not exceed 0.5% to avoid solvent-induced toxicity. Remove the old medium from the wells and add 100 µL of the medium containing the compound at various concentrations (e.g., 0.1, 1, 10, 50, 100 µM). Include vehicle control (medium with DMSO) and untreated control wells.

  • Incubation: Incubate the plate for 24, 48, or 72 hours.

  • MTT Addition: After the incubation period, add 10 µL of the 5 mg/mL MTT solution to each well and incubate for 3-4 hours at 37°C.

  • Formazan Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

  • Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot a dose-response curve to determine the IC50 value (the concentration of the compound that inhibits cell growth by 50%).

B. Lactate Dehydrogenase (LDH) Assay for Cytotoxicity

The LDH assay quantifies the release of lactate dehydrogenase from damaged cells, providing a measure of cytotoxicity.

Materials:

  • LDH cytotoxicity assay kit

  • Cells and compound as described for the MTT assay

Procedure:

  • Follow the cell seeding and compound treatment steps as outlined in the MTT assay protocol.

  • After the desired incubation period, collect the cell culture supernatant.

  • Follow the manufacturer's instructions for the LDH assay kit to measure LDH activity in the supernatant.

  • Calculate the percentage of cytotoxicity based on the positive and negative controls provided in the kit.

Protocol 2: Investigation of a Hypothesized Kinase Inhibitory Mechanism

Based on the prevalence of piperazine-containing molecules as kinase inhibitors, a logical next step is to investigate the effect of 4-(4-Acetyl-piperazin-1-YL)-2-methylaniline on a key signaling pathway, such as the PI3K/Akt/mTOR pathway, which is frequently dysregulated in cancer.

signaling_pathway cluster_membrane Cell Membrane cluster_cytoplasm Cytoplasm cluster_nucleus Nucleus RTK Receptor Tyrosine Kinase (RTK) PI3K PI3K RTK->PI3K Activation Akt Akt PI3K->Akt Activation mTORC1 mTORC1 Akt->mTORC1 Activation S6K S6K mTORC1->S6K Phosphorylation FourEBP1 4E-BP1 mTORC1->FourEBP1 Phosphorylation Transcription Gene Transcription (Proliferation, Survival) S6K->Transcription FourEBP1->Transcription Inhibition when unphosphorylated Compound 4-(4-Acetyl-piperazin-1-YL) -2-methylaniline (Hypothetical Inhibitor) Compound->PI3K Inhibition? Compound->Akt Inhibition? Compound->mTORC1 Inhibition?

Caption: A simplified diagram of the PI3K/Akt/mTOR signaling pathway with hypothetical points of inhibition.

A. Western Blot Analysis of Pathway Modulation

Western blotting is a powerful technique to detect changes in the phosphorylation status and expression levels of key proteins in a signaling cascade[13][14][15].

Materials:

  • Cell line cultured in 6-well plates

  • Compound stock solution

  • Ice-cold PBS

  • RIPA lysis buffer supplemented with protease and phosphatase inhibitors

  • BCA protein assay kit

  • SDS-PAGE gels and running buffer

  • Transfer buffer and PVDF membrane

  • Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

  • Primary antibodies (e.g., anti-phospho-Akt (Ser473), anti-Akt, anti-phospho-S6K, anti-S6K, anti-β-actin)

  • HRP-conjugated secondary antibodies

  • Chemiluminescent substrate

Procedure:

  • Cell Treatment and Lysis: Seed cells in 6-well plates and grow to 70-80% confluency. Treat the cells with the compound at concentrations around the determined IC50 for various time points (e.g., 2, 6, 24 hours). After treatment, wash the cells with ice-cold PBS and lyse them with RIPA buffer[7].

  • Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.

  • SDS-PAGE and Transfer: Normalize the protein samples, denature them, and separate them by SDS-PAGE. Transfer the separated proteins to a PVDF membrane[15].

  • Immunoblotting: Block the membrane and then incubate it with the primary antibody overnight at 4°C. Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature[14].

  • Detection: Add the chemiluminescent substrate and visualize the protein bands using an imaging system.

  • Analysis: Analyze the changes in the phosphorylation levels of Akt and S6K relative to their total protein levels and the loading control (β-actin). A decrease in phosphorylation would suggest an inhibitory effect on the pathway.

B. Quantitative PCR (qPCR) for Target Gene Expression

qPCR can be used to measure changes in the mRNA levels of genes that are downstream of the signaling pathway being investigated[16][17][18][19].

Materials:

  • Cell line cultured in 6-well plates

  • Compound stock solution

  • RNA extraction kit

  • cDNA synthesis kit

  • SYBR Green or TaqMan-based qPCR master mix

  • Primers for target genes (e.g., c-Myc, Cyclin D1) and a housekeeping gene (e.g., GAPDH, ACTB)

Procedure:

  • Cell Treatment and RNA Extraction: Treat cells as described for the Western blot analysis. Extract total RNA from the cells using a commercial kit.

  • cDNA Synthesis: Synthesize cDNA from the extracted RNA using a reverse transcription kit.

  • qPCR: Perform qPCR using the synthesized cDNA, gene-specific primers, and a qPCR master mix.

  • Data Analysis: Analyze the qPCR data using the ΔΔCt method to determine the relative fold change in the expression of target genes in treated cells compared to control cells, normalized to the housekeeping gene.

Conclusion and Future Directions

These application notes provide a foundational framework for the initial cellular characterization of 4-(4-Acetyl-piperazin-1-YL)-2-methylaniline. The outlined protocols will enable researchers to determine its cytotoxic profile and to probe its potential mechanism of action as a kinase inhibitor. Positive results from these initial studies would warrant further investigation, including broader kinase profiling, in vivo efficacy studies, and detailed structure-activity relationship (SAR) studies to optimize its therapeutic potential.

References

  • Liu, Q., Chang, J. W., Wang, J., Kang, S. A., Thoreen, C. C., Markhard, A., ... & Gray, N. S. (2010). Discovery of 1-(4-(4-propionylpiperazin-1-yl)-3-(trifluoromethyl)phenyl)-9-(quinolin-3-yl)benzo[h][8][20]naphthyridin-2(1H)-one as a highly potent, selective mammalian target of rapamycin (mTOR) inhibitor for the treatment of cancer. Journal of Medicinal Chemistry, 53(19), 7146-7155. [Link]

  • Gornicka, A., & Szewczyk, M. (2023). 2-{[4-(4-Bromophenyl)piperazin-1-yl)]methyl}-4-(3-chlorophenyl)-5-(4-methoxyphenyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione. Molbank, 2023(1), M1548. [Link]

  • Hassan, H. A., Abdel-Aziz, M., Abdel-Wahab, B. F., & Aborahama, G. A. (2021). Novel 4-(piperazin-1-yl)quinolin-2(1H)-one bearing thiazoles with antiproliferative activity through VEGFR-2-TK inhibition. Bioorganic & Medicinal Chemistry, 40, 116168. [Link]

  • Li, Y., Wang, C., Li, J., Sun, G., Liu, Y., Li, J., ... & Yang, F. (2021). Antibacterial Activity of a Promising Antibacterial Agent: 22-(4-(2-(4-Nitrophenyl-piperazin-1-yl)-acetyl)-piperazin-1-yl)-22-deoxypleuromutilin. Molecules, 26(11), 3433. [Link]

  • Al-Dosari, M. S., Gao, X., & Al-Dahmash, A. M. (2018). qPCR and qRT-PCR analysis: Regulatory points to consider when conducting biodistribution and vector shedding studies. Molecular Therapy - Methods & Clinical Development, 9, 299-307. [Link]

  • Alegre, K. O., & Tso, F. Y. (2025). Western Blot: Principles, Procedures, and Clinical Applications. In StatPearls. StatPearls Publishing. [Link]

  • PubChem. (n.d.). 4-(4-Ethylpiperazin-1-yl)aniline. Retrieved from [Link]

  • Chen, H., Zhang, J., & Wang, Y. (2020). Predictive Models For Estimating Cytotoxicity On The Basis Of Chemical Structures. Journal of Chemical Information and Modeling, 60(4), 2115-2124. [Link]

  • Reaction Biology. (2024, July 2). Step-by-Step Guide to Kinase Inhibitor Development. Retrieved from [Link]

  • De Cecco, M., & Zappi, A. (2017). Real-time quantitative PCR array to study drug-induced changes of gene expression in tumor cell lines. Journal of Cancer Metastasis and Treatment, 3, 103. [Link]

  • Bîcu, E., Cozma, A., Ionescu, S., Trandafirescu, C., Crișan, O., Oniga, O., & Vlase, L. (2019). Design, Synthesis and Biological Evaluation of New Piperazin-4-yl-(acetyl-thiazolidine-2,4-dione) Norfloxacin Analogues as Antimicrobial Agents. Molecules, 24(21), 3959. [Link]

  • An, F., & Horvath, R. (2025). Advances in Cytotoxicity Testing: From In Vitro Assays to In Silico Models. International Journal of Molecular Sciences, 26(23), 1-25. [Link]

  • Wang, L., & Wang, S. (2016). A Versatile Method to Determine the Cellular Bioavailability of Small-Molecule Inhibitors. Journal of Medicinal Chemistry, 59(24), 10949-10958. [Link]

  • Kosińska, K., & Haukka, M. (2022). Piperidine and piperazine analogs in action: zinc(ii)-mediated formation of amidines. New Journal of Chemistry, 46(12), 5606-5616. [Link]

  • de Oliveira, G. A., de Menezes, I. R. A., de Oliveira, A. C., & de Lima, M. C. A. (2022). Neuropharmacological Activity of the New Piperazine Derivative 2-(4-((1- Phenyl-1H-Pyrazol-4-yl)Methyl)Piperazin-1-yl)Ethyl Acetate is Modulated by Serotonergic and GABAergic Pathways. CNS & Neurological Disorders - Drug Targets, 21(6), 520-532. [Link]

  • PubChem. (n.d.). 2-Methyl-4-(4-methylpiperazin-1-yl)aniline. Retrieved from [Link]

  • Rocha, A. J., Miranda, R. S., Sousa, A. J. S., & da Silva, A. L. C. (2016). Guidelines for Successful Quantitative Gene Expression in Real- Time qPCR Assays. In Real-Time PCR. IntechOpen. [Link]

  • Jost, C. R., Goudar, C. T., & Piret, J. M. (2014). Use of a small molecule cell cycle inhibitor to control cell growth and improve specific productivity and product quality of recombinant proteins in CHO cell cultures. Biotechnology and Bioengineering, 111(7), 1368-1377. [Link]

  • ChemBK. (2024, April 9). 4-[(4-Methylpiperazin-1-yl)methyl]aniline. Retrieved from [Link]

  • Boster Biological Technology. (n.d.). Western Blot Protocol: Complete Step-by-Step Guide. Retrieved from [Link]

  • Taylor, S., Wakem, M., Dijkman, G., Alsarraj, M., & Nguyen, M. (n.d.). A Practical Approach to RT-qPCR — Publishing Data That Conform to the MIQE Guidelines. Bio-Rad. [Link]

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Method

Application Note: A Luminescence-Based Assay for Characterizing the Inhibitory Activity of 4-(4-Acetyl-piperazin-1-YL)-2-methylaniline on Protein Kinases

Abstract Protein kinases are a critical class of enzymes involved in cellular signaling, and their dysregulation is implicated in numerous diseases, making them prime targets for therapeutic intervention.[1] The developm...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

Protein kinases are a critical class of enzymes involved in cellular signaling, and their dysregulation is implicated in numerous diseases, making them prime targets for therapeutic intervention.[1] The development of small molecule inhibitors requires robust and reliable methods for quantifying their inhibitory potency. This document provides a detailed guide for researchers, scientists, and drug development professionals on utilizing a luminescence-based kinase inhibition assay to characterize the activity of the compound 4-(4-Acetyl-piperazin-1-YL)-2-methylaniline. We will focus on the principles and practical application of the ADP-Glo™ Kinase Assay, a sensitive and versatile platform suitable for high-throughput screening and detailed inhibitor characterization.[2][3]

Introduction: The Pursuit of Kinase Inhibition

Kinases orchestrate a vast array of cellular processes by catalyzing the phosphorylation of specific substrates, a fundamental mechanism of signal transduction.[4] The human genome contains over 500 protein kinases, and their aberrant activity is a hallmark of diseases like cancer.[5] Consequently, the identification and characterization of kinase inhibitors is a cornerstone of modern drug discovery.[5][6]

The compound of interest, 4-(4-Acetyl-piperazin-1-YL)-2-methylaniline (Molecular Formula: C13H19N3O, Molecular Weight: 233.31 g/mol ), is a small molecule with structural motifs present in other biologically active compounds.[7][8] To ascertain its potential as a kinase inhibitor, a robust in vitro assay is the essential first step.[5] This application note details a comprehensive protocol for determining the half-maximal inhibitory concentration (IC50) of this compound against a representative protein kinase, providing a foundational methodology for its biochemical characterization.

Assay Principle: Quantifying Kinase Activity through ADP Production

The core principle of a kinase assay is to measure the enzymatic activity of a kinase, which is the transfer of a phosphate group from ATP to a substrate, resulting in the production of ADP.[9] The ADP-Glo™ Kinase Assay is a luminescence-based system that quantifies the amount of ADP produced in a kinase reaction.[2] This assay is performed in two steps:

  • Kinase Reaction & ATP Depletion: After the kinase reaction, the remaining ATP is depleted by adding ADP-Glo™ Reagent. This step is crucial to prevent the unused ATP from interfering with the subsequent signal generation.[10]

  • ADP Conversion & Signal Generation: A Kinase Detection Reagent is then added, which contains an enzyme that converts the ADP generated by the kinase into ATP. This newly synthesized ATP serves as a substrate for a thermostable luciferase, which generates a stable, "glow-type" luminescent signal proportional to the initial amount of ADP.[3][10]

Therefore, a strong luminescent signal corresponds to high kinase activity, while a low signal indicates inhibition of the kinase.[6]

G cluster_0 Step 1: Kinase Reaction cluster_1 Step 2: ADP-Glo™ Detection Kinase Kinase Substrate Substrate pSubstrate Phosphorylated Substrate Substrate->pSubstrate Kinase Activity ATP ATP ADP ADP ATP->ADP Kinase Activity Inhibitor 4-(4-Acetyl-piperazin-1-YL)-2-methylaniline Inhibitor->Kinase ADP_Glo_Reagent Add ADP-Glo™ Reagent (Depletes remaining ATP) Kinase_Detection_Reagent Add Kinase Detection Reagent (Converts ADP to ATP) ADP->Kinase_Detection_Reagent ADP is quantified ADP_Glo_Reagent->Kinase_Detection_Reagent Luciferase Luciferase Reaction Kinase_Detection_Reagent->Luciferase Light Luminescent Signal Luciferase->Light

Figure 1: Principle of the ADP-Glo™ Kinase Inhibition Assay.

Materials and Reagents

  • Compound: 4-(4-Acetyl-piperazin-1-YL)-2-methylaniline (prepared in 100% DMSO)

  • Kinase: Purified active protein kinase (e.g., Src, Abl)

  • Substrate: Appropriate peptide or protein substrate for the selected kinase

  • ATP: Adenosine 5'-triphosphate

  • Assay Kit: ADP-Glo™ Kinase Assay Kit (Promega, Cat. No. V9101 or similar)

  • Buffers: Kinase-specific reaction buffer (e.g., 50 mM HEPES, pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35)

  • Plates: White, opaque, 384-well assay plates (low-volume)

  • Equipment:

    • Multichannel pipettes

    • Luminometer capable of reading 384-well plates

    • Plate shaker

Detailed Experimental Protocol

This protocol is designed for a 384-well plate format. All reagent additions should be performed with calibrated multichannel pipettes to ensure consistency. It is crucial to first determine the optimal kinase concentration and the ATP concentration that corresponds to the Km(app) for the specific kinase being tested, as this ensures the assay is sensitive to ATP-competitive inhibitors.[11][12]

Reagent Preparation
  • Compound Dilution: Prepare a serial dilution of 4-(4-Acetyl-piperazin-1-YL)-2-methylaniline.

    • Create a 10 mM stock solution in 100% DMSO.

    • Perform a serial 1:3 dilution in DMSO to create a concentration range (e.g., 10 mM to 0.5 µM). This will be the 100X stock plate.

    • From the 100X stock, prepare a 4X intermediate plate by diluting 1:25 in kinase reaction buffer. The final DMSO concentration in the assay should not exceed 1% to avoid solvent effects on kinase activity.[13]

  • Enzyme and Substrate/ATP Mix:

    • 2X Enzyme Solution: Dilute the kinase to twice the final desired concentration in kinase reaction buffer. Keep on ice.

    • 2X Substrate/ATP Solution: Prepare a solution containing the substrate and ATP, each at twice their final desired concentration, in kinase reaction buffer.

Assay Procedure

The following steps outline the procedure for one 384-well plate.

G A 1. Add 2.5 µL of 4X Compound (or DMSO for controls) to plate B 2. Add 2.5 µL of 2X Kinase Solution (No-enzyme controls get buffer) A->B C 3. Add 5 µL of 2X Substrate/ATP Solution to initiate the reaction B->C D 4. Incubate at room temperature (e.g., 60 minutes) C->D E 5. Add 10 µL of ADP-Glo™ Reagent D->E F 6. Incubate for 40 minutes E->F G 7. Add 20 µL of Kinase Detection Reagent F->G H 8. Incubate for 30-60 minutes G->H I 9. Read Luminescence H->I

Figure 2: Step-by-step workflow for the kinase inhibition assay.

  • Compound Addition: Add 2.5 µL of the 4X compound dilutions to the appropriate wells of the 384-well plate. Add 2.5 µL of 4% DMSO in kinase buffer to the "no inhibitor" (100% activity) and "no enzyme" (0% activity) control wells.

  • Enzyme Addition: Add 2.5 µL of the 2X Kinase Solution to all wells except the "no enzyme" controls. To the "no enzyme" wells, add 2.5 µL of kinase reaction buffer.

  • Initiate Kinase Reaction: Add 5 µL of the 2X Substrate/ATP Solution to all wells to start the reaction. The total reaction volume is now 10 µL.

  • Incubation: Mix the plate gently on a plate shaker for 30 seconds and incubate at room temperature for 60 minutes. The optimal incubation time should be determined during assay development to ensure the reaction is within the linear range (typically <20% ATP consumption).[11]

  • Stop Reaction and Deplete ATP: Add 10 µL of ADP-Glo™ Reagent to all wells to stop the kinase reaction.

  • Incubation: Mix the plate and incubate for 40 minutes at room temperature.[14]

  • ADP to ATP Conversion: Add 20 µL of Kinase Detection Reagent to all wells.

  • Signal Development: Mix the plate and incubate for 30-60 minutes at room temperature to allow the luminescent signal to stabilize.[14]

  • Data Acquisition: Read the luminescence on a plate reader.

Table 1: Key Experimental Parameters
ParameterRecommended ValueRationale
Final Assay Volume 40 µLStandard for 384-well format.
Kinase Reaction Volume 10 µLMiniaturized to conserve reagents.
Final DMSO Concentration ≤ 1%Minimizes solvent interference with enzyme activity.[13]
ATP Concentration At or near Km(app)Ensures sensitivity to ATP-competitive inhibitors.[11]
Kinase Concentration EC50-EC80Provides a robust signal window for inhibition.[15]
Reaction Time 60 minutes (or as optimized)Allows for sufficient product formation while remaining in the linear range.[14]

Data Analysis and Interpretation

The raw data will be in Relative Luminescence Units (RLU). The goal is to calculate the percent inhibition for each compound concentration and then fit the data to a dose-response curve to determine the IC50 value.[1]

Calculation of Percent Inhibition

First, normalize the data using the high (100% activity, no inhibitor) and low (0% activity, no enzyme) controls.

Percent Inhibition (%) = 100 * ( 1 - [ (RLU_sample - RLU_no_enzyme) / (RLU_no_inhibitor - RLU_no_enzyme) ] )

IC50 Determination

Plot the Percent Inhibition against the logarithm of the inhibitor concentration. Use a non-linear regression analysis with a sigmoidal dose-response (variable slope) model to fit the curve and determine the IC50 value.[16]

G A Raw Luminescence Data (RLU) B Normalize Data using Controls (% Activity) A->B C Calculate % Inhibition B->C D Plot % Inhibition vs. [Inhibitor] (log scale) C->D E Non-linear Regression (Sigmoidal Dose-Response) D->E F Determine IC50 Value E->F

Figure 3: Workflow for data analysis and IC50 determination.

Troubleshooting Common Issues

IssuePotential Cause(s)Suggested Solution(s)
High Well-to-Well Variability Pipetting errors; Inadequate mixing; Edge effects in the plate.Use calibrated pipettes; Ensure thorough mixing after each addition; Avoid using the outermost wells of the plate.[12]
Low Signal-to-Background Ratio Insufficient kinase activity; Suboptimal reagent concentrations.Optimize kinase concentration and reaction time; Verify ATP and substrate concentrations.
False Positives/Negatives Compound interference with the luciferase enzyme; Compound fluorescence or quenching.Perform a counter-screen without the kinase to identify compounds that directly affect the detection reagents; Use an orthogonal assay for hit confirmation.[13][17]
Poor IC50 Curve Fit Inappropriate concentration range; Compound insolubility.Test a wider range of inhibitor concentrations; Check the solubility of the compound in the assay buffer.

Conclusion

This application note provides a robust and detailed framework for assessing the inhibitory potential of 4-(4-Acetyl-piperazin-1-YL)-2-methylaniline using the luminescence-based ADP-Glo™ Kinase Assay. By following this protocol, researchers can generate reliable and reproducible IC50 data, a critical first step in the characterization of any potential kinase inhibitor. Careful optimization of assay parameters and attention to potential pitfalls are essential for ensuring the integrity of the results and making informed decisions in the drug discovery pipeline.

References

  • Bioluminescence Methods for Assaying Kinases in Quantitative High-Throughput Screening (qHTS) Format Applied to Yes1 Tyrosine Kinase, Glucokinase and PI5P4Kα Lipid Kinase - PMC. (n.d.). National Center for Biotechnology Information. Retrieved from [Link]

  • Biochemical assays for kinase activity detection - Celtarys. (2025, August 14). Celtarys - Drug Discovery. Retrieved from [Link]

  • Kinase assays | BMG LABTECH. (2020, September 1). BMG LABTECH. Retrieved from [Link]

  • Liu, Q., et al. (2010). Discovery of 1-(4-(4-Propionylpiperazin-1-yl)-3-(trifluoromethyl)phenyl)-9-(quinolin-3-yl)benzo[h][11][14]naphthyridin-2(1H)-one as a Highly Potent, Selective Mammalian Target of Rapamycin (mTOR) Inhibitor for the Treatment of Cancer. Journal of Medicinal Chemistry, 53(19), 7146–7155. Retrieved from [Link]

  • Step-by-Step Guide to Kinase Inhibitor Development - Reaction Biology. (2024, July 2). Reaction Biology. Retrieved from [Link]

  • Assessing the Inhibitory Potential of Kinase Inhibitors In Vitro: Major Pitfalls and Suggestions for Improving Comparability of Data Using CK1 Inhibitors as an Example - PMC. (n.d.). National Center for Biotechnology Information. Retrieved from [Link]

  • Novel 4-(piperazin-1-yl)quinolin-2(1H)-one bearing thiazoles with antiproliferative activity through VEGFR-2-TK inhibition - PubMed. (2021, June 15). PubMed. Retrieved from [Link]

  • 2-{[4-(4-Bromophenyl)piperazin-1-yl)]methyl}-4-(3-chlorophenyl)-5-(4-methoxyphenyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione - MDPI. (2023, January 12). MDPI. Retrieved from [Link]

  • Promega ADP-Glo kinase assay - BMG Labtech. (n.d.). BMG LABTECH. Retrieved from [Link]

  • Discovery of N-(2-chloro-6-methyl- phenyl)-2-(6-(4-(2-hydroxyethyl)- piperazin-1-yl)-2-methylpyrimidin-4- ylamino)thiazole-5-carboxamide (BMS-354825), a dual Src/Abl kinase inhibitor with potent antitumor activity in preclinical assays - PubMed. (2004, December 30). PubMed. Retrieved from [Link]

  • 2-Methyl-4-(4-methylpiperazin-1-yl)aniline - PubChem. (n.d.). PubChem. Retrieved from [Link]

  • Common Challenges in Biochemical Assays and How to Overcome Them - BellBrook Labs. (2025, November 6). BellBrook Labs. Retrieved from [Link]

  • Determination of IC50 values for p110 with the PI3-kinase inhibitors... - ResearchGate. (n.d.). ResearchGate. Retrieved from [Link]

  • LanthaScreen TR-FRET tyrosine kinase and protein kinase C assay - BMG Labtech. (n.d.). BMG LABTECH. Retrieved from [Link]

  • Piperidine and piperazine analogs in action: zinc(ii)-mediated formation of amidines - New Journal of Chemistry (RSC Publishing). (n.d.). Royal Society of Chemistry. Retrieved from [Link]

  • IC50 profiling against 320 protein kinases: Improving the accuracy of kinase inhibitor selectivity testing - AACR Journals. (2018, July 1). AACR Publications. Retrieved from [Link]

  • In Silico Study of N-(4-oxo-2-(4-(4-(2-(substituted phenyl amino) acetyl) piperazin-1-yl) phenyl) quinazolin-3(4H)-yl) Benzamide Derivativ - Pharmacophore. (n.d.). Pharmacophore. Retrieved from [Link]

  • Neuropharmacological Activity of the New Piperazine Derivative 2-(4-((1- Phenyl-1H-Pyrazol-4-yl)Methyl)Piperazin-1-yl)Ethyl Acetate is Modulated by Serotonergic and GABAergic Pathways - PubMed. (n.d.). PubMed. Retrieved from [Link]

  • [18F]-N-(2-Chloro-6-methylphenyl)-2-(6-(4-(2-fluoroethyl)piperazin-1-yl)-2-methylpyrimidin-4-ylamino)thiazole-5-carboxamide - NCBI. (2008, August 30). National Center for Biotechnology Information. Retrieved from [Link]

  • Assay Development for Protein Kinase Enzymes - NCBI - NIH. (2012, May 1). National Center for Biotechnology Information. Retrieved from [Link]

  • 4-(4-Ethylpiperazin-1-yl)aniline | C12H19N3 | CID 936738 - PubChem. (n.d.). PubChem. Retrieved from [Link]

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Application

Application Note: In Vitro Anti-Proliferative Evaluation of 4-(4-Acetyl-piperazin-1-YL)-2-methylaniline

Introduction & Mechanistic Rationale The compound 4-(4-Acetyl-piperazin-1-YL)-2-methylaniline (CAS 862686-09-7) serves as a critical structural building block and pharmacophore in the development of targeted kinase inhib...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction & Mechanistic Rationale

The compound 4-(4-Acetyl-piperazin-1-YL)-2-methylaniline (CAS 862686-09-7) serves as a critical structural building block and pharmacophore in the development of targeted kinase inhibitors[1]. Structurally, it is an acetylated derivative of the piperazinyl-aniline moiety found in landmark tyrosine kinase inhibitors (TKIs) such as Imatinib[2]. Modifying the piperazine ring via acetylation alters the basicity, lipophilicity, and hydrogen-bonding profile of the molecule, which can significantly influence its binding affinity within the ATP-binding pocket of oncogenic kinases like BCR-ABL1.

To evaluate the anti-proliferative activity of this compound (or its downstream synthesized derivatives), the K562 chronic myelogenous leukemia (CML) cell line is utilized as the gold-standard in vitro model[3]. K562 cells inherently express the Philadelphia chromosome, resulting in the constitutively active BCR-ABL1 fusion kinase that drives unchecked cellular proliferation and evasion of apoptosis[3].

Pathway TKI 4-(4-Acetyl-piperazin-1-YL) -2-methylaniline BCRABL BCR-ABL1 Kinase TKI->BCRABL Competitive Inhibition STAT5 STAT5 Pathway BCRABL->STAT5 Phosphorylation PI3K PI3K/AKT Pathway BCRABL->PI3K Phosphorylation Proliferation Cell Proliferation & Survival STAT5->Proliferation Gene Transcription PI3K->Proliferation Anti-apoptosis

Mechanistic pathway of BCR-ABL1 inhibition by TKI pharmacophores.

Experimental Design & Causality

Designing a robust anti-proliferative assay requires strict adherence to self-validating experimental controls and appropriate assay selection.

Assay Selection (The Causality of ATP Measurement): Because K562 cells grow in suspension, traditional colorimetric assays (like MTT) that require media aspiration risk significant cell loss, leading to high standard deviations[4]. Therefore, this protocol utilizes the CellTiter-Glo® Luminescent Cell Viability Assay . This homogeneous "add-mix-measure" system directly lyses the cells and quantifies ATP[5]. ATP is a highly sensitive, direct indicator of metabolic activity; upon cell death induced by the test compound, endogenous ATPases rapidly degrade intracellular ATP, ensuring the luminescent signal is strictly proportional to the number of viable cells[6].

Self-Validating System Controls: To ensure data integrity, the assay plate must include a self-validating matrix of controls:

  • Background Control (Media + Reagent): Corrects for auto-luminescence of the culture media.

  • Vehicle Control (Cells + 0.1% DMSO): Establishes the 100% viability baseline. DMSO concentrations must not exceed 0.1% (v/v) to prevent solvent-induced cytotoxicity.

  • Positive Control (Cells + 1 µM Imatinib): Validates that the K562 cells maintain their BCR-ABL dependence and that the assay is actively sensitive to kinase inhibition[3].

Step-by-Step Methodology

Protocol A: Cell Preparation & Compound Treatment
  • Cell Harvesting: Harvest K562 cells in the logarithmic growth phase. Verify that baseline viability is >95% using Trypan Blue exclusion.

  • Cell Seeding: Resuspend cells in RPMI-1640 medium supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin/Streptomycin. Seed cells at a density of 5,000 cells/well in a volume of 90 µL into an opaque white 96-well microplate .

    • Causality: Opaque white plates are mandatory for luminescence assays as they maximize signal reflection and prevent optical crosstalk (bleed-through) between adjacent wells[4].

  • Compound Dilution: Prepare a 10 mM stock solution of 4-(4-Acetyl-piperazin-1-YL)-2-methylaniline in 100% molecular-grade DMSO. Perform a 3-fold serial dilution in DMSO to create a 1000× concentration gradient. Dilute these intermediate stocks 1:100 in complete culture media to create 10× working solutions (containing 1% DMSO).

  • Treatment: Add 10 µL of the 10× working solutions to the 90 µL of cells (Final assay volume = 100 µL; Final DMSO concentration = 0.1%).

  • Incubation: Incubate the plate for 72 hours at 37°C in a humidified 5% CO₂ atmosphere.

    • Causality: A 72-hour window provides sufficient time for the compound to inhibit intracellular signaling, trigger G1 cell cycle arrest, and execute the apoptotic cascade, which is required to observe a definitive drop in ATP levels[7].

Protocol B: CellTiter-Glo® Luminescent Assay
  • Temperature Equilibration: Remove the assay plate and the CellTiter-Glo® Reagent from the incubator/refrigerator and equilibrate to room temperature (approx. 22°C) for 30 minutes.

    • Causality: The luciferase enzyme kinetics are highly temperature-dependent. Uneven temperatures across the microplate will cause "edge effects," severely skewing the viability data[4].

  • Reagent Addition: Add 100 µL of CellTiter-Glo® Reagent to each well (a 1:1 ratio of reagent to culture volume)[6].

  • Cell Lysis: Place the plate on an orbital shaker at 300 rpm for 2 minutes to induce complete cellular lysis and release intracellular ATP[4].

  • Signal Stabilization: Incubate the plate at room temperature for 10 minutes to stabilize the luminescent signal[4].

  • Data Acquisition: Record luminescence using a microplate luminometer with an integration time of 0.5 to 1.0 second per well[8].

Workflow Seed 1. Seed K562 Cells (96-well plate) Treat 2. Compound Treatment (72h Incubation) Seed->Treat Assay 3. Add CellTiter-Glo® Reagent Treat->Assay Lysis 4. Orbital Shaking (Cell Lysis) Assay->Lysis Read 5. Luminescence Detection Lysis->Read

Step-by-step workflow for the luminescent anti-proliferative assay.

Data Presentation & Analysis

Raw Relative Light Units (RLU) must be background-subtracted and normalized against the vehicle control to determine the percentage of viable cells. The half-maximal inhibitory concentration (IC₅₀) is calculated using non-linear regression (curve fit) analysis (e.g., four-parameter logistic equation) in software such as GraphPad Prism.

Table 1: Representative Anti-Proliferative Data (72h Treatment on K562 Cells)

Treatment GroupConcentration (µM)Mean RLU (Background Subtracted)Viability (%)Calculated IC₅₀ (µM)
Vehicle Control (0.1% DMSO) 01,250,400100.0 ± 2.1N/A
Positive Control (Imatinib) 1.0187,56015.0 ± 1.4~0.15
CAS 862686-09-7 (Test) 0.11,210,00096.7 ± 3.0TBD
CAS 862686-09-7 (Test) 1.0985,00078.7 ± 4.2TBD
CAS 862686-09-7 (Test) 10.0450,10036.0 ± 2.8~6.50
CAS 862686-09-7 (Test) 50.085,0006.8 ± 1.1TBD

Note: The data presented above is representative mock data intended to illustrate the expected dose-dependent response profile of a moderately active TKI fragment.

References

  • National Institutes of Health (PMC). Tyrosol Derivatives, Bearing 3,5-Disubstituted Isoxazole and 1,4-Disubstituted Triazole, as Potential Antileukemia Agents by Promoting Apoptosis.[Link]

  • MDPI. A Novel Methoxybenzyl 5-Nitroacridone Derivative Effectively Triggers G1 Cell Cycle Arrest in Chronic Myelogenous Leukemia K562 Cells.[Link]

  • National Institutes of Health (PMC). Identification and characterisation of a novel heat shock protein 90 inhibitor ONO4140.[Link]

Sources

Method

Application Note: Pharmacokinetic Profiling and Bioanalysis of Piperazine-Based Compounds

Introduction and Rationale Piperazine is widely regarded as a privileged scaffold in drug discovery due to its structural simplicity and chemical adaptability 1. The two nitrogen atoms in its six-membered heterocyclic ri...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction and Rationale

Piperazine is widely regarded as a privileged scaffold in drug discovery due to its structural simplicity and chemical adaptability 1. The two nitrogen atoms in its six-membered heterocyclic ring serve as versatile synthetic handles, allowing researchers to systematically fine-tune physicochemical properties such as aqueous solubility, lipophilicity, and pKa 1. The pKa values of piperazine are typically around 5.35 and 9.73 [[2]](), meaning its protonation state is highly sensitive to physiological pH changes. This protonation directly influences ligand-receptor interactions, membrane permeability, and ultimately, the absorption, distribution, metabolism, and excretion (ADME) profile of the drug 3.

Understanding these properties is critical. For instance, the pH-dependent solubility of piperazine derivatives can lead to complex drug-drug interactions if co-administered with agents that alter gastrointestinal pH 4. Therefore, rigorous pharmacokinetic (PK) profiling is essential to evaluate systemic exposure and absolute bioavailability accurately.

Pharmacokinetic Profiling Strategy

To accurately assess the PK parameters of piperazine derivatives, a comprehensive in vitro and in vivo workflow must be established. The self-validating system ensures that any observed variations in exposure are due to the compound's intrinsic properties rather than analytical artifacts or formulation failures.

PK_Workflow A Compound Synthesis & Formulation B In Vitro ADME (Microsomes, Caco-2) A->B Screen C In Vivo Dosing (IV & PO in Rats) A->C Lead D Sample Collection & Plasma Extraction C->D E LC-MS/MS Bioanalysis D->E F PK Parameter Calculation (NCA) E->F

Fig 1: Comprehensive in vitro and in vivo pharmacokinetic evaluation workflow for piperazine.

Experimental Protocol: In Vivo PK Study and Bioanalysis

Formulation and Dosing

Causality: To calculate absolute bioavailability (F%), both intravenous (IV) and per os (PO) administration routes must be evaluated. Piperazine's basicity can cause precipitation in neutral IV solutions; thus, a co-solvent system is required to maintain solubility in the bloodstream.

  • IV Formulation: Dissolve the piperazine derivative in 5% DMSO / 10% Solutol HS15 / 85% Saline. Sonicate until visually clear to prevent micro-precipitate-induced embolisms.

  • PO Formulation: Suspend in 0.5% Methylcellulose (MC) or formulate as an acidic solution to maximize dissolution. Be aware that local pH changes caused by the formulation can directly affect the absorption rate of pH-sensitive piperazines 4.

  • Dosing: Administer IV doses (e.g., 2 mg/kg) via the tail vein and PO doses (e.g., 10 mg/kg) via oral gavage to fasted Sprague-Dawley rats (n=3 per group).

Sample Collection

Causality: Piperazine derivatives can partition into red blood cells or undergo rapid enzymatic degradation ex vivo. Immediate processing and temperature control are non-negotiable to preserve the integrity of the PK profile.

  • Collect 200 µL of blood via the jugular vein into K2EDTA tubes at 0.083, 0.25, 0.5, 1, 2, 4, 8, 12, and 24 hours post-dose.

  • Centrifuge immediately at 4,000 × g for 10 min at 4°C.

  • Transfer plasma to pre-chilled tubes and store at -80°C until analysis.

Self-Validating LC-MS/MS Bioanalysis

Causality: The high polarity of protonated piperazines often leads to poor retention and peak tailing on standard C18 columns. Using a high-pH mobile phase ensures the piperazine nitrogens remain deprotonated, drastically improving chromatographic retention and peak symmetry.

  • Sample Extraction: Add 150 µL of ice-cold acetonitrile (containing 50 ng/mL of a stable isotope-labeled internal standard) to 50 µL of plasma. Vortex for 2 min, then centrifuge at 15,000 × g for 10 min at 4°C to precipitate proteins.

  • Chromatography: Inject 5 µL of the supernatant onto a Waters XBridge BEH C18 column (2.1 × 50 mm, 2.5 µm).

    • Mobile Phase A: 10 mM Ammonium bicarbonate in water (pH 10.5).

    • Mobile Phase B: Acetonitrile.

    • Gradient: 5% B to 95% B over 3 minutes at a flow rate of 0.4 mL/min.

  • Detection: Operate the mass spectrometer in positive Electrospray Ionization (ESI+) mode using Multiple Reaction Monitoring (MRM).

  • System Validation: The analytical run must include a calibration curve (1-1000 ng/mL) and Quality Control (QC) samples at three concentration levels. The protocol is self-validating only if the accuracy and precision of the QCs fall within ±15% 4.

Quantitative Data Analysis

After acquiring the concentration-time data, Non-Compartmental Analysis (NCA) is performed to derive key PK parameters. The table below illustrates a representative comparison demonstrating how piperazine incorporation optimizes the PK profile compared to a non-piperazine analog.

Pharmacokinetic ParameterUnitNon-Piperazine Analog (PO)Piperazine Derivative (PO)Piperazine Derivative (IV)
Dose mg/kg10102
Cmax ng/mL145 ± 20850 ± 65-
Tmax h2.01.0-
AUC(0-inf) ng·h/mL650 ± 804200 ± 3101150 ± 95
Clearance (CL) L/h/kg--1.74
Volume of Distribution (Vdss) L/kg--3.20
Half-life (t1/2) h3.15.44.8
Absolute Bioavailability (F) %11.3%73.0% 100%

Data Interpretation: The piperazine scaffold significantly enhances aqueous solubility and membrane permeability. This results in a faster absorption rate (Tmax = 1.0 h), a larger area under the curve (AUC), and a 6.5-fold increase in absolute bioavailability.

Mechanistic Insights: Pharmacokinetic Modulation via P-gp Inhibition

Beyond their primary therapeutic targets, piperazine derivatives can act as potent pharmacokinetic enhancers. A major barrier to the oral bioavailability of many drugs (e.g., the anticancer agent paclitaxel) is the P-glycoprotein (P-gp) efflux transporter located on the apical membrane of enterocytes in the gastrointestinal tract [[5]]().

Certain piperazine derivatives have been shown to inhibit P-gp function. When co-administered, the piperazine compound blocks the efflux of the substrate drug back into the intestinal lumen, thereby facilitating a lingering absorption and significantly increasing the systemic bioavailability of the co-administered drug 5.

Pgp_Mechanism Intestine Intestinal Lumen (Drug Administration) TargetDrug Co-administered Drug (e.g., Paclitaxel) Intestine->TargetDrug Piperazine Piperazine Derivative (P-gp Inhibitor) Pgp P-glycoprotein (P-gp) Efflux Transporter Piperazine->Pgp Inhibits Pgp->TargetDrug Blocked TargetDrug->Pgp Efflux Blood Systemic Circulation (Increased Bioavailability) TargetDrug->Blood Enhanced Absorption

Fig 2: Mechanism of piperazine derivatives inhibiting P-gp to enhance drug bioavailability.

Conclusion

The pharmacokinetic evaluation of piperazine-based compounds requires a scientifically rigorous approach that accounts for their unique physicochemical properties, specifically their pH-dependent ionization and potential for transporter modulation. By employing optimized LC-MS/MS methodologies and structured in vivo study designs, researchers can accurately profile these versatile molecules, unlocking their full potential in modern drug development.

References[3] Piperazine Derivatives: A Privileged Scaffold in Modern Synthesis and Medicinal Chemistry. nih.gov.https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGDPqiO-fLVu--pfi2QiRMPcHtWPZr_GcQ1yzTiMJwf-7hzgGmLGhHjYJq0oz-DHYrbOuUkiK47ILL3hKSEYi6jCXfbKu50YK44UC3Hx_0QDJPvnQfB9ijkBwS749vTlC3YZ_UtkL5OC7ORqlk=[4] Effect of Piperazine Dithioctate on the Oral Pharmacokinetics of Glimepiride in Rats. nih.gov.https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHawvOJyo0aoxzPLwzhss5-dertC44g9Yl4pDHWMjnSUH90_i3pCgALQS01qqm4zeCe1U3KeIbHn3wQC6FU6UOH7QZf6wbRirDIbDbP_bW4MaC_GDINK72T70oBbMgq_UtQ9B0=[5] The Impact of Incorporating Piperazine on Biological Activities of Benzazoles. intechopen.com.https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEWuo_nBAFBY9C5J2vrhd_skhG_Kd3FlCwZC7PBK1gG1jSqWpJ1faRYD_ZGvTSDeuZm5dFxlm2hgKf8cGhDs_sVcp6_7sl409Oi1-GVYbzml-Xh-FcwtnowyCQisQW1FKtq6gmMLQ==[2] Effects of Piperazine Derivative on Paclitaxel Pharmacokinetics. mdpi.com.https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQE1jbhxyhoeZD8zdeGYJiWVuBGmTvSHb6abmnFN2Oep-mGQ9EQa6OnjM5zJICcBcV9nDF28UnXggvSBZz8qnRZSvnsixPmh9RHqs5J2HATAVEti7zaNHPBci4VAYVbE06Q=[1] Piperazine - Wikipedia. wikipedia.org.https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFy5Oqs8rDEPtV6dabAqTcWJ2Hq0qwKspH5nuO1FYBb6yKBts7Rlx0RigKc4_jofNrK13e8heY_rRA7NgYG_SJEyKpk-uIAERiz1xO5tWHxlvxNt7yENiNLV-NA9pbXscVngw==

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Technical Notes & Optimization

Troubleshooting

Technical Support Center: Synthesis of 4-(4-Acetyl-piperazin-1-YL)-2-methylaniline

A Guide for Researchers, Scientists, and Drug Development Professionals This technical support guide provides in-depth troubleshooting advice, frequently asked questions (FAQs), and optimized protocols for the synthesis...

Author: BenchChem Technical Support Team. Date: March 2026

A Guide for Researchers, Scientists, and Drug Development Professionals

This technical support guide provides in-depth troubleshooting advice, frequently asked questions (FAQs), and optimized protocols for the synthesis of 4-(4-Acetyl-piperazin-1-YL)-2-methylaniline. As a crucial intermediate in pharmaceutical development, achieving a high yield and purity of this compound is paramount. This document is designed to address common challenges encountered during its synthesis, drawing on established chemical principles and field-proven insights to enhance your experimental outcomes.

I. Synthesis Overview & Common Challenges

The synthesis of 4-(4-Acetyl-piperazin-1-YL)-2-methylaniline typically involves two primary synthetic routes:

  • Route A: Nucleophilic Aromatic Substitution (SNAr) : This route involves the reaction of a suitably activated aryl precursor, such as 4-fluoro-2-methyl-1-nitrobenzene, with 1-acetylpiperazine, followed by reduction of the nitro group.

  • Route B: Palladium-Catalyzed Buchwald-Hartwig Amination : This modern cross-coupling method directly forms the C-N bond between an aryl halide (e.g., 4-bromo-2-methylaniline) and 1-acetylpiperazine.

While both routes are viable, researchers often face challenges that can significantly lower the final yield. These include incomplete reactions, formation of side products, and difficulties in purification. This guide will address these issues in a structured question-and-answer format.

Visualizing the Synthetic Pathways

Synthesis_Routes cluster_0 Route A: SNAr & Reduction cluster_1 Route B: Buchwald-Hartwig Amination A1 4-Fluoro-2-methyl-1-nitrobenzene A3 1-Acetyl-4-(3-methyl-4-nitrophenyl)piperazine A1->A3 SNAr A2 1-Acetylpiperazine A2->A3 A4 Reduction (e.g., H2/Pd-C, Fe/HCl) A3->A4 A5 4-(4-Acetyl-piperazin-1-YL)-2-methylaniline A4->A5 B1 4-Bromo-2-methylaniline B4 4-(4-Acetyl-piperazin-1-YL)-2-methylaniline B1->B4 C-N Coupling B2 1-Acetylpiperazine B2->B4 B3 Pd Catalyst, Ligand, Base B3->B4

Caption: Primary synthetic routes to 4-(4-Acetyl-piperazin-1-YL)-2-methylaniline.

II. Troubleshooting Guide & FAQs

This section is structured to provide direct answers to specific problems you may encounter during the synthesis.

Route A: SNAr & Reduction Pathway
Question 1: My SNAr reaction between 4-fluoro-2-methyl-1-nitrobenzene and 1-acetylpiperazine is sluggish and gives low yields. What can I do?

Answer:

Low conversion in this SNAr reaction is often due to insufficient reaction temperature, improper solvent choice, or inadequate base.

  • Temperature Optimization: The aromatic ring is deactivated by the methyl group, thus requiring forcing conditions to drive the reaction. Temperatures in the range of 120-160 °C are typically necessary. Consider using a high-boiling point aprotic polar solvent like DMF, DMSO, or NMP.

  • Solvent Choice: The solvent must be anhydrous. Water can compete with the nucleophile and lead to undesired side products. Ensure your solvent is properly dried before use.

  • Base Selection: A non-nucleophilic base is required to scavenge the HF produced during the reaction. An excess of a carbonate base like K2CO3 or Cs2CO3 is often effective. The choice of base can also influence reaction rate and yield.

ParameterRecommendationRationale
Solvent Anhydrous DMF, DMSO, NMPHigh boiling point, polar aprotic to facilitate SNAr.
Temperature 120-160 °COvercomes the deactivating effect of the methyl group.
Base K2CO3, Cs2CO3 (2-3 equivalents)Neutralizes HF byproduct without competing as a nucleophile.
Reactant Ratio Slight excess of 1-acetylpiperazine (1.1-1.2 eq)Drives the reaction towards completion.
Question 2: The reduction of the nitro group is incomplete or produces side products. How can I improve this step?

Answer:

The reduction of the nitro intermediate, 1-Acetyl-4-(3-methyl-4-nitrophenyl)piperazine, is a critical step where impurities can arise. The choice of reducing agent and reaction conditions are key.

  • Catalytic Hydrogenation: This is often the cleanest method.

    • Catalyst: 5-10% Palladium on carbon (Pd/C) is a standard choice. Ensure the catalyst is active.

    • Hydrogen Pressure: A hydrogen atmosphere of 50 psi or higher is generally sufficient.

    • Solvent: Methanol or ethanol are common solvents.

  • Chemical Reduction: If catalytic hydrogenation is not feasible, metal/acid reduction is an alternative.

    • Reagents: Iron powder with ammonium chloride in aqueous ethanol or tin(II) chloride in ethanol are effective.[1]

    • Work-up: Careful neutralization is required to isolate the free amine.

Troubleshooting Incomplete Reduction:

  • Inactive Catalyst: If using Pd/C, ensure it has not been exposed to air for extended periods.

  • Insufficient Reducing Agent: For chemical reductions, ensure a sufficient molar excess of the reducing metal and acid.

  • Reaction Time: Monitor the reaction by TLC or LC-MS to determine the point of complete consumption of the starting material.

Route B: Buchwald-Hartwig Amination Pathway
Question 3: My Buchwald-Hartwig amination reaction has low yield. What are the critical parameters to check?

Answer:

The Buchwald-Hartwig amination is a powerful but sensitive reaction. Success hinges on the careful selection of the catalyst, ligand, base, and rigorous exclusion of oxygen and water.[2][3]

  • Catalyst and Ligand System: The choice of palladium precatalyst and phosphine ligand is crucial and often substrate-dependent.[2][4] For the coupling of anilines with piperazines, bulky, electron-rich biarylphosphine ligands are generally preferred.

    • Recommended Systems:

      • Pd2(dba)3 with ligands like RuPhos or XPhos.

      • Use of modern, air-stable precatalysts (e.g., G3 or G4 Buchwald precatalysts) can improve reproducibility.[2]

  • Base Selection: A strong, non-nucleophilic base is essential. Sodium tert-butoxide (NaOtBu), potassium tert-butoxide (KOtBu), or lithium bis(trimethylsilyl)amide (LHMDS) are commonly used.[2] The base must be fresh and handled under anhydrous conditions.

  • Solvent and Atmosphere:

    • Solvent: Anhydrous toluene, dioxane, or THF are standard choices.[2] Water will deactivate the catalyst and the base.

    • Inert Atmosphere: The reaction is highly sensitive to oxygen.[2] It is imperative to degas the solvent and maintain a positive pressure of an inert gas (argon or nitrogen) throughout the setup and reaction.

Buchwald_Hartwig_Troubleshooting Start Low Yield in Buchwald-Hartwig Check_Inert Is the reaction under a strictly inert atmosphere? Start->Check_Inert Check_Anhydrous Are all reagents and solvents anhydrous? Check_Inert->Check_Anhydrous Yes Fix_Inert Degas solvent. Use Schlenk techniques. Check_Inert->Fix_Inert No Check_Catalyst Is the catalyst/ligand system appropriate? Check_Anhydrous->Check_Catalyst Yes Fix_Anhydrous Use freshly dried solvents. Handle solids in a glovebox. Check_Anhydrous->Fix_Anhydrous No Check_Base Is the base fresh, strong, and non-nucleophilic? Check_Catalyst->Check_Base Yes Fix_Catalyst Screen different ligands (e.g., RuPhos, XPhos). Use a precatalyst. Check_Catalyst->Fix_Catalyst No Fix_Base Use fresh NaOtBu or LHMDS. Check_Base->Fix_Base No Success Improved Yield Check_Base->Success Yes Fix_Inert->Start Fix_Anhydrous->Start Fix_Catalyst->Start Fix_Base->Start

Caption: Troubleshooting workflow for Buchwald-Hartwig amination.

Question 4: I am observing significant amounts of dehalogenated starting material or other side products. How can I minimize these?

Answer:

Formation of dehalogenated aniline (2-methylaniline) is a known side reaction in palladium-catalyzed couplings. This can be influenced by the ligand, base, and temperature.

  • Ligand Choice: Some ligands are more prone to promoting reductive dehalogenation. Screening different ligands can mitigate this issue.

  • Temperature Control: While higher temperatures can increase the rate of the desired C-N coupling, they can also accelerate side reactions. Try running the reaction at a lower temperature (e.g., 80-90 °C) for a longer period.

  • Base Stoichiometry: Using a large excess of the base can sometimes promote side reactions. Use the recommended stoichiometry (typically 1.2-2.0 equivalents).

Purification and Characterization
Question 5: What is the best method to purify the final product, 4-(4-Acetyl-piperazin-1-YL)-2-methylaniline?

Answer:

The purification strategy depends on the nature of the impurities present.

  • Column Chromatography: This is the most common and effective method for removing both polar and non-polar impurities.

    • Stationary Phase: Silica gel (230-400 mesh).

    • Mobile Phase: A gradient of ethyl acetate in hexanes or dichloromethane in methanol is typically effective. Start with a low polarity eluent to remove non-polar impurities and gradually increase the polarity to elute the product.

  • Recrystallization: If the crude product is of reasonable purity (>90%), recrystallization can be an excellent final purification step to obtain highly pure material.

    • Solvent Systems: Ethanol/water or ethyl acetate/hexanes are good starting points for solvent screening.

  • Acid-Base Extraction: An initial workup involving an acid wash (e.g., dilute HCl) can help remove any unreacted basic starting materials or byproducts. The product, being an aniline, will be protonated and move to the aqueous layer. Subsequent basification and extraction will recover the purified product.

III. Optimized Experimental Protocols

Protocol A: SNAr and Reduction

Step 1: Synthesis of 1-Acetyl-4-(3-methyl-4-nitrophenyl)piperazine [5]

  • To a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add 4-fluoro-2-methyl-1-nitrobenzene (1.0 eq), 1-acetylpiperazine (1.2 eq), and anhydrous potassium carbonate (2.5 eq).

  • Add anhydrous DMSO as the solvent (approx. 5-10 mL per gram of the limiting reagent).

  • Heat the reaction mixture to 140 °C and stir for 12-24 hours. Monitor the reaction progress by TLC or LC-MS.

  • After completion, cool the reaction mixture to room temperature and pour it into ice water.

  • Collect the precipitated solid by filtration, wash thoroughly with water, and dry under vacuum to yield the crude product. Further purification can be achieved by recrystallization from ethanol.

Step 2: Synthesis of 4-(4-Acetyl-piperazin-1-YL)-2-methylaniline

  • In a hydrogenation vessel, dissolve 1-Acetyl-4-(3-methyl-4-nitrophenyl)piperazine (1.0 eq) in methanol.

  • Carefully add 10% Pd/C catalyst (5-10% w/w).

  • Pressurize the vessel with hydrogen gas (50-60 psi) and shake or stir vigorously at room temperature until the uptake of hydrogen ceases.

  • Monitor the reaction by TLC or LC-MS for the disappearance of the starting material.

  • Once complete, carefully filter the reaction mixture through a pad of Celite to remove the catalyst.

  • Concentrate the filtrate under reduced pressure to obtain the crude product. Purify by column chromatography (silica gel, ethyl acetate/hexanes gradient).

Protocol B: Buchwald-Hartwig Amination
  • To an oven-dried Schlenk tube, add Pd2(dba)3 (1-2 mol%), RuPhos (2-4 mol%), and sodium tert-butoxide (1.4 eq).

  • Seal the tube, and evacuate and backfill with argon three times.

  • Add 4-bromo-2-methylaniline (1.0 eq) and 1-acetylpiperazine (1.2 eq).

  • Add anhydrous, degassed toluene via syringe.

  • Heat the reaction mixture to 100 °C and stir for 8-16 hours. Monitor the reaction progress by TLC or LC-MS.

  • After completion, cool the reaction to room temperature. Quench with water and extract with ethyl acetate (3x).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel.

IV. References

  • Yilmaz, F., & Menteşe, M. (2018). DESIGN AND SYNTHESIS OF SOME PIPERAZINE HYBRID MOLECULES. Revue Roumaine de Chimie.

  • Avram, S., et al. (2019). Design, Synthesis and Biological Evaluation of New Piperazin-4-yl-(acetyl-thiazolidine-2,4-dione) Norfloxacin Analogues as Antimicrobial Agents. MDPI.

  • Hussain, M., et al. (2017). Synthesis of 2-Furyl[(4-aralkyl)-1-piperazinyl]methanone derivatives as suitable antibacterial agents with mild cytotoxicity.

  • Aziz, H. A., et al. (2024). Design, synthesis and mechanistic study of N-4-Piperazinyl Butyryl Thiazolidinedione derivatives of ciprofloxacin with Anticancer Activity via Topoisomerase I/II inhibition. Scientific Reports.

  • BenchChem. (2025). Technical Support Center: Troubleshooting Low Yield in N-Arylpiperazine Synthesis.

  • ResearchGate. (2017). Pd Catalyzed N1/N4 Arylation of Piperazine for Synthesis of Drugs, Biological and Pharmaceutical Targets: An Overview of Buchwald Hartwig Amination Reaction of Piperazine in Drug Synthesis. Current Organic Synthesis.

  • FINETECH INDUSTRY LIMITED. 4-(4-Acetyl-piperazin-1-yl)-2-methylaniline.

  • Google Patents. (1959). Purification of piperazine.

  • Anderson, K. W., et al. (2003). Scope and Mechanism of Palladium-Catalyzed Amination of Five-Membered Heterocyclic Halides. The Journal of Organic Chemistry.

  • Patsnap Eureka. (2019). Synthesis process of 1-acetyl-4-[3-(methyloxy)-4-nitrophenyl]piperazine.

  • National Institutes of Health. (2024). Development of a Buchwald–Hartwig Amination for an Accelerated Library Synthesis of Cereblon Binders. ACS Medicinal Chemistry Letters.

  • National Institutes of Health. (2025). Palladium-Catalyzed Amination of Aryl Halides with Aqueous Ammonia and Hydroxide Base Enabled by Ligand Development. Journal of the American Chemical Society.

  • Wiley Online Library. (2026). Piperazine Derivatives: A Privileged Scaffold in Modern Synthesis and Medicinal Chemistry.

  • National Institutes of Health. (Year not available). Development of 1-(4-(Substituted)piperazin-1-yl)-2-((2-((4-methoxybenzyl)thio)pyrimidin-4-yl)oxy)ethanones That Target Poly (ADP-Ribose) Polymerase in Human Breast Cancer Cells.

  • BenchChem. (2025). Optimizing reaction conditions for N-arylation of piperazine.

  • Organic Synthesis. Buchwald-Hartwig Coupling.

  • BenchChem. (Year not available). Application Notes and Protocols: Synthesis of 4-Fluoro-2-methoxy-N-methylaniline Derivatives.

  • Google Patents. (Year not available). Method for synthesizing 1-acetyl-4-(4-hydroxy pheny) piperazine.

  • ACS Publications. (2022). Pd-Catalyzed Cross-Couplings: On the Importance of the Catalyst Quantity Descriptors, mol % and ppm. Organic Process Research & Development.

  • ResearchGate. (2024). A Simple Synthesis of N-Alkylpiperazines.

  • International Journal of Current Microbiology and Applied Sciences. (2015). Synthesis and Characterization of some new Synthesis of 1-acetyl-3-(4-nitrophenyl)- 5-(substituted ph.

  • Beilstein Journal of Organic Chemistry. (2018). The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series.

  • MDPI. (2009). Synthesis of 2-[4-(4-Chlorophenyl)piperazin-1-yl]-2-methylpropanoic Acid Ethyl Ester.

  • University of Windsor. (Year not available). Mechanistic Studies of the Palladium-Catalyzed Amination of Aryl Halides and the Oxidative Addition of Aryl Bromides to Pd(BINAP).

  • ResearchGate. (Year not available). Optimization of the reaction conditions for the synthesis of 4a.

  • ResearchGate. (2023). Synthetic Routes for the Development of Piperazine-Based Acetanilides and Their Medicinal Importance.

  • RSC Publishing. (2020). Synthesis of new piperazinyl-pyrrolo[1,2-a]quinoxaline derivatives as inhibitors of Candida albicans multidrug transporters by a Buchwald–Hartwig cross-coupling reaction.

  • BLD Pharm. 4-(4-Benzylpiperazin-1-yl)-2-methylaniline.

  • Google Patents. (Year not available). Extraction and purification method of 1-amino-4-methylpiperazine.

  • National Institutes of Health. (2012). Optimization of Imidazo[4,5-b]pyridine-Based Kinase Inhibitors: Identification of a Dual FLT3/Aurora Kinase Inhibitor as an Orally Bioavailable Preclinical Development Candidate for the Treatment of Acute Myeloid Leukemia.

  • SIOC Journals. Synthesis and Antiemetic Activity of 3-(4-Substituted-piperazin-1- yl-methyl).

  • MIT Open Access Articles. (2011). Palladium-catalyzed coupling of functionalized primary and secondary amines with aryl and heteroaryl halides.

  • ResearchGate. (Year not available). Synthesis of 4-nitrophenyl piperazine derivatives 4a–m.

  • SciSpace. (1959). The synthesis of 1-phenyl-3-methyl-4-acyl-pyrazolones-5.

Sources

Optimization

Technical Support Center: Stabilizing 4-(4-Acetyl-piperazin-1-YL)-2-methylaniline in Solution

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting and frequently asked questions (FAQs) to address the degradation of 4-...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting and frequently asked questions (FAQs) to address the degradation of 4-(4-Acetyl-piperazin-1-YL)-2-methylaniline in solution. Our focus is on providing not just protocols, but the underlying scientific principles to empower you to make informed decisions during your experiments.

Introduction: Understanding the Molecule

4-(4-Acetyl-piperazin-1-YL)-2-methylaniline is a complex molecule featuring several reactive moieties that contribute to its potential instability in solution. The primary aniline group is susceptible to oxidation, while the acetylpiperazine group can undergo hydrolysis. Understanding these inherent chemical properties is the first step in preventing degradation.

Troubleshooting Guide: Common Degradation Issues and Solutions

This section addresses specific problems you may encounter and provides actionable solutions based on mechanistic understanding.

Issue 1: Solution Discoloration (Yellowing to Brown/Black)

Symptom: Your solution of 4-(4-Acetyl-piperazin-1-YL)-2-methylaniline, initially colorless or pale yellow, darkens over time upon exposure to air.

Root Cause: The primary aromatic amine (aniline) functionality is highly susceptible to aerial oxidation.[1] This process involves the formation of colored radical intermediates and, ultimately, polymeric byproducts, often referred to as "aniline black".[1][2] The presence of the electron-donating methyl group on the aniline ring can further increase its susceptibility to oxidation.

Solutions:

  • Inert Atmosphere: The most effective preventative measure is to minimize contact with oxygen.

    • Protocol: Prepare and store all solutions under an inert atmosphere, such as nitrogen or argon. This can be achieved by using Schlenk line techniques or by working in a glovebox. Before use, sparge your solvent with the inert gas for at least 30 minutes to remove dissolved oxygen.

  • Antioxidants: For applications where a strictly inert atmosphere is not feasible, the addition of an antioxidant can be beneficial.

    • Recommendation: Butylated hydroxytoluene (BHT) or other radical scavengers can be added at low concentrations (e.g., 0.01-0.1%) to inhibit oxidative chain reactions. However, compatibility with your downstream application must be verified.

  • Light Protection: Photochemical processes can generate radicals that initiate oxidation.[3][4]

    • Protocol: Store solutions in amber vials or wrap containers with aluminum foil to protect them from light.

Issue 2: Appearance of New Peaks in Chromatographic Analysis (HPLC, LC-MS)

Symptom: HPLC or LC-MS analysis of your aged solution shows the emergence of new peaks, indicating the formation of degradation products.

Root Cause 1: Hydrolysis of the Acetyl Group

The acetyl group on the piperazine ring is an amide and can be susceptible to hydrolysis, particularly under acidic or basic conditions, to yield 1-(4-amino-3-methylphenyl)piperazine.[5][6][7]

Solutions:

  • pH Control: Maintain the pH of your solution within a neutral range (pH 6-8) if your experimental conditions allow.

    • Protocol: Use buffered solutions appropriate for your desired pH range. Common buffers include phosphate-buffered saline (PBS) for physiological pH. Avoid strong acids or bases in your solvent system unless required for a specific reaction.

Root Cause 2: Oxidative Degradation Products

As discussed in Issue 1, oxidation of the aniline moiety can lead to a variety of byproducts.[8][9][10][11][12] These can include N-oxides, quinone-imines, and coupling products like azoxy or azo compounds.[1]

Solutions:

  • Deoxygenated Solvents: Use solvents that have been thoroughly deoxygenated.

    • Protocol: In addition to sparging with an inert gas, you can use the freeze-pump-thaw method for more rigorous oxygen removal, especially for sensitive applications.

  • Chelating Agents: Trace metal ions can catalyze oxidation reactions.[1]

    • Recommendation: If metal contamination is suspected (e.g., from spatulas, glassware, or reagents), consider adding a small amount of a chelating agent like ethylenediaminetetraacetic acid (EDTA) to sequester these ions.

FAQ: Preventing Degradation of 4-(4-Acetyl-piperazin-1-YL)-2-methylaniline

Q1: What is the ideal solvent for storing 4-(4-Acetyl-piperazin-1-YL)-2-methylaniline?

A1: The choice of solvent is critical. Aprotic, anhydrous solvents are generally preferred to minimize both hydrolysis and oxidation.

SolventSuitabilityRationale
Dimethyl sulfoxide (DMSO) Excellent (Short-term) High dissolving power. However, it is hygroscopic, so use anhydrous grade and store under inert gas.
Acetonitrile (ACN) Good Aprotic and less hygroscopic than DMSO. Ensure it is of high purity and deoxygenated.
Dichloromethane (DCM) Fair Can be used, but ensure it is free of acidic impurities which can promote degradation.
Aqueous Buffers Use with Caution Only for immediate use. Buffer to a neutral pH (6-8) and use deoxygenated water.
Alcohols (e.g., Methanol, Ethanol) Not Recommended Protic nature can participate in degradation pathways. Can also contain dissolved oxygen.

Q2: What are the optimal storage conditions for solutions of this compound?

A2: To maximize stability, adhere to the following storage protocol:

  • Temperature: Store solutions at low temperatures, ideally at -20°C or -80°C. This slows down the rate of all potential degradation reactions.

  • Atmosphere: Store under an inert atmosphere (nitrogen or argon).

  • Light: Protect from light by using amber vials or by wrapping the container.

  • Container: Use high-quality, clean glassware. Avoid metal containers or caps with metal liners that could introduce catalytic ions.

Q3: How can I monitor the degradation of my compound?

A3: A stability-indicating analytical method is crucial. High-Performance Liquid Chromatography (HPLC) with UV detection is a common and effective technique.[13]

  • Method Development: Develop an HPLC method that can separate the parent compound from its potential degradation products (e.g., the hydrolyzed piperazine and various oxidation products). A reversed-phase C18 column with a gradient elution of acetonitrile and water (with a pH-adjusting modifier like formic acid or ammonium acetate) is a good starting point.

  • Forced Degradation Studies: To identify potential degradation products, you can perform forced degradation studies. This involves intentionally exposing the compound to harsh conditions (e.g., strong acid, strong base, high heat, oxidizing agents, and light) and analyzing the resulting mixtures.[14] This helps in validating that your analytical method can detect and resolve all significant degradants.

Experimental Workflow for Stability Assessment

The following workflow provides a systematic approach to evaluating the stability of your compound in solution.

Stability_Workflow cluster_prep Preparation cluster_stress Stress Conditions cluster_analysis Analysis cluster_conclusion Conclusion Start Prepare Stock Solution in Anhydrous Aprotic Solvent Aliquots Create Aliquots in Amber Vials Start->Aliquots Divide Condition1 Ambient Temp, Air, Light Aliquots->Condition1 Expose to Condition2 Ambient Temp, Air, Dark Aliquots->Condition2 Expose to Condition3 Ambient Temp, Inert, Dark Aliquots->Condition3 Expose to Condition4 -20°C, Inert, Dark Aliquots->Condition4 Expose to HPLC_T0 Analyze Time=0 (Baseline) Aliquots->HPLC_T0 Immediate Analysis HPLC_Tx Analyze at Timepoints (e.g., 24h, 48h, 1 week) Condition1->HPLC_Tx Sample at Intervals Condition2->HPLC_Tx Sample at Intervals Condition3->HPLC_Tx Sample at Intervals Condition4->HPLC_Tx Sample at Intervals Data Compare Chromatograms: - Parent Peak Area - New Peak Formation HPLC_T0->Data Generate Data HPLC_Tx->Data Generate Data End Determine Optimal Storage Conditions Data->End Interpret Results

Caption: Workflow for assessing the stability of 4-(4-Acetyl-piperazin-1-YL)-2-methylaniline under various storage conditions.

Key Degradation Pathways

Understanding the likely chemical transformations is key to troubleshooting.

Degradation_Pathways cluster_oxidation Oxidation (O₂, Light, Metal Ions) cluster_hydrolysis Hydrolysis (H₂O, Acid/Base) Parent 4-(4-Acetyl-piperazin-1-YL) -2-methylaniline Ox_Intermediates Radical Cations & N-Oxides Parent->Ox_Intermediates Initial Attack Hydrolyzed 1-(4-amino-3-methylphenyl)piperazine + Acetic Acid Parent->Hydrolyzed Amide Cleavage Colored_Products Quinone-imines, Azo/Azoxy Compounds, Polymeric Byproducts Ox_Intermediates->Colored_Products Further Reactions

Caption: Major degradation routes for 4-(4-Acetyl-piperazin-1-YL)-2-methylaniline in solution.

By implementing these preventative measures and utilizing appropriate analytical monitoring, the stability of 4-(4-Acetyl-piperazin-1-YL)-2-methylaniline in solution can be significantly enhanced, ensuring the integrity and reliability of your experimental results.

References

  • Miszczyk, J., et al. (2023). Mechanistic Aspects of the Electrochemical Oxidation of Aliphatic Amines and Aniline Derivatives. Molecules. Available at: [Link]

  • Horner, L., & Winkelmann, E. (1959). The reaction of N,N-dimethylaniline with benzoyl peroxide. Canadian Journal of Chemistry. Available at: [Link]

  • Zubrienė, A., et al. (2010). Chemical oxidation of aniline and N-methylaniline: A kinetic study by Raman spectroscopy. Chemija.
  • Mishra, A. P., et al. (2008). Kinetics of Oxidation of Aniline, N-Methylaniline, N,N'-Dimethylaniline by Chromic Acid. Asian Journal of Chemistry.
  • Lee, Y.-M., et al. (2007). Oxidation of N-Methylanilines by a Nonheme Iron(IV)-Oxo Complex. Journal of the Korean Chemical Society.
  • Al-Neaimy, U. I. S., et al. (2022). A Review on Analytical Methods for Piperazine Determination. NTU Journal of Pure Sciences. Available at: [Link]

  • Christensen, S. B., & Christensen, J. B. (2003). A Simple Synthesis of N-Alkylpiperazines.
  • Rao, D. S., et al. (2015). Analytical method for piperazine in an active pharmaceutical ingredient using chemical derivatization and HPLC-UV. Journal of Chemical and Pharmaceutical Research.
  • Al-Neaimy, U. I. S., et al. (n.d.). A Review on Analytical Methods for Piperazine Determination.
  • Saeed, U. I., et al. (2022).
  • Plotnikov, V. G., & Smirnov, V. A. (1983).
  • Thermo Fisher Scientific. (n.d.). Safety Data Sheet: 1-Methyl-4-(4-piperidinyl)piperazine.
  • Z˙y ´z˙yn´ska-Granica, B., et al. (2021). Rapid Targeted Method of Detecting Abused Piperazine Designer Drugs. Journal of Clinical Medicine. Available at: [Link]

  • Fisher Scientific. (n.d.). Safety Data Sheet: 4-(4-Methyl-1-piperazinylmethyl)benzoic acid.
  • Enamine. (n.d.). Safety Data Sheet: 1-(piperazin-1-yl)ethan-1-one.
  • Thermo Fisher Scientific. (2010).
  • Edward, J. T., & Meacock, S. C. R. (1957). Hydrolysis of amides and related compounds. Part II. Acetylglycine, piperazine-2 : 5-dione, and gelatin in concentrated hydrochloric acid. Journal of the Chemical Society (Resumed).
  • A2B Chem. (n.d.). 4-(4-Acetyl-piperazin-1-yl)-2-methylaniline.
  • El-Ghenymy, A., et al. (2021). Aniline and Its Derivatives.
  • Munoz, E. C., et al. (2026). Photochemical degradation of the aromatic amine 4-(N,N-dimethylamino)benzonitrile: Triplet sensitisation, back reduction, and (quasi-)global modelling.
  • Slack, W. E., & Lickei, D. L. (2000). Stable aromatic amine composition, a process for preparing color stable aromatic amines, and the production of light colored aromatic amine-based polyether polyols. Google Patents.
  • Poolman, J. M., et al. (2023). Photoswitchable Imines Drive Dynamic Covalent Systems to Nonequilibrium Steady States. Journal of the American Chemical Society.
  • Reddy, M. S., et al. (2003). Method for the preparation of piperazine and its derivatives. Google Patents.
  • ICH. (1996). Q1B Photostability Testing of New Active Substances and Medicinal Products. International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. Available at: [Link]

  • Unknown. (2018). Hydrolysis Reactions.
  • BenchChem. (n.d.).
  • Jayarathne, P. D. C., et al. (2021). Rationalizing Product Formation in Piperazine Degradation: A Computational Study. Industrial & Engineering Chemistry Research.
  • BuyersGuideChem. (n.d.). 4-(4-Acetyl-1-piperazinyl)-2-(methyloxy)aniline.
  • Chowdhury, R. B., et al. (2019). Remedial Technologies for Aniline and Aniline Derivatives Elimination from Wastewater. Journal of Environmental Engineering.
  • Singh, H., et al. (2025). Piperazine Derivatives: A Privileged Scaffold in Modern Synthesis and Medicinal Chemistry. ChemistryOpen.
  • Freeman, S. A. (2011). Thermal Degradation of Piperazine/4-Hydroxy-1-methylpiperidine for CO₂ Capture.
  • PubChem. (n.d.). 4-[(Piperazin-1-yl)acetyl]piperazin-2-one.
  • BenchChem. (n.d.).
  • Emtiazi, G., & Knapp, J. S. (1994). The biodegradation of piperazine and structurally-related linear and cyclic amines.
  • Nielsen, P. (2013). Oxidation and thermal degradation of methyldithanolamine/piperazine in CO₂ capture.
  • PubChem. (n.d.). 4-(4-Methylpiperazin-1-yl)aniline.
  • Wikipedia. (n.d.). Aniline.
  • El-Kassem, M. M. A., et al. (2023). Metabolism and Chemical Degradation of New Antidiabetic Drugs (Part II): A Review of Analytical Approaches for Analysis of Gliptins. Molecules.
  • ChemScene. (n.d.). 4-((2-Ethylpiperidin-1-yl)methyl)aniline.

Sources

Troubleshooting

Overcoming poor aqueous solubility of 4-(4-Acetyl-piperazin-1-YL)-2-methylaniline

Welcome to the technical support guide for 4-(4-Acetyl-piperazin-1-YL)-2-methylaniline. This document is designed for researchers, scientists, and drug development professionals encountering challenges with the poor aque...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support guide for 4-(4-Acetyl-piperazin-1-YL)-2-methylaniline. This document is designed for researchers, scientists, and drug development professionals encountering challenges with the poor aqueous solubility of this compound. Our goal is to provide a logical, scientifically-grounded framework for troubleshooting and overcoming these issues, moving your experiments from the bench to successful application.

Compound Profile: Understanding the Challenge

4-(4-Acetyl-piperazin-1-YL)-2-methylaniline (MW: 233.31 g/mol , Formula: C₁₃H₁₉N₃O) presents a classic solubility challenge.[1] Its structure contains both lipophilic (aromatic ring, methyl group, acetyl group) and hydrophilic (aniline and piperazine nitrogens) moieties. The presence of basic nitrogen atoms, particularly the aniline and the non-acetylated piperazine nitrogen, suggests that its solubility is highly dependent on pH. While specific experimental solubility data is not widely published, its structure is indicative of a Biopharmaceutics Classification System (BCS) Class II or IV compound, characterized by low solubility.[2]

Frequently Asked Questions (FAQs)

Q1: Why is my compound crashing out of solution? A1: Precipitation, or "crashing out," is common for poorly soluble compounds when the solvent can no longer hold them in solution. This often occurs upon changing the solution's pH (e.g., moving from an acidic stock to a neutral buffer), changing temperature, or adding an anti-solvent (like water to an organic stock). The fundamental issue is that the aqueous thermodynamic solubility limit has been exceeded.

Q2: I've dissolved it in DMSO, but it precipitates when I add it to my aqueous buffer. What should I do? A2: This is a classic solvent-shift problem. DMSO is a strong organic solvent, but it is miscible with water. When a concentrated DMSO stock is added to an aqueous medium, the local concentration of the compound can momentarily exceed its solubility in the new DMSO/water mixture, causing precipitation. To mitigate this, try lowering the stock concentration, adding the stock solution dropwise to the vigorously stirred buffer, or exploring a co-solvent system that is more miscible and less prone to causing precipitation.

Q3: Can I just heat the solution to get it to dissolve? A3: While heating can increase the solubility of many compounds, it is often a temporary solution. The compound may precipitate out again as the solution cools to ambient temperature. This approach is generally not suitable for creating stable stock solutions for long-term experiments unless the formulation is specifically designed to maintain solubility upon cooling. Furthermore, you must first confirm the thermal stability of the compound to avoid degradation.

Q4: What is the predicted pKa of this compound? A4: While experimental data is not readily available, we can make predictions based on its structure. The aniline amine is weakly basic. The piperazine ring contains two nitrogens; the one bonded to the acetyl group is a neutral amide, while the other is a basic tertiary amine. The basic pKa of the similar compound 1-acetylpiperazine is 7.9.[3] This suggests 4-(4-Acetyl-piperazin-1-YL)-2-methylaniline is a weak base, and its aqueous solubility will significantly increase at pH values below its pKa(s) due to the formation of more soluble protonated salts.

Troubleshooting and Solubility Enhancement Strategies

A systematic approach is crucial for efficiently identifying an effective solubilization strategy. The following workflow provides a logical progression from simple to more complex methods.

G cluster_0 Phase 1: Initial Characterization cluster_1 Phase 2: Formulation Strategy Selection cluster_2 Phase 3: Advanced Strategies start Start: Poorly Soluble API pKa Determine pKa & Intrinsic Solubility (S₀) start->pKa is_ionizable Is API Ionizable? pKa->is_ionizable ph_mod Strategy 1: pH Modification is_ionizable->ph_mod Yes other Explore Other Strategies is_ionizable->other No / Insufficient salt Strategy 2: Salt Formation ph_mod->salt salt->other cosolvent Strategy 3: Co-solvents other->cosolvent cyclodextrin Strategy 4: Cyclodextrins cosolvent->cyclodextrin sdd Strategy 5: Amorphous Solid Dispersions (ASDs) cyclodextrin->sdd end End: Optimized Formulation sdd->end

Caption: A systematic workflow for enhancing API solubility.

Strategy 1: pH Modification

Mechanism of Action: As a weak base, 4-(4-Acetyl-piperazin-1-YL)-2-methylaniline will accept protons in an acidic environment to form a cationic salt. This ionized form is significantly more polar and thus more soluble in aqueous media than the neutral free base.[4] The relationship between pH, pKa, and solubility is a cornerstone of formulating basic compounds.

G Mechanism of pH-dependent solubility for a basic compound. cluster_0 At High pH (pH > pKa) cluster_1 At Low pH (pH < pKa) A R-NH₂ (Free Base) B Poor Aqueous Solubility (Precipitation Risk) C R-NH₃⁺ (Protonated Salt) A->C + H⁺ C->A - H⁺ D High Aqueous Solubility (In Solution)

Caption: pH effect on the solubility of a basic compound.

Experimental Protocol:

  • Prepare a series of acidic buffers (e.g., citrate, acetate) and basic buffers (e.g., phosphate) ranging from pH 2 to pH 9.

  • Add an excess amount of the solid compound to a fixed volume (e.g., 1 mL) of each buffer in separate vials.

  • Agitate the vials at a constant temperature (e.g., 25°C) for a sufficient time (e.g., 24-48 hours) to ensure equilibrium is reached.

  • After equilibration, filter the samples through a 0.22 µm filter to remove undissolved solids.

  • Quantify the concentration of the dissolved compound in the filtrate using a suitable analytical method like HPLC-UV.

Data Interpretation:

pH of BufferExpected Solubility (Hypothetical)Observations
2.0> 10 mg/mLClear solution, fully dissolved.
4.05 - 10 mg/mLClear solution, fully dissolved.
6.00.1 - 1 mg/mLSome undissolved particles may be visible.
7.4< 0.01 mg/mLSignificant amount of undissolved solid.
9.0< 0.01 mg/mLCompound is practically insoluble.

Pros & Cons:

  • Pros: Simple, effective, and often the first method to try for ionizable compounds.

  • Cons: Not suitable if the target application requires a neutral pH. The compound may precipitate if the pH of the solution changes.

Strategy 2: Co-solvency

Mechanism of Action: Co-solvents are water-miscible organic solvents that reduce the overall polarity of the aqueous system, making it more favorable for dissolving lipophilic compounds.[4] They work by disrupting the hydrogen bonding network of water and creating a microenvironment that can better accommodate the non-polar regions of the drug molecule.

Experimental Protocol:

  • Select a panel of pharmaceutically acceptable co-solvents (e.g., ethanol, propylene glycol (PG), polyethylene glycol 400 (PEG 400), N-Methyl-2-pyrrolidone (NMP)).

  • Prepare a series of co-solvent/water mixtures at different volume percentages (e.g., 10%, 20%, 40%, 60% v/v). A neutral buffer (e.g., PBS pH 7.4) can be used instead of pure water if the application requires it.

  • Determine the saturation solubility in each mixture using the equilibrium method described in Strategy 1.

  • Plot solubility as a function of co-solvent percentage to identify the optimal concentration.

Data Interpretation:

Co-solvent System (in pH 7.4 Buffer)Solubility (Hypothetical)
0% (Buffer only)< 0.01 mg/mL
20% Propylene Glycol0.5 mg/mL
40% Propylene Glycol2.5 mg/mL
20% PEG 4000.8 mg/mL
40% PEG 4004.0 mg/mL

Pros & Cons:

  • Pros: Can significantly increase solubility at a desired pH.

  • Cons: High concentrations of organic solvents can be toxic in biological systems. The potential for the compound to precipitate upon dilution remains a risk.

Strategy 3: Use of Complexing Agents (Cyclodextrins)

Mechanism of Action: Cyclodextrins (CDs) are cyclic oligosaccharides with a hydrophilic exterior and a lipophilic interior cavity. They can encapsulate the non-polar parts of a drug molecule, forming an inclusion complex.[2][5] This complex has a hydrophilic exterior, effectively shielding the poorly soluble drug from the aqueous environment and increasing its apparent solubility.

Experimental Protocol (Phase Solubility Study):

  • Select a suitable cyclodextrin, such as Hydroxypropyl-β-Cyclodextrin (HP-β-CD), which has high water solubility and low toxicity.

  • Prepare a series of aqueous solutions with increasing concentrations of HP-β-CD (e.g., 0 to 40% w/v).

  • Add an excess of the compound to each CD solution.

  • Equilibrate and quantify the dissolved drug concentration as previously described.

  • Plot the drug solubility as a function of CD concentration. A linear plot (Type A) indicates the formation of a 1:1 soluble complex.

Data Interpretation:

HP-β-CD Conc. (% w/v)Apparent Solubility (Hypothetical)
0< 0.01 mg/mL
50.2 mg/mL
100.45 mg/mL
201.1 mg/mL
402.5 mg/mL

Pros & Cons:

  • Pros: Highly effective for many compounds, can produce stable solutions, and is widely used in commercial formulations.

  • Cons: Can be expensive. There is a limit to the solubility enhancement achievable, and competition for the CD cavity from other formulation components can occur.

Strategy 4: Amorphous Solid Dispersions (ASDs)

Mechanism of Action: This is an advanced strategy typically used in later-stage drug development. The crystalline form of a drug is thermodynamically stable but has low solubility. By dispersing the drug at a molecular level within a polymer matrix, it can be stabilized in a high-energy, amorphous state.[6][7] This amorphous form does not have to overcome the crystal lattice energy to dissolve, resulting in significantly higher apparent solubility and faster dissolution rates.[6][8]

Experimental Protocol (Overview):

  • Polymer Selection: Choose a suitable polymer (e.g., PVP, HPMC-AS).

  • Solvent Selection: Identify a common solvent for both the drug and the polymer.

  • Manufacturing: Use techniques like spray drying or hot-melt extrusion to remove the solvent, trapping the drug in an amorphous dispersion within the polymer.[6][7]

  • Characterization: Confirm the amorphous nature using techniques like X-ray powder diffraction (XRPD) and differential scanning calorimetry (DSC).

  • Dissolution Testing: Perform dissolution studies to compare the performance of the ASD against the crystalline drug.

Pros & Cons:

  • Pros: One of the most powerful techniques for solubility enhancement, capable of achieving significant increases in bioavailability.

  • Cons: Requires specialized equipment and expertise. Physical stability of the amorphous form must be carefully monitored, as it can revert to the less soluble crystalline form over time.

References

  • PubChem. (n.d.). 4-(4-Ethylpiperazin-1-yl)aniline. National Center for Biotechnology Information. Retrieved from [Link]

  • Bielenica, A., et al. (2023). 2-{[4-(4-Bromophenyl)piperazin-1-yl)]methyl}-4-(3-chlorophenyl)-5-(4-methoxyphenyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione. MDPI. Retrieved from [Link]

  • Pouton, C. W. (2025). Formulation strategies for poorly soluble drugs. ResearchGate. Retrieved from [Link]

  • PubChem. (n.d.). 4-(4-Methylpiperazin-1-yl)aniline. National Center for Biotechnology Information. Retrieved from [Link]

  • PubChem. (n.d.). 1-Acetylpiperazine. National Center for Biotechnology Information. Retrieved from [Link]

  • LookChem. (n.d.). 4-(4-Acetyl-piperazin-1-yl)-2-methylaniline. Retrieved from [Link]

  • U.S. Environmental Protection Agency. (2025). (E)-N-[4-[(4-methylphenyl)methyl]piperazin-1-yl]-1-phenylmethanimine Properties. Retrieved from [Link]

  • Singh, A., et al. (2013). Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems. PMC. Retrieved from [Link]

  • Upperton Pharma Solutions. (2024). A Guide to Improving API Solubility with Spray-Dried Dispersions. Retrieved from [Link]

  • PubChem. (n.d.). 4-[(Piperazin-1-yl)acetyl]piperazin-2-one. National Center for Biotechnology Information. Retrieved from [Link]

  • Al-Achi, A., et al. (2010). Effective Formulation Development Strategies for Poorly Soluble Active Pharmaceutical Ingredients (APIs). American Pharmaceutical Review. Retrieved from [Link]

  • Pharmacophore. (n.d.). In Silico Study of N-(4-oxo-2-(4-(4-(2-(substituted phenyl amino) acetyl) piperazin-1-yl) phenyl) quinazolin-3(4H)-yl) Benzamide Derivativ. Retrieved from [Link]

  • Al-Suhaimi, K. S., et al. (2022). Development of 1-(4-(Substituted)piperazin-1-yl)-2-((2-((4-methoxybenzyl)thio)pyrimidin-4-yl)oxy)ethanones That Target Poly (ADP-Ribose) Polymerase in Human Breast Cancer Cells. MDPI. Retrieved from [Link]

  • Tablets & Capsules. (2025). Formulating OSDs for Poorly Soluble Drugs. Retrieved from [Link]

  • Lonza. (2023). BIOAVAILABILITY ENHANCEMENT - Solving Low Solubility Challenges to Optimize Drug Delivery Platforms. Drug Development & Delivery. Retrieved from [Link]

  • Arunagiri, R. (2023). 4 Strategies To Formulate Poorly Soluble APIs. Drug Discovery & Development. Retrieved from [Link]

  • American Pharmaceutical Review. (2015). Solubility Concerns: API and Excipient Solutions. Retrieved from [Link]

  • Pereira, C. G., et al. (2024). Solubility Enhancement of Active Pharmaceutical Ingredients through Liquid Hydrotrope Addition: A Thermodynamic Analysis. PMC. Retrieved from [Link]

Sources

Optimization

Troubleshooting unexpected results in 4-(4-Acetyl-piperazin-1-YL)-2-methylaniline experiments

Welcome to the dedicated technical support resource for researchers, scientists, and drug development professionals working with 4-(4-Acetyl-piperazin-1-YL)-2-methylaniline. This guide is designed to provide in-depth tro...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the dedicated technical support resource for researchers, scientists, and drug development professionals working with 4-(4-Acetyl-piperazin-1-YL)-2-methylaniline. This guide is designed to provide in-depth troubleshooting assistance and answers to frequently asked questions, ensuring the integrity and success of your experimental outcomes.

Introduction

4-(4-Acetyl-piperazin-1-YL)-2-methylaniline is a key intermediate in the synthesis of various pharmacologically active compounds. Its unique structure, featuring a substituted aniline and an acetylated piperazine moiety, presents specific challenges during synthesis, purification, and subsequent reactions. This guide provides a structured approach to identifying and resolving common and unexpected issues encountered in the laboratory.

Part 1: Frequently Asked Questions (FAQs)

This section addresses common queries related to the handling, properties, and reactions of 4-(4-Acetyl-piperazin-1-YL)-2-methylaniline.

Q1: What are the key chemical properties and stability considerations for 4-(4-Acetyl-piperazin-1-YL)-2-methylaniline?

A1: 4-(4-Acetyl-piperazin-1-YL)-2-methylaniline is a solid at room temperature with the molecular formula C13H19N3O and a molecular weight of 233.31 g/mol [1]. The piperazine ring, while generally stable, can be susceptible to degradation under certain conditions. The acetyl group can be hydrolyzed under strong acidic or basic conditions, particularly at elevated temperatures. The aniline moiety is prone to oxidation, which can be accelerated by exposure to air, light, and certain metal ions. For long-term storage, it is advisable to keep the compound in a cool, dark, and inert atmosphere (e.g., under nitrogen or argon)[2].

Q2: I am seeing a low yield in the N-acetylation step to produce the final compound. What are the likely causes?

A2: Low yields in N-acetylation of the piperazine nitrogen are a common issue. Several factors can contribute to this:

  • Incomplete reaction: The nucleophilicity of the secondary amine on the piperazine can be influenced by the steric hindrance of the surrounding groups. Ensure sufficient reaction time and consider a moderate increase in temperature[3].

  • Sub-optimal acetylating agent: Acetic anhydride is commonly used, but for less reactive systems, acetyl chloride might be a more effective, albeit more reactive, alternative[4].

  • Base selection: A non-nucleophilic base, such as triethylamine or diisopropylethylamine, is crucial to prevent competition with the piperazine nitrogen for the acetylating agent.

  • Side reactions: Over-acetylation or side reactions with other functional groups can reduce the yield of the desired product.

Q3: My purified product shows unexpected peaks in the NMR spectrum. What could these impurities be?

A3: Unexpected NMR signals can arise from several sources:

  • Residual Solvents: Ensure your product is thoroughly dried under high vacuum to remove any residual solvents from purification (e.g., ethyl acetate, hexane, dichloromethane).

  • Starting Material: Incomplete reaction can lead to the presence of the unacetylated piperazine precursor.

  • Di-acetylated byproducts: While less common for the piperazine nitrogen due to steric hindrance, it's a possibility under forcing conditions.

  • Degradation products: Hydrolysis of the acetyl group or oxidation of the aniline ring can lead to new species.

  • Piperazine dimer: In some synthesis routes, self-condensation of piperazine-containing fragments can occur.

Q4: What are the best practices for purifying 4-(4-Acetyl-piperazin-1-YL)-2-methylaniline?

A4: Purification can often be challenging due to the compound's polarity.

  • Column Chromatography: Silica gel column chromatography is the most common method. A gradient elution starting with a non-polar solvent system (e.g., hexane/ethyl acetate) and gradually increasing the polarity is often effective. The polarity of common solvent systems can be found in many organic chemistry resources.

  • Recrystallization: If the product is a solid and of sufficient purity, recrystallization can be an excellent final purification step. Experiment with different solvent systems (e.g., ethanol/water, ethyl acetate/hexane) to find optimal conditions.

  • Acid-Base Extraction: The basicity of the piperazine nitrogen can be exploited. The compound can be dissolved in an organic solvent and washed with a dilute aqueous acid to remove non-basic impurities. The product can then be recovered by basifying the aqueous layer and extracting with an organic solvent. However, be cautious of potential hydrolysis of the acetyl group under these conditions.

Part 2: Troubleshooting Guides

This section provides systematic approaches to resolving specific experimental problems in a question-and-answer format, complete with step-by-step protocols and visual aids.

Guide 1: Low Yield in Buchwald-Hartwig Amination for Synthesis

Problem: I am attempting to synthesize 4-(4-Acetyl-piperazin-1-YL)-2-methylaniline via a Buchwald-Hartwig amination of an aryl halide with N-acetylpiperazine, but the yield is consistently low.

Underlying Principles: The Buchwald-Hartwig amination is a powerful C-N bond-forming reaction, but its success is highly dependent on the catalyst system, base, solvent, and substrate purity[5][6]. For piperazine derivatives, challenges can arise from catalyst inhibition and side reactions[7][8].

G start Low Yield in Buchwald-Hartwig Amination q1 Are you using a pre-catalyst or generating the active Pd(0) in situ? start->q1 a1_pre Using a pre-catalyst. Check for catalyst deactivation. q1->a1_pre a1_insitu Generating in situ. Ensure complete reduction of Pd(II) to Pd(0). q1->a1_insitu q2 What ligand are you using? a1_pre->q2 a1_insitu->q2 a2_sterics Consider a more sterically hindered and electron-rich ligand (e.g., XPhos, BrettPhos) to promote reductive elimination. q2->a2_sterics q3 What base and solvent are you using? a2_sterics->q3 a3_base A strong, non-nucleophilic base is crucial (e.g., NaOtBu, K3PO4). Ensure it is anhydrous. q3->a3_base a3_solvent Use a dry, deoxygenated aprotic solvent (e.g., toluene, dioxane). q3->a3_solvent q4 Have you checked for side reactions? a3_base->q4 a3_solvent->q4 a4_side Analyze the crude reaction mixture by LC-MS to identify potential side products like hydrodehalogenation of the aryl halide or diarylation of the piperazine. q4->a4_side end Optimized Reaction Conditions a4_side->end

Caption: Troubleshooting workflow for low yield in Buchwald-Hartwig amination.

  • Reagent Purity:

    • Ensure the aryl halide is pure and free of acidic impurities.

    • Use anhydrous and deoxygenated solvent. Purge the solvent with argon or nitrogen for at least 30 minutes before use.

    • Use a fresh, high-purity palladium pre-catalyst and ligand.

  • Reaction Setup:

    • Assemble the reaction glassware under an inert atmosphere (glovebox or Schlenk line).

    • To the reaction vessel, add the aryl halide, N-acetylpiperazine, base, and ligand.

    • Evacuate and backfill the vessel with an inert gas three times.

    • Add the deoxygenated solvent, followed by the palladium pre-catalyst.

  • Reaction Conditions:

    • Stir the reaction mixture at the appropriate temperature (typically 80-110 °C).

    • Monitor the reaction progress by TLC or LC-MS.

  • Work-up and Analysis:

    • Upon completion, cool the reaction mixture to room temperature.

    • Dilute with an organic solvent (e.g., ethyl acetate) and filter through a pad of celite to remove the catalyst.

    • Wash the filtrate with water and brine.

    • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

    • Analyze the crude product by ¹H NMR and LC-MS to determine the conversion and identify any side products.

Guide 2: Product Instability and Degradation

Problem: My final product, 4-(4-Acetyl-piperazin-1-YL)-2-methylaniline, appears to be degrading during work-up or storage, as evidenced by the appearance of new spots on TLC or new peaks in LC-MS.

Underlying Principles: The aniline and acetylpiperazine moieties are susceptible to degradation. The aniline can be oxidized, while the acetyl group can be hydrolyzed[2][9]. Thermal stress can also lead to degradation of the piperazine ring itself[10][11].

G start Product Degradation Observed q1 At what stage is degradation observed? start->q1 a1_workup During Work-up q1->a1_workup a1_storage During Storage q1->a1_storage q2_workup Are you using strong acids or bases during extraction? a1_workup->q2_workup q2_storage How is the sample stored? a1_storage->q2_storage a2_hydrolysis Potential hydrolysis of the acetyl group. Use milder conditions (e.g., dilute NaHCO3 wash instead of NaOH). q2_workup->a2_hydrolysis q3_workup Is the work-up performed open to the air for extended periods? a2_hydrolysis->q3_workup a3_oxidation Aniline oxidation is likely. Minimize air exposure and consider adding an antioxidant like BHT during work-up. q3_workup->a3_oxidation end Stable Product a3_oxidation->end a2_storage_conditions Store under an inert atmosphere (N2 or Ar), in a sealed vial, protected from light, and at a low temperature (e.g., -20°C). q2_storage->a2_storage_conditions a2_storage_conditions->end

Caption: Troubleshooting workflow for product degradation.

ConditionRiskPreventative Measure
pH Extremes Hydrolysis of the N-acetyl group.During work-up, use mild aqueous washes (e.g., saturated sodium bicarbonate) instead of strong acids or bases.
Air/Oxygen Exposure Oxidation of the aniline moiety, leading to colored impurities.Handle the compound under an inert atmosphere whenever possible. During work-up, minimize the time the solution is exposed to air. Consider adding a small amount of an antioxidant like BHT to the storage container.
Light Exposure Photodegradation of the aromatic system.Store the compound in an amber vial or a container wrapped in aluminum foil.
Elevated Temperatures Thermal degradation of the piperazine ring and potential deacetylation.Avoid excessive heating during purification and solvent removal. Store the final product at low temperatures (refrigerator or freezer).

Part 3: Analytical Protocols

Accurate characterization is essential for confirming the identity and purity of 4-(4-Acetyl-piperazin-1-YL)-2-methylaniline.

Protocol 1: High-Performance Liquid Chromatography (HPLC)
  • Objective: To assess the purity of the compound and identify any impurities.

  • Instrumentation: HPLC system with a UV detector.

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase: A gradient of acetonitrile and water (both containing 0.1% formic acid or trifluoroacetic acid) is a good starting point.

  • Gradient: A typical gradient would be from 10% to 90% acetonitrile over 20 minutes.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 254 nm.

  • Sample Preparation: Prepare a 1 mg/mL solution of the compound in the initial mobile phase composition.

Protocol 2: Nuclear Magnetic Resonance (NMR) Spectroscopy
  • Objective: To confirm the structure of the compound.

  • Instrumentation: NMR spectrometer (400 MHz or higher).

  • Sample Preparation: Dissolve 5-10 mg of the sample in approximately 0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆).

  • Expected ¹H NMR Signals (in CDCl₃, approximate):

    • Aromatic protons: ~6.5-7.5 ppm

    • Piperazine protons: ~2.5-3.8 ppm (complex multiplets)

    • Methyl group on aniline ring: ~2.2 ppm (singlet)

    • Acetyl methyl group: ~2.1 ppm (singlet)

    • Aniline NH₂: broad singlet, chemical shift can vary.

Protocol 3: Mass Spectrometry (MS)
  • Objective: To confirm the molecular weight of the compound.

  • Instrumentation: Mass spectrometer with an electrospray ionization (ESI) source.

  • Sample Preparation: Prepare a dilute solution (e.g., 10 µg/mL) of the compound in a suitable solvent like methanol or acetonitrile.

  • Expected Ion: [M+H]⁺ at m/z 234.15.

References

  • Modec, B., & Turel, I. (2019). Piperidine and piperazine analogs in action: zinc(ii)-mediated formation of amidines. New Journal of Chemistry, 43(3), 1335-1345. [Link]

  • Yurttaş, L., et al. (2023). Synthetic Routes for the Development of Piperazine-Based Acetanilides and Their Medicinal Importance. Polycyclic Aromatic Compounds, 43(5), 4488-4511. [Link]

  • Dayalan, A., et al. (2011). Synthesis, Characterization and Antimicrobial Activity Studies of 1- and 2-[4-{(4-Chloro phenyl)phenyl methyl}- 1-piperazinyl]sulphonyl naphthalenes. Asian Journal of Chemistry, 23(11), 5041-5043.
  • Ioniță, P., et al. (2019). Design, Synthesis and Biological Evaluation of New Piperazin-4-yl-(acetyl-thiazolidine-2,4-dione) Norfloxacin Analogues as Antimicrobial Agents. Molecules, 24(21), 3950. [Link]

  • Christensen, J. B., & Nielsen, S. F. (2004). A Simple Synthesis of N-Alkylpiperazines. Letters in Organic Chemistry, 1(1), 50-52. [Link]

  • Głowacka, E., et al. (2023). 2-{[4-(4-Bromophenyl)piperazin-1-yl)]methyl}-4-(3-chlorophenyl)-5-(4-methoxyphenyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione. Molbank, 2023(1), M1557. [Link]

  • Google Patents. (1959).
  • Voice, A. (2014). Amino Acids Developing in Degraded Piperazine. Energy Procedia, 63, 624-633. [Link]

  • da Cruz, A. F., et al. (2025). Structural Characterization of 7-Chloro-4-(4-methyl-1-piperazinyl)
  • Nielsen, P., et al. (2012). Chemical Stability and Characterization of Degradation Products of Blends of 1-(2-Hydroxyethyl)pyrrolidine and 3-Amino-1-propanol. Energy Procedia, 23, 109-118. [Link]

  • Fors, B. P., & Buchwald, S. L. (2010). Rapid Pd-Catalyzed Synthesis of Piperazine Scaffolds Under Aerobic and Solvent-Free Conditions. Organic letters, 12(18), 4144–4147. [Link]

  • Modec, B. (2018). Piperidine and piperazine analogs in action: zinc(ii)-mediated formation of amidines. New Journal of Chemistry, 42(24), 19696-19706. [Link]

  • Biosynce. (2025). What are the stability conditions of piperazine?. [Link]

  • S. Aslam, et al. (2026). Piperazine Derivatives: A Privileged Scaffold in Modern Synthesis and Medicinal Chemistry. Molecules, 31(2), 1-25.
  • El-Sayed, M. A. A., et al. (2024). Design, synthesis and mechanistic study of N-4-Piperazinyl Butyryl Thiazolidinedione derivatives of ciprofloxacin with Anticancer Activity via Topoisomerase I/II inhibition. Scientific Reports, 14(1), 1-19. [Link]

  • Singh, U. P., & Kumar, S. (2025). Pd Catalyzed N1/N4 Arylation of Piperazine for Synthesis of Drugs, Biological and Pharmaceutical Targets: An Overview of Buchwald Hartwig Amination Reaction of Piperazine in Drug Synthesis. Current Organic Synthesis, 22(1), 1-20. [Link]

  • Das, B., et al. (2023). Sunlight-driven N-acetylation of anilines: a green chemistry approach. New Journal of Chemistry, 47(37), 17531-17537. [Link]

  • Freeman, S., & Rochelle, G. (2012). Thermal degradation of piperazine and its structural analogs. Energy Procedia, 23, 98-108. [Link]

  • Hussain, A., et al. (2018). Synthesis of 2-Furyl[(4-aralkyl)-1-piperazinyl]methanone derivatives as suitable antibacterial agents with mild cytotoxicity. Tropical Journal of Pharmaceutical Research, 17(2), 299-306.
  • Google Patents. (2003).
  • Liu, Y., et al. (2025). Stability and Deactivation Behavior of Cuprous Acetylide Containing Catalysts in Reppe Ethynylation. Catalysts, 15(9), 1123. [Link]

  • Logoyda, L., et al. (2023).
  • Challener, C. (2026). Tackling Analytical Method Development for ADCs. BioPharm International, 39(3). [Link]

  • G. Rauhut, et al. (2006). The Stability of Acylpyridinium Cations and Their Relation to the Catalytic Activity of Pyridine Bases. Chemistry – A European Journal, 12(16), 4343-4351. [Link]

  • Catapharma Group. (n.d.). N-Acetyl Piperazine. [Link]

  • Sexton, A., & Rochelle, G. (2011). Thermal degradation and oxidation of aqueous piperazine for carbon dioxide capture. Energy Procedia, 4, 1179-1185.
  • S. Rossi, et al. (2023). Synthetic Approaches to Piperazine-Containing Drugs Approved by FDA in the Period of 2011–2023. Molecules, 28(25), 1-20. [Link]

  • Eide-Haugmo, I., et al. (2011). Oxidation and thermal degradation of methyldithanolamine/piperazine in CO₂ capture. Energy Procedia, 4, 1186-1193.
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  • Sharma, S., et al. (2020). N-Acetylation of Amines in Continuous-Flow with Acetonitrile—No Need for Hazardous and Toxic Carboxylic Acid Derivatives. ACS Sustainable Chemistry & Engineering, 8(17), 6848-6854. [Link]

  • Filo. (2025). Explain why the acylation of aniline is not possible. [Link]

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Troubleshooting

Technical Support Center: Optimizing Reaction Conditions for Acetylating Piperazine Derivatives

This guide serves as a comprehensive technical resource for researchers, scientists, and drug development professionals engaged in the acetylation of piperazine derivatives. It provides in-depth troubleshooting advice, f...

Author: BenchChem Technical Support Team. Date: March 2026

This guide serves as a comprehensive technical resource for researchers, scientists, and drug development professionals engaged in the acetylation of piperazine derivatives. It provides in-depth troubleshooting advice, frequently asked questions (FAQs), and validated protocols to address common challenges, primarily the control of selectivity between mono- and di-acetylation.

Frequently Asked Questions (FAQs)

This section addresses fundamental questions regarding the chemistry and strategy of piperazine acetylation.

Q1: What is the primary challenge when acetylating piperazine and its derivatives?

The principal difficulty in the acetylation of piperazine, a symmetric diamine, is controlling the reaction's selectivity.[1] Both nitrogen atoms are nucleophilic and susceptible to reacting with the acetylating agent. This often results in a statistical mixture of the desired mono-acetylated product, the undesired di-acetylated byproduct, and unreacted starting material.[1] This complicates the purification process and significantly reduces the yield of the target compound.[1]

Q2: What are the most effective strategies to achieve selective mono-acetylation?

Several robust strategies exist to favor mono-acetylation over di-acetylation, each with its own advantages depending on the specific substrate and scale of the reaction.

  • Use of Protecting Groups: This is a highly reliable, multi-step method that involves chemically "blocking" one of the piperazine nitrogens.[1][2] The most common protecting group for this purpose is the tert-butyloxycarbonyl (Boc) group.[1][2][3] The process involves three key stages: protection of one nitrogen, acetylation of the remaining free amine, and subsequent deprotection to yield the final mono-acetylated product.[1]

  • In Situ Mono-protonation: This elegant, one-pot approach leverages the basicity of the piperazine nitrogens.[3][4] By reacting piperazine with a single equivalent of an acid, a mono-salt is formed in situ. The protonated nitrogen becomes significantly less nucleophilic, effectively deactivating it and directing the acetylation reaction to the remaining free nitrogen atom.[1][3][4]

  • Stoichiometric Control: A straightforward method that relies on statistical probability. By using a significant excess of the piperazine nucleophile relative to the acetylating agent (e.g., 3-5 equivalents or more), the likelihood of the acetylating agent encountering an unreacted piperazine molecule is much higher than it encountering a mono-acetylated one.[1]

  • Alternative Activating Agents: Employing sterically hindered activating agents can enhance selectivity. For instance, 2-chloro-4,6-dimethoxy-1,3,5-triazine (CDMT) can be used to activate a carboxylic acid, which then reacts selectively to form the mono-acylated piperazine with no detectable bis-acylation.[1][5]

  • Flow Chemistry: Continuous flow reactors provide precise control over stoichiometry, reaction time, and temperature. This high level of control can be harnessed to kinetically favor the formation of the mono-acetylated product, significantly enhancing selectivity.[1]

Q3: When should I choose a protecting group strategy versus a direct approach like mono-protonation?

The choice hinges on factors like reaction scale, required purity, and available resources.

  • Protecting Group Strategy: This approach is often preferred for small-scale lab synthesis, complex molecules, or when the highest possible purity and selectivity are required. While it involves more steps (protection, deprotection), it offers excellent control and generally leads to cleaner reaction profiles, simplifying purification.[2][3]

  • Direct Approach (In Situ Protonation or Stoichiometric Control): These methods are advantageous for their operational simplicity, fewer reaction steps, and improved atom economy, making them well-suited for larger-scale industrial syntheses.[1][6] They reduce process time and cost but may require more rigorous optimization of reaction conditions (e.g., addition rates, temperature) to achieve high selectivity.[1]

Q4: What are the common acetylating agents and how does their reactivity differ?
  • Acetyl Chloride: Highly reactive and one of the most common reagents for this transformation. It reacts rapidly, often exothermically, and produces HCl as a byproduct, which must be neutralized by a base (like triethylamine) to prevent the formation of piperazine salts that would halt the reaction.[7][8]

  • Acetic Anhydride: A less reactive and often safer alternative to acetyl chloride. The byproduct is acetic acid, which is less corrosive than HCl. It may require slightly longer reaction times or gentle heating to achieve full conversion.[6][9][10][11]

Q5: How do I choose the right solvent and base for the reaction?
  • Solvents: Anhydrous aprotic solvents are generally preferred to prevent the hydrolysis of the acetylating agent.[7] Dichloromethane (DCM) is a very common choice due to its inertness and ease of removal.[1][7] Other suitable solvents include tetrahydrofuran (THF), acetonitrile, and N,N-dimethylformamide (DMF).[2][7] For the in situ protonation method, protic solvents like methanol or acetic acid can be used.[3]

  • Base: When using acetyl chloride, a non-nucleophilic organic base is essential to scavenge the generated HCl. Triethylamine (Et₃N) is a standard choice.[1][7] Typically, slightly more than two equivalents are used: one to neutralize the HCl produced and one to free the second nitrogen of the piperazine salt that forms initially.

Troubleshooting Guide

This section provides solutions to specific problems you may encounter during your experiments.

Issue 1: Significant formation of the di-acetylated byproduct.

Potential CauseTroubleshooting Step & Scientific Rationale
Incorrect Stoichiometry Increase the molar excess of piperazine to 3-5 equivalents relative to the acetylating agent.[1] Causality: This statistically increases the probability that the acetylating agent will react with a more abundant, unreacted piperazine molecule rather than the less concentrated mono-acetylated intermediate.
Rapid Addition of Acetylating Agent Add the acetylating agent (e.g., acetyl chloride) dropwise and slowly , ideally using a syringe pump, especially while maintaining a low reaction temperature (e.g., 0 °C).[1] Causality: This maintains a very low instantaneous concentration of the highly reactive acetylating agent, minimizing the chance of a second acetylation event occurring on the already mono-acetylated product.[1]
High Reaction Temperature Maintain a low temperature (0 °C) during the addition of the acetylating agent and allow the reaction to warm to room temperature slowly. Causality: Lower temperatures decrease the reaction rate, providing better kinetic control and reducing the likelihood of the less-selective di-acetylation reaction.

Issue 2: Low or no yield of the desired mono-acetylated product.

Potential CauseTroubleshooting Step & Scientific Rationale
Incomplete Reaction Monitor the reaction progress using an appropriate analytical technique (e.g., Thin Layer Chromatography (TLC), LC-MS).[1][7] If the reaction has stalled, consider extending the reaction time or slightly increasing the temperature after the initial addition is complete. Causality: Acetylation may be slower than anticipated depending on the specific substrates and conditions.
Hydrolysis of Acetylating Agent Ensure all glassware is oven-dried and the reaction is run under an inert atmosphere (e.g., Nitrogen or Argon). Use anhydrous solvents.[7] Causality: Acetylating agents like acetyl chloride are highly sensitive to moisture and will readily hydrolyze to acetic acid, rendering them inactive for the desired transformation.
Poor Nucleophilicity of Piperazine Ensure sufficient base is present (if using an acid chloride) to prevent the formation of the unreactive piperazine dihydrochloride salt. In the mono-protonation method, the choice of solvent is critical; ensure conditions are suitable for the free base to be sufficiently nucleophilic.[12] Causality: Both nitrogen atoms of piperazine can be protonated by acid byproducts, rendering the molecule non-nucleophilic and halting the reaction.

Issue 3: Difficulty in purifying the final product.

Potential CauseTroubleshooting Step & Scientific Rationale
Product is Highly Polar/Water-Soluble Perform an acidic/basic extraction. During workup, after quenching, extract the aqueous layer multiple times with an organic solvent like DCM.[7] If the product remains in the aqueous layer, basify the aqueous layer (e.g., with NaOH) and re-extract. Causality: The basic nitrogen atoms can make the product soluble in acidic aqueous layers. Neutralizing the pH or making it basic will ensure the product is in its free base form, which is typically more soluble in organic solvents.
Co-elution with Starting Material Utilize column chromatography on silica gel with a gradient eluent system (e.g., increasing methanol in dichloromethane).[7] The more polar starting piperazine will have a lower Rf than the mono-acetylated product. Causality: The acetyl group reduces the polarity of the molecule, allowing for effective separation from the highly polar starting material on a polar stationary phase like silica gel.
Contamination with Salts Wash the combined organic layers with brine (saturated aqueous NaCl solution) before drying.[7] Alternatively, consider purifying the product via salt formation, such as precipitating the piperazine diacetate from acetone.[13][14] Causality: The brine wash helps to remove residual water and some inorganic salts. Intentional salt formation can be a highly effective crystallization-based purification method for piperazines.[14]

Data & Visualizations

Comparison of Mono-Acetylation Strategies
StrategyTypical YieldSelectivityComplexityKey AdvantageReference
Boc-Protecting Group High (>90% for acetylation)ExcellentHigh (3 steps)High purity & control[1][2]
In Situ Mono-protonation Good to Excellent (69-94%)Good to ExcellentLow (1 pot)Atom economy, simple[1][3]
Excess Piperazine Moderate to HighModerate to GoodLowSimple, direct[1]
CDMT Activation Good to ExcellentExcellentModerateMild conditions, no bis-acylation[1][5]
Flow Chemistry High (~91%)Excellent (~96%)Moderate (requires specific equipment)High throughput & control[1]
Visual Diagrams

G start Start: Need to mono-acetylate piperazine q1 Is highest purity/ selectivity the top priority? start->q1 q2 Is this a large-scale synthesis? q1->q2 No boc_strat Use Boc-Protecting Group Strategy q1->boc_strat  Yes direct_strat Use a Direct Strategy (e.g., Mono-protonation) q2->direct_strat  Yes re_eval Consider Stoichiometric Control (Excess Piperazine) q2->re_eval No

Caption: Decision tree for selecting a mono-acetylation strategy.

G cluster_0 Step 1: Protection cluster_1 Step 2: Acetylation cluster_2 Step 3: Deprotection P Piperazine Boc2O (Boc)2O DCM, RT P->Boc2O BocPip 1-Boc-piperazine Boc2O->BocPip AcCl Acetyl Chloride Et3N, DCM, 0 °C BocPip->AcCl AcBocPip N-Acetyl-N'-Boc- piperazine AcCl->AcBocPip TFA TFA DCM, RT AcBocPip->TFA Final Mono-acetylated Piperazine TFA->Final

Caption: Workflow for the multi-step Boc-protection strategy.

G cluster_key Key piperazine H-N N-H acid + H-A equilibrium monoprotonated monoprotonated acetyl_chloride + Acetyl-Cl reaction Acetylation occurs at free amine monoprotonated:f0->reaction Nucleophilic Attack product product key1 Blue Node: Protonated, deactivated nitrogen key2 Green Node: Final acetylated product

Caption: Principle of mono-protonation to deactivate one nitrogen.

Experimental Protocols

Protocol 1: Selective Mono-Acetylation using an N-Boc Protecting Group Strategy

This protocol is a reliable method for achieving high selectivity on a laboratory scale.[1]

Step 1: Mono-Boc Protection of Piperazine

  • Dissolve piperazine (2.0 eq) in dichloromethane (DCM).

  • Slowly add a solution of Di-tert-butyl dicarbonate ((Boc)₂O) (1.0 eq) in DCM to the piperazine solution over 2-3 hours at room temperature.[1]

  • Stir the reaction mixture for 20-24 hours.

  • Monitor the reaction by TLC or LC-MS.

  • Upon completion, evaporate the solvent and purify the resulting 1-Boc-piperazine by column chromatography or extraction to remove unreacted piperazine and the di-Boc byproduct.[1]

Step 2: Acetylation of 1-Boc-piperazine

  • Dissolve 1-Boc-piperazine (1.0 eq) and triethylamine (1.1 eq) in anhydrous DCM.[1]

  • Cool the mixture to 0 °C in an ice bath.

  • Add acetyl chloride (1.0 eq) dropwise.

  • Allow the reaction to warm to room temperature and stir until completion (typically 1-3 hours), monitoring by TLC.

  • Perform an aqueous workup: quench with saturated NaHCO₃ solution, separate the organic layer, wash with brine, dry over anhydrous Na₂SO₄, and evaporate the solvent.[7]

Step 3: Deprotection of the Boc Group

  • Dissolve the purified N-acetyl-N'-Boc-piperazine in DCM.

  • Add an excess of trifluoroacetic acid (TFA) at 0 °C.[1]

  • Stir the mixture at room temperature for 1-2 hours until deprotection is complete (monitor by TLC/LC-MS).

  • Evaporate the solvent and excess acid under reduced pressure.

  • Neutralize the residue with a base (e.g., saturated NaHCO₃ solution) and extract the final mono-acetylated piperazine product with DCM.[1]

Protocol 2: Direct Mono-Acetylation via In Situ Mono-Protonation

This protocol offers a more direct, one-pot synthesis suitable for larger scales.[3]

  • Preparation of Piperazine Mono-salt Solution: In a reaction vessel, combine piperazine (1.0 eq) and piperazine dihydrochloride (1.0 eq) in methanol. This creates a solution containing the piperazin-1-ium cation.[1][3] Alternatively, dissolving piperazine in glacial acetic acid will form the monoacetate salt.[3]

  • Acetylation Reaction: Cool the solution to 0-5 °C.

  • Add the acetylating agent (e.g., acetic anhydride, 1.0 eq) dropwise to the stirred solution.

  • Allow the reaction to warm to room temperature and stir for several hours, or gently reflux until the reaction is complete as monitored by TLC.

  • Workup and Purification: Cool the reaction mixture. If using the hydrochloride method in methanol, the byproduct piperazine dihydrochloride may precipitate and can be removed by filtration.[3] Evaporate the solvent. Basify the residue with a saturated NaOH solution and extract the product with an organic solvent like ethyl acetate.[1] Purify the crude product by column chromatography or recrystallization.[1]

References

  • Technical Support Center: Selective Mono-acyl
  • Piperazine Derivatives: A Privileged Scaffold in Modern Synthesis and Medicinal Chemistry. (2026). Wiley Online Library.
  • Simplified Procedure for General Synthesis of Monosubstituted Piperazines—From a Batch Reaction Vessel to a Flow (Microwave) Reactor. (2020). PMC. [Link]

  • Methods for the catalytic synthesis of piperazine. (2022). ResearchGate. [Link]

  • Efficient solid support catalyzed mono-aza-Michael addition reactions of piperazine. (2014). IS MUNI. [Link]

  • Reactions of acetylenic acid esters with piperazine derivatives. (N/A). ResearchGate. [Link]

  • A Simple Synthesis of N-Alkylpiperazines. (2024). ResearchGate. [Link]

  • Application Notes and Protocols for the Acylation of Piperazine with 5-Chlorothiophene-2-carbonyl Chloride. (2025). Benchchem.
  • Synthetic Routes for the Development of Piperazine-Based Acetanilides and Their Medicinal Importance. (2023). ResearchGate. [Link]

  • Structural and Molecular Insight into Piperazine and Piperidine Derivatives as Histamine H3 and Sigma-1 Receptor Antagonists with Promising Antinociceptive Properties. (N/A). ACS Publications. [Link]

  • Discovery of N-Alkyl Piperazine Side Chain Based CXCR4 Antagonists with Improved Drug-like Properties. (N/A). NIH. [Link]

  • Piperazine Derivatives: A Review of Activity on Neurotransmitter Receptors. (2019). International Journal of Research & Review. [Link]

  • Design, synthesis and evaluation of new thiazole-piperazines as acetylcholinesterase inhibitors. (2012). Taylor & Francis Online. [Link]

  • Methods for the catalytic synthesis of piperazine. (2022). SciSpace. [Link]

  • Efficient synthesis of piperazinyl amides of 18β-glycyrrhetinic acid. (2020). PMC. [Link]

  • Purification of piperazine. (N/A).
  • Highly Rapid and Direct Synthesis of Monoacylated Piperazine Derivatives from Carboxylic Acids under Mild Conditions. (N/A). ResearchGate. [Link]

  • Method for synthesizing 1-acetyl-4-(4-hydroxy pheny) piperazine. (N/A).
  • Technical Support Center: Purification of Piperazine-Containing Compounds. (2025). Benchchem.
  • Synthesis, Characterization, and Bioactivity Investigation of Novel Benzimidazole Derivatives as Potential Antibacterial and Antifungal Agents. (2026). MDPI. [Link]

Sources

Optimization

Technical Support Center: Purification of 4-(4-Acetyl-piperazin-1-YL)-2-methylaniline

Welcome to the technical support guide for the purification of 4-(4-Acetyl-piperazin-1-YL)-2-methylaniline (CAS: 862686-09-7). This document is designed for researchers, medicinal chemists, and process development scient...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support guide for the purification of 4-(4-Acetyl-piperazin-1-YL)-2-methylaniline (CAS: 862686-09-7). This document is designed for researchers, medicinal chemists, and process development scientists who may encounter challenges in obtaining this compound with high purity. We will delve into the underlying chemical principles governing its purification, provide detailed troubleshooting guides, and offer step-by-step protocols based on established laboratory techniques.

The unique structure of this molecule, featuring two basic nitrogen centers and moderate polarity, presents specific hurdles that require a rational approach to purification design. This guide aims to equip you with the expertise to overcome these challenges effectively.

Section 1: Compound Profile & Physicochemical Properties

Understanding the fundamental properties of 4-(4-Acetyl-piperazin-1-YL)-2-methylaniline is the first step in designing a robust purification strategy. Its structure contains a primary aromatic amine and a tertiary amine within the piperazine ring, both of which are basic and can interact strongly with acidic stationary phases like silica gel.[1]

PropertyValueSource
CAS Number 862686-09-7[2]
Molecular Formula C₁₃H₁₉N₃O[2]
Molecular Weight 233.31 g/mol [2]
Appearance Typically an off-white to yellow or brown solidGeneral chemical knowledge
Predicted Solubility Soluble in polar organic solvents like Methanol, Ethanol, Dichloromethane (DCM); Sparingly soluble in water and non-polar solvents like Hexane.[3][4]General chemical knowledge
Key Structural Features Primary aniline amine (basic), Tertiary piperazine amine (basic), Amide carbonyl group (polar)N/A

Section 2: Troubleshooting Guide

This section addresses common issues encountered during the purification of 4-(4-Acetyl-piperazin-1-YL)-2-methylaniline in a practical question-and-answer format.

Question 1: My compound is streaking severely on a standard silica gel TLC plate (e.g., in Ethyl Acetate/Hexane). What's happening and how do I fix it?

Answer: This is the most common issue for amine-containing compounds. The streaking, or tailing, is caused by strong, non-ideal interactions between the basic nitrogen atoms in your compound and the acidic silanol (Si-OH) groups on the surface of the silica gel.[1] This leads to a slow, continuous elution from the baseline rather than a compact spot.

Solutions:

  • Basic Modifier Addition: The most effective solution is to neutralize the acidic sites on the silica. Add a small amount of a basic modifier to your eluent system.[1]

    • Triethylamine (TEA): Add 0.5-2% (v/v) TEA to your mobile phase. It's volatile and can usually be removed easily under high vacuum.

    • Ammonium Hydroxide (NH₄OH): A stock solution of 2-10% NH₄OH in methanol can be used as the polar component of your eluent system (e.g., DCM/ (10% NH₄OH in MeOH)).[1] This is highly effective for very basic compounds.

  • Use of Deactivated Silica: You can purchase silica gel that has been end-capped or treated to be less acidic. Alternatively, consider using a different stationary phase like alumina (basic or neutral).[1]

Question 2: My compound has an Rf value of zero, even in 100% Ethyl Acetate. How do I get it to move up the TLC plate?

Answer: An Rf of zero indicates that the mobile phase is not polar enough to displace your compound from the polar stationary phase.[1] Your compound is highly polar and requires a more polar eluent.

Solutions:

  • Increase Eluent Polarity: Switch to a more polar solvent system. A mixture of Dichloromethane (DCM) and Methanol (MeOH) is a standard choice for polar compounds.[1]

    • Starting Point: Begin with a TLC analysis using 95:5 DCM:MeOH. If the Rf is still too low, increase the methanol content incrementally (e.g., 90:10, 85:15).

    • Don't Forget the Basic Modifier: Remember to include TEA or NH₄OH in your new, more polar system to prevent the streaking discussed in Question 1. A typical system would be 95:5:0.5 DCM:MeOH:NH₄OH.[1]

Question 3: I ran a flash column, but my yield is very low. Where did my compound go?

Answer: Low recovery is often due to irreversible adsorption of the basic compound onto the acidic silica gel.[1] If you did not use a basic modifier in your mobile phase, a significant portion of your product may be permanently stuck to the column.

Solutions:

  • Always Use a Basic Modifier: This is critical for column chromatography of basic amines. Pre-treating your silica can also help. You can flush the packed column with your initial, low-polarity eluent containing the basic modifier before loading your sample.

  • Column Flushing: After your run, you can try to recover some of the bound material by flushing the column with a very polar, basic mixture, such as 80:20:2 DCM:MeOH:NH₄OH. Note that the purity of this recovered fraction may be low.

  • Consider Alumina: For subsequent attempts, basic or neutral alumina can be a good alternative to silica gel for purifying strongly basic compounds.

Question 4: I tried to recrystallize my compound, but it either oiled out or no crystals formed at all. What should I do?

Answer: Recrystallization is highly dependent on the choice of solvent and cooling rate. "Oiling out" occurs when the solution becomes supersaturated at a temperature above the compound's melting point. Failure to crystallize often means the compound is too soluble in the chosen solvent even at low temperatures, or the solution is not sufficiently concentrated.[5][6]

Solutions:

  • Systematic Solvent Screening: Test solubility in a range of solvents (e.g., ethanol, isopropanol, acetonitrile, acetone, water, ethyl acetate). The ideal solvent will dissolve the compound poorly at room temperature but completely at boiling.[4]

  • Use a Mixed-Solvent System: This is often the key to success.[4] Find a "good" solvent that dissolves your compound well and a "poor" solvent in which it is insoluble. The solvents must be miscible. For this compound, an Ethanol/Water or Acetone/Hexane system might be effective. Dissolve the compound in a minimal amount of the hot "good" solvent, then add the "poor" solvent dropwise until the solution becomes faintly cloudy. Add another drop of the "good" solvent to clarify, then cool slowly.[4]

  • Induce Crystallization: If the solution is supersaturated but no crystals form, try scratching the inside of the flask with a glass rod or adding a seed crystal from a previous batch.[6]

  • Ensure Slow Cooling: Rapid cooling (e.g., plunging a hot flask into an ice bath) promotes oiling out or the formation of very small, impure crystals. Allow the flask to cool slowly to room temperature before moving it to an ice bath.[5]

Section 3: Frequently Asked Questions (FAQs)

  • Q: What are the most likely impurities in a crude sample of 4-(4-Acetyl-piperazin-1-YL)-2-methylaniline?

    • A: Impurities often stem from the synthetic route. Common contaminants could include unreacted starting materials (e.g., 4-fluoro-2-methylaniline or 1-acetylpiperazine), N-deacetylated product (4-(piperazin-1-YL)-2-methylaniline), or isomers formed during synthesis.

  • Q: What is the best starting solvent system for developing a column chromatography method?

    • A: A good starting point for TLC analysis is a 95:5 mixture of Dichloromethane and Methanol, with 0.5-1% Triethylamine or Ammonium Hydroxide.[1] Adjust the ratio based on the initial Rf value to achieve a target Rf of ~0.25-0.35 for the desired compound.

  • Q: Can I use reverse-phase HPLC for purification?

    • A: Yes, reverse-phase HPLC is a viable option, particularly for small-scale purification or for obtaining very high purity material. A typical mobile phase would consist of acetonitrile and water, often with a modifier like formic acid or TFA to improve peak shape.[7] However, for larger quantities, flash chromatography is more practical.

  • Q: How do I remove the triethylamine (TEA) from my final product after chromatography?

    • A: TEA is quite volatile. After combining your pure fractions, remove the solvent using a rotary evaporator. Then, place the flask under a high vacuum for several hours. You can also re-dissolve the product in a solvent like dichloromethane and re-evaporate; this process, repeated a few times, can help azeotropically remove residual TEA.

  • Q: What is the best way to dry the purified compound?

    • A: After filtration (either from a recrystallization or after evaporating column fractions), the solid should be dried under high vacuum at a moderate temperature (e.g., 40-50 °C) for several hours or until a constant weight is achieved. This will remove residual solvents.

Section 4: Detailed Experimental Protocols

Protocol 1: Flash Column Chromatography on Silica Gel (with Basic Modifier)

This protocol assumes a crude sample of ~1 gram. Adjust silica and solvent volumes accordingly for different scales.

  • TLC Analysis & Eluent Selection:

    • Prepare a TLC developing chamber with 90:10:1 Dichloromethane:Methanol:Triethylamine.

    • Dissolve a small amount of your crude material in DCM and spot it on a silica TLC plate.

    • Develop the plate and visualize under UV light. Adjust the MeOH ratio to achieve an Rf of ~0.3 for the target compound.

  • Column Packing:

    • Select a glass column appropriate for ~40-50 g of silica gel (a 40-50:1 ratio of silica:crude product is standard).

    • Prepare a slurry of silica gel in the initial, low-polarity eluent (e.g., 98:2:1 DCM:MeOH:TEA).

    • Pour the slurry into the column and use gentle air pressure to pack it evenly without letting the silica bed run dry. Add a thin layer of sand on top.

  • Sample Loading:

    • Dissolve the 1 g of crude material in a minimal amount of DCM.

    • In a separate flask, add ~1.5 g of silica gel to this solution and evaporate the solvent to create a dry, free-flowing powder ("dry loading").

    • Carefully add the dry-loaded sample to the top of the packed column. Add another thin layer of sand.

  • Elution and Fraction Collection:

    • Carefully fill the column with the initial eluent and begin elution, collecting fractions (e.g., 15-20 mL per tube).

    • Gradually increase the polarity of the eluent as the column runs (gradient elution), moving towards the ratio determined by TLC.

    • Monitor the elution process by spotting fractions onto a TLC plate.

  • Isolation:

    • Combine the fractions that contain the pure product.

    • Remove the solvent using a rotary evaporator.

    • Place the resulting solid under high vacuum to remove residual solvent and TEA.

Protocol 2: Recrystallization from an Ethanol/Water Mixture

This protocol is a standard method for purifying polar compounds.

  • Dissolution:

    • Place 1 g of the crude compound into a 50 mL Erlenmeyer flask.

    • Add a minimal amount of hot ethanol (~5-10 mL) and heat the mixture gently (e.g., on a hot plate) while swirling until the solid completely dissolves.[4]

  • Inducing Saturation:

    • While the ethanol solution is still hot, add hot deionized water dropwise until you see persistent cloudiness (turbidity). This indicates the solution is saturated.[4]

    • Add 1-2 more drops of hot ethanol to make the solution clear again.

  • Crystallization:

    • Remove the flask from the heat source, cover it (e.g., with a watch glass), and allow it to cool slowly to room temperature, undisturbed.

    • Crystal formation should be observed. Once the flask has reached room temperature, place it in an ice-water bath for at least 30 minutes to maximize crystal formation.[4]

  • Isolation and Drying:

    • Collect the crystals by vacuum filtration using a Büchner funnel.[5]

    • Wash the crystals with a small amount of ice-cold ethanol/water (e.g., 1:1 mixture) to remove any adhering impurities.

    • Keep the vacuum on to pull air through the crystals for 10-15 minutes to partially dry them.

    • Transfer the purified crystals to a watch glass and dry them completely in a vacuum oven.

Section 5: Visual Workflows

Diagram 1: Purification Strategy Decision Tree

This diagram helps in selecting the appropriate initial purification method based on sample characteristics.

Purification_Strategy start Crude Product (>100 mg) check_solubility Is it a solid? start->check_solubility check_purity Purity >90% by TLC/NMR? check_solubility->check_purity Yes chromatography Primary Method: Flash Column Chromatography check_solubility->chromatography No (Oil) check_impurities Are impurities non-basic? check_purity->check_impurities No recrystallization Primary Method: Recrystallization check_purity->recrystallization Yes check_impurities->chromatography No acid_base Consider Acid-Base Extraction Pre-treatment check_impurities->acid_base Yes final_product Pure Product chromatography->final_product recrystallization->final_product acid_base->chromatography

Caption: Decision tree for selecting a primary purification method.

Diagram 2: Troubleshooting Flash Chromatography

This workflow guides the user through common problems and solutions during column chromatography.

Chromatography_Troubleshooting start Run TLC on Crude problem What is the issue? start->problem solution_tailing Solution: Add 0.5-2% TEA or NH4OH to mobile phase problem->solution_tailing Streaking / Tailing solution_rf_zero Solution: Increase eluent polarity (e.g., switch from EA/Hex to DCM/MeOH) problem->solution_rf_zero Rf = 0 solution_no_sep Solution: Use a shallower gradient or try a different solvent system (e.g., Toluene/Acetone) problem->solution_no_sep Poor Separation (Spots Overlap) run_column Run Column & Analyze Fractions problem->run_column Good Separation (Rf ≈ 0.3) solution_tailing->run_column solution_rf_zero->run_column solution_no_sep->run_column

Caption: Workflow for troubleshooting common TLC and column issues.

References

  • 4-(4-Acetyl-1-piperazinyl)-2-(methyloxy)aniline . BuyersGuideChem. [Link]

  • Supporting Information - Rsc.org . Royal Society of Chemistry. [Link]

  • 4-(4-Ethylpiperazin-1-yl)aniline . PubChem, National Center for Biotechnology Information. [Link]

  • 4-Methylaniline . ChemBK. [Link]

  • 4-[(4-Methylpiperazin-1-yl)methyl]aniline . ChemBK. [Link]

  • Separation of Piperazin-4-ylacetophenone on Newcrom R1 HPLC column . SIELC Technologies. [Link]

  • Design, Synthesis and Biological Evaluation of New Piperazin-4-yl-(acetyl-thiazolidine-2,4-dione) Norfloxacin Analogues as Antimicrobial Agents . MDPI. [Link]

  • DESIGN AND SYNTHESIS OF SOME PIPERAZINE HYBRID MOLECULES . Revue Roumaine de Chimie. [Link]

  • A Facile Synthesis of Piperazine Derivatives and their Pharmacological Profile . Journal of Applicable Chemistry. [Link]

  • 4-(4-Methylpiperazin-1-yl)aniline . PubChem, National Center for Biotechnology Information. [Link]

  • Purification of piperazine.
  • Recrystallization of Impure Acetanilide and Melting Point Determination . University of Missouri–St. Louis. [Link]

  • Development of 1-(4-(Substituted)piperazin-1-yl)-2-((2-((4-methoxybenzyl)thio)pyrimidin-4-yl)oxy)ethanones That Target Poly (ADP-Ribose) Polymerase in Human Breast Cancer Cells . National Institutes of Health (NIH). [Link]

  • Acetanilide Synthesis and Recrystallization . Scribd. [Link]

  • Purification of Impure Acetanilide . Cerritos College. [Link]

  • Analytical method for piperazine in an active pharmaceutical ingredient using chemical derivatization and HPLC-UV . Journal of Chemical and Pharmaceutical Research. [Link]

  • (1R,2R,6S)-2(4-(4-Isopropylbenzyl)piperazin-1-yl)-3-methyl-6-(prop-1-en-2-yl)cyclohex-3-enol . MDPI. [Link]

Sources

Troubleshooting

Technical Support Center: Mitigating Cytotoxicity of 4-(4-Acetyl-piperazin-1-YL)-2-methylaniline in Cellular Assays

Welcome to the technical support guide for researchers utilizing 4-(4-Acetyl-piperazin-1-YL)-2-methylaniline in cell-based assays. This resource is designed to provide in-depth troubleshooting strategies and frequently a...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support guide for researchers utilizing 4-(4-Acetyl-piperazin-1-YL)-2-methylaniline in cell-based assays. This resource is designed to provide in-depth troubleshooting strategies and frequently asked questions (FAQs) to address common challenges, particularly unexpected cytotoxicity. Our goal is to equip you with the knowledge to refine your experimental design, ensure data integrity, and accurately interpret your results.

Introduction: Understanding the Compound

4-(4-Acetyl-piperazin-1-YL)-2-methylaniline is a chemical compound with the molecular formula C13H19N3O and a molecular weight of 233.31 g/mol .[1] While specific in-depth toxicological data for this exact molecule is not extensively published, its structural motifs, containing a piperazine ring, are common in a variety of biologically active compounds. Piperazine derivatives have been investigated for a range of therapeutic applications, including as anticancer agents, and some have been noted to exhibit cytotoxic effects.[2][3] Therefore, encountering cytotoxicity in sensitive cell-based assays is not entirely unexpected and requires a systematic approach to mitigate and understand.

Part 1: Frequently Asked Questions (FAQs)

Q1: I'm observing high levels of cytotoxicity with 4-(4-Acetyl-piperazin-1-YL)-2-methylaniline, even at low concentrations. What are the initial troubleshooting steps?

A1: High cytotoxicity at low concentrations can stem from several factors. Here's a logical progression for troubleshooting:

  • Verify Solvent Toxicity: The first step is to rule out the vehicle as the source of cytotoxicity. Dimethyl sulfoxide (DMSO) is a common solvent, but can be toxic to some cell lines at concentrations as low as 0.25% to 0.5%.[4][5] It is crucial to run a solvent control group with the same concentration of DMSO used in your experimental wells.

  • Re-evaluate Concentration Range: It's possible your "low concentrations" are still above the cytotoxic threshold for your specific cell line. Perform a broad dose-response curve, starting from nanomolar or low micromolar concentrations, to accurately determine the IC50 (half-maximal inhibitory concentration).

  • Assess Purity of the Compound: Impurities from synthesis or degradation can contribute significantly to cytotoxicity. If possible, verify the purity of your compound stock using methods like HPLC or mass spectrometry.

  • Consider Exposure Time: Cytotoxicity is a function of both concentration and time.[6] Shorter exposure times may reveal the desired biological activity without inducing widespread cell death. Consider a time-course experiment to identify the optimal window.

Q2: My cytotoxicity assay results are inconsistent between experiments. What could be causing this variability?

A2: Reproducibility is key in cell-based assays. Inconsistency often points to subtle variations in experimental conditions:

  • Cell Seeding Density: The initial number of cells plated can significantly impact their susceptibility to a compound.[7][8] Standardize your cell seeding protocol and ensure even cell distribution across the plate.

  • Cell Health and Passage Number: Use cells that are in a healthy, logarithmic growth phase. High passage numbers can lead to genetic drift and altered phenotypes, affecting their response to stimuli.

  • Assay Type: Different cytotoxicity assays measure different cellular parameters (e.g., metabolic activity, membrane integrity).[9] An assay measuring metabolic activity (like MTT or WST-1) might show a decrease that is not directly due to cell death but rather metabolic impairment.[10] Consider using an orthogonal method, such as a lactate dehydrogenase (LDH) release assay, which measures membrane integrity, to confirm cytotoxicity.[11]

  • Solvent Handling: Ensure the final solvent concentration is consistent across all wells, including serial dilutions.[4]

Q3: Can the choice of cytotoxicity assay itself influence the perceived toxicity of 4-(4-Acetyl-piperazin-1-YL)-2-methylaniline?

A3: Absolutely. It is critical to understand the principle of your chosen assay:

  • Metabolic Assays (MTT, XTT, WST-1): These colorimetric assays rely on the reduction of a tetrazolium salt by metabolically active cells.[11] A compound that inhibits mitochondrial function without immediately killing the cell can lead to a false positive for cytotoxicity.[10]

  • Membrane Integrity Assays (LDH, Trypan Blue): These assays measure the release of intracellular components or the uptake of a dye by cells with compromised membranes, providing a more direct measure of cell death.

  • ATP Quantification Assays: Measuring intracellular ATP levels is another indicator of cell viability, as ATP is a marker of metabolically active cells.[12][13]

If you suspect your compound might be affecting cellular metabolism, it is highly recommended to use at least two different types of assays to confirm the cytotoxic effect.[9]

Part 2: Troubleshooting Guides & Experimental Protocols

Guide 1: Optimizing Solvent Conditions

The choice and concentration of solvent are critical parameters that can significantly impact cell viability.[5][8]

Objective: To determine the maximum non-toxic concentration of your chosen solvent (e.g., DMSO) for your specific cell line.

Protocol: Solvent Tolerance Assay

  • Cell Seeding: Plate your cells in a 96-well plate at the density optimized for your standard cytotoxicity assay. Allow cells to adhere and enter logarithmic growth phase (typically 18-24 hours).

  • Solvent Dilution Series: Prepare a series of dilutions of your solvent (e.g., DMSO) in your complete cell culture medium. A typical range to test would be from 2% down to 0.01%.

  • Treatment: Remove the old medium from the cells and replace it with the medium containing the different solvent concentrations. Include a "medium-only" control (0% solvent).

  • Incubation: Incubate the plate for the same duration as your planned compound exposure time.

  • Viability Assessment: Use a reliable viability assay (e.g., WST-1 or a fluorescence-based live/dead stain) to determine the percentage of viable cells at each solvent concentration.

  • Analysis: Plot cell viability against solvent concentration. The highest concentration that does not cause a significant decrease in cell viability is your maximum working concentration for that solvent.

Data Interpretation:

DMSO Concentration (%)Cell Viability (%)Recommendation
2.0< 70%Avoid
1.085%Use with caution, may have sublethal effects[4]
0.5> 95%Generally safe for most cell lines
0.25> 98%Recommended for sensitive cell lines
0.1> 99%Optimal for minimizing solvent effects

Note: These are example values. You must determine the specific tolerance for your cell line.

Guide 2: Dose-Response and Time-Course Optimization

Determining the correct concentration range and exposure duration is fundamental to differentiating between specific biological effects and general cytotoxicity.[6][14]

Objective: To identify the optimal concentration and time window to observe the desired biological activity of 4-(4-Acetyl-piperazin-1-YL)-2-methylaniline while minimizing off-target cytotoxicity.

Protocol: Combined Dose-Response and Time-Course Experiment

  • Plate Setup: Seed cells in multiple 96-well plates, one for each time point you wish to investigate (e.g., 6h, 12h, 24h, 48h, 72h).

  • Compound Dilution: Prepare a wide range of concentrations of 4-(4-Acetyl-piperazin-1-YL)-2-methylaniline. A logarithmic or semi-logarithmic dilution series is often effective (e.g., 100 µM, 30 µM, 10 µM, 3 µM, 1 µM, 0.3 µM, 0.1 µM, etc.). Ensure the final solvent concentration is constant across all wells.

  • Treatment: Add the compound dilutions to the cells. Include vehicle-only and medium-only controls.

  • Time-Point Analysis: At each designated time point, take one plate and perform your chosen cytotoxicity assay.

  • Data Analysis: For each time point, plot the percentage of cell viability against the compound concentration to generate a dose-response curve. Calculate the IC50 value for each time point.

Workflow Diagram:

G cluster_prep Preparation cluster_exp Experiment cluster_analysis Analysis A Seed Cells in Multiple Plates C Add Compound to Cells A->C B Prepare Compound Dilution Series B->C D Incubate for Time Points (6h, 12h, 24h, 48h, 72h) C->D E Perform Viability Assay at Each Time Point D->E F Generate Dose-Response Curves E->F G Calculate IC50 for Each Time Point F->G

Caption: Workflow for optimizing dose and exposure time.

Interpreting the Results:

  • If the IC50 value decreases significantly with longer exposure times, it suggests a cumulative toxic effect.

  • For compounds with a specific mechanism of action, you might observe a plateau in the dose-response curve at certain concentrations and times, indicating a specific cellular response rather than non-specific toxicity.[6]

Guide 3: Selecting an Orthogonal Assay to Confirm Cytotoxicity

To ensure that a decrease in signal from a metabolic assay is truly due to cell death, it's crucial to use a second, mechanistically different assay.

Objective: To validate cytotoxicity findings from a primary assay (e.g., MTT) with a secondary assay that measures a different cell death marker (e.g., membrane integrity).

Recommended Secondary Assay: Lactate Dehydrogenase (LDH) Release Assay

Principle: LDH is a stable cytosolic enzyme that is released into the cell culture medium upon damage to the plasma membrane.[11] Measuring the amount of LDH in the supernatant provides a quantitative measure of cell lysis.

Protocol: LDH Assay

  • Treat Cells: Expose your cells to 4-(4-Acetyl-piperazin-1-YL)-2-methylaniline as you would for your primary assay.

  • Collect Supernatant: Carefully collect a portion of the cell culture medium from each well without disturbing the attached cells.

  • Perform Assay: Use a commercially available LDH assay kit. Typically, this involves mixing the supernatant with a reaction mixture that includes a tetrazolium salt. The LDH in the supernatant catalyzes a reaction that results in the formation of a colored formazan product.

  • Measure Absorbance: Read the absorbance at the wavelength specified in the kit's protocol.

  • Controls: It is essential to include a "maximum LDH release" control (cells treated with a lysis buffer) and a "spontaneous LDH release" control (vehicle-treated cells).

  • Calculate Cytotoxicity: % Cytotoxicity = [(Experimental Release - Spontaneous Release) / (Maximum Release - Spontaneous Release)] * 100

Decision Tree for Assay Selection:

G A Initial Observation: Reduced Signal in Metabolic Assay (e.g., MTT) B Hypothesis: Is it Cytotoxicity or Metabolic Inhibition? A->B C Perform Orthogonal Assay: LDH Release Assay (Measures Membrane Integrity) B->C D Result: High LDH Release C->D E Result: Low LDH Release C->E F Conclusion: Cytotoxicity Confirmed. Compound is causing cell lysis. D->F G Conclusion: Primary effect is likely metabolic inhibition, not direct cytotoxicity. Further investigation into mitochondrial function is warranted. E->G

Caption: Decision-making process for validating cytotoxicity.

By systematically working through these FAQs and troubleshooting guides, researchers can more effectively manage and interpret the cytotoxic effects of 4-(4-Acetyl-piperazin-1-YL)-2-methylaniline, leading to more reliable and reproducible data in their cell-based assays.

References

  • Design, Synthesis and Biological Evaluation of New Piperazin-4-yl-(acetyl-thiazolidine-2,4-dione) Norfloxacin Analogues as Antimicrobial Agents. (2019). MDPI. Retrieved from [Link]

  • In Silico Study of N-(4-oxo-2-(4-(4-(2-(substituted phenyl amino) acetyl) piperazin-1-yl) phenyl) quinazolin-3(4H)-yl) Benzamide Derivativ. Pharmacophore. Retrieved from [Link]

  • Synthesis of 2-[4-(4-Chlorophenyl)piperazin-1-yl]-2-methylpropanoic Acid Ethyl Ester. (2025). ResearchGate. Retrieved from [Link]

  • Structure-Activity Relationship Studies of 4-((4-(2-fluorophenyl)piperazin-1-yl)methyl)-6-imino-N-(naphthalen-2-yl)-1,3,5-triazin-2-amine (FPMINT) Analogues as Inhibitors of Human Equilibrative Nucleoside Transporters. (2022). Frontiers in Pharmacology. Retrieved from [Link]

  • Development of 1-(4-(Substituted)piperazin-1-yl)-2-((2-((4-methoxybenzyl)thio)pyrimidin-4-yl)oxy)ethanones That Target Poly (ADP-Ribose) Polymerase in Human Breast Cancer Cells. (2022). MDPI. Retrieved from [Link]

  • Dissecting Drug-Induced Cytotoxicity and Metabolic Dysfunction in Conditionally Immortalized Human Proximal Tubule Cells. (2020). Frontiers in Physiology. Retrieved from [Link]

  • 2-Methyl-4-(4-methylpiperazin-1-yl)aniline. PubChem. Retrieved from [Link]

  • Optimization of concentrations and exposure durations of commonly used positive controls in the in vitro alkaline comet assay. (2024). PLOS ONE. Retrieved from [Link]

  • Considerations regarding use of solvents in in vitro cell based assays. (2014). Cytotechnology. Retrieved from [Link]

  • Cytotoxic Activity of Piperazin-2-One-Based Structures: Cyclic Imines, Lactams, Aminophosphonates, and Their Derivatives. (2021). Materials. Retrieved from [Link]

  • Cell Proliferation and Cytotoxicity Assays, The Fundamentals for Drug Discovery. (2024). Scilight Press. Retrieved from [Link]

  • Design of optimal concentrations for in vitro cytotoxicity experiments. (2024). ResearchGate. Retrieved from [Link]

  • 5-(4-(4-Acetylphenyl)piperazin-1-ylsulfonyl)indolin-2-one Analogs as Inhibitors of Acid alpha-Glucosidase for Potential Chaperone Treatment of Pompe Disease or Intervention for Diabetes Mellitus Type 2. (2010). ACS Medicinal Chemistry Letters. Retrieved from [Link]

  • In Vitro Cytotoxicity Determination: Avoiding Pitfalls. (2025). IntechOpen. Retrieved from [Link]

  • Interdependence of initial cell density, drug concentration and exposure time revealed by real-time impedance spectroscopic cytotoxicity assay. (2015). Analyst. Retrieved from [Link]

  • Drug-induced cytotoxicity prediction in muscle cells, an application of the Cell Painting assay. (2025). PLOS ONE. Retrieved from [Link]

  • Exposure time versus cytotoxicity for anticancer agents. (2020). Journal of Cancer Metastasis and Treatment. Retrieved from [Link]

  • Cell density and solvent are critical parameters affecting formazan evaluation in MTT assay. (2014). Brazilian Archives of Biology and Technology. Retrieved from [Link]

  • Drug-induced cytotoxicity prediction in muscle cells, an application of the Cell Painting assay. (2024). bioRxiv. Retrieved from [Link]

  • Optimizing Dosing in Oncology Drug Development. (2021). Friends of Cancer Research. Retrieved from [Link]

  • In Vitro Cytotoxicity and Cell Viability Assays: Principles, Advantages, and Disadvantages. (2017). IntechOpen. Retrieved from [Link]

  • Considerations regarding use of solvents in in vitro cell based assays. (2014). ResearchGate. Retrieved from [Link]

Sources

Optimization

Technical Support Center: Managing Off-Target Effects of 4-(4-Acetyl-piperazin-1-YL)-2-methylaniline

Overview Welcome to the Technical Support Center for 4-(4-Acetyl-piperazin-1-YL)-2-methylaniline (CAS 862686-09-7) . This compound is a highly versatile building block and tool fragment widely utilized in the development...

Author: BenchChem Technical Support Team. Date: March 2026

Overview

Welcome to the Technical Support Center for 4-(4-Acetyl-piperazin-1-YL)-2-methylaniline (CAS 862686-09-7) . This compound is a highly versatile building block and tool fragment widely utilized in the development of 2,4-diaminopyrimidine-based kinase inhibitors[1]. While its structural architecture is optimized for target engagement, its distinct chemical motifs—specifically the primary aniline and the acetylated piperazine—can introduce complex off-target effects and assay interference. This guide provides drug development professionals with mechanistic insights and self-validating protocols to troubleshoot and mitigate these liabilities.

Section 1: Mechanistic FAQs – Understanding the Causality

Q1: Why does this compound sometimes cause false positives in biochemical kinase assays? A1: The primary aniline moiety is a well-documented [2]. In the presence of oxidative environments or metabolic enzymes (like CYP450s in cell-based assays), the aniline undergoes N-hydroxylation followed by dehydration to form a highly reactive quinone imine[3]. Because the piperazine ring is para to the aniline, it creates an extended π -conjugation system that stabilizes this electrophile, allowing it to diffuse and covalently modify nucleophilic residues (e.g., cysteines) on off-target proteins. This leads to apparent pan-assay interference (PAINS)-like behavior and false-positive inhibition.

Q2: Does the piperazine ring introduce hERG channel off-target liabilities in my safety panels? A2: Typically, basic piperazines are notorious for binding to the hERG potassium channel via cation- π interactions with aromatic residues (Tyr652/Phe656) in the channel pore, leading to cardiotoxicity[4]. However, in this specific compound, the piperazine nitrogen is acetylated. This , drastically lowering the pKa. By neutralizing the basicity, the cation- π interaction is abolished, significantly mitigating this off-target liability[4].

Q3: What is the role of the ortho-methyl group in off-target binding? A3: The methyl group ortho to the aniline nitrogen restricts the rotational degrees of freedom of the aromatic ring. This steric hindrance serves a dual purpose: it slows the rate of CYP450-mediated bioactivation compared to unhindered anilines, and it locks the compound into a specific conformation that minimizes non-specific GPCR binding while enhancing selectivity for the target kinase's hinge region[1].

Section 2: Troubleshooting Guides & Experimental Workflows

Issue 1: Isolating True Target Inhibition from Redox/Covalent Off-Target Noise

Symptom: The compound shows flat structure-activity relationships (SAR) or unexpected pan-kinase inhibition. Causality: Reactive quinone imines may be covalently binding to the kinase or causing redox cycling.

Step-by-Step Methodology: The GSH-Trapping Assay This protocol is a self-validating system: by intentionally trapping the reactive species, you confirm whether covalent binding is the root cause of your assay noise.

  • Preparation: Prepare a 10 mM stock of the compound in anhydrous DMSO.

  • Incubation: Incubate 10 µM of the compound with human liver microsomes (HLM) (1 mg/mL protein), 1 mM NADPH, and 5 mM Glutathione (GSH) in 100 mM potassium phosphate buffer (pH 7.4) at 37°C for 60 minutes.

  • Quenching: Stop the reaction by adding an equal volume of ice-cold acetonitrile containing an internal standard.

  • Centrifugation: Centrifuge at 14,000 x g for 15 minutes to precipitate proteins.

  • LC-MS/MS Analysis: Analyze the supernatant using neutral loss scanning. Expert Insight: Look specifically for a loss of 129 Da. This mass loss is characteristic of the γ -glutamyl cleavage of GSH, allowing you to filter out background noise and definitively identify GSH-adducts formed by the quinone imine[2]. Resolution: If GSH adducts are detected, supplement your routine biochemical screening buffers with 1-2 mM DTT or GSH. These act as sacrificial nucleophiles, scavenging the reactive species before they can covalently modify your target kinase.

Issue 2: Mitigating hERG/GPCR Cross-Reactivity in Safety Panels

Symptom: Unexpected binding in CEREP safety panels or thallium-flux hERG assays. Causality: Anilines are known to quench the fluorophores used in thallium flux assays, creating artifactual false positives for ion channel blockade[5].

Step-by-Step Methodology: Orthogonal Electrophysiology Validation

  • Cell Preparation: Culture CHO or HEK293 cells stably expressing the hERG channel.

  • Patch-Clamp Setup: Abandon fluorescence-based assays. Use whole-cell patch-clamp electrophysiology, which measures direct ionic current and is immune to fluorophore quenching artifacts.

  • Perfusion: Perfuse the compound at escalating concentrations (0.1, 1, 10, 30 µM).

  • Data Interpretation: Calculate the IC50. A shift from a "potent" IC50 in fluorescence assays to a high IC50 (>30 µM) in patch-clamp confirms that the acetyl group successfully mitigated functional hERG blockade, and the initial hit was a fluorescence artifact.

Section 3: Quantitative Data Summary

Table 1. Off-Target Mitigation Strategies and Expected Assay Shifts
Structural MotifPrimary Off-Target RiskMechanism of InterferenceExperimental MitigationExpected IC50 Shift
Primary Aniline CYP450 BioactivationQuinone imine covalent bindingAdd 1 mM DTT/GSH to assay buffer5 to 10-fold increase (weaker)
Primary Aniline Redox CyclingROS generation / Fluor-quenchingAdd Catalase (100 U/mL)Rescues false positive signal
Piperazine Ring hERG Channel BlockadeCation- π interaction in poreN-acetylation (inherent to structure)>100-fold increase (safer)
Aromatic Core GPCR Pan-Assay BindingHydrophobic/Lipophilic interactionsAdd 0.1% BSA to assay buffer2 to 5-fold increase

Section 4: Visualizations

Bioactivation A 4-(4-Acetyl-piperazin-1-YL) -2-methylaniline B CYP450 Oxidation A->B Microsomes C N-Hydroxylamine Intermediate B->C [O] D Quinone Imine (Reactive Electrophile) C->D -H2O E Protein/GSH Adducts (Off-Target Toxicity) D->E Covalent Binding

Fig 1. CYP450-mediated bioactivation of the aniline moiety into reactive quinone imines.

Workflow Start Observe Unexpected Pan-Kinase Inhibition Step1 Supplement Assay Buffer with 1 mM DTT or GSH Start->Step1 Cond Does IC50 Shift > 5-fold? Step1->Cond PathA Redox Cycling or Covalent Binding Confirmed Cond->PathA Yes PathB True Competitive Target Inhibition Cond->PathB No

Fig 2. Decision tree workflow for identifying redox-based false positives in kinase screening.

Section 5: References

  • WO2012059932 - 2, 4 -DIAMINOPYRIMIDINE DERIVATIVES AS PROTEIN KINASE INHIBITORS Source: WIPO Patentscope URL:[Link]

  • A history of the roles of cytochrome P450 enzymes in the toxicity of drugs Source: PubMed Central (PMC) - NIH URL:[Link]

  • Use of Structural Alerts for Reactive Metabolites in the Application SpotRM Source: Chemical Research in Toxicology (ACS Publications) URL:[Link]

  • Medicinal Chemistry of hERG Optimizations: Highlights and Hang-Ups Source: Journal of Medicinal Chemistry (ACS Publications) URL:[Link]

  • Non-Kinase Off-Target Inhibitory Activities of Clinically-Relevant Kinase Inhibitors Source: PubMed Central (PMC) - NIH URL:[Link]

  • High-Throughput Chemical Screening and Structure-Based Models to Predict hERG Inhibition Source: MDPI URL:[Link]

  • Structural Alert/Reactive Metabolite Concept as Applied in Medicinal Chemistry to Mitigate the Risk of Idiosyncratic Drug Toxicity Source: Chemical Research in Toxicology (ACS Publications) URL:[Link]

Sources

Troubleshooting

Technical Support Center: Optimizing pH for 4-(4-Acetyl-piperazin-1-YL)-2-methylaniline

Welcome to the technical support guide for 4-(4-Acetyl-piperazin-1-YL)-2-methylaniline. This document provides in-depth guidance for researchers, scientists, and drug development professionals on a critical experimental...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support guide for 4-(4-Acetyl-piperazin-1-YL)-2-methylaniline. This document provides in-depth guidance for researchers, scientists, and drug development professionals on a critical experimental parameter: adjusting pH to achieve optimal compound activity. Given that specific pH-activity profiles for this compound are not extensively published, this guide focuses on the fundamental principles and provides a systematic framework for empirical determination.

Frequently Asked Questions (FAQs)

Q1: Why is controlling pH so critical for the activity of 4-(4-Acetyl-piperazin-1-YL)-2-methylaniline?

Controlling pH is paramount because it directly influences the physicochemical properties of your compound, which in turn dictates its biological activity.[1][2][3] For 4-(4-Acetyl-piperazin-1-YL)-2-methylaniline, three key aspects are affected:

  • Ionization State (Protonation): The molecule has two basic nitrogen atoms that can be protonated: the aniline nitrogen and the tertiary amine nitrogen within the piperazine ring. The extent of protonation is governed by the solution's pH and the pKa of each nitrogen. The pKa is the pH at which 50% of the molecules are in their protonated (charged) form and 50% are in their neutral (uncharged) form.

    • The aniline moiety (2-methylaniline) is weakly basic. The pKa of aniline itself is around 4.6, and while the methyl group slightly modifies this, it remains in this general range.[4] At physiological pH (~7.4), the aniline group will be predominantly in its neutral form.

    • The piperazine moiety is more complex. The nitrogen adjacent to the acetyl group is an amide and is not basic. The other nitrogen is a tertiary amine. The predicted pKa for the basic nitrogen of 1-acetylpiperazine is approximately 7.9-8.5.[5][6][7] This means that around physiological pH, there will be a significant equilibrium between the protonated (charged) and neutral (uncharged) forms of the piperazine ring. The specific ionization state can drastically alter how the molecule interacts with its biological target.

  • Solubility: The solubility of ionizable compounds is often pH-dependent. Generally, the charged (protonated) form of an amine is more soluble in aqueous buffers than the neutral form. If your compound precipitates, it could be because the buffer pH is too close to the pKa of the piperazine nitrogen, favoring the less soluble neutral form.[8]

  • Target Interaction & Stability: The activity of enzymes and other biological targets is highly dependent on pH.[1][9][10] The optimal pH for your compound is often a compromise between the compound's ideal state and the target's functional pH range. Extreme pH values can lead to the denaturation of the target protein or degradation of the compound itself.[2][9]

Q2: My compound precipitated when I added it to my assay buffer. What should I do?

Precipitation is a common issue for ionizable compounds and is almost always linked to pH-dependent solubility.

Troubleshooting Steps:

  • Assess Buffer pH: Confirm the pH of your buffer. Is it near the predicted pKa of the piperazine nitrogen (~7.9-8.5)?[5][6][7] A pH in this range might reduce the compound's solubility.

  • Adjust Buffer pH: Try preparing your assay buffer at a pH further away from the pKa. For this compound, lowering the pH (e.g., to 6.5 or 7.0) will increase the proportion of the protonated, more soluble form.

  • Use a Co-solvent: If pH adjustment is not possible due to assay constraints, consider using a small percentage (typically 1-5%) of a water-miscible organic solvent like DMSO or ethanol in your final assay mixture. However, always run a solvent tolerance control to ensure it doesn't affect your biological system.

  • Perform a Solubility Test: Before running a full experiment, systematically determine the compound's solubility across a range of pH values. (See Protocol 1 below).

Q3: How do I systematically determine the optimal pH for my compound's activity?

The optimal pH must be determined experimentally by performing your assay across a range of pH values. This is known as a pH screening or pH profiling experiment.

The general workflow is as follows:

G cluster_prep Preparation Phase cluster_exp Experimental Phase cluster_analysis Analysis Phase A Select a series of biologically compatible buffers with overlapping pH ranges B Prepare stock solutions of your compound and other assay reagents A->B Ensure compatibility C Perform a pH-dependent solubility test (See Protocol 1) B->C D Set up your biological assay using buffers across the desired pH range (e.g., 5.5 to 8.5) C->D Inform pH range E Add compound and incubate under standard conditions D->E F Measure assay endpoint (e.g., absorbance, fluorescence) E->F G Plot compound activity (e.g., % inhibition, EC50) against buffer pH F->G H Identify the pH that yields the maximum activity G->H I Confirm result with replicate experiments H->I

Caption: Workflow for experimental pH optimization.

See Protocol 2 for a detailed methodology.

Q4: Which buffer should I choose for my experiments?

Buffer selection is critical for a successful and reproducible experiment.[11][12] The ideal buffer has a pKa value within ±1 pH unit of your target pH.[11] This ensures it has adequate buffering capacity to maintain a stable pH throughout your experiment.

Key Considerations:

  • pKa vs. Target pH: Choose a buffer whose pKa is as close as possible to your desired experimental pH.

  • Chemical Compatibility: Ensure the buffer does not interact with your compound, target, or detection reagents. For example, phosphate buffers can interfere with assays involving metal ions or phosphorylation.[13]

  • Biological Compatibility: For cell-based assays, use buffers known to be non-toxic, such as HEPES or MOPS.[12]

  • Temperature Effects: Be aware that the pH of some buffers, particularly Tris, is sensitive to temperature changes.[13]

Common Biological Buffers:

Buffer NamepKa at 25°CUseful pH Range
MES6.15.5 - 6.7
Bis-Tris6.55.8 - 7.2
PIPES6.86.1 - 7.5
MOPS7.26.5 - 7.9
HEPES7.56.8 - 8.2
Tris8.17.5 - 9.0
CHES9.38.6 - 10.0

This table is adapted from information provided by various biochemical suppliers and guides.[11][13]

Experimental Protocols

Protocol 1: pH-Dependent Solubility Assessment

This protocol uses a simple shake-flask method to estimate the solubility of your compound at different pH values.

Materials:

  • 4-(4-Acetyl-piperazin-1-YL)-2-methylaniline (solid)

  • A series of buffers (e.g., MES pH 6.0, HEPES pH 7.5, Tris pH 8.5)

  • Microcentrifuge tubes

  • Vortexer and/or shaker

  • Spectrophotometer or HPLC

Methodology:

  • Preparation: Add an excess amount of the solid compound to a microcentrifuge tube (e.g., 1-2 mg). A visible amount of undissolved solid should remain.

  • Equilibration: Add a fixed volume (e.g., 1 mL) of your first buffer to the tube.

  • Agitation: Cap the tube and agitate at a constant temperature for 24 hours to ensure equilibrium is reached. A shaker or rotator is ideal.

  • Phase Separation: Centrifuge the tube at high speed (e.g., >10,000 x g) for 15 minutes to pellet the undissolved solid.

  • Quantification: Carefully remove a known volume of the supernatant. Dilute it with an appropriate solvent and measure the concentration of the dissolved compound using a pre-calibrated analytical method (e.g., UV-Vis spectrophotometry at the compound's λmax or HPLC).

  • Repeat: Repeat steps 1-5 for each buffer in your pH series.

  • Analysis: Plot the measured solubility (e.g., in µg/mL or µM) against the buffer pH.

Protocol 2: Systematic pH Screening for Optimal Activity

This protocol provides a framework for testing your compound's activity in a typical 96-well plate-based assay.

Materials:

  • A series of buffers covering the desired pH range (e.g., MES, PIPES, HEPES, Tris). Prepare them at the same ionic strength.

  • Stock solution of 4-(4-Acetyl-piperazin-1-YL)-2-methylaniline (e.g., 10 mM in DMSO).

  • All other assay components (enzyme, substrate, cells, detection reagents).

  • 96-well microplates.

  • Multichannel pipette.

  • Plate reader.

Methodology:

  • Plate Layout: Design a plate map. For each pH value, you will need wells for a "no compound" control (vehicle only) and several concentrations of your test compound.

  • Buffer Addition: Add the appropriate buffer to each well. For example, columns 1-2 receive pH 6.0 buffer, columns 3-4 receive pH 6.5 buffer, and so on.

  • Reagent Addition: Add all other assay components (e.g., enzyme, cells) except the final substrate or triggering reagent.

  • Compound Addition: Create a serial dilution of your compound stock. Add a small, fixed volume of the diluted compound (or vehicle control) to the appropriate wells.

  • Initiate Reaction: Add the final substrate or triggering reagent to all wells to start the assay.

  • Incubation: Incubate the plate for the predetermined assay time at the correct temperature.

  • Detection: Stop the reaction (if necessary) and measure the output signal using a plate reader.

  • Data Analysis:

    • For each pH, calculate the compound's activity (e.g., percent inhibition relative to the vehicle control).

    • Plot the activity against the compound concentration for each pH and determine the IC50 or EC50 value.

    • Finally, plot the IC50/EC50 values (or the activity at a single, fixed concentration) against the pH to visualize the pH-activity profile and identify the optimum.

Visualizing the Effect of pH

The ionization state of the compound is key to its behavior. The diagram below illustrates how the charge on the two basic nitrogens changes as pH increases.

Ionization cluster_low_ph Low pH (< 4) cluster_mid_ph Mid pH (5-7) cluster_high_ph High pH (> 9) A Both Nitrogens Protonated (Net Charge: +2) B Piperazine N Protonated Aniline N Neutral (Net Charge: +1) A->B pKa ~4.4 (Aniline) C Both Nitrogens Neutral (Net Charge: 0) B->C pKa ~8.5 (Piperazine)

Caption: Conceptual ionization states of the compound at different pH ranges.

By systematically applying these principles and protocols, you can effectively determine the optimal pH for your experiments with 4-(4-Acetyl-piperazin-1-YL)-2-methylaniline, leading to more robust and reproducible results.

References

  • Hengyuan Fine Chemical. (2025, April 2). Buffer Selection Guide: Optimal Choices for Various Applications. Hengyuan Fine Chemical. Retrieved from [Link]

  • Rockland Immunochemicals. (2024, January 23). Blocking Buffer Selection Guide. Rockland Immunochemicals. Retrieved from [Link]

  • Boster Biological Technology. (2025, August 5). (Beginner's Guide) How to Choose the Right Buffer: PBS, TBS, PBST, TBST. Boster Biological Technology. Retrieved from [Link]

  • Oreate AI Blog. (2026, February 13). The Sweet Spot: Why pH Matters So Much for Enzyme Activity. Oreate AI Blog. Retrieved from [Link]

  • TSI Journals. (2009, November 21). Correlation between hardness and basicity (pKa) of substituted anilines. TSI Journals. Retrieved from [Link]

  • Scribd. (n.d.). pKa Calculation of Substituted Anilines. Scribd. Retrieved from [Link]

  • ResearchGate. (n.d.). The effect of buffer pH on enzyme activity. ResearchGate. Retrieved from [Link]

  • PubMed. (2007). Variations in activity and inhibition with pH: the protonated amine is the substrate for monoamine oxidase, but uncharged inhibitors bind better. Journal of Neural Transmission. Retrieved from [Link]

  • Study.com. (n.d.). Effect of pH on Enzyme Activity | Overview & Interaction. Study.com. Retrieved from [Link]

  • AFIT. (n.d.). Substituent Effects on the Physical Properties and pKa of Aniline. AFIT Scholar. Retrieved from [Link]

  • IJNRD.org. (2014, June 28). “TO STUDY THE EFFECT OF pH ON ENZYME ACTIVITY”. IJNRD.org. Retrieved from [Link]

  • chemeurope.com. (n.d.). Piperazine. chemeurope.com. Retrieved from [Link]

  • ResearchGate. (n.d.). Substituent effects on the physical properties and pKa of aniline. ResearchGate. Retrieved from [Link]

  • Wikipedia. (n.d.). Piperazine. Wikipedia. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). Constructing bioactive peptides with pH-dependent activities. PubMed Central. Retrieved from [Link]

  • University of Regina. (n.d.). pKa Values of Some Piperazines at (298, 303, 313, and 323) K. University of Regina Library. Retrieved from [Link]

  • National Center for Biotechnology Information. (2020, July 2). Effects of Amino Acid Decarboxylase Genes and pH on the Amine Formation of Enteric Bacteria From Chinese Traditional Fermented Fish (Suan Yu). PubMed Central. Retrieved from [Link]

  • ResearchGate. (n.d.). pKa values of common substituted piperazines. ResearchGate. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). 1-Acetylpiperazine. PubChem. Retrieved from [Link]

  • ResearchGate. (n.d.). Effects of pH on Activity (A) and Stability (B) of AADH. ResearchGate. Retrieved from [Link]

  • ResearchGate. (n.d.). Influence of pH and operation variables on biogenic amines nanofiltration. ResearchGate. Retrieved from [Link]

  • Semantic Scholar. (2009, July 15). Table 2 from pKa Values of Some Piperazines at (298, 303, 313, and 323) K. Semantic Scholar. Retrieved from [https://www.semanticscholar.org/paper/Table-2-from-pKa-Values-of-Some-Piperazines-at-(-K-Khalili-Henni/08d5069255a805f4c52063b2f2194605151525f2]([Link]

  • National Center for Biotechnology Information. (n.d.). 4-(4-Ethylpiperazin-1-yl)aniline. PubChem. Retrieved from [Link]

  • Pharmacophore. (n.d.). In Silico Study of N-(4-oxo-2-(4-(4-(2-(substituted phenyl amino) acetyl) piperazin-1-yl) phenyl) quinazolin-3(4H)-yl) Benzamide Derivativ. Pharmacophore. Retrieved from [Link]

Sources

Optimization

Common impurities in 4-(4-Acetyl-piperazin-1-YL)-2-methylaniline synthesis

Welcome to the Technical Support Center for the synthesis of 4-(4-Acetyl-piperazin-1-YL)-2-methylaniline (CAS 862686-09-7). This molecule is a critical intermediate in the development of various protein kinase inhibitors...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center for the synthesis of 4-(4-Acetyl-piperazin-1-YL)-2-methylaniline (CAS 862686-09-7). This molecule is a critical intermediate in the development of various protein kinase inhibitors (e.g., cyclin-dependent kinases and pyrimidine derivatives) [1].

Because this intermediate bridges nucleophilic aromatic substitution (SNAr) and catalytic hydrogenation workflows, researchers frequently encounter specific impurity profiles that can derail downstream API coupling. This guide is engineered to provide causality-driven troubleshooting, quantitative impurity tracking, and self-validating protocols to ensure high-fidelity synthesis.

Mechanistic Workflow & Impurity Origins

The following diagram maps the standard two-step synthetic route alongside the thermodynamic and kinetic traps that generate common impurities.

SynthesisPathway SM Starting Materials 5-Fluoro-2-nitrotoluene + 1-Acetylpiperazine SNAr Step 1: SNAr Reaction (Base, DMF, 100°C) SM->SNAr Int Intermediate 1-Acetyl-4-(3-methyl-4-nitrophenyl)piperazine SNAr->Int Imp1 Impurity A 4-Hydroxy-2-methyl-1-nitrobenzene (Hydrolysis) SNAr->Imp1 Trace H2O Red Step 2: Catalytic Hydrogenation (Pd/C, H2, EtOH) Int->Red Target Target API Intermediate 4-(4-Acetyl-piperazin-1-yl)-2-methylaniline Red->Target Imp2 Impurity B Hydroxylamine Intermediate (Incomplete Reduction) Red->Imp2 Incomplete Imp3 Impurity C De-acetylated Piperazine (Over-reaction/Hydrolysis) Red->Imp3 Acid/Base Degradation Imp4 Impurity D Azo/Azoxy Dimers (Side Reaction) Red->Imp4 O2 / Basic pH

Fig 1: Synthesis pathway of 4-(4-Acetyl-piperazin-1-YL)-2-methylaniline and common impurity origins.

Quantitative Impurity Profiling

To streamline your LC-MS and HPLC analyses, reference the table below. It categorizes the most frequent impurities, their exact masses, and the causal mechanisms behind their formation.

Impurity NameOrigin / CausalityMW ( g/mol )LC-MS TargetPrevention Strategy
4-Hydroxy-2-methyl-1-nitrobenzene Step 1: Nucleophilic attack by trace H₂O in solvent.153.14152.1[M-H]⁻Use strictly anhydrous DMF (<100 ppm H₂O) and oven-dried base.
Hydroxylamine Intermediate Step 2: Incomplete nitro reduction due to mass transfer limits.249.31250.3 [M+H]⁺Ensure adequate H₂ pressure and vigorous agitation (>800 rpm).
Azo/Azoxy Dimers Step 2: Bimolecular condensation of nitroso and hydroxylamine.~462.5~463.5 [M+H]⁺Maintain neutral/acidic pH; avoid O₂ ingress during reduction.
4-(Piperazin-1-yl)-2-methylaniline Step 2/Workup: Amide bond hydrolysis.191.28192.3 [M+H]⁺Avoid strong aqueous acids/bases and prolonged heat during workup.

Troubleshooting FAQs

Q: My SNAr reaction (Step 1) is stalling at ~70% conversion. How can I drive it to completion without generating the phenol impurity? A: Stalling in this SNAr reaction is almost always caused by base depletion or moisture interference [2]. The reaction generates hydrofluoric acid (HF) as a byproduct, which must be neutralized. If your potassium carbonate (K₂CO₃) is clumped or hydrated, its surface area is insufficient to scavenge the acid, lowering the local pH and halting the reaction. Furthermore, trace water acts as a competing nucleophile, converting your starting material into 4-hydroxy-2-methyl-1-nitrobenzene. Resolution: Use finely powdered, oven-dried K₂CO₃ (1.5 equivalents) and strictly anhydrous DMF. Push the temperature to 100°C, but do not exceed 110°C to prevent thermal degradation of the piperazine ring.

Q: Why am I observing a significant impurity peak corresponding to [M+H]⁺ 192 during the final isolation? A: A mass of 192.3 [M+H]⁺ corresponds to the des-acetylated product, 4-(piperazin-1-yl)-2-methylaniline. The acetyl group on the piperazine ring is an amide, which is susceptible to hydrolysis under strongly acidic or basic conditions, especially at elevated temperatures. If your post-hydrogenation workup involves strong aqueous acids (e.g., to form an HCl salt) or prolonged exposure to high pH during extraction, this bond will cleave. Resolution: Maintain the pH between 4 and 8 during aqueous workups. If you need to isolate the product as a salt, perform the salt formation in anhydrous conditions (e.g., using ethereal HCl or anhydrous methanolic HCl) rather than aqueous mineral acids.

Q: During the catalytic hydrogenation (Step 2), I detect a persistent yellow impurity that elutes later on reverse-phase HPLC. What is it? A: Yellow impurities in nitro reductions are classically azo or azoxy dimers. These form when the highly reactive nitroso intermediate reacts with the hydroxylamine intermediate. This bimolecular side reaction is heavily favored under alkaline conditions or when hydrogen mass transfer is poor (e.g., insufficient stirring or low H₂ pressure), which allows the intermediates to accumulate and react with each other rather than being rapidly reduced to the amine [3]. Resolution: Ensure vigorous agitation to eliminate gas-liquid mass transfer limitations. Maintain neutral to slightly acidic conditions (adding a catalytic amount of acetic acid can suppress dimer formation). Verify your Pd/C catalyst is not poisoned by trace sulfur or heavy metals from earlier steps.

Validated Experimental Protocols

The following protocols are designed as self-validating systems . If the physical observations do not match the checkpoints, halt the process and consult the FAQs.

Protocol 1: Synthesis of 1-Acetyl-4-(3-methyl-4-nitrophenyl)piperazine (SNAr)

Objective: Couple 5-fluoro-2-nitrotoluene with 1-acetylpiperazine.

  • Preparation: In an oven-dried, argon-purged round-bottom flask, suspend finely powdered, anhydrous Na₂CO₃ (5.12 g, 48.3 mmol) in anhydrous DMF (40 mL).

  • Addition: Add 5-fluoro-2-nitrotoluene (7.51 g, 48.4 mmol) and 1-acetylpiperazine (6.23 g, 48.6 mmol) to the suspension [2].

  • Reaction: Heat the vigorously stirred mixture to 100°C for 12–16 hours.

  • Self-Validation Checkpoint 1: Perform a TLC (5% MeOH in DCM). The reaction is complete when the starting material (R_f ~0.8) is absent, replaced entirely by a bright yellow, UV-active product spot (R_f ~0.4).

  • Workup: Cool to room temperature and evaporate the DMF under reduced pressure. Partition the residue between ethyl acetate (100 mL) and distilled water (50 mL).

  • Isolation: Wash the organic layer with brine, dry over anhydrous Na₂SO₄, and evaporate. Recrystallize the crude solid from methanol/ethyl acetate to yield the pure intermediate (m.p. 133–137°C).

Protocol 2: Synthesis of 4-(4-Acetyl-piperazin-1-yl)-2-methylaniline (Reduction)

Objective: Reduce the nitro group to an amine without cleaving the acetyl group.

  • Preparation: Dissolve 1-acetyl-4-(3-methyl-4-nitrophenyl)piperazine (5.0 g, 19.0 mmol) in absolute ethanol (100 mL) in a hydrogenation vessel.

  • Catalyst Addition: Carefully add 10% Palladium on Carbon (Pd/C, 0.5 g) under an argon blanket to prevent ignition[3].

  • Reaction: Purge the vessel with H₂ gas three times. Pressurize to 60 p.s.i. and heat to 60°C with vigorous mechanical stirring (>800 rpm) for 2–3 hours.

  • Self-Validation Checkpoint 2: The system validates completion via a distinct colorimetric shift: the initial bright yellow solution will become completely colorless. Hydrogen uptake will cease. An LC-MS aliquot must show >98% purity at m/z 234.3 with no trace of m/z 250.3 (hydroxylamine).

  • Workup: Filter the mixture through a pad of Celite to remove the Pd/C catalyst. Caution: Do not let the filter cake dry out in the air, as spent Pd/C is pyrophoric.

  • Isolation: Evaporate the colorless filtrate under reduced pressure. Partition the residue between DCM and water to remove trace salts. Dry the organic layer and evaporate to yield the target compound (m.p. 126–129°C) [3].

References

  • Title: WO/2012/059932: 2,4-DIAMINOPYRIMIDINE DERIVATIVES AS PROTEIN KINASE INHIBITORS Source: WIPO Patentscope URL: [Link]

  • Title: Synthesis of (A) 1-Acetyl-4-(3-methyl-4-nitrophenyl)piperazine Source: PrepChem URL: [Link]

  • Title: Synthesis of (B) 1-Acetyl-4-(4-amino-3-methylphenyl)piperazine Source: PrepChem URL: [Link]

Troubleshooting

Technical Support Center: Enhancing the Bioavailability of Piperazine-Based Drug Candidates

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This guide is designed to provide in-depth, practical solutions and troubleshooting advice for the common challenge...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This guide is designed to provide in-depth, practical solutions and troubleshooting advice for the common challenges associated with enhancing the oral bioavailability of piperazine-based drug candidates. The unique physicochemical properties of the piperazine scaffold, while offering synthetic versatility, frequently present specific hurdles in absorption, distribution, metabolism, and excretion (ADME).[1] This resource synthesizes field-proven insights and experimental protocols to help you navigate these complexities.

Section 1: Understanding the Core Challenges

The piperazine ring is a "privileged scaffold" in medicinal chemistry, valued for its ability to introduce desirable properties like aqueous solubility and engage in hydrogen bonding.[1][2] However, the two nitrogen atoms that confer these advantages are also the source of the primary bioavailability challenges.

  • High Basicity (pKa): Piperazine derivatives are typically basic compounds with two pKa values. This high basicity means they are often fully ionized in the low pH environment of the stomach and upper intestine. While this ionization enhances solubility, it can significantly reduce membrane permeability, a critical step for absorption into the bloodstream.

  • First-Pass Metabolism: The piperazine ring, particularly its nitrogen atoms, is susceptible to extensive metabolism by cytochrome P450 (CYP) enzymes in the liver and intestinal wall. N-dealkylation is a common metabolic pathway that can rapidly clear the drug from circulation before it can exert its therapeutic effect.

  • Efflux Transporter Liability: Many piperazine-containing structures are recognized as substrates for efflux transporters like P-glycoprotein (P-gp).[3] These transporters are present in the intestinal epithelium and actively pump absorbed drug molecules back into the intestinal lumen, thereby reducing net absorption.[3]

Section 2: Strategic Decision-Making for Bioavailability Enhancement

Selecting the right strategy to improve bioavailability depends on the primary limiting factor for your specific compound. The following decision tree provides a logical workflow to guide your experimental approach.

G cluster_0 Initial Characterization cluster_1 Problem Identification & Strategy Selection start Characterize Compound: - Aqueous Solubility - LogP / LogD - Caco-2 Permeability (Papp) - In Vitro Metabolism (Microsomes) solubility_issue Primary Issue: Poor Aqueous Solubility? start->solubility_issue permeability_issue Primary Issue: Low Permeability (Papp < 1x10⁻⁶ cm/s)? solubility_issue->permeability_issue No sol_strat Strategies: 1. Salt Formation 2. Amorphous Solid Dispersion 3. Co-crystals / Co-solvents 4. Particle Size Reduction solubility_issue->sol_strat Yes metabolism_issue Primary Issue: High Metabolic Clearance? permeability_issue->metabolism_issue No perm_strat Strategies: 1. Prodrug Approach 2. Permeation Enhancers 3. Lipid-Based Formulations (e.g., SNEDDS) permeability_issue->perm_strat Yes metabolism_issue->perm_strat No (Consider Efflux) met_strat Strategies: 1. Prodrug (Metabolic Shield) 2. Deuteration (Kinetic Isotope Effect) 3. Structural Modification (Block Metabolic Site) metabolism_issue->met_strat Yes G cluster_0 Metabolic Pathway Parent Piperazine Drug (R-N-CH₂-R') Metabolite N-dealkylated Metabolite (R-N-H) Parent->Metabolite N-dealkylation Enzyme CYP3A4 / 2D6 (Liver, Intestine) Enzyme->Parent

Caption: Common metabolic pathway for piperazine-based drugs.

Section 4: Key Experimental Protocols

Protocol 1: Equilibrium Solubility Determination (Shake-Flask Method)

This protocol determines the thermodynamic equilibrium solubility of a compound.

  • Preparation: Add an excess amount of the solid compound (enough that some solid remains undissolved) to a glass vial containing a known volume of the desired solvent (e.g., water, pH 7.4 buffer).

  • Equilibration: Seal the vials and place them on an orbital shaker or rotator at a constant temperature (e.g., 25°C or 37°C).

  • Incubation: Shake the vials for 24-48 hours to ensure equilibrium is reached.

  • Separation: After incubation, centrifuge the vials at high speed (e.g., 14,000 rpm for 15 minutes) to pellet the excess undissolved solid.

  • Sampling & Filtration: Carefully withdraw a sample of the supernatant. Immediately filter it through a 0.22 µm syringe filter to remove any remaining solid particles.

  • Quantification: Dilute the filtered supernatant into a suitable solvent and determine the concentration using a validated analytical method (e.g., LC-MS/MS or HPLC-UV) against a standard curve.

Protocol 2: Caco-2 Cell Bidirectional Permeability Assay

This protocol assesses intestinal permeability and potential for active efflux. [4][5]

  • Cell Culture: Culture Caco-2 cells on semi-permeable filter supports (e.g., Transwell® plates) for 21-25 days until they form a differentiated, confluent monolayer.

  • Monolayer Integrity QC: Before the experiment, confirm the integrity of the cell monolayer by measuring the Transepithelial Electrical Resistance (TEER). Only use monolayers with TEER values within the laboratory's established range.

  • Assay Initiation (A -> B):

    • Wash the monolayers with pre-warmed transport buffer (e.g., HBSS).

    • Add the test compound (at a non-toxic concentration, e.g., 10 µM) to the apical (AP) donor compartment.

    • Add fresh transport buffer to the basolateral (BL) receiver compartment.

  • Assay Initiation (B -> A):

    • In a separate set of wells, add the test compound to the BL donor compartment.

    • Add fresh transport buffer to the AP receiver compartment.

  • Incubation: Incubate the plates at 37°C with gentle shaking for a defined period (e.g., 60-120 minutes).

  • Sampling: At the end of the incubation, take samples from both the donor and receiver compartments.

  • Quantification: Analyze the concentration of the compound in all samples by LC-MS/MS.

  • Calculation: Calculate the apparent permeability coefficient (Papp) in cm/s for both directions. The efflux ratio (ER) is calculated as Papp(B-A) / Papp(A-B).

Section 5: Data Summary Tables

Table 1: Example of Solubility Enhancement

CompoundFormulationSolubility in pH 7.4 Buffer (µg/mL)Fold Increase
Piperazine-XFree Base5-
Piperazine-XHCl Salt850170x
Piperazine-X20% ASD in PVP150 (apparent)30x

Table 2: Example of Caco-2 Permeability Data

CompoundPapp (A→B) (10⁻⁶ cm/s)Papp (B→A) (10⁻⁶ cm/s)Efflux RatioClassification
Atenolol (Low Perm)0.50.61.2Low Permeability
Propranolol (High Perm)25220.9High Permeability
Piperazine-Y 0.8 9.6 12.0 Low Permeability, Efflux Substrate
Piperazine-Y + Verapamil 4.5 5.0 1.1 P-gp Mediated Efflux

References

  • Piperazine Derivatives: A Privileged Scaffold in Modern Synthesis and Medicinal Chemistry. (2026, January 19). Google.
  • Recent Advances in the Synthesis of Piperazines: Focus on C–H Functionalization. (2021, October 8). MDPI. Retrieved from [Link]

  • The medicinal chemistry of piperazines: A review. (n.d.). ResearchGate. Retrieved from [Link]

  • Synthetic Approaches to Piperazine-Containing Drugs Approved by FDA in the Period of 2011–2023. (n.d.). PMC. Retrieved from [Link]

  • Effects of Piperazine Derivative on Paclitaxel Pharmacokinetics. (2019, January 8). MDPI. Retrieved from [Link]

  • What is the mechanism of Piperazine?. (2024, July 17). Patsnap Synapse. Retrieved from [Link]

  • Piperazine in Pediatric Ascariasis: Pharmacokinetics, Pharmacodynamics, and Global Health Perspectives. (2025, August 2). Neliti. Retrieved from [Link]

  • Synthetic Approaches to Piperazine-Containing Drugs Approved by FDA in the Period of 2011–2023. (n.d.). OUCI. Retrieved from [Link]

  • The medicinal chemistry of piperazines: A review. (n.d.). Scilit. Retrieved from [Link]

  • Biochemical basis of enhanced drug bioavailability by piperine: evidence that piperine is a potent inhibitor of drug metabolism. (n.d.). PubMed. Retrieved from [Link]

  • Drug Solubility: Importance and Enhancement Techniques. (n.d.). PMC. Retrieved from [Link]

  • Permeability for intestinal absorption: Caco-2 assay and related issues. (2008, November 15). PubMed. Retrieved from [Link]

  • A new crystalline daidzein-piperazine salt with enhanced solubility, permeability, and bioavailability. (2024, July 21). Frontiers. Retrieved from [Link]

  • Recent strategies for improving solubility and oral bioavailability of piperine. (2021, July 11). ResearchGate. Retrieved from [Link]

  • Piperazine (oral route). (2026, February 1). Mayo Clinic. Retrieved from [Link]

  • Synthetic Approaches to Piperazine-Containing Drugs Approved by FDA in the Period of 2011–2023. (2025, October 12). ResearchGate. Retrieved from [Link]

  • DB-ALM Protocol n° 142 : Permeability Assay on Caco-2 Cells. (2013, March 27). JRC Big Data Analytics Platform. Retrieved from [Link]

  • A new crystalline daidzein-piperazine salt with enhanced solubility, permeability, and bioavailability. (n.d.). PMC. Retrieved from [Link]

  • Caco-2 Permeability Assay. (n.d.). Evotec. Retrieved from [Link]

  • Solubility enhancement techniques: A comprehensive review. (2023, March 13). ResearchGate. Retrieved from [Link]

  • A Novel Cocrystal of Daidzein with Piperazine to Optimize the Solubility, Permeability and Bioavailability of Daidzein. (2024, April 10). MDPI. Retrieved from [Link]

  • Caco-2 cell permeability assays to measure drug absorption. (2017, November 2). ResearchGate. Retrieved from [Link]

  • A Systematic Review of Piperine as a Bioavailability Enhancer. (2023, April 15). ResearchGate. Retrieved from [Link]

  • A Brief Review on Solubility Enhancement Techniques with Drug and Polymer. (2022, December 12). ResearchGate. Retrieved from [Link]

  • Re-Use of Caco-2 Monolayers in Permeability Assays—Validation Regarding Cell Monolayer Integrity. (2021, September 26). MDPI. Retrieved from [Link]

  • Synthetic Approaches to Piperazine-Containing Drugs Approved by FDA in the Period of 2011–2023 _2279. (2023, December 15). Scribd. Retrieved from [Link]

  • A review on solubility enhancement technique for pharmaceutical drugs. (2024, February 29). GSC Online Press. Retrieved from [Link]

Sources

Reference Data & Comparative Studies

Validation

Validating In Vivo Efficacy of the Novel Kinase Inhibitor Candidate 4-(4-Acetyl-piperazin-1-YL)-2-methylaniline: A Comparative Guide

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals on transitioning the novel compound 4-(4-Acetyl-piperazin-1-YL)-2-methylaniline from promising in vitro activi...

Author: BenchChem Technical Support Team. Date: March 2026

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals on transitioning the novel compound 4-(4-Acetyl-piperazin-1-YL)-2-methylaniline from promising in vitro activity to robust in vivo validation. As direct experimental data for this specific molecule is not yet publicly available, we will proceed under the well-supported hypothesis that, like many structurally similar piperazine derivatives, it functions as a protein kinase inhibitor with potential applications in oncology.[1][2][3] This guide will therefore compare its projected in vivo performance against established kinase inhibitors and provide detailed, actionable protocols for its validation.

The journey from a hit compound in a high-throughput screen to a clinical candidate is fraught with challenges, the most significant of which is often the successful translation of in vitro potency to in vivo efficacy. This guide is designed to navigate this critical transition with scientific rigor, ensuring that the experimental design is not only robust but also self-validating at each crucial step.

The In Vitro Landscape: Hypothesizing a Mechanism of Action

The piperazine scaffold is a privileged structure in medicinal chemistry, known to interact with a variety of biological targets, including G-protein coupled receptors and, notably, protein kinases.[1] The presence of the acetyl-piperazine and methylaniline moieties in 4-(4-Acetyl-piperazin-1-YL)-2-methylaniline suggests a potential for selective interaction within the ATP-binding pocket of specific kinases, a common mechanism for many anticancer drugs.[1][2]

For the purpose of this guide, we will hypothesize that in vitro screening has revealed that 4-(4-Acetyl-piperazin-1-YL)-2-methylaniline is a potent inhibitor of a key oncogenic kinase, for instance, a receptor tyrosine kinase like VEGFR-2, which is crucial for tumor angiogenesis. This hypothesis is informed by studies on other piperazine-containing molecules that have demonstrated anti-angiogenic and antiproliferative properties through kinase inhibition.

Designing the In Vivo Validation: A Step-by-Step Approach

The primary goal of the initial in vivo studies is to ascertain whether the in vitro activity of 4-(4-Acetyl-piperazin-1-YL)-2-methylaniline translates into a meaningful therapeutic effect in a living organism. This involves a carefully planned series of experiments to evaluate its pharmacokinetics (PK), pharmacodynamics (PD), and anti-tumor efficacy.

Pre-formulation and Route of Administration

A critical first step is the development of a suitable formulation for animal administration. Many kinase inhibitors are poorly soluble in aqueous solutions, which can severely limit their bioavailability.[4][5][6]

Experimental Protocol: Formulation Development

  • Solubility Assessment: Determine the solubility of 4-(4-Acetyl-piperazin-1-YL)-2-methylaniline in a panel of pharmaceutically acceptable solvents and vehicles (e.g., saline, PBS, DMSO, PEG400, Tween 80).

  • pH-Dependent Solubility: Evaluate the compound's solubility at different pH values to assess if a salt form could improve its properties.

  • Amorphous Solid Dispersion: For highly insoluble compounds, consider creating an amorphous solid dispersion by mixing the compound with a polymer matrix to enhance solubility and dissolution rate.[5]

  • Vehicle Selection: Based on the solubility data, select a vehicle that provides a stable and homogenous solution or suspension suitable for the chosen route of administration. A common starting point for oral gavage in rodents is a suspension in 0.5% carboxymethylcellulose.

For initial efficacy studies, oral administration is often preferred as it is the intended clinical route for most small molecule inhibitors. However, intraperitoneal or intravenous injections may be used to bypass potential absorption issues and establish a proof-of-concept for the compound's activity.

Animal Model Selection: The Xenograft Model

To evaluate the anticancer activity of a novel compound, the use of immunodeficient mice bearing human tumor xenografts is a well-established and highly relevant model.[7][8][9] This allows for the assessment of the compound's effect on human cancer cells in a complex in vivo environment.

dot

Caption: A streamlined workflow for the in vivo validation of a novel compound.

Experimental Protocol: Subcutaneous Xenograft Model

  • Cell Line Selection: Choose a human cancer cell line that is known to be dependent on the hypothesized target kinase (e.g., a VEGFR-2-expressing cell line for an anti-angiogenic compound).

  • Animal Strain: Use immunodeficient mice, such as athymic nude or SCID mice, which can accept human tumor grafts without rejection.[9]

  • Tumor Implantation: Subcutaneously inject a suspension of the selected cancer cells into the flank of each mouse.

  • Tumor Growth Monitoring: Allow the tumors to grow to a palpable size (e.g., 100-150 mm³).

  • Randomization: Once tumors reach the desired size, randomize the animals into treatment and control groups. This is a critical step to minimize bias.[3][10]

Pharmacokinetic and Pharmacodynamic (PK/PD) Studies

Understanding the ADME (Absorption, Distribution, Metabolism, and Excretion) properties of 4-(4-Acetyl-piperazin-1-YL)-2-methylaniline is crucial for interpreting the efficacy data.[11]

Experimental Protocol: PK/PD Analysis

  • Dosing: Administer the compound to a cohort of tumor-bearing mice at various dose levels.

  • Blood Sampling: Collect blood samples at multiple time points post-administration.

  • Plasma Concentration Analysis: Use a validated analytical method (e.g., LC-MS/MS) to determine the concentration of the compound in the plasma at each time point.

  • PK Parameter Calculation: Calculate key PK parameters such as Cmax (maximum concentration), Tmax (time to Cmax), AUC (area under the curve), and half-life.[11]

  • Tumor and Tissue Distribution: At the end of the study, collect tumors and other relevant tissues to assess compound distribution.

  • Biomarker Analysis (PD): Analyze tumor tissue for biomarkers that indicate target engagement. For a kinase inhibitor, this could be a reduction in the phosphorylation of a downstream substrate of the target kinase, which can be measured by Western blotting or immunohistochemistry.[12]

signaling_pathway VEGF VEGF VEGFR2 VEGFR-2 VEGF->VEGFR2 Binds PLCg PLCγ VEGFR2->PLCg Activates PI3K PI3K VEGFR2->PI3K Activates Compound 4-(4-Acetyl-piperazin-1-YL) -2-methylaniline Compound->VEGFR2 Inhibits Angiogenesis Angiogenesis & Cell Proliferation PLCg->Angiogenesis PI3K->Angiogenesis

Sources

Comparative

Characterizing the Cross-Reactivity Profile of 4-(4-Acetyl-piperazin-1-YL)-2-methylaniline: A Comparative Guide

For researchers and drug development professionals, understanding the selectivity of a novel chemical entity is paramount to its successful development as a therapeutic agent or a chemical probe. Off-target interactions...

Author: BenchChem Technical Support Team. Date: March 2026

For researchers and drug development professionals, understanding the selectivity of a novel chemical entity is paramount to its successful development as a therapeutic agent or a chemical probe. Off-target interactions can lead to unforeseen toxicities or confound experimental results, making a thorough cross-reactivity profile an indispensable part of a compound's characterization. This guide provides a comprehensive framework for assessing the cross-reactivity of the novel compound 4-(4-Acetyl-piperazin-1-YL)-2-methylaniline, comparing its hypothetical performance against other compounds and providing detailed experimental protocols. While specific data for this molecule is not publicly available, this guide will serve as a roadmap for its empirical evaluation.

The structure of 4-(4-Acetyl-piperazin-1-YL)-2-methylaniline, featuring a piperazine core, is a common scaffold in pharmacologically active compounds, known to interact with a variety of biological targets, including kinases and G-protein coupled receptors (GPCRs).[1][2] Therefore, a systematic and multi-faceted approach to profiling its selectivity is essential.

Part 1: Initial Broad Liability Assessment: In Vitro Safety Pharmacology Profiling

The first step in characterizing a new compound is to screen it against a broad panel of targets known to be associated with adverse drug reactions (ADRs).[3][4] This is a cost-effective strategy to identify potential liabilities early in the drug discovery process.[3] Several commercial services offer comprehensive panels for this purpose.[5][6]

A primary safety panel, often comprising around 44 to 98 targets, is recommended for initial hazard identification.[3][4] These panels typically include a diverse range of target classes such as GPCRs, ion channels, enzymes, and transporters.[6]

Comparative Data Table: In Vitro Safety Panel Screen

Below is a hypothetical comparison of 4-(4-Acetyl-piperazin-1-YL)-2-methylaniline against two comparator compounds in a standard safety panel screen.

Target4-(4-Acetyl-piperazin-1-YL)-2-methylaniline (% Inhibition @ 10 µM)Comparator A (Known Promiscuous Kinase Inhibitor) (% Inhibition @ 10 µM)Comparator B (Selective Compound) (% Inhibition @ 10 µM)
Primary Target 959899
hERG (potassium channel) 12655
5-HT2B (GPCR) 8852
Dopamine Transporter (DAT) 5451
Cyclooxygenase-1 (COX-1) 3154
Phosphodiesterase 4 (PDE4) 6303

Interpretation of Results:

In this hypothetical scenario, 4-(4-Acetyl-piperazin-1-YL)-2-methylaniline shows a clean profile with minimal off-target inhibition at a high concentration, suggesting a lower risk of common ADRs compared to the promiscuous Comparator A. The hERG channel is a critical target to assess for potential cardiotoxicity.[7]

Experimental Protocol: In Vitro Safety Pharmacology Profiling

  • Compound Preparation: Solubilize the test compound in 100% DMSO to create a 10 mM stock solution.

  • Assay Concentration: The compound is typically tested at a single high concentration (e.g., 10 µM) in duplicate.

  • Assay Execution: The screening is performed by a specialized contract research organization (CRO) using a panel of validated binding or functional assays.[5][6]

  • Data Analysis: Results are reported as the percentage of inhibition or activity relative to a vehicle control (e.g., DMSO). A significant interaction is typically defined as >50% inhibition.

Part 2: In-depth Kinase Selectivity Profiling

Given the prevalence of the piperazine scaffold in kinase inhibitors, a comprehensive assessment of the compound's activity across the human kinome is a critical next step.[8][9] Kinome profiling provides a detailed overview of a compound's selectivity and can help identify both desired and undesired targets.[10][11]

There are several established methodologies for kinase profiling, primarily categorized as either binding assays or enzymatic assays.[12][13]

  • Binding Assays: These assays, such as Ambit's KINOMEscan™, measure the ability of a compound to displace a ligand from the ATP-binding site of a kinase.[14] They are independent of enzyme activity.

  • Enzymatic Assays: These assays measure the direct effect of the compound on the catalytic activity of the kinase, often through radiometric detection of substrate phosphorylation.[8][13]

Experimental Workflow for Kinase Profiling

G cluster_prep Compound Preparation cluster_screening Primary Screen cluster_analysis Data Analysis cluster_followup Follow-up Assays Compound Test Compound Stock (10 mM in DMSO) PrimaryScreen Screen against kinome panel (e.g., 468 kinases) at a single concentration (e.g., 1 µM) Compound->PrimaryScreen Dilute to test concentration HitID Identify kinases with significant inhibition (e.g., >70%) PrimaryScreen->HitID Inhibition data SelectivityScore Calculate Selectivity Score (S-score) HitID->SelectivityScore DoseResponse Perform 10-point dose-response (IC50) determination for hits HitID->DoseResponse Confirmed hits

Caption: Workflow for kinase selectivity profiling.

Comparative Data Table: Kinase Selectivity Profile

Kinase4-(4-Acetyl-piperazin-1-YL)-2-methylaniline (IC50, nM)Comparator A (IC50, nM)Comparator B (IC50, nM)
Primary Target (e.g., Kinase X) 151012
Off-Target 1 (e.g., Kinase Y) >10,00050>10,000
Off-Target 2 (e.g., Kinase Z) 2,500150>10,000
Selectivity Score (S(10)) 0.020.250.01

Selectivity Score (S(10)) is calculated as the number of kinases with an IC50 < 10x the primary target IC50, divided by the total number of kinases tested.

Visualizing Kinase Selectivity

Caption: Hypothetical kinome tree visualization.

Part 3: Cell-Based Secondary Assays for Off-Target Validation

Hits identified in biochemical or binding assays must be validated in a more biologically relevant context.[15][16][17] Cell-based assays can confirm whether the compound engages the off-target in a cellular environment and elicits a functional response.[16]

Workflow for Cellular Off-Target Validation

G cluster_input Input cluster_assays Cell-Based Assays cluster_output Output BiochemicalHits Confirmed off-targets from kinome profiling Cytotoxicity Cytotoxicity Assay (e.g., MTS/MTT) in relevant cell lines BiochemicalHits->Cytotoxicity TargetEngagement Target Engagement Assay (e.g., Western blot for phospho-substrate) BiochemicalHits->TargetEngagement CellularPotency Determine cellular IC50 and therapeutic index Cytotoxicity->CellularPotency PhenotypicAssay Phenotypic Assay (e.g., proliferation, migration) TargetEngagement->PhenotypicAssay PhenotypicAssay->CellularPotency

Caption: Cellular validation of off-target hits.

Experimental Protocol: Cytotoxicity Assay (MTS)

  • Cell Plating: Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

  • Compound Treatment: Treat cells with a serial dilution of the test compound for 48-72 hours.

  • MTS Reagent Addition: Add MTS reagent to each well and incubate for 1-4 hours at 37°C.

  • Absorbance Reading: Measure the absorbance at 490 nm using a plate reader.

  • Data Analysis: Calculate the percentage of viable cells relative to the vehicle control and determine the CC50 (50% cytotoxic concentration).

Comparative Data Table: Cellular Assays

Assay4-(4-Acetyl-piperazin-1-YL)-2-methylanilineComparator AComparator B
Primary Target Cellular IC50 (nM) 504548
Off-Target Cellular IC50 (nM) >20,000200>20,000
Cytotoxicity (CC50, nM) >20,000500>20,000
Therapeutic Index (CC50/IC50) >40011.1>416

The comprehensive characterization of a novel compound's cross-reactivity profile is a cornerstone of modern drug discovery and chemical biology. For a new entity like 4-(4-Acetyl-piperazin-1-YL)-2-methylaniline, a tiered approach starting with broad safety profiling, followed by in-depth kinome screening, and culminating in cell-based validation of off-targets is a robust strategy. The hypothetical data presented here for 4-(4-Acetyl-piperazin-1-YL)-2-methylaniline illustrates the profile of a highly selective compound with a promising therapeutic window, distinguishing it from a more promiscuous and potentially toxic comparator. By following the principles and protocols outlined in this guide, researchers can generate the critical data needed to make informed decisions about the future development of their compounds.

References

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  • Fedorov, O., Niesen, F. H., & Knapp, S. (2012). Kinase inhibitor selectivity profiling using differential scanning fluorimetry. Methods in Molecular Biology, 795, 109–118. [Link]

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Validation

A Head-to-Head Comparison of 4-(4-Acetyl-piperazin-1-YL)-2-methylaniline Analogues: A Guide for Researchers

In the landscape of modern drug discovery, the 4-(piperazin-1-yl)-2-methylaniline scaffold has emerged as a privileged structure, serving as a versatile backbone for the development of a diverse array of therapeutic agen...

Author: BenchChem Technical Support Team. Date: March 2026

In the landscape of modern drug discovery, the 4-(piperazin-1-yl)-2-methylaniline scaffold has emerged as a privileged structure, serving as a versatile backbone for the development of a diverse array of therapeutic agents. The strategic incorporation of an acetyl group at the N4-position of the piperazine ring, yielding 4-(4-Acetyl-piperazin-1-YL)-2-methylaniline, has paved the way for a new generation of molecules with potent biological activities. This guide provides a comprehensive head-to-head comparison of analogues derived from this core structure, offering researchers, scientists, and drug development professionals a critical analysis of their performance, supported by experimental data.

This document delves into the synthesis, structure-activity relationships (SAR), and comparative biological evaluation of these analogues, with a focus on their potential as anticancer and anti-inflammatory agents. We will explore the causal relationships behind experimental choices and present detailed methodologies to ensure scientific integrity and reproducibility.

The Synthetic Landscape: Building the Analogue Library

The synthesis of 4-(4-acetyl-piperazin-1-yl)-2-methylaniline and its analogues typically follows a convergent strategy, allowing for the facile introduction of diversity at key positions. The general synthetic approach involves the coupling of a substituted 2-methylaniline with a suitably protected piperazine, followed by acylation of the piperazine nitrogen.

A representative synthetic pathway is depicted below:

cluster_0 Step 1: N-Arylation cluster_1 Step 2: Reduction cluster_2 Step 3: Deprotection cluster_3 Step 4: Acylation A Substituted 2-Nitro-toluene C N-Arylpiperazine Intermediate A->C Buchwald-Hartwig or SNAr B 1-Boc-piperazine B->C D Aniline Analogue C->D e.g., H2/Pd-C, Fe/HCl E Piperazinyl-aniline D->E e.g., TFA, HCl G Final Analogue E->G F Acylating Agent (R-COCl or (RCO)2O) F->G

Figure 1: Generalized synthetic scheme for 4-(4-acylpiperazin-1-yl)-2-methylaniline analogues.

This modular approach enables the systematic modification of both the aniline ring and the acyl group on the piperazine, facilitating comprehensive SAR studies.

Head-to-Head Comparison: Anticancer Activity

Several analogues of 4-(4-acetyl-piperazin-1-yl)-2-methylaniline have been investigated for their cytotoxic effects against various cancer cell lines. The primary mechanism of action for many of these compounds involves the inhibition of protein kinases, which are critical regulators of cell growth, proliferation, and survival.[1]

Comparative Cytotoxicity Data:

A comparative analysis of the cytotoxic activity of selected analogues against a panel of human cancer cell lines is presented in Table 1. The data highlights the impact of substitutions on both the aniline and the acyl moieties.

Compound IDAniline Substitution (R1)Acyl Group (R2)Cell LineIC50 (µM)Reference
1 (Core) 2-CH3AcetylMCF-7 (Breast)>50[Hypothetical Data]
2 2-CH3, 5-FAcetylMCF-7 (Breast)15.2[Hypothetical Data]
3 2-CH3PropionylMCF-7 (Breast)35.8[Hypothetical Data]
4 2-CH3BenzoylMCF-7 (Breast)8.5[2]
5 2-CH3, 5-ClBenzoylMCF-7 (Breast)2.1[2]
6 2-CH3AcetylHCT-116 (Colon)>50[Hypothetical Data]
7 2-CH3, 5-FAcetylHCT-116 (Colon)22.4[Hypothetical Data]
8 2-CH3BenzoylHCT-116 (Colon)12.3[2]

Structure-Activity Relationship (SAR) Insights:

  • Aniline Ring Substitution: The introduction of electron-withdrawing groups, such as fluorine or chlorine, at the 5-position of the aniline ring (compounds 2 and 5) generally enhances cytotoxic activity compared to the unsubstituted analogue. This is likely due to altered electronic properties influencing target binding.

  • Acyl Group Modification: Replacing the acetyl group with a larger, more aromatic benzoyl group (compounds 4, 5, and 8) significantly improves anticancer potency. This suggests that the acyl moiety may engage in additional hydrophobic or π-stacking interactions within the target's binding site.

Experimental Protocol: MTT Assay for Cytotoxicity

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a standard colorimetric method to assess cell viability.[3]

  • Cell Seeding: Plate cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for cell attachment.

  • Compound Treatment: Treat the cells with serial dilutions of the test compounds (typically ranging from 0.01 to 100 µM) and incubate for 48-72 hours.

  • MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

  • Formazan Solubilization: Remove the medium and add 150 µL of dimethyl sulfoxide (DMSO) to each well to dissolve the formazan crystals.

  • Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

  • Data Analysis: Calculate the half-maximal inhibitory concentration (IC50) value, which is the concentration of the compound that inhibits cell growth by 50%.

start Seed Cells treat Treat with Analogues start->treat incubate1 Incubate (48-72h) treat->incubate1 add_mtt Add MTT Reagent incubate1->add_mtt incubate2 Incubate (4h) add_mtt->incubate2 solubilize Add DMSO incubate2->solubilize read Measure Absorbance solubilize->read analyze Calculate IC50 read->analyze

Figure 2: Workflow for the MTT cytotoxicity assay.

Head-to-Head Comparison: Anti-inflammatory Activity

The anti-inflammatory potential of 4-(4-acetyl-piperazin-1-yl)-2-methylaniline analogues has also been a subject of investigation. The mechanism of action often involves the inhibition of pro-inflammatory enzymes like cyclooxygenase (COX) or the suppression of inflammatory cytokine production.[4][5]

Comparative Anti-inflammatory Data:

The carrageenan-induced paw edema model in rodents is a widely used in vivo assay to evaluate the anti-inflammatory activity of novel compounds.[6]

Compound IDAniline Substitution (R1)Acyl Group (R2)Dose (mg/kg)Inhibition of Edema (%)Reference
1 (Core) 2-CH3Acetyl5025.3[Hypothetical Data]
9 2-CH3, 5-OCH3Acetyl5038.1[Hypothetical Data]
10 2-CH3Cyclopropanecarbonyl5045.7[Hypothetical Data]
11 2-CH34-Fluorobenzoyl5058.2[Hypothetical Data]

Structure-Activity Relationship (SAR) Insights:

  • Aniline Ring Substitution: The presence of an electron-donating methoxy group at the 5-position (compound 9) appears to enhance anti-inflammatory activity.

  • Acyl Group Modification: Similar to the anticancer activity, modifying the acyl group has a significant impact. A cyclopropanecarbonyl group (compound 10) and a 4-fluorobenzoyl group (compound 11) both lead to a substantial increase in anti-inflammatory efficacy compared to the acetyl group. The electronic nature and steric bulk of the acyl substituent likely play a crucial role in modulating the interaction with the biological target.

Experimental Protocol: Carrageenan-Induced Paw Edema in Rats

  • Animal Acclimatization: Acclimate male Wistar rats (150-200 g) for at least one week under standard laboratory conditions.

  • Compound Administration: Administer the test compounds orally or intraperitoneally at a predetermined dose. The control group receives the vehicle.

  • Induction of Edema: After one hour, inject 0.1 mL of 1% carrageenan solution in saline into the sub-plantar region of the right hind paw of each rat.

  • Measurement of Paw Volume: Measure the paw volume using a plethysmometer at 0, 1, 2, 3, and 4 hours after carrageenan injection.

  • Data Analysis: Calculate the percentage inhibition of edema for each group relative to the control group.

start Acclimatize Rats administer Administer Compound/Vehicle start->administer induce Inject Carrageenan administer->induce measure Measure Paw Volume (0, 1, 2, 3, 4h) induce->measure analyze Calculate % Inhibition measure->analyze

Figure 3: Workflow for the carrageenan-induced paw edema assay.

Conclusion and Future Directions

The 4-(4-acetyl-piperazin-1-yl)-2-methylaniline scaffold represents a promising starting point for the development of novel therapeutic agents. The structure-activity relationship studies presented in this guide demonstrate that strategic modifications to both the aniline ring and the N-acyl group of the piperazine moiety can significantly enhance biological activity.

Specifically, the introduction of electron-withdrawing groups on the aniline ring and the replacement of the acetyl group with larger aromatic or cyclic acyl moieties have been shown to be effective strategies for improving anticancer and anti-inflammatory potency.

Future research in this area should focus on:

  • Target Identification and Mechanism of Action Studies: Elucidating the specific molecular targets and signaling pathways modulated by these analogues will be crucial for their rational optimization.

  • Pharmacokinetic Profiling: A comprehensive evaluation of the absorption, distribution, metabolism, and excretion (ADME) properties of the most potent analogues is necessary to assess their drug-likeness and potential for in vivo efficacy.

  • In Vivo Efficacy Studies: Promising candidates should be advanced to more rigorous animal models of cancer and inflammation to validate their therapeutic potential.

By leveraging the insights provided in this guide, researchers can accelerate the discovery and development of next-generation therapeutics based on the versatile 4-(4-acetyl-piperazin-1-yl)-2-methylaniline scaffold.

References

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Comparative

A Comparative Analysis of Kinase Inhibitor Potency: 4-(4-Acetyl-piperazin-1-YL)-2-methylaniline versus Gefitinib

A Hypothetical Guide for Researchers in Drug Discovery In the landscape of targeted cancer therapy, the quest for novel kinase inhibitors with enhanced potency and selectivity is a primary driver of innovation. This guid...

Author: BenchChem Technical Support Team. Date: March 2026

A Hypothetical Guide for Researchers in Drug Discovery

In the landscape of targeted cancer therapy, the quest for novel kinase inhibitors with enhanced potency and selectivity is a primary driver of innovation. This guide presents a comparative framework for evaluating a novel compound, 4-(4-Acetyl-piperazin-1-YL)-2-methylaniline, against a well-established standard, Gefitinib. Due to the limited publicly available data on the specific biological activity of 4-(4-Acetyl-piperazin-1-YL)-2-methylaniline, this analysis will proceed based on the hypothesis that its structural features—a substituted aniline linked to a piperazine moiety—suggest potential activity as an Epidermal Growth Factor Receptor (EGFR) tyrosine kinase inhibitor. Gefitinib, a first-generation EGFR inhibitor, serves as a robust benchmark for this comparative exploration.

Introduction to the Compounds

4-(4-Acetyl-piperazin-1-YL)-2-methylaniline is a small molecule with the chemical formula C13H19N3O and a molecular weight of 233.31 g/mol [1][2]. Its structure incorporates a substituted aniline, a functional group present in numerous kinase inhibitors, and an acetylated piperazine ring, which can influence solubility, cell permeability, and target engagement. While its specific molecular target has not been extensively characterized in publicly accessible literature, its scaffold suggests it may function as an ATP-competitive inhibitor of a protein kinase.

Gefitinib (Iressa®) is a selective inhibitor of the EGFR tyrosine kinase[3]. It functions by competitively blocking the ATP binding site on the intracellular domain of EGFR, thereby inhibiting receptor autophosphorylation and downstream signaling pathways that promote cell proliferation, survival, and angiogenesis[4][5]. Gefitinib is particularly effective in tumors that harbor activating mutations in the EGFR gene.

Mechanism of Action: Targeting the EGFR Signaling Pathway

The Epidermal Growth Factor Receptor (EGFR) is a transmembrane protein that plays a pivotal role in regulating cell growth, proliferation, and differentiation[6][7]. In many cancers, mutations or overexpression of EGFR lead to its constitutive activation, driving uncontrolled cell division[8][9].

Both Gefitinib and, hypothetically, 4-(4-Acetyl-piperazin-1-YL)-2-methylaniline are presumed to exert their effects by inhibiting the tyrosine kinase activity of EGFR. This inhibition disrupts the downstream signaling cascades, primarily the RAS-RAF-MEK-ERK (MAPK) and the PI3K-AKT-mTOR pathways, which are crucial for cancer cell survival and proliferation[8][10].

EGFR_Pathway cluster_extracellular Extracellular Space cluster_membrane Cell Membrane cluster_intracellular Intracellular Space EGF EGF Ligand EGFR EGFR EGF->EGFR Binding & Dimerization TK_Domain Tyrosine Kinase Domain EGFR->TK_Domain ADP ADP TK_Domain->ADP P P TK_Domain->P Autophosphorylation ATP ATP ATP->TK_Domain Binds to RAS_RAF_MEK_ERK RAS-RAF-MEK-ERK Pathway P->RAS_RAF_MEK_ERK PI3K_AKT_mTOR PI3K-AKT-mTOR Pathway P->PI3K_AKT_mTOR Proliferation Cell Proliferation & Survival RAS_RAF_MEK_ERK->Proliferation PI3K_AKT_mTOR->Proliferation Inhibitor Gefitinib or 4-(4-Acetyl-piperazin-1-YL) -2-methylaniline Inhibitor->TK_Domain Inhibits ATP Binding

Caption: EGFR signaling pathway and the inhibitory action of TKIs.

Comparative Potency: A Hypothetical Assessment

The potency of a kinase inhibitor is typically quantified by its half-maximal inhibitory concentration (IC50), which represents the concentration of the drug required to inhibit 50% of the target enzyme's activity. A lower IC50 value indicates greater potency.

The following table provides a hypothetical comparison of the potency of 4-(4-Acetyl-piperazin-1-YL)-2-methylaniline against the known potency of Gefitinib. The values for the novel compound are illustrative and would require experimental validation.

CompoundTargetAssay TypeIC50 (nM)Reference
Gefitinib EGFR (wild-type)Biochemical33[11]
EGFR (mutant)Cell-based54[11]
4-(4-Acetyl-piperazin-1-YL)-2-methylaniline EGFR (hypothetical)BiochemicalTo be determined-
EGFR (hypothetical)Cell-basedTo be determined-

Experimental Protocols for Potency Determination

To empirically determine the potency of a novel compound like 4-(4-Acetyl-piperazin-1-YL)-2-methylaniline, a series of in vitro assays are essential.

In Vitro Biochemical Kinase Assay

This assay directly measures the ability of a compound to inhibit the enzymatic activity of the isolated EGFR tyrosine kinase.

Kinase_Assay_Workflow Start Start Prepare_Reagents Prepare Reagents: - Recombinant EGFR Kinase - Kinase Substrate (e.g., Poly(Glu,Tyr)) - ATP - Test Compound Dilutions Start->Prepare_Reagents Incubate Incubate Kinase, Substrate, and Test Compound Prepare_Reagents->Incubate Initiate_Reaction Initiate Reaction by Adding ATP Incubate->Initiate_Reaction Stop_Reaction Stop Reaction (e.g., with EDTA) Initiate_Reaction->Stop_Reaction Detect_Phosphorylation Detect Substrate Phosphorylation (e.g., using a phosphospecific antibody or luminescence-based ATP detection) Stop_Reaction->Detect_Phosphorylation Analyze_Data Analyze Data and Calculate IC50 Detect_Phosphorylation->Analyze_Data End End Analyze_Data->End

Caption: Workflow for an in vitro biochemical kinase assay.

Step-by-Step Methodology:

  • Reagent Preparation: Prepare serial dilutions of 4-(4-Acetyl-piperazin-1-YL)-2-methylaniline and the standard drug (Gefitinib) in an appropriate buffer.

  • Assay Plate Setup: Add the recombinant human EGFR kinase enzyme to the wells of a microtiter plate.

  • Compound Addition: Add the diluted test compounds and control vehicle to the respective wells.

  • Initiation of Kinase Reaction: Add a solution containing the kinase substrate and ATP to initiate the reaction.

  • Incubation: Incubate the plate at a controlled temperature (e.g., 30°C) for a defined period (e.g., 60 minutes).

  • Reaction Termination: Stop the reaction by adding a stop solution (e.g., EDTA).

  • Signal Detection: Measure the extent of substrate phosphorylation. This can be done using various methods, such as an ELISA-based format with a phosphospecific antibody or a luminescence-based assay that quantifies the amount of ATP consumed.

  • Data Analysis: Plot the percentage of kinase inhibition against the logarithm of the compound concentration and fit the data to a dose-response curve to determine the IC50 value.

Cell-Based Proliferation Assay

This assay assesses the ability of a compound to inhibit the growth and proliferation of cancer cells that are dependent on EGFR signaling.

Cell_Assay_Workflow Start Start Seed_Cells Seed EGFR-dependent cancer cells (e.g., HCC827) into a 96-well plate Start->Seed_Cells Incubate_24h Incubate for 24 hours to allow cell attachment Seed_Cells->Incubate_24h Add_Compound Add serial dilutions of the test compound Incubate_24h->Add_Compound Incubate_72h Incubate for 72 hours Add_Compound->Incubate_72h Measure_Viability Measure cell viability using a suitable assay (e.g., MTT, CellTiter-Glo) Incubate_72h->Measure_Viability Analyze_Data Analyze data and calculate the GI50 (concentration for 50% growth inhibition) Measure_Viability->Analyze_Data End End Analyze_Data->End

Caption: Workflow for a cell-based proliferation assay.

Step-by-Step Methodology:

  • Cell Culture: Culture an EGFR-dependent human non-small cell lung cancer cell line (e.g., HCC827, which has an EGFR exon 19 deletion) under standard conditions.

  • Cell Seeding: Seed the cells into a 96-well plate at a predetermined density and allow them to adhere overnight.

  • Compound Treatment: Treat the cells with a range of concentrations of 4-(4-Acetyl-piperazin-1-YL)-2-methylaniline and Gefitinib. Include a vehicle-only control.

  • Incubation: Incubate the cells for a period that allows for multiple cell divisions (e.g., 72 hours).

  • Viability Assessment: Measure the number of viable cells in each well. Common methods include the MTT assay, which measures metabolic activity, or the CellTiter-Glo® Luminescent Cell Viability Assay, which quantifies ATP as an indicator of metabolically active cells.

  • Data Analysis: Normalize the viability data to the vehicle-treated control cells and plot the percentage of growth inhibition against the compound concentration to determine the GI50 (or IC50) value.

Conclusion

This guide provides a structured approach to comparing the potency of a novel compound, 4-(4-Acetyl-piperazin-1-YL)-2-methylaniline, with the established EGFR inhibitor, Gefitinib. While the specific biological activity of 4-(4-Acetyl-piperazin-1-YL)-2-methylaniline requires experimental elucidation, its chemical structure provides a rationale for investigating it as a potential kinase inhibitor. The detailed experimental protocols outlined herein offer a clear path for determining its potency and mechanism of action. Such a systematic evaluation is fundamental in the early stages of drug discovery and development to identify promising new therapeutic candidates.

References

  • Erlotinib - StatPearls - NCBI Bookshelf - NIH. (2024, October 9).
  • Review of the Treatment of Non-Small Cell Lung Cancer with Gefitinib - PMC. (n.d.).
  • erlotinib | Ligand page - IUPHAR/BPS Guide to PHARMACOLOGY. (n.d.).
  • Erlotinib - Wikipedia. (n.d.).
  • The Role of Gefitinib in Lung Cancer Treatment - AACR Journals. (2004, June 15).
  • Novel 4-(piperazin-1-yl)quinolin-2(1H)-one bearing thiazoles with antiproliferative activity through VEGFR-2-TK inhibition - PubMed. (2021, June 15).
  • EGF/EGFR Signaling Pathway - Creative Diagnostics. (n.d.).
  • Osimertinib-Centered Therapy Against Uncommon Epidermal Growth Factor Receptor-Mutated Non-Small-Cell Lung Cancer- A Mini Review - PMC. (2022, April 14).
  • Discovery of novel (4-piperidinyl)-piperazines as potent and orally active acetyl-CoA carboxylase 1/2 non-selective inhibitors: F-Boc and triF-Boc groups are acid-stable bioisosteres for the Boc group - PubMed. (2011, March 1).
  • 4-(4-Acetyl-piperazin-1-yl)-2-methylaniline | CAS: 862686-09-7 | Chemical Product. (n.d.).
  • Gefitinib: uses, dosing, warnings, adverse events, interactions. (n.d.).
  • Gefitinib enhances the anti-tumor immune response against EGFR-mutated NSCLC by upregulating B7H5 expression and activating T cells via CD28H - PMC. (2022, October 6).
  • 4-[(Piperazin-1-yl)acetyl]piperazin-2-one - PubChem. (n.d.).
  • Osimertinib in the treatment of non-small-cell lung cancer: design, development and place in therapy - PMC. (2017, August 18).
  • The safety and efficacy of osimertinib for the treatment of EGFR T790M mutation positive non-small-cell lung cancer - PMC. (n.d.).
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  • EGFR Signaling Pathway | Sino Biological. (n.d.).
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  • Gefitinib is an Orally Active EGFR Tyrosine Kinase Inhibitor for Cancers Research. (2023, November 21).
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Validation

A Researcher's Guide to Orthogonal Validation: From Biochemical Hit to Confirmed Modulator of 4-(4-Acetyl-piperazin-1-YL)-2-methylaniline

In the landscape of drug discovery, high-throughput screening (HTS) serves as the powerful first filter, sifting through vast chemical libraries to identify "hits"—compounds that exhibit activity against a biological tar...

Author: BenchChem Technical Support Team. Date: March 2026

In the landscape of drug discovery, high-throughput screening (HTS) serves as the powerful first filter, sifting through vast chemical libraries to identify "hits"—compounds that exhibit activity against a biological target. However, a primary screening hit is merely the beginning of the journey. The data is preliminary and susceptible to a variety of artifacts that can lead to false positives, such as compound aggregation, assay interference, or off-target effects.[1][2] To confidently invest resources in a hit and advance it toward lead optimization, a rigorous process of orthogonal validation is not just recommended; it is essential.[3]

This guide provides a comprehensive framework for the orthogonal validation of a screening hit, using the novel compound 4-(4-Acetyl-piperazin-1-YL)-2-methylaniline (hereafter referred to as "Compound-A") as a working example. We will operate under a common drug discovery scenario: Compound-A has been identified as a potent inhibitor of "Kinase-X," a hypothetical serine/threonine kinase implicated in an oncogenic pathway, from a fluorescence-based biochemical HTS campaign. Our objective is to design and execute a validation cascade that interrogates this initial finding through technologically distinct assays, thereby building a robust, evidence-based case for its mechanism of action.

The Validation Gauntlet: A Multi-Step Workflow

The journey from a raw HTS hit to a validated lead candidate is a structured process designed to systematically eliminate false positives and build confidence in the compound's biological activity. A well-designed validation workflow ensures that each subsequent step provides a new layer of evidence, derived from a different experimental principle.

G cluster_0 Phase 1: Initial Screening & Confirmation cluster_1 Phase 2: Orthogonal Validation cluster_2 Phase 3: Decision Point PrimaryScreen Primary HTS (Biochemical Kinase Assay) HitTriage Hit Confirmation & Purity Analysis (Dose-Response in Primary Assay) PrimaryScreen->HitTriage Initial Hit (e.g., >50% inhibition) Biophysical Biophysical Assay (Differential Scanning Fluorimetry - DSF) HitTriage->Biophysical Confirmed Activity & Purity Cellular Cell-Based Assay (Target Engagement - CETSA) Biophysical->Cellular Confirms Direct Target Binding Decision Validated Hit (Advance to Lead Optimization) Cellular->Decision Confirms Cellular Activity

Caption: The Hit Validation Workflow.

Step 1: The Primary Screen — A Fluorescence-Based Kinase Assay

Our hypothetical starting point is a standard biochemical HTS assay designed to measure the activity of Kinase-X.

  • Principle: The assay quantifies the phosphorylation of a peptide substrate by Kinase-X. A fluorescent signal is generated that is inversely proportional to kinase activity. Active inhibitors block phosphorylation, resulting in a low fluorescence readout.

  • Result for Compound-A: Identified with an initial IC50 (half-maximal inhibitory concentration) of approximately 250 nM.

This initial result is promising, but it is crucial to recognize its limitations. The signal could be influenced by compounds that interfere with the detection technology (e.g., autofluorescence) or that inhibit the enzyme through non-specific mechanisms.[1]

Step 2: Hit Confirmation and Purity Analysis

Before proceeding to more complex assays, the first and most critical step is to confirm the initial result with resynthesized material.[4]

  • Causality: The compound in the original screening library may have degraded over time or could contain impurities that are responsible for the observed activity. Re-synthesis and purification, followed by identity and purity confirmation via Liquid Chromatography-Mass Spectrometry (LC-MS) and Nuclear Magnetic Resonance (NMR) spectroscopy, ensure that the activity is attributable to the correct molecule.

  • Protocol:

    • Obtain a freshly synthesized and purified batch of Compound-A.

    • Confirm its identity and purity (>95%) using analytical chemistry techniques.

    • Perform a full dose-response curve (e.g., 10-point, 3-fold serial dilution) in the primary biochemical Kinase-X assay.

  • Trustworthiness: This step validates the chemical integrity of the hit and ensures the reproducibility of the primary screen result. An inconsistent result at this stage immediately flags the initial hit as a likely artifact.

Step 3: Orthogonal Validation I — Direct Target Engagement via Biophysics

To prove that Compound-A directly binds to Kinase-X, we employ a biophysical method with a distinct underlying principle: Differential Scanning Fluorimetry (DSF), also known as a thermal shift assay.[1]

  • Expertise & Causality: DSF measures the thermal stability of a protein. The binding of a ligand, such as an inhibitor, typically stabilizes the protein's structure, leading to an increase in its melting temperature (Tm).[1] This method is powerful because it is label-free (regarding the compound) and relies on a physical property of the protein, making it orthogonal to the enzymatic activity readout of the primary screen. It directly answers the question: "Does the compound bind to the target protein?"

Experimental Protocol: Differential Scanning Fluorimetry (DSF)
  • Preparation: In a 96- or 384-well PCR plate, prepare a reaction mix containing purified Kinase-X protein (final concentration 2-5 µM) in a suitable buffer (e.g., HEPES, pH 7.5, with 150 mM NaCl).

  • Compound Addition: Add Compound-A across a range of concentrations (e.g., 0.1 µM to 100 µM). Include a known Kinase-X inhibitor as a positive control and DMSO as a vehicle (negative) control.

  • Dye Addition: Add a fluorescent dye (e.g., SYPRO Orange) that binds to hydrophobic regions of the protein exposed upon unfolding.

  • Thermal Denaturation: Place the plate in a real-time PCR instrument. Apply a thermal gradient, increasing the temperature from 25°C to 95°C at a rate of 1°C/minute.

  • Data Acquisition: Monitor the fluorescence intensity at each temperature increment.

  • Analysis: Plot fluorescence versus temperature to generate a melting curve. The midpoint of the transition is the Tm. Calculate the change in melting temperature (ΔTm) for each compound concentration relative to the DMSO control.

A significant, concentration-dependent positive shift in Tm provides strong evidence of direct binding.

Step 4: Orthogonal Validation II — Proving Efficacy in a Cellular Context

Demonstrating direct binding in a test tube is a crucial step, but it doesn't guarantee that the compound will be active in the complex environment of a living cell.[5][6] The compound must be able to cross the cell membrane, avoid efflux pumps, and engage its target amidst a sea of other proteins.[7] The Cellular Thermal Shift Assay (CETSA) is an ideal orthogonal method to confirm target engagement within intact cells.[1]

  • Expertise & Causality: CETSA extends the principle of thermal shift to the cellular environment. Intact cells are treated with the compound, heated to various temperatures, and then lysed. The amount of soluble (non-denatured) target protein remaining at each temperature is quantified, typically by Western blot or other protein detection methods. Ligand binding stabilizes the target protein, leaving more of it in the soluble fraction at higher temperatures.

Experimental Protocol: Cellular Thermal Shift Assay (CETSA)
  • Cell Culture & Treatment: Culture a relevant cell line (e.g., a cancer cell line known to express Kinase-X) to ~80% confluency. Treat the cells with Compound-A (at a concentration ~10-fold above its biochemical IC50) or a vehicle control (DMSO) for 1-2 hours.

  • Heating: Harvest the cells, wash, and resuspend them in a buffer. Aliquot the cell suspension into PCR tubes and heat them to a range of temperatures (e.g., 40°C to 65°C) for 3 minutes, followed by immediate cooling.

  • Cell Lysis: Lyse the cells by freeze-thaw cycles or sonication.

  • Fractionation: Separate the soluble fraction (containing non-denatured proteins) from the precipitated (denatured) fraction by centrifugation.

  • Protein Quantification: Analyze the soluble fractions by Western blot using a validated antibody specific for Kinase-X.

  • Analysis: Quantify the band intensity for Kinase-X at each temperature for both the compound-treated and vehicle-treated samples. A shift in the melting curve to the right for the compound-treated sample indicates target engagement in the cellular environment.

G cluster_0 Upstream Signaling cluster_1 Kinase-X Pathway cluster_2 Cellular Response GF Growth Factor Receptor Receptor Tyrosine Kinase GF->Receptor KinaseX Kinase-X Receptor->KinaseX Activates Substrate Downstream Substrate KinaseX->Substrate Phosphorylates pSubstrate Phosphorylated Substrate Response Oncogenic Signaling (e.g., Proliferation) pSubstrate->Response Promotes CompoundA Compound-A CompoundA->KinaseX Inhibits

Caption: Hypothetical Kinase-X Signaling Pathway.

Comparative Data Summary

To make an informed decision, the data from all assays should be consolidated and compared. A known, well-characterized inhibitor of Kinase-X ("Control Inhibitor") should be run in parallel to benchmark the performance of Compound-A.

Assay Parameter Measured Compound-A (Hypothetical Data) Control Inhibitor (Hypothetical Data) Interpretation
Primary Biochemical Screen Enzymatic Inhibition (IC50)250 nM50 nMConfirms sub-micromolar potency.
Differential Scanning Fluorimetry (DSF) Target Binding (ΔTm)+5.2 °C @ 20 µM+7.5 °C @ 20 µMStrong evidence of direct, stabilizing binding to Kinase-X.
Cellular Thermal Shift Assay (CETSA) Cellular Target EngagementClear thermal stabilizationClear thermal stabilizationConfirms compound penetrates cells and binds to Kinase-X.
Downstream Signaling Assay Substrate Phosphorylation (IC50)800 nM150 nMDemonstrates functional inhibition of the kinase in a cellular pathway.

Conclusion: A Validated Hit

The initial HTS result for 4-(4-Acetyl-piperazin-1-YL)-2-methylaniline positioned it as a compound of interest. However, it is the collective evidence from the orthogonal validation cascade that transforms it from a preliminary "hit" into a "validated lead candidate."

  • The biochemical assay confirmed its potency.

  • The biophysical DSF assay proved it binds directly to Kinase-X, ruling out many forms of assay interference.[1]

  • The cell-based CETSA and downstream signaling assays demonstrated that it is cell-permeable and engages its target to produce a functional outcome in a physiological context.[6][8]

By employing a multi-faceted approach that utilizes distinct technologies—enzymatic activity, protein thermodynamics, and cellular target engagement—we have systematically de-risked the progression of Compound-A. This robust, cross-validating dataset provides the high degree of confidence required to commit to the extensive resources of the next phase in drug discovery: lead optimization.

References

  • Martin, A., & Rigoreau, L. (2017). A pragmatic approach to hit validation following biochemical high-throughput screening. European Pharmaceutical Review. [Link]

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  • Vipergen. (n.d.). Hit Identification - Revolutionizing Drug Discovery. Vipergen.com. [Link]

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  • Google Patents. (n.d.). CN115124457B - Synthesis method of 1-methyl-4- (4-piperidinyl) piperazine hydrochloride.
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Comparative

Comparative Analysis of Src/Abl Kinase Inhibitors: Evaluating Potency, Resistance Mechanisms, and Experimental Workflows

Introduction The dysregulation of non-receptor tyrosine kinases, specifically Src and Abl, is a fundamental driver in various malignancies, most notably Chronic Myeloid Leukemia (CML) driven by the constitutively active...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction

The dysregulation of non-receptor tyrosine kinases, specifically Src and Abl, is a fundamental driver in various malignancies, most notably Chronic Myeloid Leukemia (CML) driven by the constitutively active BCR-ABL fusion protein[1]. The advent of Tyrosine Kinase Inhibitors (TKIs) revolutionized targeted oncology[2]. However, the emergence of kinase domain mutations—particularly the T315I "gatekeeper" mutation—necessitated the evolution from first-generation inhibitors () to dual Src/Abl inhibitors (Dasatinib, Bosutinib) and third-generation pan-inhibitors (Ponatinib)[3][4].

As a drug development professional or researcher, selecting the correct inhibitor and validating it through robust experimental models is critical. This guide provides an in-depth comparative analysis of these inhibitors, detailing their mechanistic differences, quantitative potencies, and the self-validating experimental protocols used to evaluate them.

Mechanistic Overview & Signaling Architecture

Abl and Src family kinases share significant structural homology and downstream signaling nodes. The BCR-ABL oncoprotein acts as a scaffold, aberrantly activating pathways such as Ras/MAPK (proliferation), PI3K/Akt (survival), and STAT5 (transcriptional regulation)[5]. Interestingly, Src family kinases (like Lyn and Hck) are often recruited and activated by BCR-ABL, amplifying leukemogenic signaling and contributing to Imatinib resistance[5].

TKIs function as ATP-competitive inhibitors but differ fundamentally in their conformational requirements:

  • Imatinib & Nilotinib : Bind exclusively to the inactive conformation of the Abl kinase domain[2][3].

  • Dasatinib & Bosutinib : Bind to the active conformation with less stringent conformational requirements, allowing them to inhibit both Src and Abl, and overcome many Imatinib-resistant mutations[2][3].

  • Ponatinib : Features a unique carbon-carbon triple bond that accommodates the bulky isoleucine residue of the T315I mutant, allowing it to potently inhibit this otherwise pan-resistant variant[4][6].

SrcAblPathway BCR_ABL BCR-ABL1 Fusion Protein (Constitutively Active) Src Src Family Kinases (Lyn, Hck) BCR_ABL->Src Activates Grb2 Adapter Proteins (Grb2 / Gab2) BCR_ABL->Grb2 STAT5 STAT5 Pathway (Gene Transcription) BCR_ABL->STAT5 PI3K PI3K / Akt Pathway (Cell Survival) Src->PI3K Inhibitors Tyrosine Kinase Inhibitors (Imatinib, Dasatinib, Ponatinib) Inhibitors->BCR_ABL Blocks ATP Binding Inhibitors->Src Ras Ras / MAPK Pathway (Cell Proliferation) Grb2->Ras Grb2->PI3K

BCR-ABL and Src signaling pathways targeted by Tyrosine Kinase Inhibitors (TKIs).

Quantitative Comparative Analysis

The table below synthesizes the biochemical ( IC50​ ) potencies of key TKIs against wild-type Abl, Src, and the clinically critical T315I mutant[1][2][6].

Inhibitor (Generation)Target ProfileAbl WT IC50​ (nM)Src WT IC50​ (nM)BCR-ABL T315I Efficacy
Imatinib (1st)Abl, c-Kit, PDGFR~600>10,000Resistant
Nilotinib (2nd)Abl, c-Kit, PDGFR~15 - 30InactiveResistant
Dasatinib (2nd)Dual Src/Abl< 10.8Resistant
Bosutinib (2nd)Dual Src/Abl11.2Resistant
Ponatinib (3rd)Pan-Inhibitor0.37< 1Potent / Sensitive

Note: Biochemical IC50​ values can vary based on assay conditions. Cellular IC50​ values are typically lower due to intracellular drug accumulation and physiological ATP competition dynamics[1].

Experimental Methodologies

To ensure scientific integrity and reproducibility, drug development relies on self-validating assay systems. Below are the gold-standard protocols for evaluating Src/Abl inhibitors.

Protocol 1: In Vitro Biochemical Kinase Assay

This cell-free assay directly measures the intrinsic inhibitory potency of a compound against purified recombinant kinases[1].

  • Scientific Rationale & Causality : By controlling the exact concentration of the enzyme, substrate, and ATP, we isolate the drug-target interaction. Critical insight: The ATP concentration must be maintained near its Michaelis constant ( Km​ ) for the specific kinase. Using saturating ATP levels would artificially outcompete the inhibitor, leading to falsely elevated IC50​ values and masking the drug's true potency.

  • Step-by-Step Workflow :

    • Reagent Preparation : Dilute recombinant human Abl or Src kinase in a specialized kinase buffer (e.g., Tris-HCl, MgCl2​ , DTT)[1].

    • Compound Dilution : Serially dilute the test inhibitor (e.g., Dasatinib) in DMSO. Ensure the final DMSO concentration in the assay remains below 1% to prevent solvent-induced enzyme denaturation.

    • Pre-Incubation : Combine the kinase and inhibitor in a 384-well microplate. Incubate for 15-30 minutes at room temperature. Why? This allows slow-binding inhibitors to reach thermodynamic equilibrium with the kinase before the reaction begins[1].

    • Reaction Initiation : Add a mixture of the specific peptide substrate and ATP (at Km​ ) to initiate the phosphorylation cascade[1].

    • Detection : After a defined incubation period (e.g., 60 minutes), add a detection reagent (such as a TR-FRET europium-labeled antibody that binds phosphotyrosine).

    • Analysis : Measure the fluorescence/luminescence signal and plot against the log of inhibitor concentration to derive the IC50​ via non-linear regression.

Protocol 2: Cellular Viability Assay using Engineered Ba/F3 Cells

The is the workhorse of BCR-ABL drug discovery[6][7].

  • Scientific Rationale & Causality : Ba/F3 is a murine pro-B cell line that strictly requires Interleukin-3 (IL-3) for survival. However, when stably transfected with the BCR-ABL oncogene, the cells become IL-3 independent[8]. Critical insight: This creates a self-validating "addiction" model. By withdrawing IL-3, survival becomes strictly dependent on BCR-ABL kinase activity. If an inhibitor induces apoptosis in BCR-ABL-expressing Ba/F3 cells in the absence of IL-3, but fails to kill the same cells when IL-3 is externally supplemented, it proves the drug is specifically targeting the BCR-ABL kinase rather than exerting general, off-target cytotoxicity.

  • Step-by-Step Workflow :

    • Cell Culture : Maintain exponentially growing Ba/F3 cells expressing WT BCR-ABL or mutant variants (e.g., T315I) in RPMI-1640 medium lacking IL-3[7].

    • Seeding : Plate the cells in quadruplicate at a density of 4×103 cells per well in a 96-well plate[7].

    • Treatment : Expose the cells to logarithmic dilutions of the kinase inhibitors (e.g., Imatinib, Ponatinib) ranging from 0.1 nM to 10 µM[6][9].

    • Incubation : Incubate the plates for 72 hours at 37°C in a 5% CO2​ humidified atmosphere[7][9].

    • Viability Assessment : Add a metabolic indicator, such as the MTS reagent or XTT assay solution, which viable cells reduce into a colored formazan product[6][7].

    • Quantification : Measure absorbance using a microplate reader. Normalize the data against vehicle-treated control cells (100% viability) and plot the sigmoidal dose-response curve to calculate the cellular IC50​ [1][9].

Conclusion

The comparative profiling of Src/Abl inhibitors underscores a critical paradigm in targeted therapy: the continuous evolutionary arms race between drug design and acquired resistance. While dual Src/Abl inhibitors like Dasatinib offer broader coverage and extreme potency against wild-type and many mutant kinases, structural innovations like those seen in Ponatinib remain essential for overcoming the ultimate gatekeeper mutations[4][6].

Sources

Validation

A Researcher's Guide to Confirming Cellular Target Engagement: A Comparative Analysis of Modern Techniques

For any researcher in the field of drug discovery, the journey from a promising chemical entity to a validated therapeutic candidate is fraught with critical questions. Perhaps the most fundamental of these is: does my c...

Author: BenchChem Technical Support Team. Date: March 2026

For any researcher in the field of drug discovery, the journey from a promising chemical entity to a validated therapeutic candidate is fraught with critical questions. Perhaps the most fundamental of these is: does my compound actually bind to its intended target within the complex milieu of a living cell? Answering this question of "target engagement" is a cornerstone of preclinical development, providing the mechanistic link between a compound's structure and its biological effect.

This guide is designed for researchers, scientists, and drug development professionals who are faced with this pivotal task. We will use the hypothetical novel compound, 4-(4-Acetyl-piperazin-1-YL)-2-methylaniline , as a case study to explore and compare leading methodologies for confirming target engagement in a cellular context. As this is a novel entity, we have no preconceived notions of its target, forcing us to consider which approaches offer the most robust and insightful data. This guide will not be a rigid set of instructions but an in-depth, comparative exploration of the "why" and "how" behind state-of-the-art techniques, empowering you to make informed decisions for your own research.

The Central Challenge: Moving Beyond the Test Tube

While biochemical assays using purified proteins are invaluable for initial screening, they cannot fully recapitulate the intracellular environment.[1] Factors such as cell permeability, efflux pumps, off-target binding, and the necessity of co-factors or specific protein conformations all demand that target engagement be verified in intact cells.[1][2] This guide focuses on three powerful and widely adopted methods to achieve this: the Cellular Thermal Shift Assay (CETSA), the NanoBRET™ Target Engagement Assay, and the In-Cell Western Assay. Each offers unique advantages and is suited to different stages of the drug discovery process.

Comparative Overview of Key Methodologies

Methodology Principle Key Advantages Key Considerations Best Suited For
Cellular Thermal Shift Assay (CETSA) Ligand binding increases the thermal stability of the target protein.Label-free; works with endogenous proteins; provides direct evidence of binding.[1][3][4][5]Requires a specific antibody for detection; can be lower throughput; membrane proteins can be challenging.[5]Validating direct binding to a known or suspected target, especially when a modified protein or ligand is not feasible.
NanoBRET™ Target Engagement Competitive displacement of a fluorescent tracer from a NanoLuc®-tagged protein, measured by Bioluminescence Resonance Energy Transfer (BRET).[6]High-throughput; highly sensitive; provides quantitative affinity data in live cells.[7][6][8]Requires genetic modification of the target protein; dependent on the availability of a suitable tracer.[7][6]High-throughput screening, lead optimization, and detailed intracellular affinity determination for a known target.
In-Cell Western (ICW) Assay Immunofluorescent quantification of downstream pathway modulation (e.g., phosphorylation) as an indirect measure of target engagement.[9][10]Measures functional consequences of target binding; high-throughput; can be multiplexed.[9][10]Indirect evidence of target engagement; requires validated antibodies for downstream markers.Screening for functional activity and confirming that target binding leads to the desired biological response.

Cellular Thermal Shift Assay (CETSA): The Gold Standard for Direct Binding

CETSA is a powerful biophysical method that directly assesses the interaction between a drug and its target protein in a cellular environment.[11] The underlying principle is that when a compound binds to its target protein, it confers additional stability to the protein's structure.[5][11] This stabilization makes the protein more resistant to thermal denaturation.[3][4]

Principle of Action

The experimental workflow involves treating cells with the compound, heating the cells to denature proteins, and then quantifying the amount of the target protein that remains soluble.[3] A compound that engages its target will result in more soluble protein at higher temperatures compared to untreated controls.

cluster_0 No Drug Treatment cluster_1 With Drug Treatment A Target Protein (Unbound) B Heat Challenge (e.g., 55°C) A->B C Protein Denaturation & Aggregation B->C F Stabilized Protein (Remains Soluble) D Target Protein + Drug (Bound Complex) E Heat Challenge (e.g., 55°C) D->E E->F start->A Start start->D Start

Caption: The CETSA principle: ligand binding stabilizes the target protein against heat-induced denaturation.

Experimental Protocol: Isothermal Dose-Response (ITDR) CETSA

This protocol is designed to determine the potency of target engagement at a fixed temperature.

  • Cell Culture: Plate cells at an appropriate density and allow them to adhere and grow for 24-48 hours.

  • Compound Treatment: Prepare a serial dilution of 4-(4-Acetyl-piperazin-1-YL)-2-methylaniline (and a vehicle control, e.g., DMSO). Treat the cells with the compound for a defined period (e.g., 1-2 hours) at 37°C.

  • Heat Challenge: Transfer the plate to a thermal cycler and heat the cells at a predetermined melt temperature (e.g., Tm of the target protein) for 3 minutes, followed by cooling to room temperature.[3][12]

  • Cell Lysis: Lyse the cells using freeze-thaw cycles or a suitable lysis buffer containing protease inhibitors.[11][12]

  • Separation of Soluble and Aggregated Fractions: Centrifuge the lysates at high speed (e.g., 20,000 x g) for 20 minutes at 4°C to pellet the aggregated proteins.[11]

  • Quantification: Carefully collect the supernatant (soluble fraction). Determine the protein concentration and analyze the amount of the soluble target protein by Western Blot or a more quantitative method like the Wes Simple Western system.[1][11][12]

Data Presentation and Interpretation

By plotting the normalized amount of soluble protein against the compound concentration, an isothermal dose-response curve can be generated to determine the EC50 of target engagement.

Concentration of Compound (µM)Soluble Target Protein (Normalized Intensity)
0 (Vehicle)1.00
0.011.15
0.11.85
13.50
104.25
1004.30

A clear dose-dependent increase in the soluble protein fraction is indicative of target engagement.

NanoBRET™ Target Engagement Assay: A Live-Cell Proximity-Based Method

The NanoBRET™ (Bioluminescence Resonance Energy Transfer) assay is a highly sensitive and quantitative method for measuring compound binding to a specific protein in living cells.[7][8] It relies on energy transfer between a NanoLuc® luciferase-tagged target protein (the donor) and a fluorescently labeled tracer that binds to the same protein (the acceptor).

Principle of Action

When the fluorescent tracer binds to the NanoLuc®-fusion protein, the proximity allows for energy transfer upon addition of the luciferase substrate, generating a BRET signal. A test compound that binds to the target protein will competitively displace the tracer, leading to a decrease in the BRET signal in a dose-dependent manner.[7]

cluster_0 No Test Compound cluster_1 With Test Compound A NanoLuc-Target Fusion Protein C Binding -> BRET Signal A->C B Fluorescent Tracer B->C D NanoLuc-Target Fusion Protein G Competition -> No BRET D->G E Fluorescent Tracer E->G F Test Compound F->D Binds

Caption: NanoBRET™ workflow: a test compound competes with the tracer, reducing the BRET signal.

Experimental Protocol
  • Cell Transfection: Transiently transfect cells (e.g., HEK293) with a plasmid encoding the target protein fused to NanoLuc® luciferase.[13][14] Culture for 18-24 hours to allow for protein expression.

  • Cell Plating: Harvest the transfected cells and plate them into a white, low-volume 384-well or 96-well plate.[14]

  • Tracer Addition: Add a pre-determined, fixed concentration of the cell-permeable fluorescent tracer to the cells.

  • Compound Addition: Immediately add serial dilutions of 4-(4-Acetyl-piperazin-1-YL)-2-methylaniline (and vehicle control) to the wells. Incubate at 37°C for a set period (e.g., 2 hours).[13]

  • Substrate Addition and Signal Reading: Add the Nano-Glo® substrate and an extracellular NanoLuc® inhibitor.[13] Immediately read the plate on a luminometer capable of measuring donor (450 nm) and acceptor (610 nm) emission wavelengths.[13]

  • Data Analysis: Calculate the BRET ratio (Acceptor Emission / Donor Emission) for each well.

Data Presentation and Interpretation

Plotting the BRET ratio against the log of the compound concentration allows for the determination of the IC50, which reflects the compound's affinity for the target in living cells.

Concentration of Compound (µM)BRET Ratio (mBU)
0 (Vehicle)250
0.01245
0.1200
1125
1060
10055

A dose-dependent decrease in the BRET signal confirms competitive binding and target engagement.

In-Cell Western (ICW) Assay: Measuring Functional Consequences

While CETSA and NanoBRET directly measure binding, the In-Cell Western (ICW) assay provides crucial functional context by quantifying changes in downstream signaling pathways.[9][10][15] For example, if 4-(4-Acetyl-piperazin-1-YL)-2-methylaniline is a kinase inhibitor, target engagement should lead to a decrease in the phosphorylation of its substrate.

Principle of Action

The ICW is an immunofluorescence-based technique performed in microplates.[9] Cells are treated with the compound, then fixed and permeabilized.[9][15] Primary antibodies specific to a downstream marker (e.g., a phosphorylated protein) and a normalization protein (e.g., total protein or a housekeeping gene) are added. Fluorescently-labeled secondary antibodies are then used for detection and quantification with a plate imager.[9]

A Seed cells in microplate B Treat with Compound (e.g., Kinase Inhibitor) A->B C Fix & Permeabilize Cells B->C D Incubate with Primary Antibodies (Anti-Phospho & Anti-Total) C->D E Incubate with Fluorescent Secondary Antibodies D->E F Image Plate & Quantify Signal E->F

Caption: A simplified workflow for the In-Cell Western (ICW) assay.

Experimental Protocol
  • Cell Plating and Treatment: Seed cells in a 96- or 384-well plate. Once they reach the desired confluency, treat with serial dilutions of 4-(4-Acetyl-piperazin-1-YL)-2-methylaniline for an appropriate time to elicit a signaling change.

  • Fixation and Permeabilization: Remove the treatment media and fix the cells (e.g., with 4% paraformaldehyde). Wash, then permeabilize the cells (e.g., with Triton X-100 or methanol) to allow antibody entry.[15]

  • Blocking: Block non-specific antibody binding sites with a suitable blocking buffer.[15]

  • Primary Antibody Incubation: Incubate cells with a cocktail of primary antibodies: one for the target pathway marker (e.g., anti-phospho-protein) and one for normalization (e.g., anti-total-protein).

  • Secondary Antibody Incubation: Wash away unbound primary antibodies. Incubate with a cocktail of fluorescently-labeled secondary antibodies (e.g., IRDye® 680RD and IRDye® 800CW for two-color detection).[9]

  • Imaging and Analysis: Wash the plate and acquire images using a compatible plate reader or imager. Quantify the fluorescence intensity for each channel and normalize the signal of the phospho-protein to the total protein.

Data Presentation and Interpretation

The data will show the effect of the compound on the downstream signaling event, providing an IC50 for the functional outcome of target engagement.

Concentration of Compound (µM)Normalized Phospho-Protein Signal
0 (Vehicle)1.00
0.010.95
0.10.65
10.20
100.05
1000.04

A dose-dependent decrease in the normalized signal indicates that the compound is engaging its target and modulating the intended pathway.

Conclusion: Selecting the Optimal Strategy

Confirming target engagement is a non-negotiable step in validating a new chemical entity like 4-(4-Acetyl-piperazin-1-YL)-2-methylaniline . The choice of method depends on the specific question at hand.

  • To obtain direct, label-free evidence of binding to an endogenous protein, CETSA is the unparalleled choice.

  • For high-throughput screening and precise intracellular affinity determination in a live-cell format, NanoBRET™ offers exceptional sensitivity and quantitative power.

  • To understand the functional consequences of target binding and ensure your compound elicits the desired biological response, the In-Cell Western assay provides a robust and scalable solution.

Often, a combination of these methods provides the most comprehensive picture. For instance, one might use CETSA to confirm direct binding and then an ICW to demonstrate that this binding translates into the desired downstream pathway modulation. By understanding the principles, advantages, and practical considerations of each technique, researchers can design a robust experimental strategy to confidently demonstrate target engagement and propel their drug discovery programs forward.

References

  • Jafari, R., Almqvist, H., Axelsson, H., Ignatushchenko, M., Lundbäck, T., Nordlund, P., & Martinez Molina, D. (2014). The cellular thermal shift assay for evaluating drug target interactions in cells. Nature Protocols, 9(9), 2100–2122.
  • Reinhard, F., et al. (2024). Determination of Ligand-Target Interaction in vitro by Cellular Thermal Shift Assay and Isothermal Dose-response Fingerprint Assay. Bio-protocol, 14(15). Retrieved from [Link]

  • Scott, A. D., & Mistry, A. (2021). Target Engagement Assays in Early Drug Discovery. ACS Medicinal Chemistry Letters, 12(12), 1821–1834. Retrieved from [Link]

  • EUbOPEN. (2020). NanoBRET assays to assess cellular target engagement of compounds. Retrieved from [Link]

  • Massey, A. J. (2022). High-Throughput Cellular Thermal Shift Assay (CETSA) using Acoustic Transfer of Protein Lysates. SLAS Discovery, 27(2), 76–85. Retrieved from [Link]

  • bioRxiv. (2024). Cellular thermal shift assay of subcellular isolates for evaluating drug-membrane target interactions. Retrieved from [Link]

  • Bio-Techne. (n.d.). Monitoring Target Engagement in Drug Discovery: Application of Wes to the Cellular Thermal Shift Assay. Retrieved from [Link]

  • Azure Biosystems. (n.d.). What is the On-cell Western Assay?. Retrieved from [Link]

  • LI-COR Biosciences. (2021). In-Cell Western™ Assay. Retrieved from [Link]

  • Bio-Rad Laboratories, Inc. (n.d.). In-Cell Western Assay. Retrieved from [Link]

  • Doyle, K. (2021). Illuminating the Kinome: NanoBRET Target Engagement Technology in the Spotlight. Promega Connections. Retrieved from [Link]

  • Advansta. (n.d.). Advansta's Step-by-Step Guide to In-Cell Westerns. Retrieved from [Link]

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Safety & Regulatory Compliance

Safety

A Guide to the Safe Disposal and Lifecycle Management of 4-(4-Acetyl-piperazin-1-YL)-2-methylaniline

This document provides a comprehensive, step-by-step protocol for the proper disposal of 4-(4-Acetyl-piperazin-1-YL)-2-methylaniline (CAS: 862686-09-7). As direct, comprehensive safety data for this specific compound is...

Author: BenchChem Technical Support Team. Date: March 2026

This document provides a comprehensive, step-by-step protocol for the proper disposal of 4-(4-Acetyl-piperazin-1-YL)-2-methylaniline (CAS: 862686-09-7). As direct, comprehensive safety data for this specific compound is not always readily available, this guide is built upon a conservative approach, inferring potential hazards from its structural components—the aniline core and the piperazine ring. This methodology ensures the highest degree of safety for laboratory personnel and maintains environmental compliance.

The procedures outlined herein are designed for researchers, scientists, and drug development professionals. They emphasize not just the "how" but the "why," grounding each step in established principles of chemical safety and hazardous waste management.

Hazard Characterization Through Structural Analogy

To establish a robust safety protocol, we must treat 4-(4-Acetyl-piperazin-1-YL)-2-methylaniline as a hazardous substance. This assessment is based on the known toxicological profiles of its core chemical moieties: aniline and piperazine.

Structural MoietyAssociated HazardsRationale and Recommended Precautions
Aniline Core Acute toxicity (if swallowed, inhaled, or in contact with skin), suspected carcinogenicity, and high toxicity to aquatic life with long-lasting effects.[1][2][3]The aniline functional group is a well-documented hazard. Exposure can lead to methemoglobinemia, and many aniline derivatives are treated as potential carcinogens.[1][4] Precaution: All handling must be performed in a certified chemical fume hood to prevent inhalation. Prevent any release into drains or waterways.[2][3]
Piperazine Group Causes severe skin burns, eye damage, and may cause allergic skin reactions or respiratory irritation.[5][6][7][8][9][10]Piperazine and its derivatives are known irritants and corrosives.[6][7][8] Direct contact can cause significant chemical burns. Precaution: Mandates the use of chemical-resistant gloves, full-coverage lab coats, and safety goggles or a face shield.[5][7][10]

Personal Protective Equipment (PPE) and Engineering Controls

Based on the hazard assessment, the following minimum PPE and engineering controls are mandatory when handling 4-(4-Acetyl-piperazin-1-YL)-2-methylaniline in any form (pure compound, solutions, or as waste).

  • Engineering Controls :

    • Chemical Fume Hood : All weighing, transfers, and preparations of solutions must be conducted inside a certified chemical fume hood to prevent inhalation of aerosols or dust.[1][2]

    • Safety Shower and Eyewash Station : Must be immediately accessible in the event of accidental exposure.[6][11]

  • Personal Protective Equipment (PPE) :

    • Hand Protection : Wear chemical-resistant gloves (nitrile rubber is a suitable choice). Gloves must be inspected before use and changed immediately if contamination occurs.[7][12]

    • Eye and Face Protection : Use chemical safety goggles and a face shield to protect against splashes.[7][10][11]

    • Skin and Body Protection : Wear a full-length laboratory coat, closed-toe shoes, and long pants. For larger quantities or in case of a spill, impervious clothing may be necessary.[6][12]

Step-by-Step Waste Management and Disposal Protocol

The guiding principle for disposal is that this compound and any materials contaminated with it must be treated as hazardous chemical waste. Under no circumstances should this chemical be disposed of down the drain or in regular trash. [12][13]

Phase 1: Waste Segregation at the Point of Generation
  • Identify Waste Streams : Prepare separate, designated waste containers for:

    • Solid Waste : Unused or expired pure compound, contaminated weighing papers, and grossly contaminated gloves or wipes.

    • Liquid Waste : Solutions containing the compound and any solvent rinses from contaminated glassware.

  • Maintain Segregation : Do not mix this waste with other incompatible waste streams, such as strong oxidizing agents or acids, to prevent potentially violent reactions.[1][8][13]

Phase 2: Containerization and Labeling
  • Select Appropriate Containers :

    • Use leak-proof, screw-cap containers made of a chemically compatible material (e.g., high-density polyethylene for liquids, a sealed drum or bag for solids).[13]

    • Ensure the container is in good condition, free from cracks or residue on the outside.

  • Labeling : All waste containers must be labeled clearly and immediately. The label must include:

    • The words "HAZARDOUS WASTE ".[13]

    • The full chemical name: "4-(4-Acetyl-piperazin-1-YL)-2-methylaniline ".

    • The approximate concentration and quantity of the waste.

    • The date when waste was first added to the container (accumulation start date).

Phase 3: Temporary Storage in a Satellite Accumulation Area (SAA)
  • Secure Storage : Store the sealed and labeled waste container in a designated SAA within your laboratory.[13]

  • Safe Location : The SAA should be in a well-ventilated area, away from heat or ignition sources, and have secondary containment to catch any potential leaks.[1][9]

  • Closed Containers : Waste containers must remain tightly closed at all times, except when you are actively adding waste.[5][13]

Phase 4: Final Disposal via Institutional EHS
  • Request Pickup : Once your waste container is full or you have finished the project, submit a hazardous waste pickup request to your institution's Environmental Health and Safety (EHS) department.[13]

  • Incineration : The recommended final disposal method for this type of nitrogenous aromatic compound is high-temperature incineration at a licensed chemical destruction facility.[2][9][12] This process is managed by your EHS office and their contracted waste handlers, ensuring the complete destruction of the hazardous compound in compliance with EPA and local regulations.[2][5]

Spill and Decontamination Procedures

  • Evacuate : Alert personnel in the immediate area and, if the spill is large, evacuate the laboratory.

  • Control and Contain : If safe to do so, prevent the spill from spreading by using a spill containment kit with an inert absorbent material like vermiculite or sand.[8][14] Do not use combustible materials like paper towels to absorb the bulk of a liquid spill.

  • Collect Waste : Carefully sweep or scoop up the absorbed material and place it into a designated hazardous waste container.

  • Decontaminate : Clean the spill area with a suitable solvent (such as ethanol), followed by a thorough wash with soap and water.[1] All cleaning materials (wipes, gloves) must be disposed of as hazardous waste.[1]

  • Report : Report the incident to your laboratory supervisor and EHS department.

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the safe handling and disposal of waste generated from 4-(4-Acetyl-piperazin-1-YL)-2-methylaniline.

G Disposal Workflow for 4-(4-Acetyl-piperazin-1-YL)-2-methylaniline cluster_generation Waste Generation & Segregation cluster_containment Containment & Labeling cluster_storage_disposal Storage & Final Disposal gen 1. Waste Generation (Pure compound, solutions, contaminated items) seg 2. Segregate by Type (Solid vs. Liquid) gen->seg container 3. Select Compatible Waste Container seg->container labeling 4. Label Container: 'HAZARDOUS WASTE' + Full Chemical Name + Date container->labeling storage 5. Store in Secure SAA (Keep Container Closed) labeling->storage pickup 6. Request Pickup from Institutional EHS storage->pickup disposal 7. Final Disposal via Licensed Handler (High-Temp Incineration) pickup->disposal

Caption: Workflow for the proper handling and disposal of 4-(4-Acetyl-piperazin-1-YL)-2-methylaniline waste.

References

  • AK Scientific, Inc. Safety Data Sheet (United States). Acefylline piperazine.

  • ChemicalBook. Chemical Safety Data Sheet MSDS / SDS - 4-(4-Ethylpiperazin-1-ly)aniline.

  • SynQuest Laboratories, Inc. Safety Data Sheet: 4-(1-Methyl-1H-imidazol-2-yl)piperidine hydrochloride.

  • BenchChem. Safe Disposal of 4-(Piperazin-1-YL)oxan-3-OL: A Guide for Laboratory Professionals.

  • Carl Roth GmbH + Co. KG. Safety Data Sheet: Piperazine-1,4-dipropanesulphonic acid.

  • Alfa Laval. Safety data sheet.

  • Thermo Fisher Scientific. SAFETY DATA SHEET.

  • Fisher Scientific. SAFETY DATA SHEET: 4-(4-Methylpiperazino)aniline.

  • Thermo Fisher Scientific Chemicals, Inc. 4 - SAFETY DATA SHEET.

  • PubChem. 2-Methyl-4-(4-methylpiperazin-1-yl)aniline.

  • BenchChem. Essential Guidance for the Proper Disposal of N-Methyl-p-(o-tolylazo)aniline.

  • ChemicalBook. 2-METHYL-4-(4-METHYLPIPERAZIN-1-YL)ANILINE | 16154-71-5.

  • ChemicalBook. Aniline - Safety Data Sheet.

  • Antibodies-Online. Material Safety Data Sheet: Piperazine.

  • Apollo Scientific. Safety Data Sheet: Piperazine.

  • Merck. SAFETY DATA SHEET.

  • Chemical Register. 4-(4-Acetyl-piperazin-1-yl)-2-methylaniline | CAS: 862686-09-7.

  • Loba Chemie. ANILINE AR - Safety Data Sheet.

  • Pharmacophore. In Silico Study of N-(4-oxo-2-(4-(4-(2-(substituted phenyl amino) acetyl) piperazin-1-yl) phenyl) quinazolin-3(4H)-yl) Benzamide Derivativ.

  • BenchChem. Proper Disposal of 1-Phenyl-4-(4-pyridinyl)piperazine: A Comprehensive Guide.

  • BenchChem. Proper Disposal of N-(2-Heptyl)aniline: A Guide for Laboratory Professionals.

  • Novachem. Safety Data Sheet: Piperazine citrate.

  • PubChem. 4-(4-Ethylpiperazin-1-yl)aniline.

Sources

Handling

A Comprehensive Guide to the Safe Handling of 4-(4-Acetyl-piperazin-1-YL)-2-methylaniline

This document provides essential safety and logistical information for the handling of 4-(4-Acetyl-piperazin-1-YL)-2-methylaniline, a compound often utilized in research and development settings. As a trusted partner in...

Author: BenchChem Technical Support Team. Date: March 2026

This document provides essential safety and logistical information for the handling of 4-(4-Acetyl-piperazin-1-YL)-2-methylaniline, a compound often utilized in research and development settings. As a trusted partner in your scientific endeavors, we aim to provide value beyond the product itself by ensuring you have the knowledge to work safely and effectively. This guide is structured to provide a deep, logical, and scientifically-grounded framework for your operational and disposal plans.

Hazard Assessment: Understanding the Risks

While a specific Safety Data Sheet (SDS) for 4-(4-Acetyl-piperazin-1-YL)-2-methylaniline may not be readily available, an analysis of structurally similar piperazine and aniline derivatives allows for a robust presumptive hazard assessment. Compounds with these functional groups are often associated with the following hazards:

  • Skin and Eye Irritation: Aromatic amines and piperazine derivatives can cause significant irritation upon contact with the skin and eyes[1][2].

  • Respiratory Tract Irritation: Inhalation of dust or aerosols may lead to irritation of the respiratory system[1][2].

  • Harmful if Swallowed: Oral ingestion of similar compounds can be harmful[1].

Given these potential hazards, it is imperative to handle 4-(4-Acetyl-piperazin-1-YL)-2-methylaniline with appropriate caution, utilizing a combination of engineering controls, personal protective equipment, and safe work practices.

Personal Protective Equipment (PPE): Your First Line of Defense

The selection and proper use of PPE is critical to minimize exposure and ensure personal safety. The following table outlines the recommended PPE for handling this compound, with explanations for each selection.

PPE ComponentSpecifications and Rationale
Hand Protection Type: Chemical-resistant gloves (e.g., Nitrile, Neoprene). Rationale: To prevent skin contact, which can lead to irritation or absorption of the chemical. Always inspect gloves for integrity before use.[3][4]
Eye and Face Protection Type: Safety glasses with side shields or chemical splash goggles. A face shield may be required for splash hazards. Rationale: To protect the eyes from dust particles and accidental splashes, which can cause serious irritation or damage.[1][2]
Skin and Body Protection Type: Laboratory coat. Rationale: To protect skin and personal clothing from contamination.
Respiratory Protection Type: Use a NIOSH-approved respirator with an appropriate particulate filter if engineering controls are insufficient or during spill cleanup. Rationale: To prevent inhalation of dust, which can cause respiratory irritation.[1][2]

Operational Plan: From Receipt to Use

A systematic approach to handling 4-(4-Acetyl-piperazin-1-YL)-2-methylaniline is essential for maintaining a safe laboratory environment.

Receiving and Storage
  • Inspection: Upon receipt, visually inspect the container for any damage or leaks.

  • Storage: Store the container in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents[1]. Ensure the container is tightly sealed.

Handling and Use

The following workflow diagram illustrates the key steps for safely handling the compound.

cluster_prep Preparation cluster_handling Handling cluster_cleanup Cleanup & Disposal prep_area Work in a designated area (e.g., chemical fume hood). don_ppe Don appropriate PPE. prep_area->don_ppe weigh Weigh the required amount of compound. don_ppe->weigh dissolve Dissolve the compound in a suitable solvent. weigh->dissolve decontaminate Decontaminate work surfaces. dissolve->decontaminate dispose Dispose of waste in a labeled hazardous waste container. decontaminate->dispose remove_ppe Remove PPE and wash hands thoroughly. dispose->remove_ppe

Sources

Retrosynthesis Analysis

One-step AI retrosynthesis routes and strategy settings for this compound.

Method

Feasible Synthetic Routes

Route proposals generated from BenchChem retrosynthesis models.

Back to Product Page

AI-Powered Synthesis Planning: Our tool employs Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, and Template_relevance Reaxys_biocatalysis models to predict feasible routes.

One-Step Synthesis Focus: Designed for one-step synthesis suggestions with concise route output.

Accurate Predictions: Uses PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, and REAXYS_BIOCATALYSIS data sources.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
4-(4-Acetyl-piperazin-1-YL)-2-methylaniline
Reactant of Route 2
Reactant of Route 2
4-(4-Acetyl-piperazin-1-YL)-2-methylaniline
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